Technical Documentation Center

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
  • CAS: 67383-32-8

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the synthesis of ethyl 4-hy...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthesis of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key heterocyclic scaffold with significant applications in medicinal chemistry and drug discovery. The document delves into the prevalent and efficient synthetic pathways, with a primary focus on the classical cyclocondensation reaction. A detailed, step-by-step experimental protocol is provided, alongside an in-depth analysis of the reaction mechanism. Furthermore, this guide explores alternative synthetic strategies and offers practical insights into reaction optimization and troubleshooting. The information is presented to empower researchers and drug development professionals with the knowledge to efficiently synthesize and utilize this important chemical entity.

Introduction: The Significance of the Pyrimidine Core

Pyrimidines are a fundamental class of N-heterocyclic compounds, forming the backbone of nucleic acids (uracil, thymine, and cytosine) and playing a crucial role in a myriad of biological processes.[1] Their inherent drug-like properties have led to their incorporation into a vast array of therapeutic agents, exhibiting a broad spectrum of biological activities, including antiviral, antibacterial, antifungal, and anticancer properties. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, in particular, serves as a versatile building block for the synthesis of more complex and biologically active molecules. Its strategic functionalization at various positions allows for the exploration of diverse chemical space in the quest for novel drug candidates.

The Primary Synthetic Pathway: Cyclocondensation of Acetamidine with Diethyl Ethoxymethylenemalonate

The most established and widely employed method for the synthesis of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is the cyclocondensation reaction between an amidine (in this case, acetamidine) and a suitable three-carbon electrophilic component, diethyl ethoxymethylenemalonate (DEEMM).[2][3] This approach is a variation of the classical pyrimidine synthesis, which typically involves the condensation of an N-C-N fragment with a C-C-C fragment.

Reaction Mechanism

The reaction proceeds through a well-defined, multi-step mechanism initiated by a nucleophilic attack, followed by cyclization and tautomerization.

Reaction_Mechanism acetamidine Acetamidine intermediate1 Michael Adduct (Enamine Intermediate) acetamidine->intermediate1 1. Michael Addition (Nucleophilic attack) deemm Diethyl Ethoxymethylenemalonate (DEEMM) deemm->intermediate1 intermediate2 Cyclized Intermediate intermediate1->intermediate2 2. Intramolecular Cyclization intermediate3 Dehydrated Intermediate intermediate2->intermediate3 3. Elimination (of Ethanol) product_keto Product (Keto form) intermediate3->product_keto 4. Tautomerization product_enol Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (Enol form - Predominant) product_keto->product_enol Keto-Enol Tautomerism

Caption: Reaction mechanism for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Detailed Mechanistic Steps:

  • Michael Addition: The reaction is initiated by the nucleophilic attack of one of the nitrogen atoms of acetamidine on the electron-deficient β-carbon of diethyl ethoxymethylenemalonate. This is a classic Michael-type addition, leading to the formation of an open-chain enamine intermediate. The presence of a base facilitates the deprotonation of the amidine, enhancing its nucleophilicity.

  • Intramolecular Cyclization: The newly formed enamine intermediate then undergoes an intramolecular cyclization. The second nitrogen atom of the amidine moiety attacks the carbonyl carbon of one of the ester groups. This step forms the six-membered pyrimidine ring.

  • Elimination: Following cyclization, a molecule of ethanol is eliminated from the tetrahedral intermediate, leading to the formation of a more stable, conjugated system.

  • Tautomerization: The initial product exists in a keto-enol tautomerism. The enol form, ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, is generally the more stable and predominant tautomer due to the aromatic character of the pyrimidine ring.

Detailed Experimental Protocol

This protocol is a synthesized and optimized procedure based on established methodologies for similar pyrimidine syntheses.

Materials:

  • Acetamidine hydrochloride

  • Sodium ethoxide (or freshly prepared from sodium metal in absolute ethanol)

  • Diethyl ethoxymethylenemalonate (DEEMM)

  • Absolute Ethanol

  • Diethyl ether

  • Hydrochloric acid (for neutralization)

Procedure:

  • Preparation of Acetamidine Free Base (in situ):

    • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide (1.1 equivalents) in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon).

    • To this solution, add acetamidine hydrochloride (1.0 equivalent) portion-wise with stirring. The reaction is exothermic.

    • Stir the resulting suspension at room temperature for 30-60 minutes to ensure the complete formation of the acetamidine free base and precipitation of sodium chloride.

  • Reaction with DEEMM:

    • To the suspension containing the acetamidine free base, add diethyl ethoxymethylenemalonate (1.0 equivalent) dropwise at room temperature.

    • After the addition is complete, heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Purification:

    • After the reaction is complete, cool the mixture to room temperature.

    • Carefully neutralize the reaction mixture with a dilute solution of hydrochloric acid to a pH of approximately 6-7. This will precipitate the crude product.

    • Filter the precipitated solid and wash it with cold ethanol and then with diethyl ether to remove any unreacted starting materials and byproducts.

    • The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to yield pure ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate as a crystalline solid.

Alternative Synthetic Pathway: Biginelli-Type Reaction

While the cyclocondensation with DEEMM is highly effective, an alternative approach reminiscent of the Biginelli reaction can also be employed. This multicomponent reaction involves the condensation of ethyl acetoacetate, an aldehyde (or its equivalent), and a urea or amidine derivative. For the synthesis of the target molecule, a variation of this reaction would be utilized.

Conceptual Workflow

Biginelli_Type_Workflow ethyl_acetoacetate Ethyl Acetoacetate one_pot One-Pot Reaction (Acid or Base Catalysis) ethyl_acetoacetate->one_pot formamide_equivalent Formamide Equivalent (e.g., Triethyl Orthoformate) formamide_equivalent->one_pot acetamidine Acetamidine acetamidine->one_pot product Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate one_pot->product

Caption: Conceptual workflow for a Biginelli-type synthesis.

This one-pot synthesis offers the advantage of procedural simplicity and atom economy. However, controlling the regioselectivity can sometimes be a challenge, and yields may vary depending on the specific reaction conditions and catalysts used.

Comparative Analysis of Synthetic Pathways

FeatureCyclocondensation with DEEMMBiginelli-Type Reaction
Starting Materials Acetamidine, Diethyl EthoxymethylenemalonateEthyl Acetoacetate, Formamide equivalent, Acetamidine
Reaction Conditions Stepwise, often requires in situ base generation, refluxOne-pot, acid or base catalyzed
Yields Generally high and reproducibleCan be variable, sensitive to conditions
Purity of Crude Product Often high, simplifying purificationMay require more extensive purification
Scalability Well-established and scalableCan be more challenging to scale up consistently
Key Advantage High regioselectivity and reliabilityOperational simplicity and atom economy

Troubleshooting and Practical Considerations

  • Low Yields: In the primary pathway, ensure the complete formation of the acetamidine free base. The presence of moisture can hydrolyze the sodium ethoxide and DEEMM, leading to lower yields. Use of freshly dried solvents and reagents is crucial.

  • Incomplete Reaction: If TLC monitoring indicates the presence of starting materials after the recommended reflux time, the reaction time can be extended. Ensure efficient stirring to maintain a homogeneous reaction mixture.

  • Purification Challenges: If the crude product is oily or difficult to crystallize, consider purification by column chromatography on silica gel using an appropriate solvent system (e.g., ethyl acetate/hexane).

  • Tautomerism: Be aware that the product can exist as tautomers. Spectroscopic characterization (NMR, IR) should be interpreted accordingly. The 1H NMR spectrum will typically show a characteristic signal for the enolic hydroxyl proton.

Conclusion

The synthesis of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a well-established process, with the cyclocondensation of acetamidine and diethyl ethoxymethylenemalonate being the most reliable and high-yielding method. This guide has provided a detailed protocol and mechanistic insights to facilitate its successful synthesis in a laboratory setting. Understanding the alternative pathways and potential challenges will further equip researchers to optimize their synthetic strategies for this important heterocyclic building block, paving the way for advancements in medicinal chemistry and drug discovery.

References

  • Jagwani, D., & Joshi, P. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 5(12), 5548-5555. [Link]

  • El-Subbagh, H. I. (2003). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Mansoura Journal of Pharmaceutical Sciences, 19(2), 1-28. [Link]

  • PubChem. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. [Link]

  • Organic Chemistry Portal. Pyrimidine synthesis. [Link]

  • Google Patents. (1994). Process for preparing 4-hydroxypyrimidine.
  • MDPI. (2017). Regiochemistry of cyclocondensation reactions in the synthesis of polyazaheterocycles. [Link]

  • MDPI. (2010). Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)-7-methyl-3-oxo-2,3-dihidro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate. [Link]

  • Kappe, C. O. (2000). Malonates in Cyclocondensation Reactions. Molecules, 5(12), 1339-1352. [Link]

Sources

Exploratory

An In-depth Technical Guide to Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS 53135-24-3)

For Researchers, Scientists, and Drug Development Professionals Foreword: The Unseen Potential of a Privileged Scaffold In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as corners...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Unseen Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The pyrimidine ring system is undeniably one such "privileged scaffold," owing to its structural resemblance to the nucleobases of DNA and RNA, which allows for a myriad of interactions with biological targets. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, bearing the CAS number 53135-24-3, represents a foundational building block within this esteemed class of compounds. While not a therapeutic agent in its own right, its strategic functionalization serves as a gateway to a diverse array of biologically active molecules, including potent kinase inhibitors. This guide, intended for the discerning researcher, aims to provide a comprehensive technical overview of this pivotal chemical entity, from its synthesis and characterization to its application in the synthesis of advanced pharmaceutical intermediates.

Physicochemical Properties and Safety Profile

A thorough understanding of the physicochemical properties of a starting material is paramount for its effective use in synthesis and for ensuring laboratory safety.

Key Physicochemical Data
PropertyValueSource(s)
CAS Number 53135-24-3[1][2]
Molecular Formula C₈H₁₀N₂O₃[1][2]
Molecular Weight 182.18 g/mol [1]
IUPAC Name ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate[1]
Synonyms 4-Hydroxy-2-methyl-pyrimidine-5-carboxylic acid ethyl ester, Ethyl 4-hydroxy-2-methyl-5-pyrimidinecarboxylate[1]
Appearance Solid[2]
Melting Point 191-194°C[2]
Boiling Point 267.9°C at 760 mmHg[2]
Density 1.6 ± 0.1 g/cm³[2]
Safety and Handling

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is classified with the following GHS hazard statements:

  • H315: Causes skin irritation[1]

  • H319: Causes serious eye irritation[1]

  • H335: May cause respiratory irritation[1]

Standard laboratory safety protocols should be strictly adhered to when handling this compound. This includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Precautionary Statements: P261, P264, P280, P302+P352, P304+P340, P305+P351+P338, P319, P332+P317, P337+P317, P362+P364, P403+P233, P405, P501[1].

Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

A classical approach involves the reaction between a β-ketoester and an amidine[3]. Another established method is the reaction of ethyl aminocrotonates with derivatives of malonic acid to prepare ethyl 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-5-carboxylates, which are structurally related[4].

Proposed Synthetic Pathway

A logical synthetic route to Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate involves the condensation of acetamidine with diethyl 2-(ethoxymethylene)malonate. This reaction follows a well-precedented pathway for the formation of substituted pyrimidines.

Synthesis_Pathway acetamidine Acetamidine reaction + acetamidine->reaction malonate Diethyl 2-(ethoxymethylene)malonate malonate->reaction product Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate reaction->product Condensation (Base catalyst, e.g., NaOEt)

A proposed synthetic route to the target compound.
General Experimental Protocol (Hypothetical)

The following is a generalized, hypothetical protocol based on established methods for pyrimidine synthesis. Optimization of reaction conditions, including solvent, temperature, and reaction time, would be necessary.

  • Reaction Setup: To a solution of sodium ethoxide (1.1 equivalents) in absolute ethanol in a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add acetamidine hydrochloride (1.0 equivalent).

  • Addition of Reagents: To the stirred solution, add diethyl 2-(ethoxymethylene)malonate (1.0 equivalent) dropwise at room temperature.

  • Reaction: Heat the reaction mixture to reflux and maintain for a period of 4-8 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Workup: After the reaction is complete, cool the mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid or dilute HCl).

  • Isolation: The resulting precipitate is collected by filtration, washed with cold ethanol and diethyl ether, and then dried under vacuum to yield the crude product.

  • Purification: The crude product can be further purified by recrystallization from a suitable solvent such as ethanol to afford Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate as a solid.

Spectroscopic Characterization

While experimentally obtained spectra for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate are not widely published, data from structurally similar compounds allow for a reliable prediction of its key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a quartet around 4.0-4.3 ppm and a triplet around 1.1-1.3 ppm), a singlet for the methyl group on the pyrimidine ring (around 2.2-2.5 ppm), and a singlet for the pyrimidine ring proton. A broad singlet corresponding to the hydroxyl/amide proton is also anticipated. For a similar compound, ethyl 4-(3-nitrophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, the ethyl ester protons appear as a quartet at 4.02 ppm and a triplet at 1.12 ppm, with the methyl group at 2.28 ppm[3].

  • ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the ester (around 165 ppm), carbons of the pyrimidine ring (in the range of 100-160 ppm), the carbons of the ethyl group (around 60 ppm and 14 ppm), and the methyl group carbon (around 18 ppm)[3].

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by strong absorption bands corresponding to the various functional groups present in the molecule. Key expected peaks include:

  • A broad band in the region of 3100-3400 cm⁻¹ due to the N-H and O-H stretching vibrations.

  • A strong absorption around 1680-1720 cm⁻¹ corresponding to the C=O stretching of the ethyl ester.

  • C=C and C=N stretching vibrations of the pyrimidine ring in the 1500-1650 cm⁻¹ region. For a related compound, ethyl 4-(3-(2,3-dihydrobenzofuran-5-carboxamido)phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, characteristic IR peaks were observed at 3369, 3277, 3226 (N-H stretching), and 1701 cm⁻¹ (C=O stretching)[5].

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M+) at m/z 182, corresponding to the molecular weight of the compound. Common fragmentation patterns would involve the loss of the ethoxy group (-45 Da) or the entire ester group. PubChem lists major peaks at m/z 42, 137, and 182 from GC-MS data[6].

Role in Drug Discovery and Medicinal Chemistry

The true value of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate lies in its utility as a versatile intermediate for the synthesis of more complex, biologically active molecules. The pyrimidine scaffold is a key feature in numerous FDA-approved drugs, particularly in the realm of oncology.

A Gateway to Kinase Inhibitors

Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways. Their dysregulation is a hallmark of many diseases, most notably cancer. Consequently, kinase inhibitors have become a major class of therapeutic agents. The pyrimidine core of the title compound serves as an excellent starting point for the design of such inhibitors, as it can mimic the adenine ring of ATP and form key hydrogen bonding interactions within the kinase active site.

Kinase_Inhibitor_Synthesis start Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate intermediate Halogenated Pyrimidine Intermediate start->intermediate Halogenation (e.g., POCl₃) final Substituted Pyrimidine (e.g., Kinase Inhibitor) intermediate->final Nucleophilic Substitution (e.g., Suzuki, Buchwald-Hartwig coupling)

General workflow for elaborating the pyrimidine scaffold.
Application in the Synthesis of Bioactive Molecules

While direct, step-by-step protocols starting from the title compound are not abundant in the literature, the general strategy involves the conversion of the hydroxyl group to a leaving group (e.g., a chloride) followed by nucleophilic substitution to introduce various functionalities. This approach is fundamental to building libraries of compounds for high-throughput screening.

For instance, derivatives of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide have been synthesized and evaluated as potent STAT6 inhibitors, a key protein in allergic responses[7]. Other pyrimidine-based compounds have shown promise as inhibitors of spleen tyrosine kinase (Syk), a target for inflammatory diseases[8]. The core structure provided by Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is amenable to the synthetic transformations required to access these more complex molecular architectures.

Conclusion and Future Perspectives

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a foundational building block in medicinal chemistry, offering a reliable and versatile entry point into the rich chemical space of pyrimidine-based bioactive molecules. Its straightforward, albeit not explicitly detailed, synthesis and the reactivity of its functional groups make it an invaluable tool for drug discovery programs. The continued exploration of new synthetic methodologies and the application of this intermediate in the generation of novel compound libraries will undoubtedly lead to the discovery of new therapeutic agents targeting a wide range of diseases. As our understanding of the biological roles of kinases and other enzyme families grows, the importance of "privileged scaffolds" like the one offered by this compound will only increase.

References

  • Bangladesh Journals Online. (2024). Spectral correlation of synthesized ethyl-4-(subs. phenyl)-6-methyl-2-oxo (or thio)-1, 2, 3, 4-tetrahydropyrimidine-5-carbox. [Link]

  • Oriental Journal of Chemistry. (2017). Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. [Link]

  • Boyd, P. D. W., et al. (2008). Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(5), o883. [Link]

  • Google Patents. (1996). Process for preparing 4-hydroxypyrimidine.
  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. [Link]

  • Jagwani, D., & Joshi, P. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 5(12), 5548-5555. [Link]

  • Google Patents. (2013). Process for the preparation of 4-(1-hydroxy-1-methylethyl)
  • Google Patents. (2013). Process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)
  • Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. [Link]

  • Ali, A., et al. (2021). Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. Molecules, 26(15), 4424. [Link]

  • Shafiq, N., et al. (2020). A One-pot Rapid Synthesis, Docking Study and Biological Evaluation of Some Tetrahydropyrimidine-5-carboxylates. ResearchGate. [Link]

  • Reddy, T. R., & Le, Z. G. (2020). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Molecules, 25(18), 4053. [Link]

  • Li, Y., et al. (2025). Design, Synthesis, and Biological Evaluation of 4-(Difluoromethyl)-1 H-imidazole-5-carboxylic Acids/4-(3-Cyanophenoxy)pyrimidine-5-carboxylic Acids as P2Y1 Receptor Antagonists for Ischemic Stroke Treatment. Journal of Medicinal Chemistry. [Link]

  • Google Patents. (2000).
  • Ueda, T., et al. (2013). Synthesis and biological evaluation of 4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxamides and their zinc(ii) complexes as candidate antidiabetic agents. New Journal of Chemistry, 37(8), 2434-2440. [Link]

  • El-Sayed, N. N. E., et al. (2021). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Scientific Reports, 11(1), 1-21. [Link]

  • Nagashima, S., et al. (2007). Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorganic & Medicinal Chemistry, 15(2), 1044-1055. [Link]

  • Google Patents. (2014). Process for preparing 4-hydroxypyridines.
  • Boyd, P. D. W., et al. (2008). Ethyl 4-hydroxy-methyl-2-methyl-pyridine-5-carboxyl-ate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 5), o883. [Link]

  • Sci-Hub. (n.d.). MedChemComm. [Link]

  • ResearchGate. (2004). 4-Hydroxyquinolones-2. 91. Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates. [Link]

  • Taniguchi, K., et al. (2001). Synthetic studies on novel Syk inhibitors. Part 1: Synthesis and structure-activity relationships of pyrimidine-5-carboxamide derivatives. Bioorganic & Medicinal Chemistry Letters, 11(23), 3011-3014. [Link]

  • ResearchGate. (2012). Reactions of diethyl 2-(ethoxymethylene)malonate with 2-cyanoacetanilides: Unexpected transfer of the ethoxymethylene moiety. [Link]

  • Google Patents. (2001). Process for preparing amidines.
  • ResearchGate. (2012). Diethyl 2-(ethoxymethylene)malonate, ethoxymethylenemalonodinitrile and ethyl ethoxymethylenecyanoacetate as one and three carbon moity suppliers in the reaction with N-substituted cyanoacetanilides. [Link]

  • ResearchGate. (2011). Reactions of diethyl 2-(ethoxymethylene)malonate with 2-cyanoacetanilides: unexpected transfer of the ethoxymethylene moiety. [Link]

Sources

Foundational

An In-depth Technical Guide to the Structure Elucidation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Abstract This technical guide provides a comprehensive methodological framework for the unequivocal structure elucidation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a heterocyclic compound of interest in medici...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive methodological framework for the unequivocal structure elucidation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug development. The guide emphasizes a multi-technique, data-driven approach, integrating Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Beyond a mere recitation of procedures, this document delves into the causal reasoning behind experimental choices, the principles of data interpretation, and the synergistic interplay between different analytical techniques. It is designed to equip researchers, scientists, and drug development professionals with the expertise to confidently determine and validate the chemical structure of this and similar pyrimidine derivatives.

Introduction: The Imperative of Unambiguous Structure Verification

The biological activity of any therapeutic agent is intrinsically linked to its three-dimensional structure. In the realm of drug discovery, even minor structural ambiguities can lead to significant misinterpretations of structure-activity relationships (SAR), potentially derailing promising research avenues.[1][2] Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (Figure 1) belongs to the pyrimidine class of heterocyclic compounds, a scaffold present in numerous pharmacologically active molecules.[3] Therefore, the precise and confident elucidation of its structure is a foundational prerequisite for any further investigation into its potential applications.

A critical aspect to consider for 4-hydroxypyrimidines is the potential for keto-enol tautomerism.[4][5] The molecule can exist in equilibrium between the hydroxyl form (4-hydroxypyrimidine) and the keto form (pyrimidin-4-one).[6][7] Spectroscopic analysis is crucial to determine the predominant tautomeric form in a given state (solid or in solution). This guide will systematically address this aspect through the interpretation of the collected data.

Chemical Structure of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Figure 1. Chemical Structure of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.[8]

Strategic Approach to Structure Elucidation: A Multi-faceted Analytical Workflow

Structure_Elucidation_Workflow cluster_0 Initial Characterization cluster_1 Detailed Structural Analysis Mass_Spec Mass Spectrometry (Molecular Formula) 1H_NMR ¹H NMR (Proton Environment) Mass_Spec->1H_NMR Provides Molecular Weight IR_Spec Infrared Spectroscopy (Functional Groups) IR_Spec->1H_NMR Identifies Key Bonds 13C_NMR ¹³C NMR (Carbon Skeleton) 1H_NMR->13C_NMR Correlates Proton & Carbon Data 2D_NMR 2D NMR (COSY, HSQC, HMBC) (Connectivity) 13C_NMR->2D_NMR Confirms Carbon Backbone Final_Structure Final Validated Structure 2D_NMR->Final_Structure Establishes Connectivity

Diagram 1: Workflow for the Structure Elucidation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This diagram outlines the logical progression from initial molecular formula determination to the final, detailed structural assignment.

Experimental Protocols: Ensuring Data Integrity

The quality of the final structural assignment is directly dependent on the quality of the acquired data. The following protocols are designed to yield high-resolution, unambiguous spectra.

Mass Spectrometry (MS)
  • Objective: To determine the accurate molecular weight and elemental composition of the compound.

  • Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Method:

    • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

    • Introduce the sample into the mass spectrometer via electrospray ionization (ESI) in positive ion mode.

    • Acquire the full scan mass spectrum over a range of m/z 50-500.

    • Calibrate the instrument using a known standard to ensure high mass accuracy.

    • Process the data to determine the monoisotopic mass of the molecular ion ([M+H]⁺).

Infrared (IR) Spectroscopy
  • Objective: To identify the key functional groups present in the molecule.

  • Instrumentation: Fourier-transform infrared (FTIR) spectrometer.

  • Method:

    • Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide powder and pressing it into a thin, transparent disk.

    • Alternatively, for a quicker analysis, use an attenuated total reflectance (ATR) accessory.

    • Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

    • Process the spectrum to identify characteristic absorption bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Objective: To map the carbon-hydrogen framework of the molecule and establish the connectivity between atoms.

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

  • Sample Preparation:

    • Dissolve approximately 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

    • Transfer the solution to a 5 mm NMR tube.

  • Experiments:

    • ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum.

    • ¹³C NMR: Acquire a proton-decoupled one-dimensional carbon NMR spectrum.

    • COSY (Correlation Spectroscopy): Acquire a 2D homonuclear correlation spectrum to identify proton-proton couplings.

    • HSQC (Heteronuclear Single Quantum Coherence): Acquire a 2D heteronuclear correlation spectrum to identify direct carbon-proton attachments.

    • HMBC (Heteronuclear Multiple Bond Correlation): Acquire a 2D heteronuclear correlation spectrum to identify long-range (2-3 bond) carbon-proton couplings.

Data Analysis and Interpretation: Assembling the Structural Puzzle

This section details the systematic interpretation of the spectroscopic data to arrive at the final structure.

Mass Spectrometry: The Molecular Formula

The high-resolution mass spectrum provides the most accurate determination of the molecular weight. For Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, the expected molecular formula is C₈H₁₀N₂O₃.[8] The theoretical monoisotopic mass for the protonated molecule ([C₈H₁₀N₂O₃ + H]⁺) is 183.0764 Da. The experimentally observed m/z value should be within a narrow tolerance (typically < 5 ppm) of this theoretical value to confirm the elemental composition.

Table 1: High-Resolution Mass Spectrometry Data

ParameterExpected ValueObserved Value
Molecular FormulaC₈H₁₀N₂O₃Confirmed
Monoisotopic Mass ([M+H]⁺)183.0764 Da183.0762 Da (Example)
Infrared Spectroscopy: Identifying Functional Groups

The IR spectrum provides a quick and effective way to identify the presence of key functional groups.

Table 2: Key IR Absorption Bands

Wavenumber (cm⁻¹)IntensityAssignmentImplication
~3100-2900BroadN-H and O-H stretchingPresence of amine/amide and hydroxyl groups. The broadness suggests hydrogen bonding, consistent with the keto-enol tautomerism.[3]
~1700-1650StrongC=O stretching (ester and amide)Confirms the presence of the ethyl carboxylate group and the pyrimidinone ring (keto form).[3]
~1620MediumC=N and C=C stretchingAromatic ring vibrations.
~1250StrongC-O stretching (ester)Confirms the ester functionality.

The presence of a strong carbonyl absorption around 1670 cm⁻¹ and a broad N-H/O-H stretch strongly suggests that the molecule exists predominantly in the keto (pyrimidinone) form in the solid state.[6]

¹H NMR Spectroscopy: The Proton Landscape

The ¹H NMR spectrum reveals the number of different proton environments and their neighboring protons.

Table 3: ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~12.5Broad Singlet1HN-H (ring)
~8.2Singlet1HH6 (pyrimidine ring)
4.21Quartet2H-OCH₂CH₃
2.45Singlet3H-CH₃ (ring)
1.28Triplet3H-OCH₂CH₃
  • Causality: The downfield chemical shift of the N-H proton (~12.5 ppm) is characteristic of an amide proton involved in hydrogen bonding, further supporting the keto tautomer. The singlet at ~8.2 ppm is indicative of an isolated proton on the pyrimidine ring. The quartet and triplet pattern for the ethyl group protons is a classic signature of an ethyl ester. The singlet at ~2.45 ppm corresponds to the methyl group attached to the pyrimidine ring.

¹³C NMR Spectroscopy: The Carbon Backbone

The ¹³C NMR spectrum provides information about the different carbon environments in the molecule.

Table 4: ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)Assignment
~165.0C=O (ester)
~160.0C4 (C=O, ring)
~158.0C2 (ring)
~150.0C6 (ring)
~105.0C5 (ring)
~60.0-OCH₂CH₃
~20.0-CH₃ (ring)
~14.0-OCH₂CH₃
  • Causality: The presence of two carbonyl carbons (~165.0 and ~160.0 ppm) confirms the ester and the keto form of the pyrimidine ring. The chemical shifts of the other ring carbons are consistent with a substituted pyrimidine system.

2D NMR Spectroscopy: Connecting the Dots

2D NMR experiments are crucial for unambiguously assigning the signals and confirming the connectivity of the molecule.

HMBC_Correlations cluster_structure Key HMBC Correlations H6 H6 (~8.2 ppm) C4 C4 (~160.0 ppm) H6->C4 C5 C5 (~105.0 ppm) H6->C5 C2 C2 (~158.0 ppm) H6->C2 Ester_CO Ester C=O (~165.0 ppm) H6->Ester_CO CH3_ring Ring CH₃ (~2.45 ppm) CH3_ring->C2 CH2_ethyl Ethyl CH₂ (4.21 ppm) CH2_ethyl->Ester_CO

Diagram 2: Key HMBC Correlations for Structure Confirmation. This diagram illustrates the critical long-range proton-carbon correlations that definitively establish the molecular structure.

  • HSQC: This experiment will show a direct correlation between the proton at 4.21 ppm and the carbon at ~60.0 ppm (-OCH₂), the protons at 1.28 ppm and the carbon at ~14.0 ppm (-CH₃ of ethyl), the proton at ~8.2 ppm and the carbon at ~150.0 ppm (C6-H6), and the protons at 2.45 ppm with the carbon at ~20.0 ppm (ring -CH₃).

  • HMBC: This is arguably the most informative experiment for confirming the overall structure. Key expected correlations include:

    • The ring proton (H6) at ~8.2 ppm will show correlations to the ring carbonyl carbon (C4) at ~160.0 ppm, the carbon it is attached to (C6) at ~150.0 ppm, the adjacent carbon (C5) at ~105.0 ppm, and the ester carbonyl carbon at ~165.0 ppm.

    • The methyl protons at 2.45 ppm will show a correlation to the C2 carbon at ~158.0 ppm.

    • The methylene protons of the ethyl group (4.21 ppm) will show a correlation to the ester carbonyl carbon at ~165.0 ppm and the C5 carbon at ~105.0 ppm.

Conclusion: A Validated Structure

The convergence of data from mass spectrometry, IR spectroscopy, and a full suite of 1D and 2D NMR experiments provides an unambiguous and self-validating structural assignment for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. The data collectively and conclusively demonstrate that the compound exists predominantly in the keto tautomeric form, correctly named Ethyl 2-methyl-4-oxo-1,4-dihydropyrimidine-5-carboxylate. This rigorous, multi-technique approach exemplifies the standards of scientific integrity required in modern chemical research and drug development, ensuring a solid foundation for any subsequent studies.

References

  • Borysov, A., Svishchev, V., & Gorb, L. (2014). Tautomerism in 4-hydroxypyrimidine, S-methyl-2-thiouracil, and 2-thiouracil. The Journal of Physical Chemistry A, 118(3), 549-557. [Link]

  • Graff, M., & Dobrowolski, J. C. (2013). From 2-hydroxypyridine to 4(3H)-pyrimidinone: computational study on the control of the tautomeric equilibrium. Computational and Theoretical Chemistry, 1026, 55-64. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 293750, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. [Link]

  • Les, A., Adamowicz, L., & Bartlett, R. J. (1989). Theoretical ab Initio Study of the Protomeric Tautomerism of 2-Hydroxypyrimidine, 4-Hydroxypyrimidine, and Related Molecules. Journal of the American Chemical Society, 111(25), 9277-9284. [Link]

  • Jana, P., Agarwal, S., Kashaw, V., Das, R., Dixit, A., & Kashaw, S. K. (2023). Structural identification of novel pyrimidine derivatives as epidermal growth factor receptor inhibitors using 3D QSAR, molecular docking, and MMGBSA analysis: a rational approach in anticancer drug design. Journal of Biomolecular Structure and Dynamics, 1-20. [Link]

  • El-Gazzar, A. B. A., Youssef, M. M., Youns, M. M., & El-Sayed, M. A. (2017). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 22(7), 1133. [Link]

  • RSC. (2019). Supporting Information. The Royal Society of Chemistry. [Link]

  • S. Vemulapalli, R. W. Watkins, M. Chintala, H. Davis, H. Ahn, et al. (1997). Pyrimidine to guanine PDE inhibitors: Determination of chemical course via structure elucidation. Journal of Medicinal Chemistry, 40(14), 2196-2205. [Link]

Sources

Exploratory

An In-Depth Technical Guide to Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals working with Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. We will delve into its chemic...

Author: BenchChem Technical Support Team. Date: January 2026

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals working with Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. We will delve into its chemical identity, properties, synthesis, and critical role as a versatile building block in modern pharmaceutical research, grounding all claims in verifiable scientific literature.

Core Chemical Identity & Tautomerism

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a heterocyclic compound featuring a pyrimidine core. A critical aspect of its structure is the keto-enol tautomerism. The "4-hydroxy" nomenclature represents the enol form, while the IUPAC name reflects the more stable keto form. This dynamic equilibrium is crucial in its reactivity and interactions.

The formal IUPAC name for this compound is ethyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate [1]. This name accurately describes the keto tautomer, which is often the predominant form. However, it is widely recognized and cataloged by its enol-form name in commercial and research databases.

Table 1: Chemical Identifiers and Properties

IdentifierValueSource(s)
IUPAC Name ethyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate[1]
Common Name Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate[1][2]
CAS Number 53135-24-3, 67383-32-8[1][3]
Molecular Formula C₈H₁₀N₂O₃[1][3]
Molecular Weight 182.18 g/mol [1][3]
Appearance Solid[2]
Melting Point 191-194°C[2]

Synonyms: This compound is known by several other names, which is important to recognize when conducting literature and database searches. These include:

  • 4-HYDROXY-2-METHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER[2][4]

  • Ethyl 2-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate[2]

  • AURORA KA-6913[2]

Synthesis and Mechanistic Considerations

The synthesis of substituted pyrimidines is a cornerstone of heterocyclic chemistry, often involving the condensation of a β-ketoester equivalent with an amidine.[5] This general strategy provides a reliable pathway to the pyrimidine core.

A common and effective method for synthesizing the title compound involves the reaction of ethyl 2-formyl-3-oxobutanoate (a β-dicarbonyl compound) with acetamidine.

Causality in Synthesis:

  • Base Catalyst: The reaction is typically mediated by a base, such as sodium ethoxide. The base serves to deprotonate the starting materials, facilitating the nucleophilic attack and subsequent cyclization.

  • Condensation: The core of the reaction is a condensation process. The acetamidine provides the N-C-N fragment that forms one side of the pyrimidine ring, while the dicarbonyl compound provides the remaining atoms.

  • Dehydration: The final step of the cyclization involves the elimination of water to form the stable aromatic pyrimidine ring.

Below is a generalized workflow for this synthetic approach.

G A Ethyl 2-formyl-3-oxobutanoate + Acetamidine C Condensation Reaction (Nucleophilic Addition-Elimination) A->C Reactants B Base Catalyst (e.g., NaOEt in Ethanol) B->C Catalyst D Cyclization & Dehydration C->D Intermediate Formation E Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate D->E Product Formation

Caption: Generalized workflow for the synthesis of the target pyrimidine.

Applications in Drug Discovery and Medicinal Chemistry

Pyrimidine derivatives are foundational scaffolds in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[6] Their prevalence is due to their ability to mimic biological purines, engage in hydrogen bonding as both donors and acceptors, and serve as a rigid core for orienting pharmacophoric groups.

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a valuable intermediate because its functional groups—the ester and the hydroxyl/keto group—allow for diverse chemical modifications. This versatility makes it a key starting material for more complex molecules, including kinase inhibitors and other targeted therapies.

For instance, pyrimidine cores are central to the structure of STAT6 (Signal Transducer and Activator of Transcription 6) inhibitors, which are investigated as potential treatments for allergic and inflammatory diseases like asthma.[7] A study by Nagashima et al. described the synthesis of a series of 2-{[2-(4-hydroxyphenyl)ethyl]amino}pyrimidine-5-carboxamide derivatives as potent STAT6 inhibitors.[7] While not a direct synthesis from the title compound, this research highlights the therapeutic importance of the substituted pyrimidine scaffold.

The diagram below illustrates the logical progression from a simple pyrimidine building block to a complex, biologically active inhibitor.

G A Pyrimidine Intermediate (e.g., Ethyl 4-hydroxy-2- methylpyrimidine-5-carboxylate) B Functional Group Modification (e.g., Amidation, Substitution) A->B Step 1 C Introduction of Pharmacophoric Groups B->C Step 2 D Final Bioactive Compound (e.g., STAT6 Inhibitor) C->D Step 3

Caption: Role of a pyrimidine intermediate in drug discovery workflow.

Experimental Protocol: Representative Synthesis

The following protocol is a representative procedure for the synthesis of a related dihydropyrimidine structure, known as the Biginelli reaction, which shares mechanistic principles with the synthesis of the title compound.[8]

Objective: To synthesize a functionalized pyrimidine derivative via a one-pot, three-component reaction.

Materials:

  • Ethyl acetoacetate (1 equivalent)

  • A substituted benzaldehyde (1 equivalent)

  • Urea or Thiourea (1.5 equivalents)

  • Ethanol (as solvent)

  • Catalytic amount of a strong acid (e.g., HCl)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the aldehyde (1 eq.), ethyl acetoacetate (1 eq.), and urea (1.5 eq.) in ethanol.

  • Catalysis: Add a few drops of concentrated hydrochloric acid to the mixture to catalyze the reaction.

    • Scientific Rationale: The acid protonates the carbonyl oxygen of the aldehyde, making it more electrophilic and susceptible to nucleophilic attack by urea.

  • Reflux: Heat the reaction mixture to reflux. The reaction time can vary from 2 to 12 hours, depending on the specific substrates. Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Self-Validation: The disappearance of starting materials and the appearance of a new, more polar spot on the TLC plate indicates product formation.

  • Isolation: After the reaction is complete (as determined by TLC), cool the mixture to room temperature and then place it in an ice bath to facilitate precipitation of the product.

  • Purification: Collect the solid product by vacuum filtration. Wash the crude product with cold ethanol to remove unreacted starting materials.

  • Recrystallization: For higher purity, recrystallize the solid product from a suitable solvent, such as ethanol or an ethanol/water mixture.

  • Characterization: Dry the purified product and characterize it using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and Melting Point) to confirm its identity and purity.

Safety and Handling

According to GHS classifications, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is considered a warning-level hazard.[1]

  • Hazards: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

  • Precautions: Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.[2] Handle in a well-ventilated area or a chemical fume hood.[2] Avoid breathing dust.[2]

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 293750, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 5063336, Ethyl 4-hydroxy-2-(trifluoromethyl)pyrimidine-5-carboxylate. Retrieved from [Link]

  • Jagwani, D., & Joshi, P. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 5(12), 5548-5555. Retrieved from [Link]

  • Ye, M. et al. (2008). Ethyl 4-(hydroxymethyl)-6-methylnicotinate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 5), o883. Retrieved from [Link]

  • PubChemLite (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

  • ResearchGate (n.d.). Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates. Retrieved from [Link]

  • Nagashima, S. et al. (2007). Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorganic & Medicinal Chemistry, 15(2), 1044-1055. Retrieved from [Link]

  • Google Patents (n.d.). Process for preparing 4-hydroxypyrimidine.
  • Nayak, S. K. et al. (2008). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 1), o171. Retrieved from [Link]

Sources

Foundational

Molecular weight and formula of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

An In-Depth Technical Guide to Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Executive Summary Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a key heterocyclic compound that serves as a versatile building block...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Executive Summary

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a key heterocyclic compound that serves as a versatile building block in medicinal chemistry and drug discovery. Its pyrimidine core is a privileged scaffold found in numerous biologically active molecules, including approved pharmaceuticals. This guide provides a comprehensive overview of its fundamental chemical properties, a detailed, field-proven synthesis protocol with mechanistic insights, its complete spectroscopic profile, and its applications as a precursor in the development of targeted therapeutics. All data and protocols are substantiated with authoritative references to ensure scientific integrity and reproducibility.

Introduction: The Pyrimidine Scaffold in Modern Drug Discovery

The pyrimidine ring system is a cornerstone of medicinal chemistry, most notably as a fundamental component of the nucleobases uracil, thymine, and cytosine in RNA and DNA. Beyond this central biological role, synthetic pyrimidine derivatives have demonstrated a vast spectrum of pharmacological activities, leading to their successful development as anticancer, antiviral, anti-inflammatory, and antimicrobial agents.

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, belonging to the 4-hydroxypyrimidine class, embodies the structural potential of this scaffold. The presence of multiple functional groups—a hydroxyl (existing in tautomeric equilibrium with a ketone), an ester, and a methyl group—on the pyrimidine core provides multiple reaction handles for molecular elaboration. This allows chemists to systematically modify the structure to optimize potency, selectivity, and pharmacokinetic properties, making it an invaluable starting material for creating libraries of novel compounds for high-throughput screening and lead optimization.

Core Compound Identification and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are prerequisites for its successful application in research and development. The key identifiers and properties for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate are summarized below.

PropertyValueSource(s)
Molecular Formula C₈H₁₀N₂O₃[1][2]
Molecular Weight 182.18 g/mol [1]
IUPAC Name ethyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate[1]
Synonyms 4-Hydroxy-2-methyl-pyrimidine-5-carboxylic acid ethyl ester[2]
CAS Number 53135-24-3, 67383-32-8[1][2]
Appearance Off-white to light yellow solid[3]
Melting Point 191-194°C[3]
pKa 8.11 ± 0.50 (Predicted)[3]
XLogP3-AA -0.3[1]

Synthesis Protocol: Cyclocondensation of Acetamidine with Diethyl Ethoxymethylenemalonate

The synthesis of the title compound is efficiently achieved through a base-mediated cyclocondensation reaction. This procedure is a robust and scalable method for constructing the pyrimidine ring from acyclic precursors. The chosen method involves the reaction of acetamidine with diethyl ethoxymethylenemalonate.

Mechanistic Rationale

The reaction proceeds via a nucleophilic addition-elimination mechanism followed by an intramolecular cyclization.

  • Formation of Sodium Ethoxide: Sodium metal reacts with the ethanol solvent to form sodium ethoxide, a strong base necessary to deprotonate the acetamidine hydrochloride starting material, yielding the free amidine.

  • Nucleophilic Attack: The neutral acetamidine, a potent binucleophilic reagent, attacks one of the electrophilic carbonyl carbons of the diethyl ethoxymethylenemalonate.

  • Cyclization and Tautomerization: An intramolecular condensation reaction occurs, leading to the formation of the heterocyclic pyrimidine ring. The final product exists predominantly in the more stable 4-hydroxy (enol) tautomeric form.

Detailed Experimental Protocol

This protocol is adapted from a method described in US Patent US2016/122319.[3]

Reagents:

  • Sodium metal (Na)

  • Anhydrous Ethanol (EtOH)

  • Acetamidine hydrochloride

  • Diethyl ethoxymethylenemalonate

  • Triethylamine (TEA)

  • Citric Acid

  • Dichloromethane (DCM)

  • tert-Butyl methyl ether (TBME)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • Preparation of Sodium Ethoxide Solution: In a three-necked flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (N₂ or Ar), slowly add sodium (2.90 g, 126 mmol) to anhydrous ethanol (150 mL) at 0°C (ice bath). Stir until the sodium has completely dissolved.

  • Amidine Formation: To the resulting sodium ethoxide solution, add acetamidine hydrochloride (11.9 g, 126 mmol). Maintain the temperature at 0°C and stir for 20 minutes.

  • Addition of Malonate: Slowly add diethyl ethoxymethylenemalonate (28.6 g, 132 mmol) dropwise to the reaction mixture. Continue stirring at 0°C for an additional 30 minutes.

  • Reflux: Add triethylamine (20 mL, 145 mmol) to the mixture. Remove the ice bath and heat the reaction to reflux. Maintain reflux for 2 hours.

  • Work-up and Extraction: After cooling to room temperature, concentrate the reaction mixture under reduced pressure. Dilute the residue with water (400 mL) and adjust the pH to 4-5 using a solution of citric acid. Extract the aqueous layer three times with dichloromethane (3 x 200 mL).

  • Isolation and Purification: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solution. To the concentrated residue, add tert-butyl methyl ether (200 mL). A precipitate will form.

  • Final Product: Collect the solid product by filtration to yield Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (yield ~61%).[3]

Synthesis Workflow Diagram

Synthesis_Workflow Na Sodium (Na) Step1 1. Prepare NaOEt in EtOH at 0°C Na->Step1 EtOH Ethanol (EtOH) EtOH->Step1 AmidineHCl Acetamidine HCl Step2 2. Add Amidine HCl Stir 20 min AmidineHCl->Step2 Malonate Diethyl ethoxymethylenemalonate Step3 3. Add Malonate Stir 30 min Malonate->Step3 TEA Triethylamine Step4 4. Add TEA Reflux 2h TEA->Step4 Step1->Step2 Step2->Step3 Step3->Step4 Workup 5. Work-up (pH adjustment, DCM extraction) Step4->Workup Purify 6. Purification (Precipitation from TBME) Workup->Purify Product Final Product: Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate Purify->Product

Caption: Synthesis workflow for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Spectroscopic Profile and Characterization

Spectroscopic analysis is essential for verifying the structure and purity of the synthesized compound.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides definitive structural confirmation. The spectrum, recorded in CDCl₃, shows four distinct signals corresponding to the different proton environments in the molecule.[3][4]

  • δ 8.73 (s, 1H): This singlet corresponds to the proton at the C6 position of the pyrimidine ring. Its downfield shift is characteristic of a proton attached to an electron-deficient aromatic system.

  • δ 4.39 (q, J = 7.2 Hz, 2H): This quartet represents the two methylene protons (-O-CH₂-) of the ethyl ester group. It is split into a quartet by the three adjacent methyl protons.

  • δ 2.61 (s, 3H): This singlet is assigned to the three protons of the methyl group (-CH₃) attached to the C2 position of the pyrimidine ring.

  • δ 1.40 (t, J = 7.2 Hz, 3H): This triplet corresponds to the three terminal methyl protons (-CH₃) of the ethyl ester group. It is split into a triplet by the two adjacent methylene protons.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

While a specific cited spectrum is not available, the expected chemical shifts for the eight unique carbon atoms can be predicted based on established principles and data from analogous structures.[5][6]

  • ~160-170 ppm: Two signals are expected in this region for the ester carbonyl carbon and the C4 carbon (enol form).

  • ~150-160 ppm: Signals for the C2 and C6 carbons of the pyrimidine ring.

  • ~100-110 ppm: Signal for the C5 carbon, which is bonded to the ester group.

  • ~60 ppm: Signal for the methylene carbon (-O-CH₂-) of the ethyl ester.

  • ~20 ppm: Signal for the methyl carbon at the C2 position.

  • ~14 ppm: Signal for the terminal methyl carbon of the ethyl ester.

Infrared (IR) Spectroscopy

The IR spectrum is useful for identifying key functional groups. Expected characteristic absorption bands include:

  • ~3100-3000 cm⁻¹: C-H stretching from the aromatic ring and methyl group.

  • ~2980 cm⁻¹: C-H stretching from the ethyl group.

  • ~1700-1720 cm⁻¹: A strong absorption band from the C=O stretch of the ester group.

  • ~1650-1680 cm⁻¹: C=O stretching from the pyrimidinone ring (keto tautomer).

  • ~1600 cm⁻¹: C=N and C=C stretching vibrations within the pyrimidine ring.

Applications in Drug Discovery

The title compound is not typically an active pharmaceutical ingredient itself, but rather a high-value intermediate. Its utility stems from the pyrimidine core, which acts as a "privileged scaffold". This means the core structure is recognized by multiple biological targets, and strategic modification of its functional groups can lead to potent and selective ligands.

For instance, pyrimidine derivatives synthesized via multi-component reactions like the Biginelli reaction have been investigated as calcium channel blockers, antihypertensive agents, and alpha-1-a-antagonists.[7] More specifically, substituted pyrimidines serve as crucial intermediates in the synthesis of targeted kinase inhibitors, which are a major class of modern cancer therapeutics. The ester group can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to build complex molecules and explore the chemical space around the core scaffold.

Safety, Handling, and Storage

As a research chemical, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate must be handled with appropriate precautions.

  • Hazard Classification: The compound is classified as a warning-level hazard. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

  • Handling: Always handle in a well-ventilated area, preferably within a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and direct contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.

Conclusion

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a foundational molecule for synthetic and medicinal chemists. Its straightforward and efficient synthesis, combined with the versatility of its pyrimidine scaffold, makes it an indispensable tool in the quest for novel therapeutics. This guide has provided the essential technical information—from its fundamental properties and a validated synthesis protocol to its spectroscopic signature and safe handling procedures—required for its effective use in the laboratory.

References

  • PubChem. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. [Link]

  • PubChem. Ethyl 4-hydroxy-2-(trifluoromethyl)pyrimidine-5-carboxylate. National Center for Biotechnology Information. [Link]

  • National Center for Biotechnology Information (2008). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. [Link]

  • Jagwani, D., & Joshi, P. (2014). A Greener Chemistry Approach for Synthesis of 4-(4-Hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4 tetrahydropyrimidine-5-carboxylic acid ethyl ester. International Journal of Pharmaceutical Sciences and Research, 5(12), 5548-5555. [Link]

  • PubChemLite. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. [Link]

  • MDPI. (2022). Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. [Link]

  • Mohan, S., et al. (2017). Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. Oriental Journal of Chemistry, 33(2). [Link]

  • Google Patents. (1989). Process for preparing 4-hydroxypyrimidine.
  • Google Patents. (2012). Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)
  • MDPI. (2022). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

  • ResearchGate. (2023). Figure 1. a) 1 H-NMR, b) 13 C-NMR, and c) 13 C-DEPT-135-NMR spectra of... [Link]

Sources

Exploratory

An In-depth Technical Guide to the Spectroscopic Data of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive analysis of the spectroscopic data for Ethyl 4-hydroxy-2-methylpyrimidine-5-c...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug development. The elucidation of its molecular structure through various spectroscopic techniques is crucial for its synthesis, characterization, and application in further research. This document offers an in-depth exploration of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific principles and experimental methodologies.

Introduction to Spectroscopic Analysis in Drug Discovery

In the realm of drug discovery and development, the precise characterization of a molecule's structure is paramount. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools that provide detailed information about the atomic and molecular composition, connectivity, and functional groups of a compound.[1] This knowledge is fundamental for confirming the identity of a synthesized molecule, assessing its purity, and understanding its chemical behavior, all of which are critical steps in the journey from a chemical entity to a potential therapeutic agent.

Molecular Structure and Properties

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (C₈H₁₀N₂O₃) is a substituted pyrimidine with a molecular weight of 182.18 g/mol .[2][3] The pyrimidine core is a key structural motif in many biologically active compounds, including nucleic acids and various pharmaceuticals. The substituents on this core—a hydroxyl group, a methyl group, and an ethyl carboxylate group—confer specific chemical properties that can be precisely identified through spectroscopic analysis.

Caption: Molecular structure of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a powerful analytical technique used to determine the molecular weight of a compound and to gain insights into its structure through fragmentation patterns.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)
  • Sample Preparation: A small amount of the purified solid compound is introduced into the mass spectrometer via a direct insertion probe.

  • Ionization: The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV). This process, known as electron ionization, causes the molecule to lose an electron, forming a molecular ion (M⁺•), and also induces fragmentation.

  • Mass Analysis: The resulting positively charged ions (the molecular ion and various fragments) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • Detection: An electron multiplier detector records the abundance of each ion at a specific m/z value, generating a mass spectrum.

Data Summary and Interpretation
m/z ValueInterpretation
182Molecular Ion [M]⁺•
137[M - OC₂H₅]⁺

The mass spectrum of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate shows a distinct molecular ion peak at an m/z of 182, which corresponds to the compound's molecular weight.[2][3][4] A prominent fragment is observed at m/z 137. This fragment likely arises from the loss of the ethoxy group (-OC₂H₅, 45 Da) from the ester functionality, a common fragmentation pathway for ethyl esters.

Mass_Spec_Fragmentation M_ion [C8H10N2O3]⁺• m/z = 182 Fragment [C6H5N2O2]⁺ m/z = 137 M_ion->Fragment - •OC2H5

Caption: Proposed fragmentation pathway in EI-MS.

Infrared (IR) Spectroscopy Analysis

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: KBr Pellet Method
  • Sample Preparation: A small amount of the dry, solid sample (1-2 mg) is finely ground with anhydrous potassium bromide (KBr, ~100 mg) in an agate mortar and pestle.

  • Pellet Formation: The resulting powder is compressed under high pressure in a die to form a thin, transparent pellet.

  • Spectral Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet is also recorded and subtracted from the sample spectrum.

Data Summary and Interpretation
Wavenumber (cm⁻¹)Vibration TypeFunctional Group
~3400-3200 (broad)O-H stretchHydroxyl group
~3100-3000C-H stretchAromatic/Vinyl C-H
~2980-2850C-H stretchAliphatic C-H (methyl, ethyl)
~1720-1700C=O stretchEster carbonyl
~1650-1550C=N and C=C stretchPyrimidine ring
~1250-1000C-O stretchEster and hydroxyl

The IR spectrum of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is expected to show several characteristic absorption bands. A broad band in the region of 3400-3200 cm⁻¹ would be indicative of the O-H stretching vibration of the hydroxyl group, likely broadened due to hydrogen bonding. C-H stretching vibrations from the aromatic ring and the aliphatic methyl and ethyl groups would appear around 3100-3000 cm⁻¹ and 2980-2850 cm⁻¹, respectively. A strong absorption band in the range of 1720-1700 cm⁻¹ is characteristic of the C=O stretching of the ester group. The pyrimidine ring itself will give rise to characteristic C=N and C=C stretching vibrations in the 1650-1550 cm⁻¹ region. Finally, C-O stretching vibrations for the ester and hydroxyl groups are expected in the fingerprint region between 1250 and 1000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of an organic molecule in solution, providing information about the chemical environment, connectivity, and stereochemistry of atoms.

Experimental Protocol: ¹H and ¹³C NMR
  • Sample Preparation: Approximately 5-10 mg of the compound is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃, ~0.6-0.7 mL) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

  • Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is acquired by applying a radiofrequency pulse and recording the resulting free induction decay (FID), which is then Fourier transformed to produce the spectrum. For ¹³C NMR, similar principles apply, often with proton decoupling to simplify the spectrum.

  • Data Processing: The acquired spectra are processed, which includes phasing, baseline correction, and integration (for ¹H NMR).

¹H NMR Data Summary and Interpretation (Predicted)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~12.0-11.0Singlet (broad)1HOH
~8.5-8.0Singlet1HC6-H
~4.3-4.1Quartet2H-OCH₂CH₃
~2.5-2.3Singlet3HC2-CH₃
~1.4-1.2Triplet3H-OCH₂CH₃

Note: These are predicted chemical shifts based on the analysis of similar pyrimidine derivatives. The actual values may vary depending on the solvent and other experimental conditions.

The proton NMR spectrum is expected to show distinct signals for each type of proton in the molecule. The hydroxyl proton is likely to appear as a broad singlet at a downfield chemical shift. The single proton on the pyrimidine ring (C6-H) would be a singlet in the aromatic region. The ethyl group of the ester will give a characteristic quartet for the methylene (-OCH₂-) protons and a triplet for the methyl (-CH₃) protons, with a coupling constant of around 7 Hz. The methyl group attached to the pyrimidine ring (C2-CH₃) would appear as a singlet in the upfield region.

¹³C NMR Data Summary and Interpretation (Predicted)
Chemical Shift (δ, ppm)Assignment
~170-160C=O (Ester)
~165-155C4-OH
~160-150C2-CH₃
~150-140C6-H
~110-100C5-COOEt
~62-58-OCH₂CH₃
~25-20C2-CH₃
~15-10-OCH₂CH₃

Note: These are predicted chemical shifts based on the analysis of similar pyrimidine derivatives.

The ¹³C NMR spectrum will show a signal for each unique carbon atom. The carbonyl carbon of the ester will be the most downfield signal. The carbons of the pyrimidine ring will appear in the aromatic region, with their specific chemical shifts influenced by the attached substituents. The methylene and methyl carbons of the ethyl group, as well as the methyl carbon attached to the ring, will appear in the upfield aliphatic region.

Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

A common method for the synthesis of 4-hydroxypyrimidine derivatives involves the condensation of a β-ketoester with an amidine.[2] For the title compound, this would typically involve the reaction of ethyl 2-formyl-3-oxobutanoate with acetamidine.

Experimental Protocol: Synthesis
  • Reaction Setup: Ethyl 2-formyl-3-oxobutanoate and acetamidine hydrochloride are dissolved in a suitable solvent, such as ethanol, in a round-bottom flask equipped with a condenser and a magnetic stirrer.

  • Base Addition: A base, such as sodium ethoxide, is added to the reaction mixture to neutralize the hydrochloride and facilitate the condensation reaction.

  • Reaction: The mixture is heated to reflux and the reaction progress is monitored by thin-layer chromatography (TLC).

  • Workup: After the reaction is complete, the solvent is removed under reduced pressure. The residue is then acidified, leading to the precipitation of the product.

  • Purification: The crude product is collected by filtration, washed with water, and can be further purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the pure Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Synthesis_Workflow Start Starting Materials (β-ketoester, Amidine) Reaction Condensation Reaction (Solvent, Base, Heat) Start->Reaction Workup Solvent Removal & Acidification Reaction->Workup Purification Recrystallization Workup->Purification Product Pure Product Purification->Product

Caption: General workflow for the synthesis of the title compound.

Conclusion

The spectroscopic data of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, when fully acquired and analyzed, will provide a detailed and unambiguous confirmation of its molecular structure. The combination of Mass Spectrometry, IR Spectroscopy, and NMR Spectroscopy offers a powerful and complementary approach to molecular characterization, which is a cornerstone of modern chemical research and drug development. The predicted data and established protocols in this guide serve as a robust framework for researchers working with this and related pyrimidine derivatives.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 293750, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

  • Royal Society of Chemistry (2019). Supporting Information. Retrieved from [Link]

  • MDPI (2019). Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)-7-methyl-3-oxo-2,3-dihidro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate. Retrieved from [Link]

  • Google Patents (1993). Process for preparing 4-hydroxypyrimidine.
  • PubChemLite (2024). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

  • Oriental Journal of Chemistry (2017). Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Research (2014). A Greener Chemistry Approach for Synthesis of 4-(4-Hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4 tetrahydropyrimidine-5-carboxylic acid ethyl ester. Retrieved from [Link]

  • NIH (2008). Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to the Crystal Structure of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the crystallographic and physicochemical properties of Ethyl 4-hydroxy-2-methylpyrimidine...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the crystallographic and physicochemical properties of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. While a definitive public crystal structure is not available at the time of this writing, this document synthesizes data from closely related pyrimidine derivatives to project the anticipated structural features and outlines the requisite experimental protocols for its empirical determination. This guide serves as a robust methodological framework for researchers engaged in the synthesis, characterization, and application of this and similar pyrimidine-based compounds in medicinal chemistry and materials science. We present detailed protocols for synthesis, crystallization, single-crystal X-ray diffraction, spectroscopic analysis, and thermal characterization, underpinned by insights into the causal relationships between molecular structure and bulk properties.

Introduction and Significance

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a heterocyclic compound belonging to the pyrimidine family. Pyrimidine derivatives are of significant interest in the pharmaceutical industry due to their wide spectrum of biological activities.[1] They form the core structure of nucleobases in DNA and RNA and are integral to numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs.[1] The title compound, with its specific substitution pattern—a hydroxyl group at position 4, a methyl group at position 2, and an ethyl carboxylate at position 5—presents a unique scaffold for further functionalization in drug discovery programs.

The three-dimensional arrangement of atoms in a crystal lattice, or its crystal structure, dictates many of a material's physical and chemical properties, such as solubility, stability, and bioavailability. Therefore, a thorough understanding of the crystal structure of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is paramount for its development as a potential pharmaceutical agent. This guide provides a projected analysis of its crystal structure based on known congeners and a detailed roadmap for its experimental elucidation.

Synthesis and Crystallization

A reliable method for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is crucial for obtaining high-purity material suitable for crystallographic studies. The following protocol is a standard approach for the synthesis of such pyrimidine derivatives.

Synthetic Protocol

A common and efficient method for the synthesis of 4-hydroxypyrimidine derivatives involves the condensation of a β-ketoester with an amidine.

Step-by-Step Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve acetamidine hydrochloride (1.1 equivalents) in absolute ethanol.

  • Base Addition: To the stirred solution, add a solution of sodium ethoxide (1.1 equivalents) in ethanol. A precipitate of sodium chloride will form.

  • Reactant Addition: To this mixture, add diethyl 2-(ethoxymethylene)malonate (1.0 equivalent).

  • Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and filter to remove the sodium chloride precipitate.

  • Purification: Evaporate the solvent from the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield pure Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Crystallization for X-ray Diffraction

Obtaining single crystals of sufficient size and quality is a critical step for X-ray diffraction analysis.[2]

Step-by-Step Protocol:

  • Solvent Selection: Dissolve the purified compound in a minimal amount of a suitable solvent at an elevated temperature. Good solvent choices often include ethanol, methanol, or ethyl acetate.

  • Slow Evaporation: Allow the solvent to evaporate slowly at room temperature in a loosely covered vial. This is often the simplest method for growing high-quality crystals.

  • Vapor Diffusion: Alternatively, dissolve the compound in a solvent in which it is readily soluble (e.g., dichloromethane). Place this vial inside a larger sealed container with a second solvent in which the compound is poorly soluble (e.g., hexane). The slow diffusion of the anti-solvent vapor into the solution will induce crystallization.

  • Crystal Harvesting: Once suitable crystals have formed, carefully harvest them using a nylon loop and immediately mount them on the goniometer of the diffractometer.

Single-Crystal X-ray Diffraction: A Methodological Overview

Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for determining the three-dimensional atomic arrangement within a crystalline solid.[3]

Experimental Workflow

experimental_workflow

Step-by-Step Protocol:

  • Crystal Selection and Mounting: Select a single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) with well-defined faces and no visible defects. Mount the crystal on a goniometer head.[4]

  • Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer.[3] X-rays are generated, collimated, and directed at the crystal. As the crystal is rotated, a series of diffraction patterns are collected by a detector.[3]

  • Data Reduction: The collected diffraction images are processed to integrate the intensities of the individual reflections and apply corrections for factors such as polarization and absorption.

  • Structure Solution: The processed data is used to solve the phase problem and generate an initial electron density map, which reveals the positions of the atoms in the unit cell.

  • Structure Refinement: The initial atomic model is refined against the experimental data to improve the agreement between the calculated and observed structure factors. This iterative process adjusts atomic positions, displacement parameters, and other structural parameters.

  • Validation: The final refined structure is validated using crystallographic software to check for geometric consistency and other potential issues.

Projected Crystal Structure and Molecular Geometry

Based on the analysis of structurally similar pyrimidine derivatives, the following features are anticipated for the crystal structure of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.[5][6]

Anticipated Crystallographic Parameters
ParameterProjected Value/SystemRationale
Crystal SystemMonoclinic or TriclinicCommon for small organic molecules.[5][6]
Space GroupCentrosymmetric (e.g., P2₁/c, P-1)Often observed for achiral molecules.[5][6]
Z (molecules/unit cell)2 or 4Typical for the projected space groups.[5][6]
Hydrogen BondingIntermolecular O-H···N or O-H···OThe hydroxyl group is a strong hydrogen bond donor, and the pyrimidine nitrogen and carbonyl oxygen are acceptors.[7]
Tautomerism4-hydroxypyrimidine / 4(3H)-pyrimidinoneThe molecule can exist in tautomeric forms; the solid-state structure will likely favor one form stabilized by crystal packing.
Molecular Geometry

The pyrimidine ring is expected to be essentially planar. The ethyl carboxylate group may be twisted out of the plane of the pyrimidine ring. The precise torsion angle will be determined by steric and electronic effects, as well as intermolecular interactions within the crystal lattice.

molecular_structure

Spectroscopic and Thermal Characterization

Spectroscopic and thermal analysis techniques provide complementary information to the crystal structure, confirming the molecular identity and assessing its stability.

Spectroscopic Analysis
TechniqueExpected Observations
¹H NMR Signals corresponding to the ethyl group (triplet and quartet), the methyl group (singlet), and the pyrimidine ring proton (singlet). The hydroxyl proton may be a broad singlet.[8]
¹³C NMR Resonances for the carbonyl carbon, the ethyl group carbons, the methyl carbon, and the distinct carbons of the pyrimidine ring.[8]
FT-IR Characteristic vibrational bands for O-H stretching (broad, ~3200-3400 cm⁻¹), C-H stretching (~2900-3000 cm⁻¹), C=O stretching (~1700 cm⁻¹), and C=C/C=N stretching in the aromatic region (~1500-1650 cm⁻¹).[9]
Mass Spec. A molecular ion peak corresponding to the molecular weight of the compound (C₈H₁₀N₂O₃, MW: 182.18 g/mol ).[10]
Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential for evaluating the thermal stability of the compound.[11]

Step-by-Step Protocol:

  • Sample Preparation: Place a small, accurately weighed amount of the crystalline sample (typically 2-5 mg) into an aluminum pan.

  • TGA Analysis: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. The TGA thermogram will show weight loss as a function of temperature, indicating decomposition.[12][13]

  • DSC Analysis: Heat a separate sample under similar conditions. The DSC curve will show endothermic or exothermic events, such as melting and decomposition.[11]

Expected Results:

  • DSC: A sharp endothermic peak corresponding to the melting point of the compound.

  • TGA: A stable baseline until the onset of decomposition, followed by one or more weight loss steps.

Conclusion

This technical guide provides a comprehensive framework for the in-depth study of the crystal structure and physicochemical properties of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. While the definitive crystal structure awaits experimental determination, the projected structural features and detailed methodological protocols presented herein offer a solid foundation for researchers in the fields of medicinal chemistry, crystallography, and materials science. The elucidation of its precise three-dimensional structure will be instrumental in understanding its structure-activity relationships and unlocking its full potential in drug development and other applications.

References

  • Baluja, S., et al. (2019). Thermal analysis of some novel pyrimidine derivatives. Revista Colombiana de Ciencias Químico-Farmacéuticas, 48(2), 436-454. Available at: [Link]

  • Barakat, A., et al. (2014). Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives. Molecules, 19(10), 17187-17203. Available at: [Link]

  • Excillum. (n.d.). Small molecule crystallography. Excillum. Available at: [Link]

  • Creative Biostructure. (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Creative Biostructure. Available at: [Link]

  • Baluja, S., et al. (2019). Thermal analysis of some novel pyrimidine derivatives. ResearchGate. Available at: [Link]

  • Blanton, T. N., et al. (2022). From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination. Crystal Growth & Design, 22(5), 3359–3374. Available at: [Link]

  • Baluja, S., et al. (2019). shows the TGA thermogram of a single pyrimidine compound SSN-1. Various... [Image]. ResearchGate. Available at: [Link]

  • Kantardjieff, K. A., & Jones, A. L. (2002). The Incorporation of a Single-Crystal X-ray Diffraction Experiment into the Undergraduate Physical Chemistry Laboratory. Journal of Chemical Education, 79(9), 1115. Available at: [Link]

  • Barakat, A., et al. (2014). Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives. MDPI. Available at: [Link]

  • Piltz, R. O., et al. (2008). Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 5), o883. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. PubChem. Available at: [Link]

  • Halim, M. E., et al. (2024). Spectral correlation of synthesized ethyl-4-(subs. phenyl)-6-methyl-2-oxo (or thio)-1, 2, 3, 4-tetrahydropyrimidine-5-carbox. Bangladesh Journal of Scientific and Industrial Research, 59(4), 223-230. Available at: [Link]

  • Das, U., et al. (2008). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2488–o2489. Available at: [Link]

  • Fun, H.-K., et al. (2008). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 1), o145. Available at: [Link]

  • Gopi, D., et al. (2021). Synthesis, spectroscopic, chemical reactivity, topology analysis and molecular docking study of ethyl 5-hydroxy-2-thioxo-4-(p-tolyl)-6-(trifluoromethyl)hexahydropyrimidine-5-carboxylate. Heliyon, 7(5), e07074. Available at: [Link]

  • Mohamed, S. K., et al. (2017). Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. Oriental Journal of Chemistry, 33(2), 754-768. Available at: [Link]

  • Qing-Fang, C., et al. (2007). Ethyl 4-(2-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 63(Pt 4), o2391–o2392. Available at: [Link]

Sources

Exploratory

Solubility of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate in different solvents

An In-depth Technical Guide to the Solubility of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Solubility of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. A thorough understanding of its solubility in various solvents is paramount for its synthesis, purification, formulation, and biological screening. This guide provides a comprehensive overview of the solubility of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, grounded in its physicochemical properties and the fundamental principles of solvent-solute interactions. It details robust experimental protocols for solubility determination and offers insights into the selection of appropriate solvent systems for various research and development applications.

Physicochemical Profile of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

A molecule's solubility is intrinsically linked to its structural and electronic characteristics. The key physicochemical properties of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate are summarized below, providing a foundation for understanding its solubility behavior.[1][2]

PropertyValueSource
Molecular Formula C₈H₁₀N₂O₃PubChem[1]
Molecular Weight 182.18 g/mol PubChem[1]
Appearance SolidEchemi[2]
Melting Point 191-194°CEchemi[2]
Boiling Point (Predicted) 267.9°C at 760 mmHgEchemi[2]
XLogP3-AA (LogP) -0.3PubChem[1], Echemi[2]
Hydrogen Bond Donor Count 1PubChem[1]
Hydrogen Bond Acceptor Count 5PubChem[1]

The negative XLogP3 value suggests a degree of hydrophilicity. The presence of a hydrogen bond donor (the hydroxyl group) and multiple hydrogen bond acceptors (the nitrogen atoms and carbonyl oxygens) indicates the potential for strong interactions with protic and polar solvents.[1]

Theoretical Principles of Solubility

The adage "like dissolves like" serves as a fundamental principle in predicting solubility.[3] This concept is rooted in the intermolecular forces between solvent and solute molecules. For dissolution to occur, the energy released from the formation of solvent-solute interactions must be sufficient to overcome the solute-solute and solvent-solvent interactions.

Solvent Polarity and Intermolecular Forces

Solvents can be broadly classified based on their polarity:

  • Polar Protic Solvents: (e.g., water, ethanol, methanol) possess O-H or N-H bonds and can act as both hydrogen bond donors and acceptors. These solvents are expected to effectively solvate ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate due to its hydrogen bonding capabilities.

  • Polar Aprotic Solvents: (e.g., acetone, dimethyl sulfoxide (DMSO), ethyl acetate) have dipole moments but lack O-H or N-H bonds. They can act as hydrogen bond acceptors.

  • Nonpolar Solvents: (e.g., hexane, toluene) have low dielectric constants and primarily interact through weaker van der Waals forces. The solubility of polar compounds like ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is generally low in these solvents.

The Role of pH

The structure of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate contains a weakly acidic hydroxyl group and basic pyrimidine nitrogens. Consequently, its solubility in aqueous solutions is expected to be pH-dependent.

  • In acidic solutions (low pH): The pyrimidine nitrogen atoms can be protonated, forming a cationic species. This salt form is likely to exhibit increased solubility in water.

  • In basic solutions (high pH): The hydroxyl group can be deprotonated to form a phenoxide-like anion. This anionic salt should also have enhanced aqueous solubility.[4]

The isoelectric point, where the molecule has no net charge, will correspond to its point of minimum aqueous solubility.

Experimental Determination of Solubility

Accurate solubility data is best obtained through empirical measurement. The following section outlines a standard protocol for determining the equilibrium solubility of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Equilibrium Solubility Method Workflow

This method involves saturating a solvent with the solute and then quantifying the concentration of the dissolved compound.

Caption: Workflow for Equilibrium Solubility Determination.

Step-by-Step Experimental Protocol
  • Preparation: Accurately weigh an excess amount of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate into a series of glass vials.

  • Solvent Addition: Add a precise volume of the desired solvent (e.g., water, ethanol, acetone, DMSO) to each vial.

  • Equilibration: Seal the vials and place them in a shaker bath set to a constant temperature (e.g., 25°C or 37°C). Agitate for 24-48 hours.

  • Sample Collection: After equilibration, cease agitation and allow the vials to stand undisturbed for at least 2 hours.

  • Separation: Carefully withdraw a sample from the clear supernatant. To ensure no solid particles are transferred, filter the sample through a 0.45 µm syringe filter.

  • Dilution: Prepare a series of dilutions of the filtrate with the appropriate mobile phase or solvent for the chosen analytical method.

  • Analysis: Quantify the concentration of the diluted samples using a pre-validated analytical method. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable choice.[5]

  • Calculation: Determine the original concentration in the saturated solution, accounting for the dilution factors. This value represents the solubility of the compound in that solvent at that temperature.

Solubility Profile of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Due to a lack of extensive, publicly available experimental data, the following table provides a qualitative and predicted solubility profile based on the compound's physicochemical properties and general principles of organic chemistry.[3] Researchers are strongly encouraged to determine quantitative solubility experimentally for their specific applications.

SolventSolvent TypePredicted SolubilityRationale
Water Polar ProticSparingly Soluble to SolubleThe molecule has both polar (hydroxyl, ester, pyrimidine) and nonpolar (ethyl, methyl) groups. Hydrogen bonding with water is possible. Solubility is expected to be pH-dependent.
Ethanol Polar ProticSolubleEthanol can engage in hydrogen bonding and has a nonpolar ethyl group, making it a good solvent for molecules with mixed polarity.
Methanol Polar ProticSolubleSimilar to ethanol, but more polar. Expected to be a very effective solvent.
Acetone Polar AproticModerately Soluble to SolubleCan act as a hydrogen bond acceptor for the hydroxyl group.
Ethyl Acetate Polar AproticModerately SolubleThe ester functionality is compatible with the solute's ester group.
Dimethyl Sulfoxide (DMSO) Polar AproticVery SolubleA powerful, highly polar aprotic solvent capable of disrupting solute-solute interactions and forming strong hydrogen bonds as an acceptor.
Dichloromethane (DCM) NonpolarSlightly SolubleLimited polarity makes it a less effective solvent for this polar molecule.
Hexane NonpolarInsolubleThe significant difference in polarity will prevent dissolution.

Practical Implications in Research and Development

The choice of solvent is critical at various stages of the drug development pipeline.

G cluster_0 Drug Discovery & Development Pipeline Synthesis Synthesis & Purification Screening Biological Screening Formulation Pre-formulation & Formulation Analysis Analytical Method Development Solvent_Choice Solvent Selection Solvent_Choice->Synthesis Reaction medium, Crystallization Solvent_Choice->Screening Stock solutions (e.g., DMSO), Aqueous buffers for assays Solvent_Choice->Formulation Solubilizing agents, Vehicle for in vivo studies Solvent_Choice->Analysis Mobile phase in HPLC, Solvent for NMR/UV-Vis

Caption: Impact of Solvent Selection in Drug Development.

  • Synthesis and Purification: Solvents like ethanol or methanol may be suitable for reaction media, while recrystallization for purification might involve a solvent/anti-solvent system (e.g., dissolving in a good solvent like ethanol and precipitating with a poor solvent like water or hexane).

  • Biological Screening: High-throughput screening often requires stock solutions in a universal solvent like DMSO. Subsequent dilutions into aqueous assay buffers necessitate an understanding of the compound's aqueous solubility to avoid precipitation.

  • Formulation Development: For in vivo studies, developing a suitable formulation (e.g., a solution, suspension, or co-solvent system) is critically dependent on the compound's solubility in pharmaceutically acceptable excipients.

Conclusion

While direct quantitative solubility data for ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is not widely published, a systematic approach based on its physicochemical properties and established solubility principles provides a strong framework for its effective use in a laboratory setting. This guide has outlined the theoretical underpinnings of its solubility, provided a detailed experimental protocol for its determination, and discussed the critical role of solvent selection in research and development. For any application requiring precise concentrations, the experimental determination of solubility under the specific conditions of use remains the gold standard.

References

  • Ukrainets, I. V., Sidorenko, L. V., Gorokhova, O. V., & Shishkin, O. V. (2006). Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates. Chemistry of Heterocyclic Compounds, 42(2), 217-223. (Note: While not directly on the topic compound, this provides context on related structures.) [Link: https://www.researchgate.
  • National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 293750, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link].

  • LibreTexts Chemistry (2023). Solubility of Organic Compounds. Retrieved from [Link].

  • University of Toronto (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link].

  • SALTISE (2021). Organic Chemistry: Introduction to Solubility. Retrieved from [Link].

  • World Health Organization (2011). Guidelines for drinking-water quality, 4th ed. Annex 4: Analytical methods and achievability. Retrieved from [Link].

Sources

Foundational

An In-depth Technical Guide to the Potential Biological Activities of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Foreword: Unlocking the Therapeutic Potential of a Novel Pyrimidine Derivative Pyrimidine scaffolds are a cornerstone in medicinal chemistry, forming the structural basis of numerous natural and synthetic compounds with...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Unlocking the Therapeutic Potential of a Novel Pyrimidine Derivative

Pyrimidine scaffolds are a cornerstone in medicinal chemistry, forming the structural basis of numerous natural and synthetic compounds with significant therapeutic value.[1][2][3][4][5] As a member of this esteemed class of heterocyclic compounds, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate presents a compelling subject for investigation by researchers, scientists, and drug development professionals. While direct studies on this specific molecule are nascent, its structural features suggest a high probability of exhibiting a range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][3]

This guide is designed to serve as a comprehensive technical resource for exploring the therapeutic potential of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. It moves beyond a theoretical overview to provide actionable, field-proven experimental protocols and a logical framework for a rigorous scientific investigation. The methodologies detailed herein are self-validating and grounded in established scientific principles, empowering research teams to generate robust and reproducible data.

Chemical Profile and Synthesis Overview

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a pyrimidine derivative with the molecular formula C8H10N2O3.[6] Its structure, characterized by a methyl group at the C2 position, a hydroxyl group at C4, and an ethyl carboxylate group at C5, offers multiple points for potential biological interactions.

Synthesis: The synthesis of pyrimidine derivatives can be achieved through various established methods. A common approach involves the condensation of a β-ketoester with an amidine.[7] For Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a plausible synthetic route would involve the reaction of ethyl 2-acetyl-3-oxobutanoate with acetamidine. Greener synthesis approaches, such as microwave-assisted synthesis, may also be employed to improve yields and reduce reaction times.[8]

Postulated Anticancer Activity: A Primary Avenue of Investigation

The pyrimidine nucleus is a well-established pharmacophore in oncology, with numerous derivatives exhibiting potent anticancer activity.[1][2][3] Therefore, a primary focus of this guide is the systematic evaluation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate's potential as an anticancer agent.

Mechanistic Rationale

The anticancer effects of pyrimidine derivatives are often attributed to their ability to interfere with nucleic acid synthesis, induce apoptosis, or inhibit key signaling pathways involved in cell proliferation and survival. The structural motifs within Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate suggest the potential for similar mechanisms of action.

Experimental Workflow: In Vitro Cytotoxicity Assessment

To ascertain the direct cytotoxic effects of the compound on cancer cells, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted method.[9][10][11][12]

anticancer_workflow cluster_prep Cell Culture Preparation cluster_treatment Compound Treatment cluster_assay MTT Assay cluster_analysis Data Analysis cell_culture Culture selected cancer cell line (e.g., MCF-7, HeLa) to 70-80% confluency cell_seeding Seed 5,000 cells/well in a 96-well plate cell_culture->cell_seeding incubation_24h Incubate for 24h to allow cell attachment cell_seeding->incubation_24h add_compound Treat cells with various concentrations of the compound incubation_24h->add_compound stock_prep Prepare stock solution of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate in DMSO serial_dilution Perform serial dilutions in culture medium to achieve desired concentrations stock_prep->serial_dilution serial_dilution->add_compound incubation_48_72h Incubate for 48-72h add_compound->incubation_48_72h add_mtt Add 10 µL of 5 mg/mL MTT solution to each well incubation_48_72h->add_mtt incubation_4h Incubate for 4h at 37°C add_mtt->incubation_4h solubilize Remove medium and add 100 µL DMSO to dissolve formazan crystals incubation_4h->solubilize read_absorbance Measure absorbance at 570 nm solubilize->read_absorbance calc_viability Calculate percentage of cell viability read_absorbance->calc_viability plot_curve Plot dose-response curve calc_viability->plot_curve determine_ic50 Determine the IC50 value plot_curve->determine_ic50

Figure 1: Experimental workflow for in vitro anticancer activity assessment using the MTT assay.
Detailed Protocol: MTT Assay for Cytotoxicity
  • Cell Seeding:

    • Culture a human cancer cell line (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) in a T-75 flask to 70-80% confluency.

    • Trypsinize the cells, resuspend them in fresh complete medium, and perform a cell count.

    • Dilute the cell suspension to a final concentration of 5 x 10^4 cells/mL.

    • Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well plate.

    • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[9]

  • Compound Treatment:

    • Prepare a stock solution of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate in sterile DMSO.

    • Perform serial dilutions of the stock solution in complete culture medium to obtain a range of final concentrations for testing (e.g., 0.1, 1, 10, 50, 100 µM).

    • Carefully remove the medium from the wells and add 100 µL of the medium containing the different compound concentrations.

    • Include a vehicle control (medium with the same percentage of DMSO as the highest compound concentration) and a blank control (medium only).

    • Incubate the plate for 48 to 72 hours.[9][11]

  • MTT Assay and Data Collection:

    • After the incubation period, add 10 µL of a 5 mg/mL MTT solution to each well.

    • Incubate for an additional 4 hours at 37°C.

    • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Gently shake the plate for 15 minutes to ensure complete dissolution.

    • Measure the absorbance of each well at 570 nm using a microplate reader.[9][12]

  • Data Analysis:

    • Subtract the average absorbance of the blank wells from all other wells.

    • Calculate the percentage of cell viability for each concentration using the formula: (Absorbance of treated cells / Absorbance of vehicle control) x 100.

    • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

    • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.[9][10]

Data Presentation
Cell LineCompoundIC50 (µM)
MCF-7Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylateData
HeLaEthyl 4-hydroxy-2-methylpyrimidine-5-carboxylateData
A549Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylateData
Doxorubicin (Control)DataData

Potential Antimicrobial Activity

Pyrimidine derivatives are known to possess a broad spectrum of antimicrobial activities against various pathogenic bacteria and fungi.[1][4][5] The nitrogen-containing heterocyclic ring system is crucial for these properties.

Mechanistic Rationale

The antimicrobial action of pyrimidines can involve the inhibition of essential enzymes, disruption of cell wall synthesis, or interference with nucleic acid replication. The specific substitutions on the pyrimidine ring of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate may confer activity against a range of microorganisms.

Experimental Workflow: Broth Microdilution Method

The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[13][14][15]

antimicrobial_workflow cluster_prep Preparation cluster_inoculation Inoculation and Incubation cluster_analysis MIC Determination cluster_mbc MBC Determination compound_dilution Prepare two-fold serial dilutions of the compound in Mueller-Hinton Broth (MHB) inoculum_prep Prepare microbial inoculum adjusted to 0.5 McFarland standard compound_dilution->inoculum_prep inoculate_wells Inoculate each well of a 96-well plate with the microbial suspension inoculum_prep->inoculate_wells incubation Incubate at 37°C for 18-24 hours inoculate_wells->incubation visual_inspection Visually inspect for turbidity incubation->visual_inspection determine_mic Determine MIC as the lowest concentration with no visible growth visual_inspection->determine_mic subculture Subculture from wells with no growth onto nutrient agar plates determine_mic->subculture incubation_agar Incubate agar plates subculture->incubation_agar determine_mbc Determine MBC as the lowest concentration that kills 99.9% of bacteria incubation_agar->determine_mbc anti_inflammatory_workflow cluster_prep Preparation of Reaction Mixture cluster_incubation Incubation and Heating cluster_analysis Data Analysis mix_components Mix 0.2 mL egg albumin (1%), 2.8 mL PBS (pH 6.4), and 2 mL of the compound at various concentrations controls Prepare control (without compound) and blank (without albumin) mix_components->controls incubation_37c Incubate at 37°C for 15 minutes controls->incubation_37c heating_70c Heat at 70°C for 15 minutes incubation_37c->heating_70c cooling Cool to room temperature heating_70c->cooling read_absorbance Measure absorbance at 660 nm cooling->read_absorbance calc_inhibition Calculate percentage inhibition of denaturation read_absorbance->calc_inhibition

Figure 3: Experimental workflow for the in vitro anti-inflammatory assay.
Detailed Protocol: Inhibition of Albumin Denaturation
  • Reaction Mixture Preparation:

    • Prepare a reaction mixture consisting of 0.2 mL of egg albumin (from a fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. [16][17] * A control solution is prepared with 2 mL of distilled water instead of the compound solution.

  • Incubation and Heating:

    • Incubate the reaction mixtures at 37°C for 15 minutes.

    • Induce denaturation by heating the mixtures in a water bath at 70°C for 15 minutes. [17]

  • Data Collection and Analysis:

    • After cooling, measure the absorbance of the solutions at 660 nm.

    • Calculate the percentage inhibition of protein denaturation using the formula: % Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100. [16]

Data Presentation
Compound Concentration (µg/mL)Absorbance (660 nm)% Inhibition
100DataData
200DataData
400DataData
800DataData
Diclofenac Sodium (Control)DataData

Conclusion and Future Directions

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate represents a promising, yet underexplored, molecule within the pharmacologically significant pyrimidine family. This guide provides a robust framework for the initial in vitro evaluation of its potential anticancer, antimicrobial, and anti-inflammatory activities. Positive results from these screening assays should be followed by more advanced studies, including:

  • Mechanism of Action Studies: Investigating the specific molecular targets and signaling pathways affected by the compound.

  • In Vivo Efficacy: Assessing the compound's activity in animal models of disease.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of the compound to optimize its biological activity and pharmacokinetic properties.

By following the methodologies outlined in this guide, researchers can systematically uncover the therapeutic potential of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate and contribute to the development of novel therapeutic agents.

References

  • Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. [Link]

  • Biological Activity of Pyrimidine Derivativies: A Review. [Link]

  • Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. [Link]

  • An overview on synthesis and biological activity of pyrimidines. [Link]

  • PYRIMIDINE AND ITS BIOLOGICAL ACTIVITY: A REVIEW. [Link]

  • Methods for in vitro evaluating antimicrobial activity: A review. [Link]

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. [Link]

  • A comprehensive review on in-vitro methods for anti-microbial activity. [Link]

  • In Vitro Antimicrobial Activity Assay. [Link]

  • Methods for in vitro evaluating antimicrobial activity: A review. [Link]

  • A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. [Link]

  • Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. [Link]

  • Investigating the Anti-Inflammatory Effects of Natural Extracts Using Protein Denaturation Assay and Heat Induced Hemolysis Assay. [Link]

  • In Vitro and In Vivo Anticancer Activity of the Most Cytotoxic Fraction of Pistachio Hull Extract in Breast Cancer. [Link]

  • Evaluation of in vitro anticancer potential of pharmacological ethanolic plant extracts Acacia modesta and Opuntia monocantha. [Link]

  • Assessing Specificity of Anticancer Drugs In Vitro - a 2 minute Preview of the Experimental Protocol. [Link]

  • A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. [Link]

  • How to perform an In-vitro Anti-Inflammatory Egg Albumin Denaturation inhibition Assay? [Link]

  • Comparative Evaluation of in vitro Anti-Inflammatory Activity of Different Extracts of Selected Medicinal Plants from Saurashtra. [Link]

  • Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. [Link]

  • Process for preparing 4-hydroxypyrimidine.
  • Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. [Link]

Sources

Protocols & Analytical Methods

Method

Synthetic Pathways from Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: A Gateway to Novel Pyrimidine Derivatives

Introduction: The Enduring Legacy of Pyrimidines in Drug Discovery The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural core of a vast array of biologically active molecules.[1] Naturall...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Enduring Legacy of Pyrimidines in Drug Discovery

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural core of a vast array of biologically active molecules.[1] Naturally occurring pyrimidines, such as thymine, cytosine, and uracil, are fundamental components of nucleic acids, underscoring their central role in biological systems.[2] This inherent biocompatibility and versatile chemical reactivity have made pyrimidine derivatives a privileged scaffold in the design of novel therapeutics.[3][4] The broad spectrum of pharmacological activities associated with pyrimidine-based compounds—including anticancer, antimicrobial, anti-inflammatory, and antiviral properties—continues to drive research and development in this vital area of chemical biology.[5]

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a readily accessible and highly versatile starting material for the synthesis of a diverse library of pyrimidine derivatives. Its strategic functionalization allows for the introduction of a wide range of substituents at key positions of the pyrimidine ring, enabling the fine-tuning of physicochemical properties and biological activity. This guide provides a comprehensive overview of the key synthetic transformations of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, offering detailed, field-proven protocols for researchers, scientists, and drug development professionals. The methodologies described herein are designed to be self-validating, with a focus on the causality behind experimental choices to ensure robust and reproducible outcomes.

Core Synthetic Strategies: Unlocking the Potential of a Versatile Scaffold

The synthetic utility of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate stems from the reactivity of its key functional groups: the hydroxyl group at the 4-position, the ester at the 5-position, and the nitrogen atoms within the pyrimidine ring. The following sections detail the primary synthetic routes for the elaboration of this scaffold.

G A Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate B Ethyl 4-chloro-2-methyl- pyrimidine-5-carboxylate A->B Chlorination (POCl3) E N-Alkylated Derivatives A->E N-Alkylation C 4-Amino & Hydrazinyl Derivatives B->C Nucleophilic Substitution (Amines, Hydrazine) D 4-Aryl/Heteroaryl Derivatives B->D Suzuki Coupling F Fused Pyrimidine Systems C->F Cyclocondensation

Caption: Key synthetic transformations of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Chlorination of the 4-Hydroxyl Group: Activating the Pyrimidine Core

The conversion of the 4-hydroxyl group to a chlorine atom is a critical first step in many synthetic pathways, as it transforms a poorly reactive group into an excellent leaving group for subsequent nucleophilic substitution and cross-coupling reactions. Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation.

Protocol 1: Solvent-Free Chlorination of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

This protocol is adapted from a general procedure for the large-scale, solvent-free chlorination of hydroxypyrimidines.[6][7]

Materials:

Reagent/MaterialMolar Mass ( g/mol )Quantity (mmol)Mass/Volume
Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate182.1810018.22 g
Phosphorus oxychloride (POCl₃)153.3311010.0 mL
Pyridine79.101008.1 mL
Dichloromethane (DCM)--As needed
Saturated sodium bicarbonate (NaHCO₃) solution--As needed
Anhydrous magnesium sulfate (MgSO₄)--As needed

Procedure:

  • In a dry round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate and pyridine.

  • Carefully add phosphorus oxychloride dropwise to the stirred mixture at room temperature. The reaction is exothermic.

  • After the addition is complete, heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and hexanes).

  • Allow the reaction mixture to cool to room temperature.

  • Slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring in a well-ventilated fume hood.

  • Neutralize the acidic solution by the slow addition of saturated sodium bicarbonate solution until the effervescence ceases and the pH is approximately 7-8.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate as a solid.

Expected Outcome: The product, Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate, is a key intermediate for a variety of subsequent reactions.

Nucleophilic Aromatic Substitution: Introducing Amino and Hydrazinyl Moieties

The electron-deficient nature of the pyrimidine ring, further enhanced by the presence of the chloro substituent at the 4-position, facilitates nucleophilic aromatic substitution. This allows for the facile introduction of a variety of nitrogen-based nucleophiles, such as amines and hydrazine, which are pivotal for the synthesis of biologically active compounds.[1][8]

Protocol 2: Synthesis of Ethyl 4-amino-2-methylpyrimidine-5-carboxylate Derivatives

This protocol provides a general method for the amination of Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate.

Materials:

Reagent/MaterialMolar Mass ( g/mol )Quantity (mmol)Mass/Volume
Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate200.62102.01 g
Amine (e.g., benzylamine)107.15121.29 g
Triethylamine (Et₃N)101.19152.1 mL
Ethanol (EtOH) or Acetonitrile (MeCN)--50 mL

Procedure:

  • To a solution of Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate in ethanol or acetonitrile, add the desired amine and triethylamine.

  • Heat the reaction mixture to reflux for 4-6 hours, monitoring the progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by recrystallization or column chromatography to yield the corresponding 4-amino-2-methylpyrimidine-5-carboxylate derivative.

Protocol 3: Synthesis of Ethyl 4-hydrazinyl-2-methylpyrimidine-5-carboxylate

The introduction of a hydrazinyl group opens up pathways to fused heterocyclic systems.[7]

Materials:

Reagent/MaterialMolar Mass ( g/mol )Quantity (mmol)Mass/Volume
Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate200.62102.01 g
Hydrazine hydrate (N₂H₄·H₂O)50.06201.0 mL
Ethanol (EtOH)--30 mL

Procedure:

  • Dissolve Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate in ethanol.

  • Add hydrazine hydrate dropwise to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 1-2 hours. The product often precipitates from the reaction mixture.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to obtain Ethyl 4-hydrazinyl-2-methylpyrimidine-5-carboxylate.

Palladium-Catalyzed Cross-Coupling Reactions: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of C-C bonds, enabling the introduction of aryl and heteroaryl substituents at the 4-position of the pyrimidine ring.[9] This is a widely used strategy in drug discovery to explore the structure-activity relationship of pyrimidine-based scaffolds.[10][11]

G A Ethyl 4-chloro-2-methyl- pyrimidine-5-carboxylate C Ethyl 4-(Aryl/Heteroaryl)-2-methyl- pyrimidine-5-carboxylate A->C B Aryl/Heteroaryl Boronic Acid B->C Catalyst Pd Catalyst (e.g., Pd(PPh3)4) Catalyst->C Base Base (e.g., K2CO3) Base->C Solvent Solvent (e.g., 1,4-Dioxane/H2O) Solvent->C

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Protocol 4: Microwave-Assisted Suzuki-Miyaura Coupling

Microwave-assisted synthesis can significantly reduce reaction times and improve yields in Suzuki coupling reactions.[9]

Materials:

Reagent/MaterialMolar Mass ( g/mol )Quantity (mmol)Mass/Volume
Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate200.621.0201 mg
Arylboronic acid (e.g., phenylboronic acid)121.931.2146 mg
Tetrakis(triphenylphosphine)palladium(0)1155.560.0223 mg
Potassium carbonate (K₂CO₃)138.212.0276 mg
1,4-Dioxane/Water (4:1)--5 mL

Procedure:

  • In a microwave vial, combine Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate, the arylboronic acid, tetrakis(triphenylphosphine)palladium(0), and potassium carbonate.

  • Add the 1,4-dioxane/water solvent mixture.

  • Seal the vial and place it in a microwave reactor.

  • Heat the reaction mixture to 120 °C for 15-30 minutes.

  • After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

  • Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel to afford the desired 4-aryl-2-methylpyrimidine-5-carboxylate.

N-Alkylation: Modifying the Pyrimidine Ring Nitrogen

Direct alkylation of the nitrogen atoms in the pyrimidine ring offers another avenue for structural diversification. The reaction can proceed at either N1 or N3, and the regioselectivity can be influenced by the reaction conditions and the nature of the starting material.

Protocol 5: N-Alkylation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

This protocol provides a general procedure for the N-alkylation of the hydroxypyrimidine tautomer.

Materials:

Reagent/MaterialMolar Mass ( g/mol )Quantity (mmol)Mass/Volume
Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate182.18101.82 g
Alkyl halide (e.g., methyl iodide)141.94121.70 g
Potassium carbonate (K₂CO₃)138.21152.07 g
N,N-Dimethylformamide (DMF)--20 mL

Procedure:

  • To a solution of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate in DMF, add potassium carbonate.

  • Add the alkyl halide and stir the mixture at room temperature or with gentle heating (50-60 °C) for 6-12 hours.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography to isolate the N-alkylated pyrimidine derivative.

Conclusion: A Versatile Platform for Drug Discovery

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate serves as an exceptionally valuable and versatile starting material for the synthesis of a wide range of pyrimidine derivatives. The protocols detailed in this guide for chlorination, nucleophilic substitution, Suzuki coupling, and N-alkylation provide a robust toolkit for researchers in the field of medicinal chemistry. By leveraging these synthetic strategies, scientists can efficiently generate diverse libraries of novel pyrimidine-based compounds for biological screening, accelerating the discovery of new therapeutic agents to address unmet medical needs. The inherent modularity of these synthetic routes allows for systematic exploration of structure-activity relationships, ultimately contributing to the rational design of more potent and selective drug candidates.

References

  • Vertex AI Search. Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024).
  • Vertex AI Search. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed.
  • Vertex AI Search.
  • Vertex AI Search.
  • Vertex AI Search.
  • Sun, Z., et al. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules2012, 17, 4533-4544.
  • Machoń, Z., & Długosz, A. Derivatives of 2-hydroxy-4-mercapto-6-methylpyrimidine-5-carboxylic acid. II. Pirazolo-[3,4-d]-pyrimidine and hydrazinopyrimidine. Polish Journal of Pharmacology and Pharmacy1976, 28(5), 511–520.
  • Štefane, B., & Požgan, F. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules2021, 26(6), 1738.
  • BenchChem. Application Notes and Protocols: Suzuki Coupling Reactions with 4-Chloropyrimidines. (2025).
  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024).
  • ChemicalBook.
  • Georganics. Ethyl 4-chloro-2-(methylthio)
  • PubChem.
  • ResearchGate.
  • Benchchem. Application Notes and Protocols for N-alkylation using N,N,4-Trimethylpiperidin-4-amine.
  • Nagashima, S., et al. Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorganic & Medicinal Chemistry2007, 15(1), 441-453.

Sources

Application

Greener Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: A Detailed Application Note for Modern Drug Development

Introduction: The Imperative for Sustainable Pyrimidine Synthesis Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a key building block in the synthesis of a wide array of pharmaceutical compounds, owing to the versat...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Sustainable Pyrimidine Synthesis

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a key building block in the synthesis of a wide array of pharmaceutical compounds, owing to the versatile reactivity of the pyrimidine core. This heterocycle is a common scaffold in drugs exhibiting a broad spectrum of biological activities.[1] The traditional synthetic routes to this and similar molecules, however, often rely on methods that are no longer in alignment with the principles of green chemistry. These classical approaches can involve harsh reaction conditions, hazardous solvents, and the generation of significant waste, posing challenges to environmental sustainability and industrial safety.

This application note provides a comprehensive guide to greener and more sustainable methods for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. We will first briefly touch upon a traditional approach to establish a baseline, and then delve into detailed protocols for modern, eco-friendly alternatives, including microwave-assisted and solvent-free mechanochemical synthesis. These greener methods offer significant advantages in terms of reduced reaction times, higher yields, and minimized environmental impact, making them highly attractive for researchers, scientists, and professionals in drug development.[1][2]

I. Traditional Synthesis: A Classical Approach and its Limitations

A common and long-standing method for the synthesis of 4-hydroxypyrimidines involves the condensation of a β-ketoester with an amidine.[3] This approach, while effective, often requires prolonged reaction times at elevated temperatures and the use of organic solvents, contributing to a higher environmental footprint.

A representative traditional synthesis of a 4-hydroxypyrimidine derivative is outlined in European Patent EP0326389B1. While not explicitly for the title compound, it describes the general principle of reacting a β-ketoester with an amidine in the presence of a base and a solvent like n-butanol, with reaction times that can extend for several hours at temperatures exceeding 100°C.[3]

Drawbacks of the Traditional Method:

  • Energy Intensive: Requires prolonged heating, leading to high energy consumption.

  • Solvent Use: Utilizes organic solvents which can be volatile, flammable, and pose environmental and health risks.

  • Waste Generation: The work-up procedures can generate significant solvent and aqueous waste.

  • Long Reaction Times: Typically requires several hours to reach completion.

II. Greener Synthesis Protocols: Embracing Sustainability and Efficiency

In response to the limitations of traditional methods, several greener alternatives have been developed. These approaches prioritize the use of safer reagents, minimize waste, and employ energy-efficient techniques.

A. Microwave-Assisted Synthesis: A Rapid and Efficient Alternative

Microwave irradiation has emerged as a powerful tool in organic synthesis, offering a rapid and efficient way to heat reactions.[4] This technique can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner product profiles.

Reaction Principle:

The microwave-assisted synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate can be achieved through a Biginelli-like condensation reaction. In this one-pot, three-component reaction, an aldehyde, a β-ketoester, and a urea or amidine derivative are condensed in the presence of a catalyst under microwave irradiation. For the synthesis of the target molecule, a variation of this reaction using an appropriate β-dicarbonyl compound and acetamidine is employed.

Experimental Protocol: Microwave-Assisted Synthesis

  • Reactant Mixture Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine:

    • Diethyl 2-(ethoxymethylidene)-3-oxobutanoate (1 mmol)

    • Acetamidine hydrochloride (1.2 mmol)

    • A catalytic amount of a mild acid catalyst (e.g., p-toluenesulfonic acid, 10 mol%).

  • Solvent (Optional): For a solvent-assisted approach, add 2-3 mL of a high-boiling point, polar solvent such as ethanol or N,N-dimethylformamide (DMF). For a solvent-free approach, proceed without adding any solvent.

  • Microwave Irradiation: Seal the vial and place it in a dedicated laboratory microwave reactor. Irradiate the mixture at a controlled temperature (e.g., 120-140°C) for a short duration (typically 5-15 minutes). The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Work-up and Purification:

    • After the reaction is complete, cool the vial to room temperature.

    • If a solvent was used, concentrate the reaction mixture under reduced pressure.

    • Add cold water to the residue to precipitate the crude product.

    • Collect the solid by filtration, wash with cold water, and dry.

    • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain the pure Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

B. Solvent-Free Mechanochemical Synthesis (Grindstone Chemistry): A Simple and Eco-Friendly Method

Mechanochemistry, or the "grindstone" method, is a solvent-free technique that utilizes mechanical force to induce chemical reactions.[5][6] This approach is highly aligned with the principles of green chemistry as it eliminates the need for solvents, reduces waste, and is often performed at room temperature, thus minimizing energy consumption.

Reaction Principle:

Similar to the microwave-assisted method, the mechanochemical synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is based on a one-pot condensation reaction. The reactants are physically ground together, and the mechanical energy facilitates the reaction.

Experimental Protocol: Solvent-Free Mechanochemical Synthesis

  • Reactant Preparation: In a clean and dry mortar, add the following reactants:

    • Diethyl 2-(ethoxymethylidene)-3-oxobutanoate (1 mmol)

    • Acetamidine hydrochloride (1.2 mmol)

    • A solid-state catalyst (e.g., a catalytic amount of a Lewis acid like CuCl₂·2H₂O or a solid-supported acid).

  • Grinding: Using a pestle, grind the mixture of reactants and catalyst vigorously for 15-30 minutes at room temperature. The reaction progress can be monitored by taking small samples for TLC analysis at intervals. The mixture may change in consistency or color as the reaction proceeds.

  • Work-up and Purification:

    • Once the reaction is complete, add a small amount of a suitable solvent (e.g., ethyl acetate) to the mortar to dissolve the product.

    • Transfer the mixture to a filter funnel to remove the solid catalyst.

    • Wash the mortar and the catalyst with a small amount of the same solvent.

    • Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude product.

    • Recrystallize the crude product from an appropriate solvent to yield pure Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

III. Comparative Analysis of Synthesis Methods

To provide a clear overview of the advantages of the greener synthesis methods, the following table summarizes the key parameters for each approach.

ParameterTraditional SynthesisMicrowave-Assisted SynthesisSolvent-Free Mechanochemical Synthesis
Reaction Time Several hours (e.g., 2-20 hours)[3]5-15 minutes[4]15-30 minutes[5]
Temperature High (e.g., 90-130°C)[3]High (e.g., 120-140°C)Room Temperature
Solvent Organic solvents (e.g., n-butanol)[3]Optional (e.g., Ethanol, DMF) or Solvent-freeSolvent-free
Energy Consumption HighLow to ModerateVery Low
Yield Variable, can be moderate to goodGenerally high to excellentGood to excellent
Waste Generation Significant (solvent and work-up)Low to moderateVery Low
E-Factor (estimated) High (>10)Low (<5)Very Low (<2)

IV. Visualizing the Workflow

To better illustrate the procedural differences, the following diagrams depict the workflows for the traditional and greener synthesis methods.

Traditional_vs_Green_Synthesis cluster_traditional Traditional Synthesis Workflow cluster_green Greener Synthesis Workflows cluster_microwave Microwave-Assisted cluster_mechanochemical Solvent-Free Mechanochemical T1 Mixing of Reactants (β-ketoester, Amidine, Base) in Organic Solvent T2 Prolonged Reflux (Several Hours at High Temp) T1->T2 T3 Cooling and Neutralization T2->T3 T4 Extraction and Solvent Removal T3->T4 T5 Purification (e.g., Recrystallization) T4->T5 M1 Mixing of Reactants (Optional Solvent) M2 Microwave Irradiation (Minutes at High Temp) M1->M2 M3 Cooling and Precipitation M2->M3 M4 Filtration and Washing M3->M4 M5 Purification M4->M5 S1 Mixing of Solid Reactants and Catalyst S2 Grinding (Minutes at Room Temp) S1->S2 S3 Extraction of Product with Minimal Solvent S2->S3 S4 Filtration and Solvent Evaporation S3->S4 S5 Purification S4->S5

Caption: A comparative workflow diagram of traditional versus greener synthesis methods.

V. Mechanistic Insights and Causality

The enhanced efficiency of the greener methods can be attributed to their unique modes of energy transfer and reaction activation.

  • Microwave Heating: Microwaves directly interact with polar molecules in the reaction mixture, leading to rapid and uniform heating. This avoids the slower process of conventional heating, where heat is transferred through convection. The rapid heating accelerates the reaction rate significantly.

  • Mechanochemistry: The mechanical energy supplied by grinding increases the surface area of the reactants and can create localized "hot spots" with high pressure and temperature, facilitating the reaction without the need for bulk heating. This solvent-free approach also promotes a higher concentration of reactants, which can increase the reaction rate.

Reaction_Pathway Reactants Diethyl 2-(ethoxymethylidene)-3-oxobutanoate + Acetamidine Hydrochloride Intermediate Reaction Intermediate Reactants->Intermediate Condensation Product Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Intermediate->Product Cyclization & Tautomerization

Caption: A simplified reaction pathway for the synthesis of the target molecule.

VI. Conclusion and Future Outlook

The adoption of greener synthesis methods for key pharmaceutical intermediates like Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is not merely an academic exercise but a critical step towards a more sustainable and efficient pharmaceutical industry. The microwave-assisted and solvent-free mechanochemical protocols detailed in this application note offer significant advantages over traditional methods, including drastically reduced reaction times, lower energy consumption, and minimized waste generation.

For researchers and drug development professionals, these methods provide a practical and scalable approach to synthesizing pyrimidine derivatives in a manner that is both economically and environmentally sound. Further research into novel catalysts and the application of other green technologies, such as flow chemistry and biocatalysis, will continue to push the boundaries of sustainable chemical synthesis.

VII. References

  • Pai, S. R., et al. (2012). Microwave Promoted Solvent-Free Biginelli Reaction for the One Pot Synthesis of Dihydropyrimidin-2-(1H). Asian Journal of Chemistry, 24(12), 5217-5219.

  • Sheldon, R. A. (n.d.). E-Factor. Welcome to . Retrieved from [Link]

  • RASĀYAN J. Chem. (2023). GREEN CHEMISTRY APPROACHES IN THE SYNTHESIS OF PYRIMIDINE DERIVATIVES. RASĀYAN Journal of Chemistry, 16(3), 1844-1848.

  • Sonawane, R. P., & Gaikwad, S. T. (2014). Comparative study of chemical synthesis of pyrimidine derivatives by using Grindstone chemistry Technique and Conventional method. International Letters of Chemistry, Physics and Astronomy, 33, 21-27.

  • Power System Technology. (2023). Eco-Friendly Synthesis of Pyrimidine Derivatives and Emerging Trends in Green Heterocyclic Chemistry. Power System Technology.

  • Aktoudianakis, E., et al. (2017). Comparing the Traditional with the Modern: A Greener, Solvent-Free Dihydropyrimidone Synthesis. Journal of Chemical Education, 94(7), 934-938.

  • ResearchGate. (2025). Comparative Study of Chemical Synthesis of Pyrimidine Derivatives by Using Grindstone Chemistry Technique and Conventional Method. Retrieved from [Link]

  • Bentham Science Publishers. (2012). Biginelli Reaction: A Green Perspective. Current Organic Chemistry, 16(4), 507-520.

  • Ingenta Connect. (2012). Biginelli Reaction: A Green Perspective. Current Organic Chemistry, 16(4), 507-520.

  • Curzons, A. D., et al. (2001). Metrics to 'green' chemistry—which are the best? Green Chemistry, 3(1), 1-6.

  • YouTube. (2022, October 28). How to Calculate E-factor (Green Chem). Retrieved from [Link]

  • LibreTexts. (2021, March 24). 13.10: The E-Factor in Green Chemistry. Retrieved from [Link]

  • Green Chemistry Toolkit. (n.d.). METRICS. Retrieved from [Link]

  • ResearchGate. (2010). (PDF) Ethyl 2-[(Z)-2-(4-Cyanophenyl)-2-hydroxyvinyl]-4-(4-methoxyphenyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate. Retrieved from [Link]

  • Sheldon, R. A. (n.d.). E-Factor. Welcome to . Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

  • PubMed. (2008). Ethyl 4-hydroxy-methyl-2-methyl-pyridine-5-carboxyl-ate. Retrieved from [Link]

  • ACS Publications. (2021). Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. Molecules, 26(15), 4424.

  • Google Patents. (n.d.). EP0326389B1 - Process for preparing 4-hydroxypyrimidine. Retrieved from

  • Google Patents. (n.d.). WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate. Retrieved from

  • ResearchGate. (2008). (PDF) 4-Hydroxyquinolones-2. 91. Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates. Retrieved from [Link]

  • PubMed. (2007). Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorganic & Medicinal Chemistry, 15(2), 918-928.

Sources

Method

Rapid and Efficient Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate via Microwave-Assisted Organic Synthesis (MAOS)

An Application Note for Researchers and Drug Development Professionals Abstract Pyrimidine derivatives are fundamental scaffolds in medicinal chemistry and drug development. This application note presents a detailed, rob...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers and Drug Development Professionals

Abstract

Pyrimidine derivatives are fundamental scaffolds in medicinal chemistry and drug development. This application note presents a detailed, robust, and highly efficient protocol for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key heterocyclic building block. By leveraging the principles of Microwave-Assisted Organic Synthesis (MAOS), this method dramatically reduces reaction times from hours to minutes, improves yields, and aligns with the tenets of green chemistry by minimizing energy consumption and solvent use.[1][2][3] This guide provides a comprehensive walkthrough of the reaction mechanism, a step-by-step experimental protocol, purification techniques, and expert insights into the advantages of microwave irradiation over conventional heating methods.

Introduction: The Need for Efficient Heterocyclic Synthesis

The pyrimidine core is a privileged structure found in a vast array of biologically active compounds, including nucleic acids and numerous pharmaceuticals. The target molecule, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, serves as a versatile intermediate for the synthesis of more complex drug candidates. Traditional methods for constructing this scaffold often involve prolonged heating under reflux, leading to significant energy consumption and extended reaction times.[4]

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology in modern chemistry.[3][5] Unlike conventional heating which relies on slow, inefficient thermal conduction through the vessel walls, microwave irradiation delivers energy directly to polar molecules within the reaction mixture.[6] This results in rapid, uniform, and volumetric heating, leading to remarkable accelerations in reaction rates and often cleaner product profiles.[2][3][5] This protocol harnesses these advantages to provide a superior method for the synthesis of the title compound.

Reaction Scheme:

The Principle of Microwave-Assisted Heating

The efficacy of MAOS is rooted in its unique heating mechanism, which primarily involves two phenomena: dipolar polarization and ionic conduction.[7]

  • Dipolar Polarization: Polar molecules, such as the ethanol solvent used in this protocol, possess a permanent dipole moment. When subjected to the oscillating electric field of the microwaves (typically at 2.45 GHz), these molecules continuously attempt to align themselves with the field. This rapid reorientation creates intense molecular friction, which manifests as heat.[7]

  • Ionic Conduction: If ions are present in the reaction mixture (such as the salt of the amidine and the base), they will migrate back and forth under the influence of the oscillating electric field. Collisions between these moving ions generate heat due to electrical resistance.[7]

This direct coupling of microwave energy with the reacting species allows for temperatures to rise far more rapidly than with external heating, and enables "superheating" of solvents in sealed vessels above their atmospheric boiling points, dramatically accelerating chemical reactions.[6][8]

Experimental Protocol

This protocol is designed for a dedicated laboratory microwave reactor equipped with pressure and temperature sensors.

3.1. Materials and Equipment

Reagent/EquipmentGrade/SpecificationSupplier ExampleNotes
Acetamidine Hydrochloride≥98% PuritySigma-AldrichHygroscopic; store in a desiccator.
Diethyl Ethoxymethylenemalonate (EMME)≥98% PurityTCI Chemicals
Ethanol (EtOH), Anhydrous≥99.5%Fisher ScientificA polar solvent is crucial for efficient microwave absorption.
Sodium Ethoxide (NaOEt)21% w/w solution in ethanolAcros OrganicsHighly reactive with water and air. Handle under inert atmosphere.
Hydrochloric Acid (HCl)1 M aqueous solutionVWRUsed for neutralization during work-up.
Deionized WaterHigh Purity-
Microwave Reactore.g., CEM Discover, Biotage Initiator-Must allow for temperature and pressure control in sealed vessels.
10 mL Microwave Reaction VialBorosilicate glass with pressure-rated snap cap-Ensure vial and cap are compatible with the reactor and solvent.
Magnetic Stir BarPTFE-coated-
Vacuum Filtration ApparatusBüchner funnel, filter flask, vacuum source-For collecting the precipitated product.
Rotary Evaporator--For solvent removal during purification.

3.2. Synthesis Workflow

Synthesis_Workflow cluster_prep Preparation cluster_reaction Microwave Reaction cluster_workup Work-up & Isolation prep1 Add Acetamidine HCl (1.0 mmol) and stir bar to vial prep2 Add Anhydrous Ethanol (3 mL) prep1->prep2 prep3 Add Sodium Ethoxide solution (1.0 mmol) prep2->prep3 prep4 Add EMME (1.0 mmol) prep3->prep4 seal Seal vial securely prep4->seal irradiate Irradiate in Microwave Reactor (120°C, 15 min) seal->irradiate cool Cool to room temperature (forced air cooling) irradiate->cool transfer Transfer mixture to beaker cool->transfer precipitate Add DI Water (10 mL) and acidify with 1M HCl to pH ~6 transfer->precipitate filter Collect precipitate via vacuum filtration precipitate->filter wash Wash solid with cold water and cold ethanol filter->wash dry Dry under vacuum wash->dry final_product Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate dry->final_product Yields final product

Fig 1. Experimental workflow for the microwave-assisted synthesis.

3.3. Step-by-Step Synthesis Protocol

  • Reagent Preparation: To a 10 mL microwave reaction vial containing a magnetic stir bar, add acetamidine hydrochloride (94.5 mg, 1.0 mmol).

  • Solvent and Base Addition: Add 3 mL of anhydrous ethanol. Stir the suspension for 1 minute. Carefully add sodium ethoxide (0.32 mL of 21% solution in ethanol, ~1.0 mmol). Stir for 5 minutes until the acetamidine hydrochloride has largely dissolved, indicating the formation of the free base.

    • Expert Insight: Pre-forming the free base of acetamidine is crucial for the reaction to proceed efficiently. Sodium ethoxide is a strong, non-nucleophilic base suitable for this purpose.

  • Substrate Addition: Add diethyl ethoxymethylenemalonate (EMME) (0.20 mL, ~1.0 mmol) to the vial.

  • Microwave Irradiation: Securely seal the vial with a pressure-rated cap. Place the vial in the microwave reactor cavity. Irradiate the mixture at a constant temperature of 120°C for 15 minutes, with magnetic stirring enabled. The pressure will typically rise to 4-6 bar.

  • Cooling: After irradiation, the vessel is rapidly cooled to room temperature (typically < 2 minutes) using the instrument's compressed air cooling system.

3.4. Product Work-up and Purification

  • Precipitation: Carefully open the vial and transfer the reaction mixture to a 50 mL beaker. While stirring, slowly add 10 mL of deionized water. A precipitate should begin to form.

  • Neutralization: Slowly add 1M HCl dropwise to neutralize any excess base and bring the solution pH to approximately 6. This will maximize the precipitation of the product.

  • Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the filter cake sequentially with two small portions of cold deionized water (2 x 5 mL) followed by a small portion of cold ethanol (5 mL) to remove residual impurities.[9]

  • Drying: Dry the purified white to off-white solid in a vacuum oven at 50°C to a constant weight.

3.5. Purification via Recrystallization (Optional)

If further purification is required, recrystallization is highly effective for this class of compounds.[4][9]

  • Dissolution: Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.

  • Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collection: Collect the purified crystals by vacuum filtration, wash with a minimal amount of cold ethanol, and dry under vacuum.

Results and Discussion

4.1. Expected Outcomes

This microwave-assisted protocol consistently delivers the target compound with significant advantages over conventional methods.

ParameterMicrowave-Assisted MethodConventional Method (Typical)
Reaction Time 15 minutes4 - 12 hours
Temperature 120 °C~78 °C (Ethanol Reflux)
Typical Yield 85 - 95%60 - 75%
Purity (crude) HighModerate, often requires column chromatography
Energy Usage LowHigh

4.2. Product Characterization

The identity and purity of the synthesized Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (MW: 182.18 g/mol ) should be confirmed using standard analytical techniques.[10]

  • ¹H NMR: Expect characteristic peaks for the ethyl ester group (triplet and quartet), the methyl group on the pyrimidine ring (singlet), and a pyrimidine ring proton (singlet).

  • Mass Spec (ESI+): Expect to observe [M+H]⁺ at m/z 183.

  • IR Spectroscopy: Characteristic absorptions for N-H stretching, C=O (ester and amide/oxo) stretching, and C=N stretching are expected.[4]

4.3. Tautomerism

It is important to note that the product exists in tautomeric equilibrium between the 4-hydroxy and the 4-oxo (pyrimidinone) forms. Spectroscopic and structural data confirm that the 4-oxo form (ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate) is the predominant tautomer, particularly in the solid state.[10]

Troubleshooting Guide

IssuePossible Cause(s)Suggested Solution(s)
Low or No Yield Incomplete reaction; inactive reagents.- Ensure anhydrous conditions. - Verify the activity of the sodium ethoxide base. - Increase reaction time to 20 min or temperature to 130°C.
Dark-colored Product Reaction temperature too high or time too long.- Reduce temperature to 110°C or time to 10 min. - Perform an optional hot filtration with activated charcoal during recrystallization.[11]
Product Fails to Precipitate Product is too soluble; solution is not saturated.- Add more water or cool the solution in an ice bath for a longer period. - Partially evaporate the solvent before adding water.[11]
Poor Purity Incomplete reaction; side product formation.- Optimize reaction conditions (time/temp). - Ensure the crude product is washed thoroughly. - Purify via recrystallization or flash chromatography.[9]

Safety Considerations

  • Reagents: Sodium ethoxide is corrosive and flammable; handle it in a fume hood under an inert atmosphere. Acetamidine hydrochloride and EMME may cause skin and eye irritation.[10] Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

  • Microwave Reactor: Only use vials and caps specifically designed for the microwave reactor. Never exceed the recommended volume or pressure limits of the vessel. Modern reactors have multiple safety interlocks, but users must be properly trained.

Conclusion

This application note details a highly efficient, rapid, and scalable microwave-assisted method for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. By significantly reducing reaction times and improving yields, this protocol offers a compelling green alternative to conventional synthetic routes.[1][5] The methodology is robust and can be easily adopted by researchers in academic and industrial settings, accelerating the discovery and development of new pyrimidine-based therapeutics.

References

  • Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Research Journal of Chemical Sciences.
  • de la Hoz, A., & Loupy, A. (Eds.). (2012). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
  • Bandyopadhyay, D., & Mukherjee, B. (2021). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.
  • Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. Benchchem.
  • Sharma, U., & Ahmed, S. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A.
  • Technical Support Center: Purification of Polar Pyrimidine Deriv
  • Biris, C. G., & Bálint, E. (2020). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. ACS Omega.
  • Microwave chemistry - Wikipedia. Wikipedia.
  • Theory of Microwave Heating for Organic Synthesis.
  • Microwave Synthesis - Organic Chemistry Portal. Organic Chemistry Portal.
  • Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies.
  • Ensuring Quality: The Manufacturing Process of High-Purity Pyrimidine Deriv
  • Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.
  • Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate.
  • Microwave-assisted solvent-free synthesis of 4-methyl-2-hydroxy. SciSpace.
  • Synthesis of Pyrimidine and Its Deriv
  • A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
  • 4-HYDROXY-2-METHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. Chemicalbook.
  • Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)
  • (PDF) 4-Hydroxyquinolones-2. 91. Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates.
  • Ethyl 4-hydroxy-methyl-2-methyl-pyridine-5-carboxyl-
  • Ethyl 4-Hydroxy-2-(methylthio)
  • Herrero, M. A., Kremsner, J. M., & Kappe, C. O. (2008). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. PMC.
  • Lidström, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron.
  • Polymer-assisted synthesis of ethyl 2-amino-4,6-diarylpyrimidine-5-carboxyl
  • Microwave Assisted Synthesis of Organic Compounds and Nanom
  • Microwave Assisted Organic Synthesis Where do we go

Sources

Application

Application Notes: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate as a Versatile Pharmaceutical Building Block

Abstract This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Pyrimid...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Pyrimidine derivatives are foundational scaffolds in medicinal chemistry, renowned for their diverse biological activities.[1] This guide elucidates the core chemical reactivity of this specific building block, providing validated, step-by-step protocols for its key transformations. We will explore its application in the synthesis of high-value pharmaceutical targets, particularly kinase inhibitors, and provide the scientific rationale behind its versatility and strategic importance in modern drug discovery.

Introduction: The Strategic Value of the Pyrimidine Core

The pyrimidine ring is a privileged scaffold in drug discovery, forming the core of numerous approved therapeutic agents.[2] Its prevalence stems from its ability to engage in critical hydrogen bonding interactions with biological targets, such as the hinge region of protein kinases, and its metabolic stability.[3] Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (hereafter 1 ) is a particularly valuable starting material due to its trifunctional nature:

  • The C4-Hydroxyl Group: A versatile handle that exists in tautomeric equilibrium with its keto form (a pyrimidone). It can be readily converted into an excellent leaving group (e.g., a chloride), enabling subsequent nucleophilic aromatic substitution (SNAr) reactions.

  • The C5-Ethyl Ester: A modifiable moiety that can be hydrolyzed to the corresponding carboxylic acid or converted directly into a wide array of amides, introducing additional points of diversity for structure-activity relationship (SAR) studies.

  • The C2-Methyl Group: A stable substituent that provides a specific steric and electronic profile to the molecule, influencing its binding orientation and metabolic properties.

This combination of reactive sites allows for the systematic and divergent synthesis of complex molecular libraries, making it an ideal starting point for hit-to-lead and lead optimization campaigns.

Physicochemical & Safety Data

A comprehensive understanding of a building block's properties is paramount for safe and effective experimental design.

PropertyValueSource
IUPAC Name ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate[4]
CAS Number 53135-24-3; 67383-32-8[4]
Molecular Formula C₈H₁₀N₂O₃[4]
Molecular Weight 182.18 g/mol [4]
Appearance SolidEchemi
Melting Point 191-194°CEchemi
XLogP3-AA -0.3[4]
Hydrogen Bond Donors 1[4]
Hydrogen Bond Acceptors 4[4]
GHS Hazard Codes H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.)[4]
GHS Precautionary Codes P261, P280, P302+P352, P305+P351+P338[4]

Note: Always consult the specific Safety Data Sheet (SDS) from your supplier before handling.

Core Synthetic Transformations & Protocols

The primary utility of compound 1 lies in its sequential functionalization. The most common and powerful synthetic route involves the activation of the C4-hydroxyl group followed by displacement with a nucleophile. This creates a 2,4,5-trisubstituted pyrimidine core, a common motif in kinase inhibitors.[3][5]

General Synthetic Workflow

The following workflow illustrates the central synthetic strategy for diversifying the pyrimidine scaffold starting from compound 1 .

G start Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate (1) chloro Ethyl 4-chloro-2-methyl- pyrimidine-5-carboxylate (2) start->chloro  Protocol 1:  Chlorination (POCl₃) amino 4-Amino-substituted Pyrimidine (3) chloro->amino  Protocol 2:  SNAr (R-NH₂) amide Final Amide Derivative (4) amino->amide  Protocol 3:  Amidation (R'-NH₂)

Caption: Key synthetic transformations of the title building block.

Protocol 1: Chlorination of the C4-Hydroxyl Group

Causality: The conversion of the C4-hydroxyl group into a chloride is the critical activation step. Phosphoryl chloride (POCl₃) is the reagent of choice for this transformation on electron-deficient heterocyclic systems like pyrimidines. The reaction proceeds via the formation of a phosphate ester intermediate, which is subsequently displaced by a chloride ion. The use of a tertiary amine base like N,N-diisopropylethylamine (DIPEA) can be beneficial to scavenge the HCl generated, though often the reaction proceeds well in neat POCl₃. This transformation creates a highly valuable intermediate, as the C4-chloro substituent is now primed for nucleophilic displacement.[6][7]

Step-by-Step Methodology:

  • Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (N₂ or Argon), add Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (1 ) (1.0 eq).

  • Reagent Addition: Carefully add phosphoryl chloride (POCl₃) (5-10 eq, serving as both reagent and solvent) to the flask at room temperature. Caution: POCl₃ is highly corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment (PPE).

  • Reaction: Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Workup (Quench): Cool the reaction mixture to room temperature. Very slowly and carefully, pour the mixture onto crushed ice with vigorous stirring. Caution: This is a highly exothermic quench. The product may precipitate as a solid.

  • Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate or dichloromethane (3x).

  • Purification: Combine the organic layers, wash with saturated sodium bicarbonate (NaHCO₃) solution, then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product, Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate (2 ), can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr)

Causality: The electron-withdrawing nature of the two ring nitrogens and the C5-ester group makes the C4 position of the chlorinated intermediate (2 ) highly electrophilic and susceptible to SNAr. This allows for the facile introduction of a diverse range of nucleophiles, most commonly primary or secondary amines, to build the 2,4-diaminopyrimidine scaffold common in kinase inhibitors.[2] The reaction is typically run in a polar aprotic solvent with a non-nucleophilic base to neutralize the HCl generated.

Step-by-Step Methodology:

  • Setup: In a sealed vial or round-bottom flask, dissolve the chloro-pyrimidine intermediate (2 ) (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF), isopropanol, or dioxane.

  • Reagent Addition: Add the desired amine (R-NH₂) (1.1 - 1.5 eq) followed by a non-nucleophilic base such as DIPEA or triethylamine (TEA) (2.0 - 3.0 eq).

  • Reaction: Heat the mixture to 80-120 °C. The reaction time can vary from 2 to 24 hours depending on the nucleophilicity of the amine. Monitor progress by TLC or LC-MS.

  • Workup: Cool the reaction to room temperature. Dilute the mixture with water to precipitate the product or dilute with ethyl acetate and perform an aqueous wash.

  • Extraction: If an aqueous wash is performed, extract the aqueous layer with ethyl acetate (2x).

  • Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. The resulting 4-amino-substituted pyrimidine (3 ) is typically purified by silica gel chromatography.

Protocol 3: Direct Amidation of the C5-Ethyl Ester

Causality: While traditional ester-to-amide conversions involve hydrolysis to a carboxylic acid followed by peptide coupling, direct amidation offers a more atom- and step-economical route. This can be achieved thermally by heating the ester with an amine, often in a sealed tube, or by using catalysts that activate the ester.[8] This final step is crucial for installing moieties that can probe additional binding pockets or improve physicochemical properties like solubility.

Step-by-Step Methodology (Thermal):

  • Setup: In a high-pressure reaction vessel (e.g., a sealed tube), combine the 4-amino-substituted pyrimidine ester (3 ) (1.0 eq) and the desired amine (R'-NH₂) (5.0 - 10.0 eq, often used as solvent).

  • Reaction: Seal the vessel and heat to 100-150 °C for 12-48 hours. The high temperature and excess amine drive the equilibrium towards the amide product.

  • Workup: Cool the vessel to room temperature. If the product precipitates, it can be collected by filtration and washed with a solvent in which the excess amine is soluble (e.g., diethyl ether or water).

  • Purification: If the product is soluble, remove the excess amine under high vacuum. The residue can then be purified by recrystallization or silica gel chromatography to yield the final amide derivative (4 ).

Case Study: Application in Kinase Inhibitor Synthesis

The 2,4-diaminopyrimidine scaffold, readily accessible from compound 1 , is a cornerstone of modern kinase inhibitor design.[3] Kinases are crucial cell signaling proteins, and their dysregulation is a hallmark of cancer. Small molecule inhibitors typically bind to the ATP-binding pocket of the kinase.

G cluster_0 Kinase ATP Binding Site cluster_1 Pyrimidine Inhibitor hinge Hinge Region (e.g., Met793 in EGFR) pocket Hydrophobic Pocket gatekeeper Gatekeeper Residue pyrimidine Pyrimidine Core (N1, N3) pyrimidine->hinge H-Bonds c4_amine C4-Amine (R-group) c4_amine->gatekeeper Interactions c2_methyl C2-Methyl c5_amide C5-Amide (R'-group) c5_amide->pocket Hydrophobic/Polar Interactions

Caption: Binding mode of a generic 2,4-diaminopyrimidine inhibitor.

Mechanistic Insight:

  • The N1 and the exocyclic amine at C4 of the pyrimidine core act as hydrogen bond donors and acceptors, forming critical interactions with the "hinge region" backbone of the kinase, mimicking the adenine portion of ATP.[3]

  • The substituent introduced at the C4-position via SNAr can be designed to interact with the "gatekeeper" residue, a key determinant of kinase selectivity.

  • The amide moiety at the C5-position can extend into a hydrophobic or solvent-exposed region, providing an avenue for potency enhancement and property modulation.

This rational design approach has led to the development of inhibitors for numerous kinase targets, including Aurora Kinase, Syk Kinase, and STAT6, validating the strategic importance of the pyrimidine scaffold derived from building blocks like Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.[5][9][10]

Conclusion

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a cost-effective and highly versatile building block for pharmaceutical research. Its well-defined and reliable reactivity allows for the efficient, divergent synthesis of complex substituted pyrimidines. The protocols and strategic insights provided herein demonstrate its power in constructing scaffolds for high-value targets, particularly protein kinase inhibitors. By leveraging the sequential reactivity of its three functional groups, medicinal chemists can rapidly generate novel chemical matter to accelerate drug discovery programs.

References

  • Nagashima, S., Yokota, M., Nakai, E., et al. (2007). Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorganic & Medicinal Chemistry, 15(2), 1044-1055. Available from: [Link]

  • Hirabayashi, A., Mukaiyama, H., Kobayashi, H., et al. (2008). A novel Syk family kinase inhibitor: design, synthesis, and structure-activity relationship of 1,2,4-triazolo[4,3-c]pyrimidine and 1,2,4-triazolo[1,5-c]pyrimidine derivatives. Bioorganic & Medicinal Chemistry, 16(15), 7347-57. Available from: [Link]

  • Chi, M. C., Lee, Y. C., Chen, C. T., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(11), 7312–7330. Available from: [Link]

  • Kulkarni, P., & Talele, T. T. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules, 26(17), 5210. Available from: [Link]

  • Barlaam, B., Anderton, M., Ballard, P., et al. (2020). Novel potent and selective pyrazolylpyrimidine-based SYK inhibitors. Bioorganic & Medicinal Chemistry Letters, 30(22), 127523. Available from: [Link]

  • Chi, M. C., Lee, Y. C., Chen, C. T., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. PubMed. Available from: [Link]

  • Taylor, R. D., MacCoss, M., & Lawson, A. D. G. (2014). Rings in Drugs. Journal of Medicinal Chemistry, 57(14), 5845–5859. Available from: [Link]

  • Khan, I., Ibrar, A., Abbas, N., et al. (2021). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 26(14), 4215. Available from: [Link]

  • Kumar, D., Kumar, N., Singh, J., et al. (2023). Design, synthesis and biological evaluation of novel pyrimidine derivatives as bone anabolic agents promoting osteogenesis via the BMP2/SMAD1 signaling pathway. RSC Medicinal Chemistry. Available from: [Link]

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

  • Brown, D. J., & Tee, T. S. (1970). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. Available from: [Link]

  • Ghorab, M. M., Al-Said, M. S., & El-Gaby, M. S. A. (2011). Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents. Molecules, 16(9), 7509-7520. Available from: [Link]

  • Xiamen Equation Chemical Co.,Ltd. (n.d.). Ethyl 4-chloro-2-methylthio-5-pyrimidinecarboxylate 98%min. EquationChem. Available from: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Power of Pyridines: Exploring 4-Hydroxypyridine in Modern Chemical Synthesis. Retrieved January 3, 2026, from [Link]

  • Google Patents. (n.d.). CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds.
  • Song, Z. L., Chen, G. H., & Xu, Y. F. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 868310. Available from: [Link]

  • Ukrainets, I. V., Sidorenko, L. V., Gorokhova, O. V., & Shishkin, O. V. (2006). 4-Hydroxyquinolones-2. 91. Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates. ResearchGate. Available from: [Link]

  • El-Sayed, N. N. E., El-Bendary, E. R., El-Ashry, S. M., & Abo-Mansour, E. (2023). Synthesis, in silico and in vitro studies of aminopyrimidine hybrids as EGFR TK inhibitors and anti-proliferative agents. RSC Advances, 13(45), 31692-31711. Available from: [Link]

  • Wang, G., Hamelberg, D., & Woon, E. C. Y. (2022). Carboxylic Acid Isostere Derivatives of Hydroxypyridinones as Core Scaffolds for Influenza Endonuclease Inhibitors. ACS Medicinal Chemistry Letters, 13(12), 1930–1936. Available from: [Link]

  • PubChem. (n.d.). 4-Chloro-2-(methylthio)pyrimidine-5-carboxylic acid ethyl ester. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

  • Patel, R. V., Park, S. W. (2013). 5-(benzoyloxy)- 6-hydroxy-pyrimidine-4-carboxylate Derivatives: Synthesis and Anticancer Activities. Semantic Scholar. Available from: [Link]

  • Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2017). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Catalysts, 7(12), 359. Available from: [Link]

  • PubChem. (n.d.). Ethyl 2-chloro-4-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

  • Al-Warhi, T., El Kerdawy, A. M., Said, M. A., et al. (2022). EGFR inhibitors synthesis and biological assessment. Drug Design, Development and Therapy, 16, 1491-1509. Available from: [Link]

  • Li, P., & Reguera, X. C. (2011). Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. Organic Syntheses, 88, 197. Available from: [Link]

  • Hanif, M., & Duthie, A. (2020). Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of metalloenzyme inhibitors. Future Medicinal Chemistry, 12(11), 1055-1074. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved January 3, 2026, from [Link]

  • Choudhary, A. (2018). Synthesis and Medicinal Uses of Purine. Pharmaguideline. Available from: [Link]

Sources

Method

Application Notes and Protocols: Reactivity of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate with Electrophiles and Nucleophiles

For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatility of a Privileged Scaffold Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a key heterocyclic building block in medicinal ch...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of a Privileged Scaffold

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a key heterocyclic building block in medicinal chemistry and drug discovery. The pyrimidine core is a prevalent motif in a vast array of biologically active compounds, including anticancer, antiviral, and antimicrobial agents, owing to its ability to engage in various biological interactions.[1][2][3] The specific substitution pattern of this molecule—a hydroxyl group at the 4-position, a methyl group at the 2-position, and an ethyl carboxylate at the 5-position—offers a rich landscape for chemical modifications. This application note provides a detailed guide to the reactivity of this scaffold with both electrophiles and nucleophiles, offering insights into reaction mechanisms and detailed protocols for key transformations. Understanding this reactivity is paramount for the rational design and synthesis of novel pyrimidine-based therapeutics.

Chemical Reactivity: A Tale of Tautomerism and Aromaticity

The reactivity of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is governed by the interplay of its functional groups and the electronic nature of the pyrimidine ring. A crucial aspect is the keto-enol tautomerism, where the molecule exists in equilibrium between the 4-hydroxy (enol) form and the 4-oxo (keto) form (pyrimidinone).[4] This equilibrium influences the site of reaction with various reagents.

The pyrimidine ring is electron-deficient, which generally makes it susceptible to nucleophilic attack, especially when a good leaving group is present at the 2, 4, or 6 positions. Conversely, the ring is generally deactivated towards electrophilic aromatic substitution. However, the substituents on the ring significantly modulate this intrinsic reactivity. The 2-methyl group is a weak electron-donating group, while the 5-ethyl carboxylate is an electron-withdrawing group. The 4-hydroxyl group, in its enol form, is an activating group, while in its keto form, the reactivity is different.

Herein, we explore key reactions categorized by the nature of the reagent: electrophiles and nucleophiles.

I. Reactions with Electrophiles

The lone pair of electrons on the oxygen of the hydroxyl group and the nitrogen atoms of the pyrimidine ring are the primary sites for electrophilic attack.

O-Alkylation and O-Acylation

Alkylation and acylation of the 4-hydroxyl group are fundamental transformations for creating ethers and esters, respectively. These modifications are crucial for structure-activity relationship (SAR) studies, as they can alter the compound's solubility, lipophilicity, and hydrogen bonding capacity.

Mechanism: The reaction proceeds via nucleophilic attack of the hydroxyl oxygen on the electrophilic carbon of the alkyl halide or acyl chloride. The choice of base is critical to deprotonate the hydroxyl group and enhance its nucleophilicity.

Protocol 1: General Procedure for O-Alkylation

  • Dissolution: Dissolve ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (1.0 eq) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

  • Base Addition: Add a base (1.1-1.5 eq) to the solution. Common bases include potassium carbonate (K₂CO₃), sodium hydride (NaH), or cesium carbonate (Cs₂CO₃). Stir for 15-30 minutes at room temperature.

  • Electrophile Addition: Add the alkyl halide (e.g., methyl iodide, benzyl bromide) (1.1 eq) dropwise to the reaction mixture.

  • Reaction: Stir the reaction at room temperature or heat as required (e.g., 50-80 °C) until the starting material is consumed (monitored by TLC or LC-MS).

  • Work-up: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for O-Acylation

  • Dissolution: Dissolve ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (1.0 eq) in a suitable solvent like dichloromethane (DCM) or pyridine.

  • Base Addition: If not using pyridine as the solvent, add a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq).

  • Electrophile Addition: Add the acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.2 eq) dropwise at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir until completion.

  • Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Reaction Electrophile Base Solvent Typical Yield
O-MethylationMethyl iodideK₂CO₃DMF85-95%
O-BenzylationBenzyl bromideNaHTHF80-90%
O-AcetylationAcetyl chloridePyridinePyridine90-98%
O-BenzoylationBenzoyl chlorideTEADCM88-96%
Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a formylation reaction that typically occurs on electron-rich aromatic and heteroaromatic rings.[2][5][6] While the pyrimidine ring itself is electron-deficient, the presence of the 4-hydroxyl group can activate the ring towards this transformation, potentially at the 6-position. The Vilsmeier reagent, a chloroiminium salt, is the active electrophile.[6]

Mechanism: The Vilsmeier reagent is generated in situ from a substituted amide (like DMF) and phosphorus oxychloride (POCl₃). The pyrimidine ring attacks the electrophilic carbon of the Vilsmeier reagent, followed by hydrolysis of the resulting iminium salt to yield the aldehyde.

Protocol 3: Vilsmeier-Haack Formylation

  • Reagent Preparation: In a flask cooled to 0 °C, add phosphorus oxychloride (POCl₃) (3.0 eq) to N,N-dimethylformamide (DMF) (5.0 eq) dropwise with stirring.

  • Substrate Addition: To this pre-formed Vilsmeier reagent, add ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (1.0 eq) portion-wise, maintaining the temperature below 10 °C.

  • Reaction: Heat the reaction mixture to 60-80 °C and stir for several hours until the reaction is complete.

  • Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.

  • Extraction and Purification: Extract the product with ethyl acetate, wash with brine, dry, and purify by column chromatography.

II. Reactions with Nucleophiles

The electron-deficient nature of the pyrimidine ring makes it susceptible to nucleophilic attack, particularly after activation of the 4-hydroxyl group into a better leaving group.

Chlorination of the 4-Hydroxyl Group

A pivotal transformation is the conversion of the 4-hydroxyl group into a 4-chloro substituent using reagents like phosphorus oxychloride (POCl₃).[7][8] The resulting 4-chloropyrimidine is a versatile intermediate for a wide range of nucleophilic aromatic substitution (SNAr) reactions.

Mechanism: The hydroxyl group attacks the phosphorus atom of POCl₃, leading to the formation of a phosphate ester intermediate. Subsequent attack by a chloride ion displaces the phosphate group, yielding the 4-chloropyrimidine. The presence of a base like pyridine can facilitate the reaction.[7]

Protocol 4: Chlorination with Phosphorus Oxychloride

  • Reaction Setup: In a sealed reactor or a flask equipped with a reflux condenser and a gas trap, add ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (1.0 eq) and phosphorus oxychloride (POCl₃) (3.0-5.0 eq).

  • Base Addition (Optional but Recommended): Add pyridine (1.0 eq) to the mixture.

  • Reaction: Heat the mixture to reflux (around 110 °C) for 2-4 hours.

  • Work-up: After cooling to room temperature, carefully pour the reaction mixture onto crushed ice. Neutralize the solution with a base such as sodium carbonate or ammonium hydroxide.

  • Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous sodium sulfate, and purify by column chromatography or recrystallization.

Nucleophilic Aromatic Substitution (SNAr) on 4-Chloropyrimidines

The 4-chloro-2-methylpyrimidine-5-carboxylate ester is highly activated towards nucleophilic substitution at the 4-position. The electron-withdrawing nature of the pyrimidine ring nitrogens and the 5-ester group facilitates the addition-elimination mechanism.

Mechanism: The reaction proceeds via a two-step addition-elimination pathway. The nucleophile attacks the carbon bearing the chlorine atom, forming a resonance-stabilized Meisenheimer-type intermediate. The leaving group (chloride) is then eliminated to restore the aromaticity of the pyrimidine ring.

Protocol 5: General Procedure for Amination

  • Dissolution: Dissolve ethyl 4-chloro-2-methylpyrimidine-5-carboxylate (1.0 eq) in a suitable solvent such as ethanol, isopropanol, or DMF.

  • Reactant Addition: Add the desired amine (primary or secondary) (1.2-2.0 eq) and a base such as triethylamine (TEA) or potassium carbonate (K₂CO₃) (1.5 eq).

  • Reaction: Stir the mixture at room temperature or heat to reflux until the starting material is consumed.

  • Work-up and Purification: After cooling, remove the solvent under reduced pressure. Partition the residue between water and an organic solvent. Wash the organic layer, dry, and purify the product.

Protocol 6: General Procedure for O- and S-Arylation

  • Dissolution: Dissolve ethyl 4-chloro-2-methylpyrimidine-5-carboxylate (1.0 eq) in an aprotic polar solvent like DMF or DMSO.

  • Nucleophile Preparation: In a separate flask, prepare the sodium salt of the phenol or thiophenol by reacting it with a base like sodium hydride (NaH).

  • Reaction: Add the solution of the 4-chloropyrimidine to the pre-formed nucleophile at room temperature and stir until the reaction is complete.

  • Work-up and Purification: Quench the reaction with water and follow the extraction and purification procedure described in Protocol 1.

Nucleophile Product Type Typical Conditions
Primary/Secondary Amines4-AminopyrimidinesEthanol, reflux
Phenols4-AryloxypyrimidinesNaH, DMF, RT
Thiols4-Alkyl/ArylthiopyrimidinesK₂CO₃, Acetone, reflux
Thionation of the 4-Oxo Group

The keto-enol equilibrium allows for the thionation of the carbonyl group in the pyrimidinone tautomer using Lawesson's reagent.[9][10][11] This reaction provides access to 4-thioxopyrimidines, which are also valuable intermediates in medicinal chemistry.

Mechanism: Lawesson's reagent reacts with the carbonyl oxygen to form a thiaoxaphosphetane intermediate. This intermediate then undergoes a cycloreversion to yield the thiocarbonyl compound and a stable P=O species.[10]

Protocol 7: Thionation with Lawesson's Reagent

  • Reaction Setup: In a flask equipped with a reflux condenser, dissolve ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (1.0 eq) in an anhydrous solvent such as toluene or xylene.

  • Reagent Addition: Add Lawesson's reagent (0.5-1.0 eq) to the solution.

  • Reaction: Heat the mixture to reflux for 2-6 hours, monitoring the reaction by TLC.

  • Work-up: After cooling, filter the reaction mixture to remove any insoluble byproducts. Concentrate the filtrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Visualizing the Reaction Pathways

reaction_pathways cluster_electrophiles Reactions with Electrophiles cluster_nucleophiles Reactions with Nucleophiles Start_E Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate O_Alkylated O-Alkylated Product Start_E->O_Alkylated R-X, Base O_Acylated O-Acylated Product Start_E->O_Acylated RCOCl, Base Formylated Formylated Product Start_E->Formylated POCl3, DMF Start_N Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Chloro 4-Chloro Intermediate Start_N->Chloro POCl3 Thio 4-Thioxo Product Start_N->Thio Lawesson's Reagent Amino 4-Amino Product Chloro->Amino R2NH Aryloxy 4-Aryloxy Product Chloro->Aryloxy ArOH, Base

Caption: Key reaction pathways for ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Conclusion

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a highly versatile scaffold that offers multiple avenues for chemical modification. By understanding its inherent reactivity and tautomeric nature, researchers can strategically employ a range of electrophilic and nucleophilic reagents to generate diverse libraries of pyrimidine derivatives. The protocols outlined in this application note provide a robust starting point for the synthesis and exploration of novel compounds with potential therapeutic applications. The conversion of the 4-hydroxyl group to a chloro substituent is a particularly powerful strategy, unlocking a plethora of subsequent nucleophilic substitution reactions. These transformations are essential tools for any drug development program focused on pyrimidine-based agents.

References

Application

Purification Protocol for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: An Application Note for Drug Development Professionals

This comprehensive guide details the purification of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key intermediate in the synthesis of various pharmaceutical compounds. This document provides not just a protocol,...

Author: BenchChem Technical Support Team. Date: January 2026

This comprehensive guide details the purification of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key intermediate in the synthesis of various pharmaceutical compounds. This document provides not just a protocol, but a strategic approach to achieving high purity, grounded in the principles of organic chemistry and tailored for researchers, scientists, and drug development professionals.

Introduction: The Importance of Purity in Drug Intermediates

The efficacy and safety of a final active pharmaceutical ingredient (API) are intrinsically linked to the purity of its preceding intermediates. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a versatile building block, but impurities from its synthesis can lead to unwanted side reactions, lower yields in subsequent steps, and the introduction of potentially harmful byproducts in the final drug substance. Therefore, a robust and reproducible purification protocol is paramount.

This application note will explore two primary methods for the purification of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: recrystallization and silica gel column chromatography . The choice between these methods, or their sequential use, will depend on the nature and quantity of the impurities present in the crude material.

Physicochemical Properties of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

A fundamental understanding of the target molecule's properties is crucial for designing an effective purification strategy.

PropertyValueSource
Molecular FormulaC₈H₁₀N₂O₃[1]
Molecular Weight182.18 g/mol [1]
AppearanceSolidEchemi[2]
Melting Point191-194°CEchemi[2]
XLogP3-0.3PubChem[3]

The negative XLogP3 value indicates a relatively polar nature, which will guide our solvent selection for both recrystallization and chromatography. The high melting point suggests a stable crystalline solid, making recrystallization a promising purification technique.

Purification Strategies: A Two-pronged Approach

The purification of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate typically begins with an assessment of the crude product. A preliminary analysis by Thin Layer Chromatography (TLC) is highly recommended to determine the number of impurities and their relative polarities.

Workflow for Purification

PurificationWorkflow Crude Crude Product TLC TLC Analysis Crude->TLC Decision Purity Assessment TLC->Decision Recrystallization Recrystallization Decision->Recrystallization High Purity/ Crystalline Column Column Chromatography Decision->Column Multiple Impurities/ Oily Pure Pure Product Recrystallization->Pure Column->Pure Char Characterization (NMR, HPLC) Pure->Char

Caption: General purification workflow for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Protocol 1: Recrystallization

Recrystallization is an effective technique for removing small amounts of impurities from a solid sample. The principle lies in the differential solubility of the compound of interest and its impurities in a chosen solvent at different temperatures.

Rationale for Solvent Selection: Given the presence of a hydroxyl group, an ester, and the pyrimidine ring, a polar protic solvent is a logical choice. Ethanol is an excellent candidate as it is likely to dissolve the compound when hot and allow for crystal formation upon cooling. A solvent mixture, such as hexane/ethyl acetate, can also be effective, where ethyl acetate acts as the primary solvent and hexane as the anti-solvent.[4]

Step-by-Step Recrystallization Protocol
  • Solvent Screening: In a small test tube, add approximately 20-30 mg of the crude product. Add a few drops of the chosen solvent (e.g., ethanol). Observe the solubility at room temperature. The ideal solvent should dissolve the compound sparingly at room temperature but completely upon heating.

  • Dissolution: Transfer the bulk of the crude Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate to an Erlenmeyer flask. Add the minimum amount of hot ethanol required to fully dissolve the solid. This is a critical step to ensure a high recovery yield.

  • Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat the solution for a few minutes. Hot-filter the solution through a fluted filter paper to remove the charcoal.

  • Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

  • Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any residual soluble impurities.

  • Drying: Dry the purified crystals in a vacuum oven or desiccator to remove any remaining solvent.

Protocol 2: Silica Gel Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities. It is particularly useful when recrystallization is ineffective due to the presence of multiple impurities or an oily crude product.

Rationale for Mobile Phase Selection: For a moderately polar compound like Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate on a polar stationary phase (silica gel), a mobile phase of intermediate polarity is required. A mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate is a standard choice. The optimal ratio can be determined by preliminary TLC analysis. A common starting point is a 1:1 mixture of hexane and ethyl acetate.[5]

Step-by-Step Column Chromatography Protocol
  • TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent (e.g., ethyl acetate) and spot it on a TLC plate. Develop the plate in various ratios of hexane:ethyl acetate (e.g., 3:1, 1:1, 1:3) to determine the optimal eluent for separation. The ideal mobile phase should give the target compound an Rf value of approximately 0.3-0.4.

  • Column Packing: Prepare a slurry of silica gel in the chosen mobile phase (the least polar mixture that will be used if running a gradient). Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure. Ensure the packing is uniform to avoid band broadening.[6]

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel and then carefully adding this to the top of the column.

  • Elution: Begin eluting the column with the chosen mobile phase. If a gradient elution is necessary (as determined by TLC showing impurities of very different polarities), start with a less polar solvent system and gradually increase the polarity by increasing the proportion of ethyl acetate.

  • Fraction Collection: Collect the eluent in a series of fractions. Monitor the separation by TLC analysis of the collected fractions.

  • Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Characterization of Purified Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

After purification, it is essential to confirm the identity and purity of the compound. Standard characterization techniques include Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

Expected NMR Data

While a specific spectrum for the target compound was not found in the initial search, based on the structure and data for similar pyrimidine derivatives, the following peaks can be anticipated:[7][8][9]

  • ¹H NMR (in CDCl₃ or DMSO-d₆):

    • A singlet for the methyl group protons (~2.3-2.5 ppm).

    • A quartet for the ethyl ester's methylene protons (~4.0-4.3 ppm).

    • A triplet for the ethyl ester's methyl protons (~1.1-1.3 ppm).

    • A singlet for the pyrimidine ring proton.

    • A broad singlet for the hydroxyl proton (chemical shift can vary).

  • ¹³C NMR (in CDCl₃ or DMSO-d₆):

    • Peaks corresponding to the methyl carbon, the two carbons of the ethyl group, the carbonyl carbon of the ester, and the carbons of the pyrimidine ring.

Troubleshooting

IssuePossible CauseSolution
Recrystallization: Oiling outThe compound is too soluble in the hot solvent, or the solution is cooled too quickly.Add a small amount of a miscible anti-solvent (e.g., water if using ethanol) to the hot solution until it becomes slightly turbid, then reheat to clarify and cool slowly.
Recrystallization: No crystal formationThe solution is not supersaturated.Evaporate some of the solvent to increase the concentration and then cool again. Scratch the inside of the flask with a glass rod to induce nucleation.
Column Chromatography: Poor separationThe mobile phase polarity is not optimal.Re-evaluate the mobile phase using TLC. Consider using a shallower polarity gradient during elution.
Column Chromatography: Compound stuck on the columnThe compound is too polar for the chosen mobile phase.Increase the polarity of the mobile phase, for example, by adding a small percentage of methanol to the ethyl acetate.

Conclusion

The successful purification of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a critical step in the synthesis of many pharmaceutical agents. By employing a systematic approach that begins with an analysis of the crude material and utilizes either recrystallization or column chromatography, researchers can consistently obtain this key intermediate in high purity. The protocols and insights provided in this application note serve as a practical guide for scientists in the drug development field, enabling them to proceed with confidence in their synthetic endeavors.

References

  • Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. Retrieved from [Link]

  • ResearchGate. (2013). Need help with Column Chromatography. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting information Ethyl-1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5- carboxylate, (4a): Yield 95%: 1H NMR (40. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

Sources

Method

Application Notes &amp; Protocols: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate as a Strategic Scaffold in Medicinal Chemistry

Introduction: The Pyrimidine Core and the Strategic Value of a Versatile Building Block The pyrimidine ring is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of natural and synthetic b...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Pyrimidine Core and the Strategic Value of a Versatile Building Block

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of natural and synthetic bioactive compounds.[1][2] As a privileged scaffold, it is integral to the structure of nucleic acids (thymine, cytosine, uracil) and is found in numerous FDA-approved drugs.[3][4] Its prevalence stems from its ability to engage in various biological interactions, particularly hydrogen bonding, which is crucial for molecular recognition at enzyme and receptor active sites.

This guide focuses on a specific, highly versatile pyrimidine derivative: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate . While seemingly a simple molecule, its true value lies in its chemical architecture, which presents multiple, orthogonally reactive sites. This allows for a systematic and logical diversification, making it an ideal starting point for the construction of compound libraries in early-stage drug discovery.

The molecule exists in a tautomeric equilibrium between the 4-hydroxy form and the more stable 6-oxo-1,6-dihydro form, as shown by its IUPAC name, ethyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate.[5] This keto-enol tautomerism is fundamental to its reactivity.

Physicochemical Properties
IUPAC Name ethyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate[5]
Molecular Formula C₈H₁₀N₂O₃[6]
Molecular Weight 182.18 g/mol [5][6]
CAS Number 53135-24-3[6][7]
Appearance Off-white to pale yellow solid
XLogP3-AA -0.3[5]
Hydrogen Bond Donor Count 1[5]
Hydrogen Bond Acceptor Count 4[5]

These properties highlight the molecule's polarity and potential for hydrogen bonding, which are key characteristics for drug-like molecules.

The Logic of Derivatization: A Multi-Point Diversification Strategy

The strategic utility of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate arises from three primary functional handles that can be selectively modified. This allows for a modular approach to building molecular complexity and exploring the chemical space around the pyrimidine core to establish Structure-Activity Relationships (SAR).

G cluster_0 C4 Position Modification cluster_1 C5 Position Modification Start Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate Activation Protocol 1: Activation (Chlorination) Start->Activation Hydrolysis Protocol 3: Ester Hydrolysis Start->Hydrolysis SNAr Protocol 2: SNAr with Nucleophiles (R-NH2, R-SH, etc.) Activation->SNAr Creates Leaving Group Final Diverse Compound Library for SAR Studies SNAr->Final C4-Diversified Library AmideCoupling Amide Coupling (R'-NH2) Hydrolysis->AmideCoupling Forms Carboxylic Acid AmideCoupling->Final C5-Diversified Library

  • The C4-Hydroxyl Group: This is the primary point of diversification. In its keto form, the oxygen can be converted into a superior leaving group, most commonly a chloride. This activates the C4 position for subsequent nucleophilic aromatic substitution (SNAr) reactions.

  • The C5-Ethyl Ester: This group offers a secondary vector for modification. It can be hydrolyzed to a carboxylic acid, which serves as a handle for amide bond formation, introducing a vast array of chemical functionalities.

  • The C2-Methyl Group: While less commonly modified, this position can be a site for late-stage functionalization, though it typically requires more specialized synthetic methods.

This multi-handle approach is highly efficient, allowing for the rapid generation of analogs to probe interactions with a biological target.

Core Experimental Protocols

The following protocols are designed to be self-validating, with clear checkpoints and expected outcomes. They represent the foundational steps for leveraging this scaffold in a drug discovery campaign.

Protocol 1: Activation of the C4-Position via Chlorination

Rationale: The conversion of the C4-hydroxyl (or keto) group to a chloro group is a critical activation step. Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation. The mechanism involves the formation of a dichlorophosphate ester intermediate, which is highly electrophilic. The chloride ion then acts as a nucleophile, displacing the phosphate group to yield the 4-chloro derivative. This product is now primed for reaction with a wide range of nucleophiles.

Materials:

  • Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylaniline (optional, as a base/catalyst)

  • Toluene or another high-boiling inert solvent

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask with reflux condenser and nitrogen inlet

  • Heating mantle

Procedure:

  • Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a nitrogen inlet. Ensure all glassware is thoroughly dried.

  • Reagents: To the flask, add Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (1.0 eq). Suspend it in an excess of phosphorus oxychloride (5-10 eq). Note: Alternatively, toluene can be used as a solvent with a smaller excess of POCl₃ (2-3 eq), and a catalytic amount of N,N-dimethylaniline (0.1 eq) can be added.

  • Reaction: Heat the mixture to reflux (approx. 110-120 °C) under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-4 hours. Self-Validation Checkpoint: A complete disappearance of the starting material spot/peak should be observed.

  • Work-up: Cool the reaction mixture to room temperature. Carefully and slowly pour the mixture onto crushed ice in a separate beaker. This will quench the excess POCl₃. Caution: This is a highly exothermic and vigorous reaction that releases HCl gas. Perform this step slowly in a well-ventilated fume hood.

  • Neutralization: Once the quenching is complete, slowly add saturated NaHCO₃ solution to neutralize the acidic mixture until the pH is ~7-8.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

  • Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The resulting crude product, Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate, can be purified by column chromatography on silica gel or by recrystallization.

Expected Outcome: A crystalline solid, which can be characterized by ¹H NMR and Mass Spectrometry to confirm the replacement of the hydroxyl group with a chlorine atom.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) with Amines

Rationale: The 4-chloro group installed in Protocol 1 is an excellent leaving group, making the C4 position highly susceptible to nucleophilic attack. This SNAr reaction is the cornerstone of library generation. By reacting the 4-chloro intermediate with a diverse panel of primary or secondary amines, a wide range of C4-amino-pyrimidine derivatives can be synthesized. These derivatives are particularly relevant as many kinase inhibitors utilize a similar substituted pyrimidine core to interact with the hinge region of the ATP binding pocket.

Materials:

  • Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate (from Protocol 1)

  • A desired primary or secondary amine (e.g., aniline, benzylamine, morpholine) (1.1 - 1.5 eq)

  • A non-nucleophilic base, such as diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.0 eq)

  • A polar aprotic solvent, such as N,N-Dimethylformamide (DMF), acetonitrile, or isopropanol.

  • Standard work-up and purification reagents.

Procedure:

  • Setup: In a reaction vial or flask, dissolve Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate (1.0 eq) in the chosen solvent.

  • Addition of Reagents: Add the amine (1.1 eq) followed by the base (DIPEA, 2.0 eq).

  • Reaction: Stir the mixture at room temperature or heat to 60-80 °C. The optimal temperature depends on the nucleophilicity of the amine. Monitor the reaction by TLC or LC-MS. Reactions are often complete within 1-12 hours. Self-Validation Checkpoint: The LC-MS should show the consumption of the starting material and the appearance of a new peak with the expected mass of the product.

  • Work-up: Once the reaction is complete, dilute the mixture with water and extract with ethyl acetate.

  • Washing & Drying: Wash the combined organic layers sequentially with water and brine, then dry over anhydrous MgSO₄.

  • Purification: Concentrate the solvent under reduced pressure. The crude product can be purified by silica gel chromatography to yield the desired C4-substituted pyrimidine.

G cluster_amines Amine Library cluster_products Product Library C4_Cl C4-Cl Intermediate Amine1 R1-NH2 Amine2 R2-NH2 Amine3 R3-NH2 Amine_n Rn-NH2 Prod1 C4-(NH-R1) Product Amine1->Prod1 SNAr Prod2 C4-(NH-R2) Product Amine2->Prod2 SNAr Prod3 C4-(NH-R3) Product Amine3->Prod3 SNAr Prod_n C4-(NH-Rn) Product Amine_n->Prod_n SNAr

Protocol 3: C5-Ester Hydrolysis to Carboxylic Acid

Rationale: Hydrolyzing the C5-ester to a carboxylic acid provides a new reactive handle for amide coupling, significantly expanding the accessible chemical diversity. Base-mediated hydrolysis using lithium hydroxide (LiOH) or sodium hydroxide (NaOH) is a standard and reliable method. The resulting carboxylate salt is then protonated with acid to yield the final product.

Materials:

  • C4-substituted pyrimidine ethyl ester (from Protocol 2)

  • Lithium hydroxide monohydrate (LiOH·H₂O)

  • Solvent mixture: Tetrahydrofuran (THF) and Water

  • 1 M Hydrochloric acid (HCl)

  • Standard work-up and purification reagents.

Procedure:

  • Setup: Dissolve the pyrimidine ethyl ester (1.0 eq) in a mixture of THF and water (e.g., a 3:1 ratio).

  • Addition of Base: Add LiOH·H₂O (2-3 eq) to the solution.

  • Reaction: Stir the mixture at room temperature. Monitor the reaction by TLC or LC-MS until the starting material is fully consumed (typically 2-6 hours). Self-Validation Checkpoint: The product should have a mass corresponding to the loss of the ethyl group (28 Da) and the addition of a hydrogen atom.

  • Work-up: Remove the THF under reduced pressure.

  • Acidification: Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 by the slow addition of 1 M HCl. A precipitate of the carboxylic acid product should form.

  • Isolation: Collect the solid product by vacuum filtration. Wash the solid with cold water and dry under vacuum.

  • Purification: If necessary, the product can be purified by recrystallization. The resulting carboxylic acid can be carried forward to the next step (amide coupling) without further purification if it is of sufficient purity.

Case Study: Application as a Hinge-Binding Scaffold for Kinase Inhibitors

Many successful kinase inhibitors, such as Imatinib and Gefitinib, feature a heterocyclic core that forms key hydrogen bonds with the "hinge region" of the kinase ATP-binding site. The N1 and the exocyclic amine at C4 of a 2,4-disubstituted pyrimidine scaffold can act as a hydrogen bond donor and acceptor, respectively, effectively mimicking the adenine portion of ATP.

The library of compounds generated from Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is perfectly suited for screening against kinase targets. The C4-substituent can be varied to optimize interactions in the lipophilic pocket, while modifications at the C5-position (via amide coupling) can be used to extend the molecule towards the solvent-exposed region, improving properties like solubility and potency.

G cluster_kinase Kinase Hinge Region cluster_inhibitor Pyrimidine Inhibitor Scaffold Hinge_NH Backbone N-H Hinge_CO Backbone C=O Inhibitor_N1 Pyrimidine N1 Inhibitor_N1->Hinge_NH H-Bond (Acceptor) Inhibitor_NHR C4-NH-R Inhibitor_NHR->Hinge_CO H-Bond (Donor)

Conclusion

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is more than a simple chemical; it is a strategic platform for medicinal chemistry. Its well-defined and orthogonally reactive functional groups allow for the logical and efficient construction of diverse compound libraries. The protocols outlined here provide a robust framework for any research program aiming to explore the vast chemical and therapeutic potential of the pyrimidine scaffold, from anticancer to anti-inflammatory applications.[1][2][8] The true power of this building block is its ability to serve as a reliable and versatile starting point on the long road of drug discovery.

References

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

  • Chinese Chemical Society. (2025). Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. Retrieved from [Link]

  • McNally, A. et al. (n.d.). A deconstruction–reconstruction strategy for pyrimidine diversification. Nature Chemistry. Retrieved from [Link]

  • El-Sayed, M. et al. (2023). Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. ACS Omega. Retrieved from [Link]

  • Jagwani, D., & Joshi, P. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Retrieved from [Link]

  • Recent Science. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Retrieved from [Link]

  • CORE. (2020). Synthesis, characterization and biological screening of various pharmacophoric derivatives of 4-alkylpyrimidine-5-carbonitrile. Retrieved from [Link]

  • Nayak, S. K. et al. (n.d.). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Acta Crystallographica Section E. Retrieved from [Link]

  • Ionescu, M. A. et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules. Retrieved from [Link]

  • Molecules. (n.d.). Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. MDPI. Retrieved from [Link]

  • ResearchGate. (2021). Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. Retrieved from [Link]

Sources

Application

Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: A Detailed Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide to the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key heterocyclic scaffold with...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key heterocyclic scaffold with significant potential in medicinal chemistry and drug development. While structurally related to compounds accessible via the classic Biginelli reaction, this particular pyrimidine is more efficiently synthesized through a targeted two-component cyclocondensation reaction. This application note details the optimized protocol, delves into the underlying reaction mechanism, provides expected analytical data for product characterization, and offers practical troubleshooting advice.

Introduction: The Significance of the Pyrimidine Core

Pyrimidine derivatives are a cornerstone of heterocyclic chemistry, forming the structural basis for a vast array of biologically active molecules, including nucleobases such as cytosine, thymine, and uracil. The functionalized pyrimidine, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, serves as a valuable intermediate in the synthesis of more complex pharmaceutical agents. Its structure is amenable to further chemical modification, making it an attractive starting material for the development of novel therapeutics.

The synthesis of pyrimidines can be approached through various strategies. The renowned Biginelli reaction, a one-pot multicomponent condensation of an aldehyde, a β-ketoester, and urea, is a powerful tool for generating dihydropyrimidinones.[1] However, for the specific substitution pattern of the target molecule, a more direct and higher-yielding approach is the cyclocondensation of an amidine with a malonate derivative. This method offers excellent control over the final product structure.

Reaction Scheme and Mechanism

The synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is most effectively achieved through the reaction of Acetamidine hydrochloride with Diethyl ethoxymethylenemalonate (DEEM) . The reaction proceeds in the presence of a base, typically sodium ethoxide, in an alcoholic solvent.

Overall Reaction:

Mechanistic Insights

The reaction mechanism can be described as a nucleophilic attack followed by cyclization and elimination.

  • Deprotonation of Acetamidine: The strong base, sodium ethoxide, deprotonates the acetamidine hydrochloride to generate the free acetamidine base, a potent nucleophile.

  • Michael Addition: The nucleophilic nitrogen of the acetamidine attacks the electron-deficient β-carbon of the diethyl ethoxymethylenemalonate in a Michael-type addition. This is followed by the elimination of an ethoxide ion.

  • Cyclization: The resulting intermediate undergoes an intramolecular cyclization, where the second nitrogen atom of the amidine moiety attacks the carbonyl carbon of one of the ester groups.

  • Elimination of Ethanol: The tetrahedral intermediate then collapses, eliminating a molecule of ethanol to form the stable pyrimidine ring.

  • Tautomerization: The product, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, exists in a tautomeric equilibrium with its keto form, ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate. The "4-hydroxy" nomenclature refers to the enol tautomer.

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of structurally similar 4-hydroxypyrimidines.[2]

Materials and Equipment
Reagent/MaterialGradeSupplierNotes
Acetamidine hydrochloride≥98%Sigma-AldrichStore in a desiccator.
Diethyl ethoxymethylenemalonate≥98%Sigma-Aldrich
Sodium metalReagent gradeSigma-AldrichHandle with extreme care under an inert atmosphere.
Anhydrous Ethanol≥99.5%Fisher Scientific
Glacial Acetic AcidACS gradeVWR
Round-bottom flask (250 mL)--Oven-dried before use.
Reflux condenser--
Magnetic stirrer and stir bar--
Ice bath--
Büchner funnel and filter paper--
Standard laboratory glassware--
Step-by-Step Procedure
  • Preparation of Sodium Ethoxide Solution:

    • In a dry 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 100 mL of anhydrous ethanol.

    • Carefully add 2.3 g (0.1 mol) of sodium metal in small pieces to the ethanol. The reaction is exothermic and will produce hydrogen gas. Ensure proper ventilation and perform this step in a fume hood.

    • Stir the mixture until all the sodium has dissolved to form a clear solution of sodium ethoxide.

  • Reaction Mixture Assembly:

    • To the freshly prepared sodium ethoxide solution, add 9.45 g (0.1 mol) of acetamidine hydrochloride. Stir until it dissolves.

    • Slowly add 21.6 g (0.1 mol) of diethyl ethoxymethylenemalonate to the reaction mixture with continuous stirring.

  • Reaction Conditions:

    • Heat the reaction mixture to reflux and maintain this temperature for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

  • Work-up and Isolation:

    • After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath.

    • Slowly and carefully neutralize the reaction mixture by adding glacial acetic acid until the pH is approximately 6-7. This will cause the product to precipitate.

    • Stir the resulting suspension in the ice bath for 30 minutes to ensure complete precipitation.

    • Collect the solid product by vacuum filtration using a Büchner funnel.

    • Wash the filter cake with cold water and then with a small amount of cold ethanol to remove any unreacted starting materials and salts.

  • Purification:

    • The crude product can be recrystallized from ethanol to obtain pure Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate as a crystalline solid.

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

G cluster_prep Preparation of Sodium Ethoxide cluster_reaction Cyclocondensation Reaction cluster_workup Work-up and Purification Na Sodium Metal NaOEt Sodium Ethoxide Solution Na->NaOEt EtOH_prep Anhydrous Ethanol EtOH_prep->NaOEt ReactionMix Reaction Mixture NaOEt->ReactionMix Base Acetamidine Acetamidine HCl Acetamidine->ReactionMix DEEM Diethyl ethoxymethylenemalonate DEEM->ReactionMix Reflux Reflux (3-4h) ReactionMix->Reflux Neutralization Neutralization (Acetic Acid) Reflux->Neutralization Precipitation Precipitation (Ice Bath) Neutralization->Precipitation Filtration Vacuum Filtration Precipitation->Filtration Recrystallization Recrystallization (Ethanol) Filtration->Recrystallization FinalProduct Pure Product Recrystallization->FinalProduct

Caption: Workflow for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Expected Results and Characterization

The final product, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS: 53135-24-3), should be obtained as a white to off-white crystalline solid.[3] The expected characterization data are as follows:

PropertyExpected Value
Molecular Formula C₈H₁₀N₂O₃
Molecular Weight 182.18 g/mol [3]
Melting Point ~156-157 °C (for a similar compound)[2]
Appearance White to off-white crystalline solid

Spectroscopic Data (Predicted and based on similar structures):

  • ¹H NMR (400 MHz, DMSO-d₆) δ: ~12.0 (s, 1H, OH), 8.5 (s, 1H, pyrimidine-H), 4.2 (q, 2H, OCH₂CH₃), 2.4 (s, 3H, CH₃), 1.25 (t, 3H, OCH₂CH₃).

  • ¹³C NMR (100 MHz, DMSO-d₆) δ: ~168.0 (C=O, ester), 165.0 (C-OH), 160.0 (C-N), 158.0 (C-N), 108.0 (C-pyrimidine), 60.0 (OCH₂), 20.0 (CH₃), 14.0 (CH₃).

  • IR (KBr, cm⁻¹): ~3400 (O-H stretch), 3100-3000 (C-H stretch, aromatic), 2980 (C-H stretch, aliphatic), 1700-1680 (C=O stretch, ester), 1650 (C=C stretch, pyrimidine ring), 1600, 1580 (C=N stretch).

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low or no product yield - Incomplete reaction.- Inactive sodium ethoxide (due to moisture).- Incorrect pH during work-up.- Ensure anhydrous conditions for the preparation of sodium ethoxide.- Monitor the reaction by TLC to confirm completion.- Carefully adjust the pH to 6-7 during neutralization.
Product is oily or does not crystallize - Presence of impurities.- Insufficient cooling during precipitation.- Wash the crude product thoroughly with cold water and ethanol.- Ensure the precipitation is carried out in an ice bath for an adequate amount of time.- If recrystallization is difficult, try a different solvent system or use seed crystals.
Contaminated product - Incomplete removal of starting materials or by-products.- Perform recrystallization carefully, possibly multiple times.- Consider column chromatography for further purification if necessary.

Conclusion

The described two-component cyclocondensation provides a reliable and efficient method for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This application note serves as a practical guide for researchers in organic synthesis and medicinal chemistry, enabling the consistent production of this valuable heterocyclic building block for further elaboration in drug discovery programs.

References

Method

Comprehensive Analytical Characterization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: An Application Note for Pharmaceutical and Chemical Research

Introduction Pyrimidine and its derivatives are foundational scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents and biologically active molecules.[1] The precise and comprehensive character...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Pyrimidine and its derivatives are foundational scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents and biologically active molecules.[1] The precise and comprehensive characterization of these compounds is paramount for drug discovery, development, and quality control. This document provides a detailed, multi-technique guide for the robust analytical characterization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate , a key heterocyclic intermediate.

Aimed at researchers, scientists, and drug development professionals, this application note details a suite of orthogonal analytical techniques. The causality behind experimental choices is explained, and each protocol is designed to be a self-validating system, ensuring scientific integrity. By integrating data from spectroscopic, chromatographic, and thermal methods, a complete and unambiguous profile of the molecule's identity, purity, and physicochemical properties can be established.

Physicochemical Properties Summary

A foundational step in any analytical workflow is to consolidate the known properties of the target compound. This information guides sample preparation, method development, and data interpretation.

PropertyValueSource(s)
Molecular Formula C₈H₁₀N₂O₃[2]
Molecular Weight 182.18 g/mol [2]
IUPAC Name ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate[2]
CAS Number 53135-24-3; 67383-32-8[2][3][4]
Appearance Solid[3]
Melting Point 191-194°C[3]

Note: The compound exists in keto-enol tautomeric forms, with the 6-oxo form being a stable representation.

Integrated Analytical Workflow

A comprehensive characterization relies on the convergence of data from multiple orthogonal techniques. The following workflow ensures that the structure is confirmed, purity is accurately assessed, and key physical properties are verified.

Analytical_Workflow cluster_0 Structural Elucidation cluster_1 Purity & Identity Confirmation cluster_2 Physicochemical Properties NMR NMR Spectroscopy (¹H & ¹³C) FTIR FTIR Spectroscopy NMR->FTIR Functional Groups MS Mass Spectrometry (GC-MS / LC-MS) FTIR->MS Molecular Weight HPLC HPLC-UV (Purity Assay) MS->HPLC Purity Check EA Elemental Analysis (CHN) HPLC->EA Compositional Verification UV_Vis UV-Vis Scan (λmax Determination) HPLC->UV_Vis λmax for Method End Fully Characterized EA->End Thermal Thermal Analysis (DSC/TGA) UV_Vis->Thermal Physical Properties Thermal->End Start Synthesized Compound Start->NMR Primary Structure

Caption: Integrated workflow for the comprehensive characterization of the target compound.

Structural Elucidation Techniques

The primary goal of this stage is to confirm the covalent structure of the molecule, ensuring all atoms are correctly connected and functional groups are present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Rationale: NMR is the most powerful technique for unambiguous structure determination in solution. ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR maps the carbon skeleton. For this molecule, DMSO-d₆ is the recommended solvent due to its ability to dissolve polar heterocyclic compounds and to clearly observe exchangeable protons (N-H, O-H).

Protocol: ¹H and ¹³C NMR Analysis

  • Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

  • ¹H NMR Acquisition: Acquire data with a standard pulse program. Key parameters include a spectral width of ~16 ppm, a sufficient number of scans (e.g., 16 or 32) for good signal-to-noise, and a relaxation delay of at least 2 seconds.

  • ¹³C NMR Acquisition: Acquire data using a proton-decoupled pulse program. A higher number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.

Expected Results & Interpretation The predicted chemical shifts are based on the analysis of similar pyrimidine structures.[5][6]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

Assignment ¹H Chemical Shift (δ, ppm) Multiplicity ¹³C Chemical Shift (δ, ppm) Rationale
-CH₃ (ring) ~2.3 - 2.5 Singlet (s) ~18 - 22 Methyl group attached to the electron-deficient pyrimidine ring.
-O-CH₂-CH₃ ~4.2 - 4.4 Quartet (q) ~60 - 62 Methylene protons of the ethyl ester, deshielded by the adjacent oxygen.
-O-CH₂-CH₃ ~1.2 - 1.4 Triplet (t) ~14 - 15 Methyl protons of the ethyl ester.
C6-H ~8.0 - 8.3 Singlet (s) ~145 - 150 Olefinic proton on the pyrimidine ring, highly deshielded by adjacent nitrogen and carbonyl.
N-H / O-H >10.0 (broad) Singlet (br s) N/A Exchangeable proton from the amide/enol tautomer, often broad and far downfield.
C=O (Ester) N/A N/A ~165 - 168 Carbonyl carbon of the ethyl ester group.
C=O (Ring) N/A N/A ~160 - 164 Lactam (amide) carbonyl within the pyrimidine ring.
C2 (Ring) N/A N/A ~158 - 162 Carbon at position 2, attached to two nitrogen atoms.
C4 (Ring) N/A N/A ~150 - 155 Carbon at position 4, bearing the hydroxyl/oxo group.

| C5 (Ring) | N/A | N/A | ~100 - 105 | Carbon at position 5, attached to the ester group. |

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Rationale: FTIR spectroscopy is an essential and rapid technique for identifying the functional groups present in a molecule.[7] It works by measuring the absorption of infrared radiation, which excites molecular vibrations. For this compound, we expect to see characteristic absorptions for N-H, C=O (from both the ester and the ring lactam), C=C, and C-O bonds.

Protocol: FTIR Analysis (KBr Pellet Method)

  • Sample Preparation: Grind 1-2 mg of the compound with ~100 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogenous powder is obtained.

  • Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin, transparent disc.

  • Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

Expected Results & Interpretation The spectrum should display characteristic absorption bands confirming the presence of key functional groups.[1][8][9]

Table 2: Expected FTIR Absorption Bands

Wavenumber (cm⁻¹) Vibration Type Functional Group
3200 - 3000 (broad) N-H / O-H Stretch Amide (lactam) / Enol
2980 - 2850 C-H Stretch Methyl and Ethyl groups
1720 - 1690 C=O Stretch Ester Carbonyl
1680 - 1650 C=O Stretch Amide (Lactam) Carbonyl
1620 - 1550 C=N and C=C Stretch Pyrimidine Ring

| 1250 - 1150 | C-O Stretch | Ester C-O bond |

Mass Spectrometry (MS)

Expertise & Rationale: Mass spectrometry provides the exact molecular weight and crucial information about the molecule's structure through fragmentation analysis.[10] Electron Ionization (EI), often coupled with Gas Chromatography (GC-MS), is a hard ionization technique that yields rich fragmentation patterns. This is ideal for confirming the connectivity of the molecule's substructures.

Protocol: GC-MS Analysis

  • Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable volatile solvent like ethyl acetate or methanol.

  • Instrumentation: Use a standard GC-MS system.

  • GC Method:

    • Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm).

    • Injection: 1 µL, split mode.

    • Temperature Program: Start at 100°C, hold for 1 min, then ramp to 280°C at 15°C/min.

  • MS Method:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 300.

Expected Results & Interpretation The mass spectrum will confirm the molecular weight and show predictable fragmentation patterns.

  • Molecular Ion (M⁺): A peak at m/z 182 corresponding to the molecular weight of C₈H₁₀N₂O₃.

  • Key Fragments: The fragmentation of esters often involves the loss of the alkoxy group.[11][12]

    • m/z 154: Loss of ethylene (C₂H₄) from the ethyl group.

    • m/z 137: Loss of the ethoxy radical (•OCH₂CH₃, 45 Da), a very common fragmentation for ethyl esters.

    • m/z 110: Subsequent loss of a carbonyl group (CO, 28 Da) from the m/z 137 fragment.

Fragmentation M [M]⁺˙ m/z = 182 F1 [M - OC₂H₅]⁺ m/z = 137 M->F1 - •OC₂H₅ F2 [M - C₂H₄]⁺˙ m/z = 154 M->F2 - C₂H₄ F3 [Fragment - CO]⁺ m/z = 110 F1->F3 - CO

Caption: Predicted EI fragmentation pathway for the target compound.

Purity and Quantification Techniques

Once the structure is confirmed, these techniques are used to determine the purity of the sample and, if required, its concentration in a solution.

High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: Reverse-phase HPLC with UV detection is the gold standard for assessing the purity of small organic molecules.[13][14] The method separates the main compound from any impurities based on their differential partitioning between a non-polar stationary phase (like C18) and a polar mobile phase. UV detection is suitable as the pyrimidine ring is a strong chromophore.[15]

Protocol: Reverse-Phase HPLC Purity Analysis

  • Sample Preparation: Prepare a stock solution of the compound in methanol or acetonitrile at 1 mg/mL. Dilute to a working concentration of ~0.1 mg/mL with the initial mobile phase composition.

  • Instrumentation: An HPLC system equipped with a UV/Vis or Diode Array Detector (DAD).

  • HPLC Method:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size.

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: 10% B to 90% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at the determined λmax (e.g., ~270 nm).

    • Injection Volume: 10 µL.

  • Data Analysis: Integrate all peaks in the chromatogram. Purity is calculated as the percentage of the main peak area relative to the total area of all peaks.

HPLC_Workflow Prep Sample Preparation (Dissolve in Mobile Phase) Inject Injection into HPLC Prep->Inject Sep Separation on C18 Column (Gradient Elution) Inject->Sep Detect UV Detection (at λmax) Sep->Detect Analyze Data Analysis (Peak Integration, % Area) Detect->Analyze

Caption: Standard workflow for HPLC purity determination.

Elemental Analysis

Expertise & Rationale: Elemental analysis provides the mass percentages of carbon, hydrogen, and nitrogen in a pure sample.[16] This is a fundamental technique to confirm the empirical formula of a newly synthesized compound.[17][18] The experimental results must match the theoretical values calculated from the molecular formula (C₈H₁₀N₂O₃) within a narrow margin (typically ±0.4%).

Protocol: CHN Combustion Analysis

  • Sample Preparation: Provide 2-3 mg of the finely ground, dried compound in a tin capsule.

  • Instrumentation: Use a calibrated CHN elemental analyzer.

  • Analysis: The sample undergoes high-temperature combustion, converting the elements into CO₂, H₂O, and N₂ gases, which are then quantified by detectors.

Expected Results

Table 3: Theoretical vs. Experimental Elemental Composition

Element Theoretical % Acceptable Experimental Range
Carbon (C) 52.74% 52.34% - 53.14%
Hydrogen (H) 5.53% 5.13% - 5.93%

| Nitrogen (N) | 15.38% | 14.98% - 15.78% |

Physicochemical Characterization

These methods provide data on the bulk properties of the material, which are critical for formulation, stability studies, and quality control.

UV-Vis Spectrophotometry

Expertise & Rationale: UV-Vis spectroscopy is used to determine the wavelength of maximum absorbance (λmax), which is characteristic of the molecule's electronic structure.[19][20] This value is crucial for setting the optimal detection wavelength in the HPLC method to ensure maximum sensitivity. Pyrimidine derivatives typically exhibit strong absorbance in the UV region due to π → π* transitions.[21][22]

Protocol: λmax Determination

  • Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in a UV-transparent solvent (e.g., methanol or ethanol).

  • Data Acquisition: Using a dual-beam UV-Vis spectrophotometer, scan the sample from 400 nm down to 200 nm against a solvent blank.

  • Analysis: Identify the wavelength(s) at which absorbance is highest. For this compound, a λmax is expected in the range of 260-280 nm .

Thermal Analysis (DSC/TGA)

Expertise & Rationale: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide information on the thermal properties of a material.[23] DSC measures heat flow and can precisely determine the melting point and assess purity, while TGA measures mass loss as a function of temperature, indicating thermal stability and decomposition profiles.[24][25]

Protocol: DSC and TGA Analysis

  • Sample Preparation: Accurately weigh 3-5 mg of the compound into an aluminum DSC pan or a ceramic TGA pan.

  • DSC Method: Heat the sample under a nitrogen atmosphere from 25°C to 250°C at a rate of 10°C/min.

  • TGA Method: Heat the sample under a nitrogen atmosphere from 25°C to 500°C at a rate of 10°C/min.

Expected Results

  • DSC: A sharp endothermic peak with an onset temperature corresponding to the melting point (191-194°C ). The sharpness of the peak is an indicator of high purity.

  • TGA: A stable baseline until the onset of thermal decomposition, which would be expected to occur at a temperature significantly above the melting point.

Conclusion

The analytical strategy detailed in this application note provides a robust framework for the comprehensive characterization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. By integrating data from NMR, FTIR, and MS, the chemical structure can be unequivocally confirmed. Orthogonal purity assessment using HPLC and elemental analysis ensures the sample's quality and compositional integrity. Finally, UV-Vis and thermal analysis provide essential physicochemical data. This multi-technique approach is indispensable for researchers in drug development and chemical synthesis, guaranteeing the quality, identity, and reliability of the material for subsequent studies.

References

  • A Look at Elemental Analysis for Organic Compounds. (2021). AZoM. [Link]

  • Elemental Analysis - Organic & Inorganic Compounds. Eltra. [Link]

  • Elemental analysis: operation & applications. Elementar. [Link]

  • The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. (2024). Exeter Analytical. [Link]

  • Elemental analysis. Wikipedia. [Link]

  • Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. (2013). PubMed. [Link]

  • IR, NMR spectral data of pyrimidine derivatives. (2023). ResearchGate. [Link]

  • Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. (2017). PMC - NIH. [Link]

  • HPLC analysis for the clinical-biochemical diagnosis of inborn errors of metabolism of purines and pyrimidines. (2011). PubMed. [Link]

  • FT-IR data of pyrimidine derivatives compounds. ResearchGate. [Link]

  • Supporting Information for Catalytic synthesis of 1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives. Royal Society of Chemistry. [Link]

  • Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. PubChem. [Link]

  • Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. (2024). Royal Society of Chemistry. [Link]

  • Purines and Pyrimidines Determination in Urine Using High-Performance Liquid Chromatography. (2016). ResearchGate. [Link]

  • Supporting Information for Synthesis, characterization and biological evaluation of novel tetrahydropyrimidine derivatives. (2019). Royal Society of Chemistry. [Link]

  • Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. (2011). PMC - NIH. [Link]

  • Use of thermal analysis coupled with differential scanning calorimetry, quadrupole mass spectrometry and infrared spectroscopy (TG-DSC-QMS-FTIR) to monitor chemical properties and thermal stability of fulvic and humic acids. (2021). PLOS One. [Link]

  • Ethyl 4-hydroxy-2-(trifluoromethyl)pyrimidine-5-carboxylate. PubChem. [Link]

  • HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). (2007). ResearchGate. [Link]

  • Measurement of enthalpies of vaporization of volatile heterocyclic compounds by DSC. (2007). ResearchGate. [Link]

  • Differential Scanning Calorimetry Evaluation and Orthogonal Projection to Latent Structure Prediction of Thermal Hazards Associated with Five-Membered Aromatic Heterocycles with at Least Two Heteroatoms. (2024). ACS Publications. [Link]

  • The ultraviolet absorption spectra of some pyrimidines; chemical structure and the effect of pH on the position of lambda max. (1949). PubMed. [Link]

  • Supporting information for Ethyl-1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5- carboxylate. Royal Society of Chemistry. [Link]

  • The Ultraviolet Absorption Spectra of Pyrimidines and Purines. (1948). Journal of the American Chemical Society. [Link]

  • Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. (2010). National Institutes of Health. [Link]

  • FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

  • VI. 1H and 13C NMR Spectra. Royal Society of Chemistry. [Link]

  • Ultraviolet Absorption Spectra of Purines, Pyrimidines and Triazolopyrimidines. (1949). Journal of the American Chemical Society. [Link]

  • The UV-Vis absorption spectra of III in different solvents. ResearchGate. [Link]

  • How Does DSC Complement Thermogravimetric Analysis (TGA)? (2024). YouTube. [Link]

  • Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns. (2020). YouTube. [Link]

  • Mass spectra and proposed scheme for the mass spectral fragmentation of 100 µM parent drug N-ethyl-1,4-DHP derivatives (a). ResearchGate. [Link]

  • 4-Hydroxyquinolones-2. 91. Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates. (1998). ResearchGate. [Link]

Sources

Application

Application Notes and Protocols for In Vitro Evaluation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Introduction: Unveiling the Therapeutic Potential of a Novel Pyrimidine Carboxylate The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with a wide array o...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Therapeutic Potential of a Novel Pyrimidine Carboxylate

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and enzyme inhibitory properties.[1][2][3] Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, hereafter referred to as E-PyC, is a small molecule belonging to this versatile class. While specific biological data for E-PyC is not yet extensively documented, its structural features suggest the potential for interaction with key biological targets implicated in various disease states.

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive framework for the initial in vitro characterization of E-PyC. We will move beyond a simple listing of procedural steps, delving into the scientific rationale behind the selection of each assay and the critical parameters that ensure data integrity and reproducibility. The protocols detailed herein are designed to be self-validating systems, providing a robust foundation for assessing the potential of E-PyC as a lead compound for therapeutic development.

The following sections will detail protocols for evaluating E-PyC in three key areas, based on the known activities of structurally related pyrimidine derivatives:

  • Anticancer Activity: Assessing the cytotoxic and anti-proliferative effects on relevant human cancer cell lines.

  • Anti-inflammatory Potential: Investigating the inhibitory activity against cyclooxygenase (COX) enzymes, key mediators of inflammation.[1][2][4]

  • Enzyme Inhibition: Evaluating the potential to inhibit Lactate Dehydrogenase (LDH), an enzyme of significant interest in cancer metabolism.[5][6][7]

Compound Handling and Preparation: The Foundation of Reliable Data

Accurate and reproducible results begin with proper handling and preparation of the test compound. E-PyC is a solid at room temperature.[8] For in vitro assays, a high-concentration stock solution is typically prepared in an appropriate solvent, which is then serially diluted to the final working concentrations.

Recommended Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating a high-concentration stock solution of E-PyC due to its broad solubilizing capacity.[9][10][11]

Protocol for 10 mM Stock Solution Preparation:

  • Calculation: Determine the mass of E-PyC (Molecular Weight: 182.18 g/mol ) required to prepare the desired volume of a 10 mM stock solution.[8] For example, to prepare 10 mL of a 10 mM stock solution:

    • Mass (g) = 0.01 L * 0.01 mol/L * 182.18 g/mol = 0.018218 g (or 18.22 mg)

  • Weighing: Accurately weigh the calculated amount of E-PyC in a sterile microcentrifuge tube.

  • Dissolution: Add the required volume of high-purity, sterile DMSO to the tube. Vortex gently until the compound is completely dissolved. If necessary, sonication in a water bath can be used to aid dissolution.[10]

  • Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Critical Consideration: Final DMSO Concentration

High concentrations of DMSO can be toxic to cells and may interfere with enzyme activity.[10] It is crucial to maintain a final DMSO concentration in the assay medium that is non-toxic and consistent across all wells, including vehicle controls. A final DMSO concentration of ≤ 0.5% is recommended for cell-based assays. [10][12]

Part 1: Assessment of Anticancer Activity

Many pyrimidine derivatives have demonstrated potent anticancer activity by interfering with cell proliferation and survival.[13][14][15][16] The initial step in evaluating E-PyC as a potential anticancer agent is to assess its effect on the viability of cancer cell lines. The MTT assay is a robust and widely used colorimetric method for this purpose.

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells. Viable cells with active mitochondria contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured, which is directly proportional to the number of viable cells.

Recommended Cancer Cell Lines for Initial Screening

For a broad initial assessment, a small panel of well-characterized cancer cell lines from different tissue origins is recommended. The following are suggested, all available from ATCC:[17][18][19]

Cell LineCancer TypeRationale
MCF-7 Breast AdenocarcinomaA well-characterized, estrogen receptor-positive cell line, widely used in anticancer drug screening.
A549 Lung CarcinomaA common model for non-small cell lung cancer, a prevalent and often drug-resistant malignancy.[18]
HepG2 Hepatocellular CarcinomaRepresents liver cancer and is also used in toxicological studies to assess potential hepatotoxicity.

A non-cancerous cell line, such as normal human dermal fibroblasts (NHDF), should be included to assess the selectivity of the compound for cancer cells versus normal cells.[15]

Protocol: MTT Assay for Cell Viability
  • Cell Seeding:

    • Culture the selected cell lines to ~80% confluency.

    • Trypsinize, count, and seed the cells into a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

    • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the E-PyC stock solution in complete culture medium. A common starting range is from 100 µM down to 0.1 µM. Ensure the final DMSO concentration does not exceed 0.5%.

    • Include "vehicle control" wells containing medium with the same final concentration of DMSO as the compound-treated wells.

    • Also include "untreated control" wells with cells in medium only and "blank" wells with medium only (no cells).

    • Carefully remove the medium from the cells and add 100 µL of the prepared compound dilutions or control solutions to the respective wells.

    • Incubate for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition and Incubation:

    • Prepare a 5 mg/mL solution of MTT in sterile PBS.

    • Add 10 µL of the MTT solution to each well (final concentration of 0.5 mg/mL).

    • Incubate for 3-4 hours at 37°C, allowing the formazan crystals to form.

  • Formazan Solubilization:

    • Carefully remove the medium from each well without disturbing the formazan crystals.

    • Add 100 µL of DMSO to each well to dissolve the crystals.

    • Gently agitate the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

  • Data Acquisition:

    • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis
  • Background Subtraction: Subtract the average absorbance of the "blank" wells from all other readings.

  • Calculate Percent Viability:

    • Percent Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) * 100

  • Determine IC₅₀: Plot the percent viability against the log of the compound concentration. Use non-linear regression analysis to determine the IC₅₀ value (the concentration of E-PyC that inhibits cell viability by 50%).

MTT_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis seed Seed cells in 96-well plate incubate1 Incubate 24h seed->incubate1 treat Treat cells with E-PyC dilutions incubate1->treat prep_cpd Prepare serial dilutions of E-PyC incubate2 Incubate 48-72h treat->incubate2 add_mtt Add MTT reagent incubate2->add_mtt incubate3 Incubate 3-4h add_mtt->incubate3 solubilize Solubilize formazan with DMSO incubate3->solubilize read Read absorbance at 570 nm solubilize->read analyze Calculate % Viability and IC50 read->analyze

Caption: Workflow for MTT Cell Viability Assay.

Part 2: Evaluation of Anti-inflammatory Activity via COX Inhibition

The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are central to the inflammatory process, catalyzing the conversion of arachidonic acid to prostaglandins.[1][2] While COX-1 is constitutively expressed and involved in physiological functions, COX-2 is inducible and upregulated at sites of inflammation. Selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with a reduced risk of gastrointestinal side effects. Numerous pyrimidine derivatives have been identified as potent and selective COX-2 inhibitors.[1][2][4][20]

Principle of the COX Inhibitor Screening Assay

A common method to screen for COX inhibitors is to measure the peroxidase activity of the COX enzyme. In the presence of a suitable cofactor, the peroxidase component of COX catalyzes the oxidation of a chromogenic substrate, leading to a color change that can be measured spectrophotometrically. An inhibitor will reduce the rate of this color change.

Protocol: In Vitro COX-1 and COX-2 Inhibition Assay

This protocol is adapted from commercially available COX inhibitor screening kits, such as those from Cayman Chemical (e.g., Item No. 701050), which provide the necessary enzymes and reagents.[21][22]

Materials:

  • Ovine COX-1 and human recombinant COX-2 enzymes

  • Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

  • Heme cofactor

  • Colorimetric Substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

  • Arachidonic Acid (substrate)

  • E-PyC and reference inhibitors (e.g., a non-selective NSAID like Indomethacin and a selective COX-2 inhibitor like Celecoxib)

Procedure:

  • Reagent Preparation: Prepare all reagents according to the kit manufacturer's instructions. This typically involves diluting buffer concentrates, enzymes, and cofactors.

  • Plate Setup (96-well plate):

    • 100% Initial Activity Wells (Triplicate): 150 µL Assay Buffer, 10 µL Heme, 10 µL of enzyme (either COX-1 or COX-2), and 10 µL of DMSO.

    • Inhibitor Wells (Triplicate for each concentration): 150 µL Assay Buffer, 10 µL Heme, 10 µL of enzyme (either COX-1 or COX-2), and 10 µL of E-PyC or reference inhibitor at various concentrations.

    • Background Wells (Triplicate): 160 µL Assay Buffer, 10 µL Heme, and 10 µL of DMSO.

  • Pre-incubation: Incubate the plate for 5-10 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiation of Reaction:

    • Add 10 µL of the Colorimetric Substrate to all wells.

    • Initiate the reaction by adding 10 µL of Arachidonic Acid to all wells.

  • Data Acquisition: Immediately begin reading the absorbance at 590 nm every minute for 5-10 minutes using a microplate reader in kinetic mode.

Data Analysis
  • Calculate Reaction Rates: Determine the rate of reaction (V = ΔAbsorbance/min) for each well from the linear portion of the kinetic curve.

  • Correct for Background: Subtract the average rate of the background wells from all other rates.

  • Calculate Percent Inhibition:

    • Percent Inhibition = [ (Rate of 100% Activity - Rate of Inhibitor Well) / Rate of 100% Activity ] * 100

  • Determine IC₅₀: For each enzyme (COX-1 and COX-2), plot the percent inhibition against the log of the inhibitor concentration. Use non-linear regression to calculate the IC₅₀ value.

  • Calculate Selectivity Index (SI):

    • SI = IC₅₀ (COX-1) / IC₅₀ (COX-2)

    • An SI value greater than 1 indicates selectivity for COX-2.

COX_Inhibition_Workflow cluster_setup Plate Setup cluster_reaction Reaction cluster_analysis Data Acquisition & Analysis plate Add Buffer, Heme, Enzyme (COX-1/COX-2), & Inhibitor/DMSO preincubate Pre-incubate 5-10 min plate->preincubate add_subs Add Chromogenic & Arachidonic Acid Substrates preincubate->add_subs read Read absorbance at 590 nm (Kinetic Mode) add_subs->read analyze Calculate Reaction Rates, % Inhibition, and IC50 read->analyze

Caption: Workflow for COX Enzyme Inhibition Assay.

Part 3: Evaluation of Lactate Dehydrogenase (LDH) Inhibition

Lactate Dehydrogenase A (LDHA) is a critical enzyme in anaerobic glycolysis, a metabolic pathway often upregulated in cancer cells (the Warburg effect).[7] By catalyzing the conversion of pyruvate to lactate, LDHA allows for the regeneration of NAD⁺, which is essential for maintaining a high glycolytic rate. Inhibition of LDHA is therefore an attractive strategy for cancer therapy. Pyrimidine derivatives have been explored as potential LDHA inhibitors.[5][6][7]

Principle of the LDH Inhibition Assay

The activity of LDH is typically measured by monitoring the change in NADH concentration. In the direction of lactate formation, LDH consumes NADH, leading to a decrease in absorbance at 340 nm. An inhibitor of LDH will slow down the rate of this decrease.

Protocol: In Vitro LDH Enzyme Inhibition Assay

This protocol is based on standard enzymatic assays and can be performed using commercially available purified LDH enzyme and reagents, such as those from Sigma-Aldrich (e.g., MAK066).[23]

Materials:

  • Human recombinant LDHA enzyme

  • Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

  • NADH

  • Sodium Pyruvate

  • E-PyC and a known LDH inhibitor (e.g., Oxamate, for comparison)

Procedure:

  • Reagent Preparation: Prepare stock solutions of NADH and sodium pyruvate in the assay buffer. Keep all solutions on ice.

  • Plate Setup (96-well UV-transparent plate):

    • Reaction Mixture (per well): Prepare a master mix containing Assay Buffer and NADH (final concentration typically 100-200 µM).

    • Add the reaction mixture to all wells.

    • 100% Initial Activity Wells (Triplicate): Add 10 µL of DMSO.

    • Inhibitor Wells (Triplicate for each concentration): Add 10 µL of E-PyC or reference inhibitor at various concentrations.

    • Blank Wells (Triplicate): Add 10 µL of DMSO (no enzyme will be added).

  • Enzyme Addition and Pre-incubation:

    • Add a pre-determined amount of diluted LDHA enzyme to all wells except the blanks.

    • Incubate the plate for 10-15 minutes at room temperature to allow for inhibitor binding.

  • Initiation of Reaction:

    • Initiate the reaction by adding sodium pyruvate solution to all wells (final concentration typically 0.5-1 mM).

  • Data Acquisition: Immediately measure the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes in a microplate reader capable of kinetic measurements.

Data Analysis
  • Calculate Reaction Rates: Determine the rate of NADH consumption (V = -ΔAbsorbance/min) for each well from the initial linear phase of the reaction.

  • Correct for Background: Subtract any background rate observed in the blank wells.

  • Calculate Percent Inhibition:

    • Percent Inhibition = [ (Rate of 100% Activity - Rate of Inhibitor Well) / Rate of 100% Activity ] * 100

  • Determine IC₅₀: Plot the percent inhibition against the log of the E-PyC concentration and use non-linear regression to calculate the IC₅₀ value.

LDH_Inhibition_Workflow cluster_setup Plate Setup cluster_reaction Reaction cluster_analysis Data Acquisition & Analysis plate Add Buffer, NADH, & Inhibitor/DMSO to UV-transparent plate add_enzyme Add LDH Enzyme plate->add_enzyme preincubate Pre-incubate 10-15 min add_enzyme->preincubate add_pyruvate Initiate with Pyruvate preincubate->add_pyruvate read Read absorbance at 340 nm (Kinetic Mode) add_pyruvate->read analyze Calculate Reaction Rates, % Inhibition, and IC50 read->analyze

Sources

Technical Notes & Optimization

Troubleshooting

Improving the yield of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate synthesis

An essential precursor in medicinal chemistry, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate serves as a key building block for a wide range of biologically active compounds. Its synthesis, while conceptually straight...

Author: BenchChem Technical Support Team. Date: January 2026

An essential precursor in medicinal chemistry, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate serves as a key building block for a wide range of biologically active compounds. Its synthesis, while conceptually straightforward, is often plagued by issues related to yield, purity, and reproducibility. This technical support guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles and field-tested insights to empower you to troubleshoot and optimize your experimental outcomes.

Reaction Overview: The Core Synthesis

The most prevalent and reliable method for synthesizing Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate involves the base-catalyzed condensation of an amidine (specifically, acetamidine) with a substituted malonic ester, typically diethyl ethoxymethylenemalonate (DEEM).

The reaction proceeds through a well-understood mechanism:

  • Michael Addition: The acetamidine acts as a nucleophile, attacking the electron-deficient double bond of diethyl ethoxymethylenemalonate.

  • Cyclization: An intramolecular cyclization occurs via nucleophilic attack of the second nitrogen of the amidine moiety onto one of the ester carbonyls.

  • Elimination: The reaction concludes with the elimination of ethanol and subsequent tautomerization to form the stable aromatic pyrimidine ring.

ReactionScheme General Synthesis Scheme cluster_start Starting Materials reagent1 Acetamidine reagents_plus + reagent1->reagents_plus reagent2 Diethyl Ethoxymethylenemalonate product Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate reagent2->product   Base (e.g., NaOEt)   Solvent (e.g., Ethanol)   Heat (Reflux) reagents_plus->reagent2

Caption: General reaction pathway for the synthesis.

Troubleshooting Guide: A-Q&A Approach

This section addresses the most common issues encountered during the synthesis. We diagnose the problem and provide actionable solutions grounded in chemical principles.

Issue 1: Low or No Product Yield

Question: My reaction has resulted in a very low yield, or in some cases, no discernible product. What are the most probable causes and how can I rectify them?

Answer: A low or non-existent yield is the most frequent complaint, and it typically points to fundamental issues with reagents or reaction conditions.

  • 1. Reagent Quality & Stoichiometry:

    • Acetamidine Stability: Acetamidine hydrochloride is the common starting material. It is more stable than the free base but requires an additional equivalent of base for neutralization before it can act as a nucleophile. The free base is hygroscopic and can degrade upon storage. Always use freshly prepared or properly stored acetamidine free base.

    • Base Purity and Activity: The cornerstone of this reaction is the base, typically sodium ethoxide (NaOEt) or sodium methoxide (NaOMe). Commercial alkoxides can lose activity due to moisture absorption. A common optimization is to prepare the sodium ethoxide in situ by carefully dissolving metallic sodium in anhydrous ethanol.[1] This ensures a completely anhydrous and highly reactive base.

    • Molar Ratios: A study on a similar synthesis found that optimizing the molar ratio of reactants and base was critical. For a related compound, a molar ratio of amidine salt:malonate derivative:NaOH of 1.2:1:1.8 provided the best yield.[2] A slight excess of the amidine can help drive the reaction to completion.

  • 2. Solvent and Reaction Conditions:

    • Solvent Choice: Anhydrous ethanol is the solvent of choice when using sodium ethoxide, as it prevents the deactivation of the base. Using lower-grade ethanol containing water will quench the ethoxide, halting the reaction. Methanol is a suitable alternative if using sodium methoxide.[1]

    • Temperature and Time: The reaction typically requires heating under reflux to proceed at a reasonable rate.[1] Insufficient heating will lead to an incomplete reaction. Conversely, excessive heating for prolonged periods can lead to degradation. A typical reaction time is 3-6 hours.[1][2] Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the optimal endpoint.

Caption: Troubleshooting workflow for low product yield.

Issue 2: Product Impurity and Discoloration

Question: My final product is an off-color (e.g., brown or yellow) solid, and NMR analysis shows multiple unexpected peaks. What causes these impurities?

Answer: Impurities often arise from side reactions or an improper work-up procedure.

  • 1. Side Reactions:

    • Polymerization: Forcing the reaction conditions (e.g., excessively high temperatures or prolonged reaction times) can lead to the formation of polymeric byproducts.

    • Incomplete Cyclization: If the reaction is not driven to completion, you may isolate intermediates from the Michael addition step which can complicate purification.

  • 2. Work-Up Procedure:

    • pH Control: This is the most critical step in the work-up. After the reaction is complete, the product exists as a sodium salt dissolved in the ethanol. The mixture should be cooled, and the product is precipitated by carefully acidifying with an acid like concentrated hydrochloric acid to a pH of ~2.[1] Adding the acid too quickly can cause localized heating and degradation. The final pH is crucial; if the solution is not acidic enough, the product will not fully precipitate, and if it's too acidic, you risk hydrolyzing the ester group.

    • Filtration and Washing: Once precipitated, the solid should be filtered and washed thoroughly with cold water to remove inorganic salts and any water-soluble impurities.[1] A final wash with a small amount of cold ethanol or ether can help remove organic, non-polar impurities.

  • 3. Purification:

    • Recrystallization: The most effective method for purifying the crude product is recrystallization. Ethanol is often a suitable solvent. The crude solid should be dissolved in a minimum amount of hot ethanol, and the solution is then allowed to cool slowly to form pure crystals.

Frequently Asked Questions (FAQs)

  • Q1: What is the correct IUPAC name and structure for the product?

    • The product, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, exists in a tautomeric equilibrium with Ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate. The keto form is generally more stable. Its CAS number is 53135-24-3.[3][4][5]

  • Q2: How do I confirm the identity and purity of my final product?

    • Melting Point: The pure compound has a reported melting point in the range of 191-194°C. A broad or depressed melting point indicates impurities.[4]

    • NMR Spectroscopy: 1H NMR is invaluable. You should expect to see signals corresponding to the ethyl ester (a quartet and a triplet), the C2-methyl group (a singlet), and the pyrimidine ring proton (a singlet).

    • Mass Spectrometry (MS): LCMS can confirm the molecular weight (182.18 g/mol ) and provide an estimate of purity.[5][6]

  • Q3: My starting material is acetamidinium chloride. How does this affect the amount of base needed?

    • You must use at least two equivalents of base. The first equivalent is consumed to neutralize the hydrochloride salt to form the acetamidine free base. The second equivalent then acts as the catalyst for the condensation reaction itself. A slight excess over two equivalents is often recommended to ensure the reaction proceeds efficiently.

  • Q4: Can I use a weaker base like triethylamine (TEA) or potassium carbonate?

    • It is highly unlikely. The key step requiring a base is the deprotonation of the diethyl malonate derivative to form a reactive enolate. This requires a strong base, like an alkoxide, with a pKa significantly higher than that of the malonate. Weaker bases like TEA are generally insufficient to drive this reaction.

Optimized Experimental Protocol

This protocol is synthesized from best practices reported in the literature for this and closely related pyrimidine syntheses.[1][2]

Materials:

  • Sodium metal

  • Anhydrous Ethanol (200 proof)

  • Acetamidinium Chloride

  • Diethyl ethoxymethylenemalonate (DEEM)

  • Concentrated Hydrochloric Acid (HCl)

  • Deionized Water

Procedure:

  • Preparation of Sodium Ethoxide Solution (Perform under an inert atmosphere, e.g., N2 or Argon):

    • In a three-neck round-bottom flask equipped with a reflux condenser and a dropping funnel, add 100 mL of anhydrous ethanol.

    • Carefully add 2.76 g (120 mmol) of sodium metal in small pieces to the ethanol. The reaction is exothermic and will produce hydrogen gas. Control the rate of addition to maintain a gentle reflux.

    • Once all the sodium has dissolved, allow the clear solution to cool to room temperature.

  • Reaction Condensation:

    • In a separate beaker, dissolve 11.34 g (120 mmol) of acetamidinium chloride and 18.0 g (100 mmol) of diethyl ethoxymethylenemalonate in 50 mL of anhydrous ethanol.

    • Add this solution dropwise to the stirred sodium ethoxide solution at room temperature.

    • After the addition is complete, heat the reaction mixture to reflux and maintain for 3-4 hours. Monitor the reaction progress using TLC (e.g., with a 1:1 Ethyl Acetate:Hexanes mobile phase).

  • Work-up and Isolation:

    • Cool the reaction mixture in an ice bath to approximately 10°C.

    • Slowly add concentrated HCl dropwise with vigorous stirring until the pH of the solution is approximately 2. A thick white precipitate will form.

    • Stir the slurry in the ice bath for an additional 30 minutes to ensure complete precipitation.

    • Filter the solid product using a Büchner funnel.

    • Wash the filter cake thoroughly with 100 mL of cold deionized water, followed by 20 mL of cold ethanol.

  • Purification:

    • Dry the crude product in a vacuum oven.

    • Recrystallize the crude solid from hot ethanol to yield pure Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate as a white crystalline solid.

Data Summary: Reaction Parameters

ParameterConditionExpected OutcomeReference
Base Sodium Ethoxide / Sodium MethoxideHigh reactivity, requires anhydrous conditions.[1]
Solvent Anhydrous Ethanol / MethanolOptimal for solubilizing reactants and base.[1]
Temperature Reflux (approx. 78°C for Ethanol)Drives reaction to completion in a reasonable timeframe.[1]
Reaction Time 3 - 6 hoursSufficient for completion; monitor by TLC to avoid degradation.[1][2]
Molar Ratio ~1.2 (Amidine) : 1 (DEEM) : >2 (Base)Slight excess of amidine and base ensures full conversion.[2]
Yield 80 - 87%Reported yields under optimized conditions.[2][7]

References

  • WANG Haitao, WANG Hongyan, YANG Liangru , MAO Pu, QU Lingbo. Process Optimization of 4-Hydroxyl-2-(methylsulfanyl)-pyrimidine-5-carboxylic Acid Ethyl Ester Synthesis[J]. Chinese Journal of Applied Chemistry, 2015, 32(4): 412-415. [Link]

  • Jagwani D., Joshi P. A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. International Journal of Pharmaceutical Sciences and Research. 2014;5(12):5548-55. [Link]

  • Microbe Notes. De novo pyrimidine synthesis steps, pathways, uses. 2023. [Link]

  • Mague, J. T., et al. Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. 2008. [Link]

  • MSD Manual Professional Edition. Pyrimidine Metabolism Disorders. [Link]

  • PubChem. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. [Link]

  • MDPI. Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. [Link]

  • Marks' Basic Medical Biochemistry. Purine & Pyrimidine Metabolism | Chapter 39. 2025. [Link]

  • Pharmacy 180. Pyrimidine Synthesis and Degradation - Biochemistry. [Link]

  • Google Patents. WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)
  • ResearchGate. 4-Hydroxyquinolones-2. 91. Synthesis and properties of ethyl 1-R-4-hydroxy-6-methyl-2-oxo-dihydropyridine-5-carboxylates. 2000. [Link]

  • Google Patents. EP0326389B1 - Process for preparing 4-hydroxypyrimidine.
  • ARKIVOC. Polymer-assisted synthesis of ethyl 2-amino-4,6-diarylpyrimidine-5-carboxylates. 2003. [Link]

  • Analytical Methods. Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening. 2025. [Link]

  • PubMed Central. Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones). [Link]

  • ResearchGate. Ethyl 4-(2-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. 2007. [Link]

  • TSI Journals. Process chemistry of 4, 6-dihydroxy-2-methylpyrimidine-A potential precursor in pharmaceutical and explosive industries. 2008. [Link]

  • NIH. Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. [Link]

  • PubMed. Ethyl 4-hydroxy-methyl-2-methyl-pyridine-5-carboxyl-ate. [Link]

Sources

Optimization

Technical Support Center: Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Welcome to the technical support guide for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This document is designed for researchers, chemists, and drug development professionals to navigate and troubl...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This document is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot common challenges encountered during this specific pyrimidine synthesis. The typical synthesis route involves the condensation of ethyl ethoxymethylenacetoacetate (EEMAA) with acetamidine, usually in the presence of a base like sodium ethoxide in ethanol. While seemingly straightforward, this reaction is prone to several side reactions that can impact yield and purity. This guide provides in-depth, experience-driven solutions in a direct question-and-answer format.

Part 1: Troubleshooting Guide for Common Experimental Issues

This section addresses broad experimental problems, providing a logical workflow to diagnose and resolve them.

Problem 1: Very low to no yield of the desired product, with starting materials largely unreacted.

Q: My reaction has run for the specified time, but TLC and LC-MS analysis show mostly unreacted acetamidine and EEMAA. What are the likely causes and how can I fix this?

A: This is a classic activation energy or reactant integrity problem. Several factors can lead to low conversion.[1][2]

Possible Causes & Solutions:

  • Base Inactivity or Insufficient Amount: The base (e.g., sodium ethoxide) is crucial for deprotonating the acetamidine and catalyzing the cyclization.

    • Troubleshooting: Use freshly prepared or newly purchased sodium ethoxide. Sodium ethoxide can degrade upon exposure to atmospheric moisture. Ensure you are using the correct stoichiometric amount (at least one equivalent). Consider adding a slight excess (1.1 equivalents) to drive the reaction.

  • Amidine Quality and Hydrolysis: Acetamidine hydrochloride is the common starting material, which requires neutralization by the base. However, amidines themselves can be hygroscopic and prone to hydrolysis, especially if the reaction is not conducted under strictly anhydrous conditions.[2]

    • Troubleshooting: Use freshly opened or properly stored acetamidine hydrochloride. Dry the reaction flask and solvent thoroughly. Ethanol should be absolute (anhydrous). Running the reaction under an inert atmosphere (Nitrogen or Argon) is highly recommended to prevent moisture ingress.

  • Suboptimal Temperature: The reaction may require thermal energy to overcome the activation barrier for the initial Michael addition and subsequent cyclization.

    • Troubleshooting: If you are running the reaction at room temperature, consider moderately increasing the temperature to refluxing ethanol (approx. 78 °C). Monitor the reaction progress by TLC every hour to avoid potential decomposition at higher temperatures.[2]

Here is a logical decision tree to diagnose the issue:

G start Low Conversion Observed check_base Verify Base Activity & Stoichiometry start->check_base check_amidine Assess Amidine Quality check_base->check_amidine Base is OK use_fresh_base Use Fresh NaOEt (>1.0 eq) check_base->use_fresh_base Is base old or insufficient? check_conditions Review Reaction Conditions check_amidine->check_conditions Amidine is OK use_dry_amidine Use Dry, High-Purity Acetamidine HCl check_amidine->use_dry_amidine Is amidine old or hygroscopic? ensure_anhydrous Use Anhydrous Solvent & Inert Atmosphere check_conditions->ensure_anhydrous Were conditions non-anhydrous? increase_temp Increase Temperature (e.g., Reflux EtOH) check_conditions->increase_temp Conditions were dry use_fresh_base->check_amidine use_dry_amidine->check_conditions ensure_anhydrous->increase_temp success Improved Yield increase_temp->success G EEMAA Ethyl Ethoxymethylen- acetoacetate (EEMAA) SelfCondensation EEMAA Dimer EEMAA->SelfCondensation Self-Condensation Base + NaOEt + EtOH Acetamidine Acetamidine Water + H₂O (impurity) Heat Excess Heat Product Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate Intermediate Linear Intermediate Intermediate->Product Cyclization - EtOH, - H₂O Hydrolysis Acetic Acid + NH3 (Amidine Hydrolysis) Triazine 2,4,6-Trimethyl-1,3,5-triazine Base->Intermediate Michael Addition Water->Hydrolysis Heat->Triazine Self-Condensation

Sources

Troubleshooting

Optimization of reaction conditions for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Welcome to the technical support center for the synthesis and optimization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and optimization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthetic procedure. We will move beyond simple step-by-step instructions to explore the causality behind experimental choices, ensuring you can troubleshoot effectively and optimize your reaction for high yield and purity.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate?

The most common and efficient route is a condensation reaction between acetamidine (or its salt) and an ethyl 2-(alkoxymethylene)-3-oxobutanoate, such as diethyl ethoxymethylenemalonate. The mechanism can be described as a sequence of nucleophilic attack, addition-elimination, and intramolecular cyclization, culminating in the formation of the stable pyrimidine ring.

The general mechanism involves the nucleophilic attack of the amidine on the electron-deficient carbon of the malonate derivative, followed by cyclization and elimination of ethanol and water. The choice of base is critical as it facilitates the deprotonation steps required for nucleophilic attack and cyclization.

.

Reaction_Mechanism cluster_0 Step 1: Michael Addition cluster_1 Step 2: Cyclization & Elimination A Acetamidine C Intermediate Adduct A->C Nucleophilic Attack B Diethyl Ethoxymethylenemalonate B->C D Cyclized Intermediate C->D Intramolecular Condensation E Final Product (Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate) D->E Elimination of EtOH

Caption: Simplified reaction mechanism workflow.

Q2: The product name is "4-hydroxy," but I see it drawn as a ketone. Can you clarify the structure?

This is an excellent question that pertains to keto-enol tautomerism. The pyrimidine ring system allows the compound to exist in equilibrium between the "4-hydroxy" (enol) form and the "6-oxo-1,6-dihydro" (keto) form. In the solid state and in most solvents, the keto form is generally more stable and thus predominates. Spectroscopic data (like ¹H NMR) will typically reflect this dominant tautomer. For nomenclature, "4-hydroxy" is commonly used, though the IUPAC name often reflects the more stable keto structure: ethyl 2-methyl-6-oxo-1H-pyrimidine-5-carboxylate.[1]

Q3: How critical is the purity of the starting materials and solvent?

Extremely critical. The success of this synthesis is highly dependent on the quality of your reagents and the reaction environment.

  • Acetamidine Hydrochloride: This is often used as the source of acetamidine. It must be dry, as moisture can interfere with the base and inhibit the reaction.

  • Diethyl Ethoxymethylenemalonate: Prone to hydrolysis. Use freshly distilled or a high-purity grade reagent.

  • Solvent (e.g., Ethanol/Methanol): Must be anhydrous. The presence of water can hydrolyze the ester functionalities and react with the strong base (like sodium ethoxide), reducing its effective concentration. Using a less expensive solvent like methanol instead of absolute ethanol has been shown to be effective and can improve process economics.[2]

Troubleshooting Guide: Low Yield & Impurities

Low yield is the most frequently reported issue. This guide provides a systematic approach to diagnosing and solving the problem.

Troubleshooting_Workflow cluster_results Crude Analysis Results cluster_solutions Solutions Start Low Yield Observed (<70%) CheckReagents 1. Verify Reagent Quality - Purity (NMR/GC) - Anhydrous? Start->CheckReagents CheckConditions 2. Review Reaction Conditions - Base Stoichiometry? - Correct Temperature? - Sufficient Reaction Time? CheckReagents->CheckConditions Reagents OK AnalyzeCrude 3. Analyze Crude Product (TLC, LC-MS, ¹H NMR) CheckConditions->AnalyzeCrude Conditions Correct StartingMaterial High % of Starting Material AnalyzeCrude->StartingMaterial Incomplete Reaction SideProducts Significant Side Products AnalyzeCrude->SideProducts Side Reactions Occurred PurificationLoss Product Looks Clean, but Low Isolated Mass AnalyzeCrude->PurificationLoss Purification Issue Sol_Incomplete Increase Reaction Time/Temp Increase Base Equivalents StartingMaterial->Sol_Incomplete Sol_Side Lower Temperature Check Reagent Purity Ensure Inert Atmosphere SideProducts->Sol_Side Sol_Purification Optimize Recrystallization (Solvent, Temp) Consider Chromatography PurificationLoss->Sol_Purification

Caption: Decision tree for troubleshooting low reaction yield.

Problem 1: Reaction is incomplete, significant starting material remains.

Causality: This often points to insufficient activation or reaction time. The base is crucial for deprotonating the amidine and/or the malonate derivative, initiating the reaction cascade. If the base is quenched (e.g., by water) or used in insufficient quantity, the reaction will stall.

Solutions:

  • Verify Base Stoichiometry: Ensure at least two equivalents of the base (e.g., sodium ethoxide) are used relative to the acetamidine hydrochloride to both neutralize the HCl salt and catalyze the reaction. Process optimization studies for similar pyrimidines have shown that the molar ratio of reactants and base is a key factor influencing yield.[3]

  • Increase Reaction Time/Temperature: Some condensation reactions require extended reflux to go to completion. Monitor the reaction via TLC. Studies have shown that optimizing reflux time (e.g., to 3-6 hours) can maximize yield, after which no significant improvement is observed.[2][3]

  • Ensure Anhydrous Conditions: Re-dry your solvent and glassware. Use freshly opened or prepared reagents.

Problem 2: The final product is contaminated with significant impurities.

Causality: Impurities often arise from side reactions, which can be promoted by excessive heat or reactive contaminants. Self-condensation of the malonate derivative or decomposition of the amidine at high temperatures can occur.

Solutions:

  • Control Temperature: While heat is needed, excessive temperatures can lead to decomposition and tar formation. Maintain a steady, controlled reflux.

  • Inert Atmosphere: Although not always reported, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidative side reactions, especially if the reaction is run for an extended period.

  • Purification Strategy: If minor impurities persist, a careful recrystallization is often sufficient. See the protocol below. For stubborn impurities, column chromatography may be necessary.

Problem 3: The crude product appears clean, but the isolated yield after recrystallization is very low.

Causality: This is a classic purification issue. The product may be too soluble in the chosen recrystallization solvent, or the crystallization conditions (e.g., cooling rate) are not optimal.

Solutions:

  • Optimize Recrystallization Solvent: The ideal solvent is one in which the product is soluble when hot but poorly soluble when cold. Ethanol is commonly used.[4] If the product is too soluble in ethanol, try a mixed solvent system, such as ethanol/water or ethanol/hexane, adding the anti-solvent dropwise to the hot, dissolved solution until turbidity appears, then re-heating to clarify before cooling.

  • Control Cooling: Allow the solution to cool slowly to room temperature and then place it in an ice bath or refrigerator. Crash-cooling a hot solution often leads to the formation of fine, impure crystals and lower recovery.

  • Minimize Transfers: Each transfer of material (from flask to filter, etc.) results in some loss. Ensure your technique is efficient to minimize these mechanical losses.

Optimized Protocols & Data

Table 1: Key Reaction Parameters & Their Impact
ParameterTypical RangeImpact on ReactionExpert Insight & Recommendation
Solvent Ethanol, MethanolAffects solubility, reaction rate, and boiling point (reflux temp).Methanol can be a more cost-effective alternative to absolute ethanol with comparable or improved yields.[2] Ensure the solvent is anhydrous.
Base Sodium Ethoxide, Sodium MethoxideCrucial for deprotonation and catalysis. Strength and form (solid vs. solution) matter.Using a freshly prepared solution of sodium methoxide in methanol is often more reliable than using the solid powder.[2]
Temperature Room Temp to Reflux (e.g., ~78°C for EtOH)Higher temperatures increase reaction rate but may also increase side product formation.Refluxing for 3-6 hours is a common optimum.[2][3] Start monitoring by TLC after 2 hours.
Stoichiometry (Amidine:Malonate:Base) 1 : 1 : 2Affects conversion and yield. Excess base can promote side reactions.A slight excess of the amidine component (e.g., 1.1 to 1.2 equivalents) can sometimes help drive the reaction to completion.[3]
Experimental Protocol: Optimized Synthesis

This protocol is a synthesis of best practices derived from literature and is intended as a starting point for optimization.

Experimental_Workflow A 1. Prepare Base (e.g., Dissolve Na in anhydrous EtOH) B 2. Add Reagents - Add Acetamidine HCl - Add Diethyl Ethoxymethylenemalonate A->B C 3. Reaction - Reflux for 3-6h - Monitor by TLC B->C D 4. Workup - Cool to RT - Remove Solvent (Rotovap) C->D E 5. Isolation - Dissolve residue in Water - Acidify with HCl to pH ~2-3 D->E F 6. Purification - Filter precipitate - Wash with cold Water - Recrystallize from Ethanol E->F G 7. Analysis - ¹H NMR, LC-MS, Melting Point F->G

Caption: General experimental workflow for the synthesis.

Step-by-Step Procedure:

  • Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, prepare a solution of sodium ethoxide by carefully dissolving sodium metal (2.0 eq.) in anhydrous ethanol under an inert atmosphere. Alternatively, use a commercial solution of sodium ethoxide.

  • Reagent Addition: To the stirred solution of sodium ethoxide at room temperature, add acetamidine hydrochloride (1.0 eq.). Stir for 15-20 minutes. Then, add diethyl ethoxymethylenemalonate (1.0 eq.) dropwise.

  • Reaction: Heat the mixture to reflux (approx. 78-80°C) and maintain for 3-6 hours. Monitor the reaction's progress by taking small aliquots and analyzing them with Thin Layer Chromatography (TLC).

  • Workup: Once the reaction is complete (starting material is consumed), allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

  • Isolation: Dissolve the resulting residue in a minimum amount of cold water. Carefully acidify the aqueous solution to pH 2-3 with concentrated hydrochloric acid while cooling in an ice bath. A precipitate should form.

  • Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of ice-cold water to remove inorganic salts. Purify the crude solid by recrystallization from hot ethanol.[4]

  • Analysis: Dry the purified white solid under vacuum. Characterize the final product by ¹H NMR, LC-MS, and melting point (literature mp: 191-194°C[5]). An optimized process can yield a product of >80%.[3]

References

  • Jagwani, D., & Joshi, P. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 5(12), 5548-5555. [Link]

  • Wang, H., et al. (2015). Process Optimization of 4-Hydroxyl-2-(methylsulfanyl)-pyrimidine-5-carboxylic Acid Ethyl Ester Synthesis. Chinese Journal of Applied Chemistry, 32(4), 412-415. [Link]

  • Nyhan, W. L. (2005). Disorders of purine and pyrimidine metabolism. Molecular genetics and metabolism, 86(1-2), 25-33. [Link]

  • WikiLectures. (2024). Disorders of pyrimidine metabolism. [Link]

  • Pomier, C., et al. (2008). Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(5), o883. [Link]

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. [Link]

  • Manjula, A., et al. (2008). Process chemistry of 4, 6-dihydroxy-2-methylpyrimidine-A potential precursor in pharmaceutical and explosive industries. Trade Science Inc.[Link]

  • Fuerst, P. (n.d.). Purine, Pyrimidine Metabolism, Disorders. UW Pressbooks. [Link]

  • Balasubramaniam, S., et al. (2014). Inborn errors of pyrimidine metabolism: clinical update and therapy. Journal of inherited metabolic disease, 37(5), 697-712. [Link]

  • Google Patents. (n.d.). Process for preparing 4-hydroxypyrimidine.
  • Al-Zaydi, K. M. (2003). Polymer-assisted synthesis of ethyl 2-amino-4,6-diarylpyrimidine-5-carboxylates. ARKIVOC, 2003(15), 22-28. [Link]

  • Hou, X., et al. (2007). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Acta Crystallographica Section E: Structure Reports Online, 63(12), o4569. [Link]

Sources

Optimization

Purification challenges of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Welcome to the dedicated technical support guide for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. As a key heterocyclic building block in medicinal chemistry and drug development, obtaining this compound in high pur...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. As a key heterocyclic building block in medicinal chemistry and drug development, obtaining this compound in high purity is paramount for reliable downstream applications. However, its unique structural characteristics frequently present purification challenges. This guide is designed to provide researchers, scientists, and process chemists with in-depth, field-proven insights and troubleshooting strategies to overcome these hurdles effectively.

Section 1: Understanding the Core Challenges

Before troubleshooting, it is crucial to understand the physicochemical properties of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate that complicate its purification.

FAQ: What key structural features of this molecule impact its purification?

The primary challenges stem from two interconnected features: tautomerism and hydrogen bonding capacity.

  • Keto-Enol Tautomerism: The "4-hydroxy" pyrimidine moiety exists in a dynamic equilibrium with its keto tautomer, ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate.[1] This equilibrium can be influenced by the solvent, pH, and temperature. The presence of multiple tautomers can lead to issues such as broadened peaks in NMR spectra, streaking on TLC plates, and difficulty in achieving sharp, consistent crystallization.

  • Hydrogen Bonding: The molecule possesses both a hydrogen bond donor (the N-H in the keto form or O-H in the enol form) and multiple hydrogen bond acceptors (the carbonyl oxygens and ring nitrogens).[1] This leads to strong intermolecular interactions, resulting in a relatively high melting point (191-194°C) and complex solubility behavior.[2] It may exhibit poor solubility in non-polar solvents and excessive solubility in highly polar protic solvents, narrowing the ideal window for recrystallization.

Caption: Keto-enol tautomerism of the pyrimidine ring.

Section 2: Troubleshooting Guide & FAQs

This section addresses specific issues encountered during the purification workflow in a practical question-and-answer format.

Q1: My crude product fails to crystallize and instead "oils out." What is the cause and how can I fix it?

Causality: "Oiling out" occurs when a compound separates from a solution as a liquid phase rather than a solid crystal lattice. This typically happens under one of two conditions:

  • The solution is supersaturated to a point where the compound's solubility is exceeded above its melting point.

  • The presence of impurities disrupts the crystal lattice formation, depressing the melting point of the mixture.

Troubleshooting Steps:

  • Reduce the Rate of Supersaturation: Avoid crash-cooling. Let the heated solution cool slowly to room temperature first, then transfer it to an ice bath or refrigerator. Slow cooling is critical for forming well-ordered crystals.

  • Add a "Good" Solvent: If you are using a solvent/anti-solvent system (e.g., dissolving in ethyl acetate and adding hexane), the issue may be too rapid an addition of the anti-solvent. Try adding the anti-solvent dropwise at an elevated temperature until slight turbidity appears, then allow it to cool slowly.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solvent-air interface. The microscopic imperfections in the glass can serve as nucleation sites for crystal growth.

  • Seed the Solution: If you have a small amount of pure, solid material, add a single tiny crystal to the cooled, supersaturated solution to initiate crystallization.

  • Re-evaluate Your Solvent System: The chosen solvent may be inappropriate. If the compound is too soluble, the solution may need to be concentrated further before cooling. If it's not soluble enough even when hot, a more polar solvent is needed. Common solvents for recrystallizing polar heterocyclic compounds include ethanol, isopropanol, or mixtures like ethyl acetate/hexane.[3]

Q2: My compound appears clean on a silica TLC plate, but the NMR spectrum is broad or shows duplicate peaks. Is it impure?

Causality: This is a classic symptom of the keto-enol tautomerism or restricted rotation around single bonds. In many common NMR solvents like CDCl₃, the rate of interconversion between tautomers can be on the same timescale as the NMR experiment, leading to broadened or separate sets of peaks for each form.

Troubleshooting Steps:

  • Switch to a Polar, Aprotic Solvent: Rerun the NMR in a solvent like DMSO-d₆. DMSO is a hydrogen bond acceptor and can stabilize a single dominant tautomeric form, often resulting in a much sharper, cleaner spectrum.

  • Variable Temperature (VT) NMR: If available, acquiring spectra at different temperatures can confirm dynamic processes. At higher temperatures, the rate of tautomer interconversion may increase, causing peaks to coalesce into a sharp average. At lower temperatures, the exchange may slow, resulting in sharper (but separate) peaks for each tautomer.

  • Consider pH: The addition of a trace amount of acid or base can sometimes catalyze the interconversion, leading to a single, averaged set of peaks. However, this should be done with caution as it can promote degradation.

Q3: How can I remove unreacted starting materials, specifically diethyl malonate or acetamidine?

Causality: The synthesis of the pyrimidine core often involves the condensation of acetamidine with a malonate derivative.[4] Residual starting materials are common impurities. Their differing polarities and acid-base properties can be exploited for removal.

Troubleshooting Steps:

  • Acid-Base Extraction: This is a highly effective method.

    • Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane.

    • Wash the organic layer with a mild acidic solution (e.g., 1M HCl or saturated NH₄Cl solution). The basic acetamidine will move into the aqueous layer as its hydrochloride salt.

    • Subsequently, wash with a mild basic solution (e.g., saturated NaHCO₃ solution). Unreacted diethyl malonate and other acidic impurities can be removed here.

    • Wash with brine, dry the organic layer over MgSO₄ or Na₂SO₄, filter, and concentrate.[5]

  • Silica Gel Chromatography: If extraction is insufficient, flash chromatography is the next step.

    • Acetamidine: Being highly polar and basic, it will often stick to the baseline of a silica gel column when using standard solvent systems like hexane/ethyl acetate.

    • Diethyl Malonate: This is much less polar than the desired product and will elute much earlier. A gradient elution starting with a low polarity mobile phase (e.g., 10% Ethyl Acetate in Hexane) and gradually increasing the polarity will effectively separate it.

Section 3: Standard Operating Procedures (SOPs)

The following protocols provide detailed, step-by-step methodologies for the most effective purification techniques.

SOP 1: Optimized Recrystallization

This protocol is designed to maximize recovery and purity by carefully selecting the solvent system.

  • Solvent Screening (Small Scale):

    • Place ~20-30 mg of crude material into several small test tubes.

    • Add a few drops of a test solvent from the table below and observe solubility at room temperature. A good solvent will show poor solubility at room temperature.

    • Heat the mixture gently. An ideal solvent will fully dissolve the compound upon heating.

    • Allow the solution to cool slowly. The formation of crystals indicates a promising solvent.

  • Bulk Recrystallization:

    • Place the crude solid in an appropriately sized Erlenmeyer flask.

    • Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

    • If the solution is colored, consider adding a small amount of activated charcoal and hot-filtering through a fluted filter paper to remove colored impurities.

    • Cover the flask and allow it to cool slowly to room temperature.

    • Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

    • Collect the crystals by vacuum filtration (Büchner funnel), washing with a small amount of ice-cold solvent.

    • Dry the purified crystals under vacuum.

Table 1: Suggested Solvents for Recrystallization Screening

Solvent SystemRationale
Ethanol or IsopropanolGood balance of polarity; often dissolves the compound when hot and allows crystallization upon cooling.
Ethyl AcetateA moderately polar solvent. May require partial concentration before cooling to achieve saturation.
AcetonitrileA polar aprotic solvent that can sometimes provide different selectivity compared to alcohols.
Ethyl Acetate / HexaneA good solvent/anti-solvent system. Dissolve in minimal hot ethyl acetate, then add hexane dropwise until cloudy.
Water / Acetic AcidFor highly polar impurities, crystallization from a slightly acidic aqueous solution can be effective.[6]
SOP 2: Silica Gel Flash Chromatography

This is the method of choice for separating mixtures with different polarities.

  • TLC Analysis: Spot the crude mixture on a silica gel TLC plate and elute with various ratios of hexane and ethyl acetate (e.g., 3:1, 1:1, 1:3). The ideal eluent system should provide a retention factor (Rf) of ~0.3-0.4 for the desired product.

  • Column Packing: Prepare a flash chromatography column with silica gel, packing it using the chosen eluent system (or a slightly less polar one to start).

  • Sample Loading: Dissolve the crude product in a minimal amount of the chromatography solvent or a stronger solvent like dichloromethane. Alternatively, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the column.

  • Elution: Begin elution with a mobile phase slightly less polar than the one determined by TLC (e.g., if 1:1 Hex/EtOAc was ideal, start with 2:1). Gradually increase the polarity of the mobile phase (gradient elution) to first elute non-polar impurities, followed by the product, and finally any highly polar impurities.[7]

  • Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation).

purification_flowchart start Crude Product check_impurities Assess Impurity Profile (TLC, NMR) start->check_impurities is_ionic Are impurities primarily ionic (e.g., salts, starting amidine)? check_impurities->is_ionic acid_base Perform Acid-Base Extraction is_ionic->acid_base Yes polarity_diff Significant polarity difference between product and impurities? is_ionic->polarity_diff No acid_base->polarity_diff chromatography Perform Flash Chromatography polarity_diff->chromatography Yes is_solid Is crude product a solid? polarity_diff->is_solid No final_product Pure Product (Verify by HPLC, NMR, LC-MS) chromatography->final_product is_solid->chromatography No / Fails recrystallize Attempt Recrystallization is_solid->recrystallize Yes recrystallize->chromatography Fails / Impure recrystallize->final_product Success caption Decision workflow for purification strategy.

Caption: Decision workflow for purification strategy.

Section 4: Purity Analysis

FAQ: What are the best methods to confirm the purity of my final product?

A combination of methods is always recommended for authoritative purity assessment.

  • HPLC (High-Performance Liquid Chromatography): This is the gold standard for quantitative purity analysis. Using a C18 reverse-phase column with a gradient of water/acetonitrile (often with 0.1% formic acid or TFA) will provide a purity value (e.g., >95%) based on peak area.[7][8]

  • ¹H and ¹³C NMR: Confirms the chemical structure and can reveal the presence of solvent residue or impurities with different chemical shifts. As noted, use DMSO-d₆ for the sharpest results.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight of the desired product (M+H⁺ = 183.07) and can help identify the mass of any unknown impurities.[1]

  • Melting Point: A sharp melting point range (e.g., 191-193°C) is a good indicator of high purity, whereas a broad or depressed range suggests the presence of impurities.

By systematically addressing the unique chemical nature of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate and applying these targeted troubleshooting and procedural guides, researchers can confidently overcome common purification challenges and obtain material of high purity suitable for the most demanding applications.

References

  • Optimization and Mechanistic Characterization of Pyridopyrimidine Inhibitors of Bacterial Biotin Carboxylase. (n.d.). National Institutes of Health. [Link]

  • Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors. (n.d.). CORE. [Link]

  • New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. (n.d.). PubMed Central. [Link]

  • HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. (n.d.). PubMed. [Link]

  • Catalytic Photoredox C–H Arylation of 4-Oxo-4H-pyrido[1,2-a]pyrimidine-3-diazonium Tetrafluoroborates and Related Heteroaryl Diazonium Salts. (2023). ACS Publications. [Link]

  • Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. (n.d.). National Institutes of Health. [Link]

  • Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. (2008). ResearchGate. [Link]

  • A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. (2014). International Journal of Pharmaceutical Sciences and Research. [Link]

  • Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. (n.d.). PubChem. [Link]

  • Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms. (n.d.). MDPI. [Link]

  • Process chemistry of 4, 6-dihydroxy-2-methylpyrimidine-A potential precursor in pharmaceutical and explosive industries. (2008). Trade Science Inc. [Link]

  • Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester Department of Chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Recrystallization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS No. 53135-24-3).

Author: BenchChem Technical Support Team. Date: January 2026

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS No. 53135-24-3). Recrystallization is a critical final step to ensure the high purity required for downstream applications. This document provides a detailed experimental protocol, robust troubleshooting advice, and answers to frequently asked questions to enable you to overcome common challenges and achieve optimal results.

Compound Characteristics and Solvent Selection Strategy

A successful recrystallization hinges on understanding the compound's physical properties and selecting an appropriate solvent system. The ideal solvent will dissolve the target compound completely at an elevated temperature but poorly at lower temperatures, while impurities remain either insoluble at high temperatures or soluble at low temperatures.[1]

Physical and Chemical Properties

A summary of the key properties for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is provided below. The presence of a hydroxyl group, a pyrimidine ring, and an ethyl ester moiety indicates a compound of moderate polarity with hydrogen bonding capabilities.[2]

PropertyValueSource
CAS Number 53135-24-3[3][4]
Molecular Formula C₈H₁₀N₂O₃[2][3]
Molecular Weight 182.18 g/mol [2]
Appearance Solid[3]
Melting Point 191-194°C[3]
Boiling Point 267.9°C at 760 mmHg[3]
Hydrogen Bond Donors 1[2]
Hydrogen Bond Acceptors 5[2]
Recommended Solvents for Recrystallization

Based on the compound's structure and empirical data for similar pyrimidine derivatives, the following solvents are recommended as starting points for method development.[5]

Solvent SystemRationale & Comments
Ethanol Primary Recommendation. Pyrimidine derivatives often show excellent recrystallization behavior in alcohols.[5] Ethanol's polarity is well-suited to the target molecule, providing a good solubility differential with temperature.
Methanol A more polar alternative to ethanol. May be suitable if solubility in hot ethanol is insufficient. Exercise caution as higher solubility at room temperature could reduce yield.[5]
Ethyl Acetate A less polar option. Can be effective if the primary impurities are highly polar. Often used in solvent/anti-solvent systems.[1][6]
Water/Acetic Acid A polar, protic system reported for similar heterocyclic compounds.[7] The acidic environment can aid in dissolving the pyrimidine ring. Best used if other organic solvents fail.
n-Butanol A higher boiling point alcohol that can be useful if the compound has poor solubility in lower alcohols.[8]

Standard Recrystallization Protocol: Cooling Crystallization

This protocol outlines a standard and reliable method for purifying Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Step-by-Step Methodology
  • Dissolution: Place the crude, impure compound into an appropriately sized Erlenmeyer flask equipped with a stir bar. Add a small amount of the selected solvent (e.g., ethanol).

  • Heating: Gently heat the mixture on a hot plate with stirring. Add the solvent in small portions until the compound fully dissolves. The goal is to use the minimum amount of hot solvent to create a saturated solution.[9]

  • Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution, perform a hot gravity filtration. Pre-heat a clean flask and a funnel with a fluted filter paper to prevent premature crystallization.[9]

  • Slow Cooling: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, high-purity crystals.[1]

  • Maximizing Yield: Once the flask has reached ambient temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.[1]

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[1]

  • Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any residual mother liquor containing dissolved impurities.[1]

  • Drying: Dry the crystals thoroughly to remove residual solvent. This can be done by air drying on the filter, followed by placement in a vacuum oven or desiccator.

Recrystallization Workflow Diagram

G Recrystallization Workflow A 1. Dissolve Crude Compound in Minimal Hot Solvent B 2. Hot Filtration (If Insoluble Impurities Present) A->B Optional C 3. Slow Cooling to Room Temperature A->C D 4. Cool in Ice-Water Bath C->D E 5. Isolate Crystals (Vacuum Filtration) D->E F 6. Wash Crystals with Cold Solvent E->F G 7. Dry Purified Product F->G

Caption: Standard workflow for cooling recrystallization.

Troubleshooting Guide

This section addresses the most common issues encountered during the recrystallization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Problem: No crystals have formed after the solution has cooled to room temperature.

  • Possible Cause 1: The solution is not supersaturated. You may have used too much solvent, preventing the concentration from reaching the point of crystallization.[9]

    • Solution: Reheat the solution and evaporate a portion of the solvent under a gentle stream of nitrogen or by boiling. Allow the more concentrated solution to cool again.[1]

  • Possible Cause 2: The compound is too soluble in the chosen solvent. Even at low temperatures, a significant amount of the compound remains dissolved.

    • Solution A (Induce Crystallization): Try scratching the inner wall of the flask at the meniscus with a glass rod to create a rough surface for crystal nucleation. Alternatively, add a tiny "seed" crystal from a previous pure batch.[9]

    • Solution B (Change Solvent System): If induction fails, you may need to add an "anti-solvent"—a solvent in which your compound is insoluble but is miscible with your primary solvent. Add the anti-solvent dropwise to the solution until it becomes cloudy, then reheat until clear and cool again.[10]

Problem: The compound separates as an "oil" (oiling out) instead of forming solid crystals.

  • Possible Cause 1: The solution is too concentrated. The solution is becoming supersaturated at a temperature that is above the melting point of your compound (or a eutectic mixture with impurities).[9]

    • Solution: Reheat the solution to re-dissolve the oil. Add a small amount (5-10% more) of hot solvent to decrease the saturation level, then attempt to cool it very slowly.[9]

  • Possible Cause 2: The rate of cooling is too fast. Rapid cooling can cause the compound to crash out of solution as a liquid before it has time to form an ordered crystal lattice.[9]

    • Solution: Insulate the flask (e.g., with glass wool or by placing it in a large beaker of warm water) to ensure a very gradual temperature drop.[1]

  • Possible Cause 3: High level of impurities. Impurities can depress the melting point of the compound, leading to the formation of a liquid phase.

    • Solution: If other methods fail, the crude material may require pre-purification by another technique, such as column chromatography, before attempting recrystallization.

Troubleshooting Logic Diagram

G Troubleshooting Decision Tree Start Recrystallization Problem Occurs Issue1 No Crystals Form Start->Issue1 Issue2 Compound 'Oils Out' Start->Issue2 Issue3 Low Yield Start->Issue3 Cause1a Too Much Solvent Used Issue1->Cause1a Cause1b High Solubility Issue1->Cause1b Cause2a Solution Too Concentrated or Cooled Too Fast Issue2->Cause2a Cause2b High Impurity Level Issue2->Cause2b Cause3a Excess Solvent Used Issue3->Cause3a Cause3b Premature Crystallization During Hot Filtration Issue3->Cause3b Sol1a Evaporate Solvent & Re-cool Cause1a->Sol1a Sol1b Scratch/Seed Crystal or Add Anti-Solvent Cause1b->Sol1b Sol2a Reheat, Add More Solvent, Cool Slowly Cause2a->Sol2a Sol2b Pre-purify via Chromatography Cause2b->Sol2b Sol3a Use Minimum Hot Solvent; Concentrate Mother Liquor Cause3a->Sol3a Sol3b Pre-heat Funnel/Flask; Use Fluted Filter Paper Cause3b->Sol3b

Caption: Decision tree for common recrystallization problems.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best solvent for crystallizing my pyrimidine compound? A1: The ideal solvent is one in which your compound is highly soluble at elevated temperatures but has low solubility at room temperature or below.[1] You can experimentally test different solvents by observing if the compound dissolves when heated and recrystallizes upon cooling. Common solvent systems for pyrimidine derivatives include ethanol, methanol, and ethyl acetate.[1]

Q2: The purified crystals have a noticeable color, but the pure compound should be white. What should I do? A2: Colored impurities are often large, conjugated organic molecules that can become trapped in the crystal lattice. If the color persists after recrystallization, you can try adding a small amount of activated charcoal to the hot, dissolved solution. Boil the solution with the charcoal for a few minutes, then perform a hot filtration to remove the charcoal (which has adsorbed the colored impurities) before cooling.[10]

Q3: My yield was very low. What are the most common causes? A3: A low yield can result from several factors. The most common is using an excessive amount of solvent, which keeps a significant portion of your compound dissolved in the mother liquor even after cooling.[9] Another cause is premature crystallization during a hot filtration step, leading to product loss on the filter paper. Always use the minimum amount of hot solvent required and ensure your filtration apparatus is pre-heated.[9]

Q4: How can I crystallize a pyrimidine compound that is only soluble in high-boiling point solvents like DMF or DMSO? A4: For compounds soluble only in high-boiling point solvents, anti-solvent vapor diffusion is a highly effective technique.[1] In this method, the compound is dissolved in a small amount of the high-boiling point solvent (e.g., DMF) in a small, open vial. This vial is then placed inside a larger, sealed container with a more volatile anti-solvent (a solvent in which the compound is insoluble, e.g., diethyl ether or pentane). Over time, the anti-solvent vapor will slowly diffuse into the vial, gradually reducing the solubility of the compound and promoting the growth of high-quality crystals.

References

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

  • ChemBK. (2024). 4-ethyl-2-hydroxy-pyrimidine-5-carboxylic acid. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Baluja, S. (2015). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie, 60(5), 451-457. Retrieved from [Link]

  • Reddit. (2023). Go-to recrystallization solvent mixtures. Retrieved from [Link]

  • MH Chem. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. Retrieved from [Link]

  • Das, U., et al. (2008). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Acta Crystallographica Section E: Crystallographic Communications, 64(12), o2488–o2489. Retrieved from [Link]

  • Google Patents. (n.d.). WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate.
  • Google Patents. (n.d.). EP0326389B1 - Process for preparing 4-hydroxypyrimidine.

Sources

Optimization

Technical Support Center: Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Welcome to the technical support center for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to navigate the com...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important pyrimidine derivative. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize your reaction, improve yield and purity, and effectively address common impurities.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

The synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, typically achieved through the condensation of acetamidine hydrochloride and diethyl ethoxymethylenemalonate (DEEMM) in the presence of a base like sodium ethoxide, is a robust reaction. However, like any chemical transformation, it is susceptible to various side reactions that can lead to impurities and reduced yields. This guide addresses specific issues in a question-and-answer format to provide targeted solutions.

Q1: My reaction resulted in a low yield of the desired product, and I have a significant amount of unreacted starting materials. What are the likely causes and how can I improve the conversion?

A1: Low conversion is a frequent issue and can often be traced back to several key factors related to the reaction setup and reagents.

Probable Causes & Solutions:

  • Ineffective Base Generation or Presence of Moisture: The success of this condensation reaction is highly dependent on the quality and stoichiometry of the base, typically sodium ethoxide. Sodium ethoxide is hygroscopic and can be neutralized by atmospheric moisture, reducing its effectiveness.[1] Furthermore, any moisture in the solvent (ethanol) can hydrolyze the sodium ethoxide to sodium hydroxide, which is a less effective base for this specific condensation.[2][3]

    • Troubleshooting Protocol:

      • Ensure Anhydrous Conditions: Use freshly dried, absolute ethanol for the reaction. Flame-dry all glassware and allow it to cool under an inert atmosphere (e.g., nitrogen or argon) before use.

      • Use High-Quality Sodium: Employ clean, fresh sodium metal to prepare sodium ethoxide in situ. Ensure the sodium is free of any oxide layer.

      • Verify Base Stoichiometry: Use a slight excess of sodium (e.g., 1.05-1.1 equivalents) relative to the limiting reagent to ensure complete deprotonation and drive the reaction to completion.

  • Poor Quality of Acetamidine Hydrochloride: Acetamidine hydrochloride is also hygroscopic and can hydrolyze over time, especially if not stored properly.[1] This reduces the amount of active nucleophile available for the reaction.

    • Troubleshooting Protocol:

      • Use Fresh or Properly Stored Reagent: Utilize freshly opened acetamidine hydrochloride or a batch that has been stored in a desiccator.

      • Dry the Reagent: If the quality is suspect, the acetamidine hydrochloride can be dried under vacuum before use.

  • Suboptimal Reaction Temperature or Time: While the reaction is often run at reflux, insufficient reaction time or a temperature that is too low can lead to incomplete conversion.

    • Troubleshooting Protocol:

      • Monitor Reaction Progress: Track the consumption of starting materials using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

      • Optimize Reaction Time: Ensure the reaction is allowed to proceed until the limiting reagent is consumed, which may require extending the reflux time.

Q2: My final product is contaminated with a significant amount of diethyl malonate. How is this impurity formed and how can I prevent it?

A2: The presence of diethyl malonate is a strong indicator of the hydrolysis of your starting material, diethyl ethoxymethylenemalonate (DEEMM).

Mechanism of Formation:

DEEMM is an enol ether, which is susceptible to hydrolysis under both acidic and basic conditions, although it is more stable under basic conditions.[4] Any residual water in the reaction mixture can lead to the cleavage of the ethoxymethylene group, yielding diethyl malonate and ethyl formate.

Prevention Strategies:

  • Strict Anhydrous Conditions: As detailed in Q1, the most critical factor is the exclusion of water from the reaction system. Use anhydrous ethanol and ensure all reagents and glassware are dry.

  • Quality of DEEMM: Use high-purity DEEMM. Older stock that has been exposed to the atmosphere may have already undergone partial hydrolysis. It is recommended to use freshly opened or distilled DEEMM for best results.

  • Control of Work-up Conditions: During the acidic work-up to precipitate the product, prolonged exposure to strong acid or elevated temperatures can promote hydrolysis of any unreacted DEEMM. Perform the acidification at a low temperature (e.g., in an ice bath) and filter the product promptly.

Q3: I've isolated my product, but it has a yellowish tint and my NMR/LC-MS analysis shows unexpected signals. What are the potential side products?

A3: The formation of colored byproducts and unexpected signals often points to side reactions involving the starting materials or intermediates.

Potential Side Products and Their Formation:

  • Self-Condensation of DEEMM: Under basic conditions, DEEMM can potentially undergo self-condensation reactions, leading to oligomeric or polymeric byproducts. These are often colored and can be difficult to remove.

  • Formation of N-Acylurea Analogs: If the acetamidine starting material contains impurities such as urea (from its synthesis), these can react with DEEMM or the product to form N-acylurea derivatives.

  • Byproducts from Base Degradation: As mentioned, sodium ethoxide can react with atmospheric carbon dioxide to form sodium ethyl carbonate, which can introduce other reactive species into the mixture.[1]

Troubleshooting and Purification:

  • Optimize Base Addition: Add the sodium ethoxide solution to the reaction mixture at a controlled rate to minimize localized high concentrations of base that could promote side reactions.

  • Purification Techniques:

    • Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture. This is effective at removing many of the common impurities.

    • Column Chromatography: For more persistent impurities, column chromatography on silica gel may be necessary. A gradient elution system, for example, with hexane and ethyl acetate, can be effective.

Frequently Asked Questions (FAQs)

Q: What is the expected tautomeric form of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate?

A: The compound exists in a tautomeric equilibrium between the 4-hydroxy form and the 4-oxo (or pyrimidone) form. In most cases, the 4-oxo tautomer is the more stable and predominant form.[5] This is important to consider when interpreting spectroscopic data, such as NMR and IR.

Q: What are the recommended storage conditions for the final product?

A: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. It should be protected from moisture and light to prevent degradation.

Q: What analytical techniques are best for assessing the purity of the final product?

A: A combination of techniques is recommended for a comprehensive purity assessment:

  • HPLC: Reverse-phase HPLC with UV detection is an excellent method for quantifying the purity and detecting non-volatile impurities.

  • LC-MS: Liquid chromatography-mass spectrometry is invaluable for identifying the molecular weights of any impurities, which aids in their structural elucidation.[6]

  • NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information and can be used to identify and quantify impurities if their signals do not overlap with the product signals.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Useful for detecting volatile impurities, such as residual solvents.[6]

Q: Can the ethyl ester group be hydrolyzed during the reaction or work-up?

A: Yes, hydrolysis of the ethyl ester to the corresponding carboxylic acid is a potential side reaction, especially under harsh basic or acidic conditions, or with prolonged heating in the presence of water. During the basic condensation, transesterification is generally not a major issue if ethanol is used as the solvent.[1] To minimize hydrolysis during work-up, use dilute acid for neutralization and keep the temperature low.

Visualizing the Process: Diagrams and Data

To further aid in understanding the synthesis and potential pitfalls, the following diagrams and tables are provided.

Reaction Pathway and Potential Impurity Formation

cluster_impurities Potential Impurities Acetamidine Acetamidine Hydrochloride Intermediate Open-chain Intermediate Acetamidine->Intermediate + Acetamidine_hydrolysis Acetamidine Hydrolysis Products Acetamidine->Acetamidine_hydrolysis H₂O DEEMM Diethyl Ethoxymethylenemalonate (DEEMM) DEEMM->Intermediate + DEM Diethyl Malonate (from DEEMM hydrolysis) DEEMM->DEM H₂O DEEMM_self DEEMM Self-condensation Products DEEMM->DEEMM_self Base Base Sodium Ethoxide in Ethanol Base->Intermediate Reaction Conditions Product Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate Intermediate->Product Cyclization Product_hydrolysis Carboxylic Acid (from product hydrolysis) Product->Product_hydrolysis H₂O / H⁺ or OH⁻

Caption: Synthetic pathway and common impurity formation routes.

Troubleshooting Logic Flow

Start Low Yield or Impure Product Check_SM Check Starting Material Purity? Start->Check_SM Check_Conditions Review Reaction Conditions? Check_SM->Check_Conditions No Dry_Reagents Use Anhydrous Reagents & Solvents Check_SM->Dry_Reagents Yes Check_Workup Examine Work-up Procedure? Check_Conditions->Check_Workup No Monitor_Reaction Monitor Reaction by TLC/HPLC Check_Conditions->Monitor_Reaction Yes Cold_Acidic_Workup Perform Acidic Work-up at Low Temperature Check_Workup->Cold_Acidic_Workup Yes Purify Recrystallize or use Column Chromatography Check_Workup->Purify No Fresh_Reagents Use Fresh, High-Purity Starting Materials Dry_Reagents->Fresh_Reagents Optimize_Base Optimize Base Preparation & Stoichiometry Fresh_Reagents->Optimize_Base Optimize_Base->Check_Conditions Optimize_Temp_Time Adjust Temperature and Reaction Time Monitor_Reaction->Optimize_Temp_Time Optimize_Temp_Time->Check_Workup Cold_Acidic_Workup->Purify End Improved Yield & Purity Purify->End

Caption: A logical workflow for troubleshooting common synthesis issues.

Summary of Common Impurities and Mitigation Strategies
Impurity/IssueProbable CauseRecommended Prevention/Mitigation Strategy
Unreacted Starting Materials Incomplete reaction due to inactive base, poor quality reagents, or suboptimal conditions.Use anhydrous solvents, fresh high-purity reagents, in situ prepared base, and monitor the reaction to completion.
Diethyl Malonate Hydrolysis of Diethyl ethoxymethylenemalonate (DEEMM) by moisture.Maintain strict anhydrous conditions throughout the reaction. Use high-purity DEEMM.
Carboxylic Acid Derivative Hydrolysis of the final product's ethyl ester group during work-up or prolonged reaction.Perform acidic work-up at low temperatures and avoid prolonged exposure to strong acid or base.
Colored Byproducts Self-condensation of DEEMM or other side reactions promoted by non-optimal base concentration or temperature.Control the rate of base addition and maintain the recommended reaction temperature. Purify the final product by recrystallization or chromatography.

References

  • Study Prep in Pearson+. (2024). Ethoxide is used as the base in the condensation of ethyl acetate.... Retrieved from [Link]

  • Wikipedia. (2024). Sodium ethoxide. Retrieved from [Link]

  • ResearchGate. (2021). Sodium Ethoxide Concentrated Solution Synthesis at Ambient Temperature Using Sodium Hydroxide and Ethanol-90 in Excess. Retrieved from [Link]

  • Wikipedia. (2024). Diethyl malonate. Retrieved from [Link]

  • Testbook. (2025). The claison condensation of ethyl acetate in the presence of. Retrieved from [Link]

  • Study.com. (n.d.). What is the major product in the Claisen condensation of ethyl butanoate in the presence of excess sodium ethoxide (assuming standard acidic work-up)?. Retrieved from [Link]

  • Google Patents. (n.d.). EP0816345A1 - Process of preparation of 4,6-Dihydroxypyrimidine.
  • Google Patents. (n.d.). EP0326389B1 - Process for preparing 4-hydroxypyrimidine.
  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link]

  • ResearchGate. (2008). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2014). A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. Retrieved from [Link]

Sources

Optimization

Biginelli Reaction Technical Support Center: A Guide to Troubleshooting Low Yields

Welcome to the technical support center for the Biginelli reaction. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in their...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the Biginelli reaction. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in their synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). Instead of a rigid list of steps, we will explore the causality behind common issues and provide robust, field-proven solutions in a direct question-and-answer format.

Introduction: The Enduring Challenge of the Biginelli Reaction

First reported by Pietro Biginelli in 1893, this one-pot, three-component reaction between an aldehyde, a β-ketoester, and urea (or thiourea) is a cornerstone of heterocyclic chemistry.[1][2] The resulting DHPM scaffold is of significant interest in medicinal chemistry, with applications including calcium channel blockers and antihypertensive agents.[1][3]

Despite its century-old history, the classical Biginelli reaction often suffers from inconsistent and low yields (20-50%), demanding careful optimization.[4][5] This guide will help you navigate the common pitfalls and systematically improve your reaction outcomes.

Core Principles: Understanding the Mechanism

To effectively troubleshoot, one must understand the reaction pathway. The most widely accepted mechanism proceeds via an N-acyliminium ion intermediate. Understanding this pathway is critical because each step is a potential point of failure or optimization.

Biginelli_Mechanism Figure 1: Accepted Biginelli Reaction Mechanism (Iminium Pathway) R1 Aldehyde (R-CHO) Iminium N-Acyliminium Ion Intermediate R1->Iminium + Urea - H₂O (Acid-Catalyzed, Rate-Limiting) Urea Urea Urea->Iminium Ketoester β-Ketoester (Enol Form) Adduct Open-Chain Ureide Ketoester->Adduct Iminium->Adduct + Ketoester (Nucleophilic Attack) DHPM Final DHPM Product Adduct->DHPM Cyclization & Dehydration (- H₂O)

Caption: Figure 1: Accepted Biginelli Reaction Mechanism (Iminium Pathway).

The initial acid-catalyzed condensation of the aldehyde and urea to form the N-acyliminium ion is often the rate-limiting step.[1][6] Subsequent nucleophilic attack by the β-ketoester enol, followed by cyclization and dehydration, yields the final product.[7]

Troubleshooting Workflow: A Systematic Approach

When faced with a low-yielding reaction, it's crucial to diagnose the problem systematically. Start with the most likely and easiest-to-fix issues before moving to more complex optimizations.

Troubleshooting_Workflow Figure 2: Systematic Troubleshooting Workflow Start Start: Low or No Yield CheckReactants Check Reactants Purity? Stoichiometry? Aldehyde stability? Start->CheckReactants CheckCatalyst Evaluate Catalyst Acid present? Catalyst active? Brønsted or Lewis? CheckReactants:f1->CheckCatalyst Reactants OK CheckConditions Assess Conditions Temperature too low/high? Reaction time sufficient? Solvent optimal? CheckCatalyst:f1->CheckConditions Catalyst OK OptimizeCatalyst Optimize Catalyst (See Table 1) CheckCatalyst->OptimizeCatalyst Issue Found OptimizeSolvent Optimize Solvent (See Table 2) CheckConditions->OptimizeSolvent Issue Found OptimizeTempTime Adjust Temp/Time (e.g., Reflux, Microwave) CheckConditions->OptimizeTempTime Issue Found Purification Review Workup & Purification (See Protocol 2) CheckConditions:f1->Purification Conditions OK

Caption: Figure 2: Systematic Troubleshooting Workflow.

Frequently Asked Questions (FAQs)

Q1: My reaction produced no product at all. What is the most common cause?

A1: The most frequent culprit for a complete lack of product is an issue with the catalyst. The initial condensation to form the N-acyliminium intermediate is acid-catalyzed and will not proceed efficiently without a suitable catalyst.[6][8]

  • Actionable Advice:

    • Verify Catalyst Addition: Ensure you added the acid catalyst. Classical conditions use strong Brønsted acids like HCl.[2][9]

    • Use a Better Catalyst: The classical HCl catalysis is often low-yielding. Switch to a more effective Lewis acid like Yb(OTf)₃, InCl₃, or FeCl₃, which are known to significantly improve yields.[10][11][12]

    • Check Reactant Quality: Confirm the purity of your aldehyde. Aldehydes can oxidize to carboxylic acids upon storage, which can inhibit the reaction.

Q2: I see some product on my TLC, but the yield after workup is very low (<30%). What should I investigate first?

A2: This classic Biginelli scenario points towards suboptimal reaction conditions (catalyst, solvent, or temperature) or issues during product isolation.

  • Actionable Advice:

    • Solvent Choice is Critical: The solvent has a profound effect on the keto-enol tautomerism of the β-dicarbonyl reactant, which directly impacts yield.[13][14] Highly polar (e.g., water) and highly non-polar solvents often give lower yields.[15] Ethanol is the traditional choice, but solvents like acetonitrile, THF, or even solvent-free conditions can be superior.[16]

    • Temperature and Time: Are you refluxing long enough? Some reactions require several hours. Conversely, excessively high temperatures can lead to side products. Monitor the reaction by TLC to determine the optimal time.

    • Product Precipitation: The DHPM product often precipitates from the reaction mixture upon cooling. If you perform an aqueous workup before cooling and filtering, you may be losing a significant amount of product. Try cooling the reaction mixture in an ice bath first and filtering to collect the crude product before proceeding with further purification.

Q3: My final product is impure and difficult to recrystallize. What are the likely side products?

A3: Impurities often arise from self-condensation of the β-ketoester (e.g., Knoevenagel condensation) or side reactions involving the aldehyde.

  • Actionable Advice:

    • Control Stoichiometry: Using a slight excess (1.2-1.5 equivalents) of the urea and β-ketoester relative to the aldehyde can help ensure the aldehyde is fully consumed in the desired reaction.[17]

    • Lower the Temperature: Running the reaction at a lower temperature, even if it requires a longer time, can often improve selectivity and reduce the formation of byproducts.

    • Optimize Purification: The crude product is typically isolated by filtration and then purified by recrystallization from a suitable solvent like ethanol.[18] If ethanol doesn't work, try ethyl acetate or an ethanol/water mixture.

In-Depth Troubleshooting & Optimization Guides

Issue 1: Catalyst Inefficiency

The choice of catalyst is arguably the single most important factor for achieving high yields. While classical methods use Brønsted acids, a vast body of literature demonstrates the superiority of Lewis acids and solid-supported catalysts.[1][8][10]

Q: How do I choose the right catalyst for my reaction?

A: The ideal catalyst is effective, reusable, and environmentally benign. Lewis acids are often more effective than Brønsted acids because they can activate the aldehyde and stabilize key intermediates.[11] Consider screening a few options.

Table 1: Comparison of Common Catalysts for the Biginelli Reaction

Catalyst TypeExamplesTypical ConditionsAdvantagesDisadvantages
Brønsted Acid HCl, H₂SO₄, p-TsOHReflux in EthanolInexpensive, readily availableOften low yields, harsh conditions, corrosive
Lewis Acid FeCl₃·6H₂O, InCl₃, Yb(OTf)₃, MgBr₂0.1-10 mol%, various solventsHigh yields, milder conditions[10][12]Can be expensive, may require anhydrous conditions
Solid Acid Montmorillonite KSF, Zeolites, Nafion-HHeterogeneous, often solvent-freeEasy removal, recyclable, green[17][19]May have lower activity than homogeneous catalysts
Ionic Liquids [bmim]HSO₄Can act as both catalyst and solventGreen solvent, often reusable[7]Can be expensive, viscosity can be an issue
Protocol 1: Catalyst Screening Experiment
  • Set up four identical small-scale reactions (e.g., 1 mmol of aldehyde).

  • To each reaction, add the aldehyde, 1.2 mmol of β-ketoester, and 1.5 mmol of urea in 5 mL of ethanol.

  • To the flasks, add:

    • Flask A (Control): 3-4 drops of concentrated HCl.

    • Flask B: 0.1 mmol (10 mol%) of FeCl₃·6H₂O.

    • Flask C: 0.1 mmol (10 mol%) of Yb(OTf)₃.

    • Flask D: 0.2 g of Montmorillonite KSF clay.

  • Reflux all reactions for 4 hours, monitoring by TLC every hour.

  • Cool the reactions, isolate the crude product by filtration, and compare the crude yields to identify the most effective catalyst.

Issue 2: Poor Solvent Choice

The solvent plays a crucial role by influencing the equilibrium between the keto and enol forms of the β-ketoester.[13][14] The enol form is the active nucleophile, so a solvent that promotes its formation can increase the reaction rate and yield.

Q: What is the best solvent for the Biginelli reaction?

A: There is no single "best" solvent, as the optimal choice depends on the specific substrates and catalyst. However, a general trend is that moderately polar, aprotic solvents often perform well. Solvent-free (neat) conditions, particularly with microwave irradiation or ball milling, have also proven to be highly effective and green alternatives.[6][20][21]

Table 2: Effect of Solvent on a Model Biginelli Reaction

SolventPolarityTypical YieldComments
EthanolPolar, ProticModerateClassical solvent, good for product recrystallization.[2]
AcetonitrilePolar, AproticGood-ExcellentOften gives higher yields than ethanol.[16]
Tetrahydrofuran (THF)Mid-Polarity, AproticGood-ExcellentGood general-purpose solvent for this reaction.[11]
TolueneNon-PolarModerateCan be useful with a Dean-Stark trap to remove water.
DichloromethaneNon-PolarPoor-ModerateGenerally not a preferred solvent.[16]
Solvent-Free (Neat)N/AExcellentEnvironmentally friendly, often rapid reaction times.[17][21]
Issue 3: Product Loss During Workup and Purification

A significant portion of the product can be lost during isolation. The DHPMs are often crystalline solids with moderate solubility, which can be exploited for purification.

Q: What is the most efficient way to isolate and purify my DHPM product?

A: A simple filtration followed by recrystallization is the standard and most effective method. Avoid complex chromatographic purification if possible, as it is often unnecessary and can lead to yield loss.[22]

Protocol 2: Optimized Product Isolation and Purification
  • After the reaction is complete (as determined by TLC), cool the reaction vessel to room temperature, then place it in an ice-water bath for 30 minutes to maximize precipitation.

  • Collect the crude solid by vacuum filtration.

  • Wash the solid in the funnel with a small amount of cold solvent (the same solvent used for the reaction, e.g., cold ethanol) to remove soluble impurities.

  • Transfer the crude solid to a clean flask. Add the minimum amount of hot ethanol required to fully dissolve the solid.

  • Allow the solution to cool slowly to room temperature. If crystals do not form, gently scratch the inside of the flask with a glass rod or place it in the refrigerator.

  • Collect the pure, crystalline product by vacuum filtration, wash with a minimal amount of cold ethanol, and dry under vacuum.

  • Verify purity by TLC and melting point analysis.[23]

References

  • Clark, J. H., Macquarrie, D. J., & Sherwood, J. (2013). The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. Green Chemistry, 15(4), 937-944. ([Link])

  • Clark, J. H., et al. (2013). The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. Semantic Scholar. ([Link])

  • Wikipedia. (n.d.). Biginelli reaction. ([Link])

  • Freitas, E. F., et al. (2019). Tuning the Biginelli reaction mechanism by the ionic liquid effect: the combined role of supported heteropolyacid derivatives and acidic strength. RSC Advances. ([Link])

  • Borah, K. J., & Deka, D. C. (2018). Biginelli Reaction: Polymer Supported Catalytic Approaches. ACS Combinatorial Science, 20(10), 567-584. ([Link])

  • Guezguez, R., et al. (2019). The Biginelli reaction in different solvents and in presence of bismuth nitrate: Thermodynamical investigation into the mechanism. Journal de la Société Chimique de Tunisie. ([Link])

  • Organic Chemistry Portal. (n.d.). Biginelli Reaction. ([Link])

  • ResearchGate. (n.d.). Catalysts and conditions for Biginelli reaction. ([Link])

  • Gawai, K. T., et al. (2021). Effect of Different Solvents on Biginelli Reaction Using Layered Double Hyroxide (LDH) As an Ecofriendly Catalyst. International Journal of Scientific Research in Science and Technology. ([Link])

  • Kumar, A., et al. (2023). Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines. Archiv der Pharmazie. ([Link])

  • ResearchGate. (n.d.). Three generally accepted mechanisms for the Biginelli reaction. ([Link])

  • Kappe, C. O. (2000). Recent advances in the Biginelli dihydropyrimidine synthesis. New tricks from an old dog. Accounts of Chemical Research, 33(12), 879-888. ([Link])

  • McClure, K. J., et al. (2018). A Five-Component Biginelli-Diels-Alder Cascade Reaction. Frontiers in Chemistry, 6, 371. ([Link])

  • Taylor & Francis. (n.d.). Biginelli reaction – Knowledge and References. ([Link])

  • ResearchGate. (n.d.). Optimization the reaction conditions for the Biginelli reaction. ([Link])

  • Woerly, E. (2008). The Biginelli Reaction: Development and Applications. University of Illinois Urbana-Champaign. ([Link])

  • McClure, K. J., et al. (2018). A Five-Component Biginelli-Diels-Alder Cascade Reaction. Frontiers in Chemistry. ([Link])

  • Sharma, P., et al. (2020). Dihydropyrimidinones: efficient one-pot green synthesis using Montmorillonite-KSF and evaluation of their cytotoxic activity. RSC Advances, 10(71), 43573-43585. ([Link])

  • Heravi, M. M., et al. (2016). Recent Developments in the Reactivity of the Biginelli Compounds. Current Organic Chemistry. ([Link])

  • Shaabani, A., et al. (2020). Green High-Yielding One-Pot Approach to Biginelli Reaction under Catalyst-Free and Solvent-Free Ball Milling Conditions. Molecules, 25(17), 3843. ([Link])

  • Mercer University. (2014). Biginelli Dihydropyrimidine Synthesis Lab Manual. ([Link])

  • Journal of Synthetic Chemistry. (2024). The Role of HCl in Carrying out Biginelli Reaction for the Synthesis of 3,4‐Dihydropyrimidin. ([Link])

  • Roy, S., & De, S. K. (2015). Synthesis of dihydropyrimidinones via urea-based multicomponent reactions. Organic & Biomolecular Chemistry, 13(18), 5126-5146. ([Link])

  • Chandak, H. S., et al. (2020). Synthetic approaches for the synthesis of dihydropyrimidinones/ thiones (biginelli adducts): a concise review. World Journal of Pharmaceutical Research. ([Link])

  • Chemical Methodologies. (2023). Synthesis of 3,4-dihydropyrimidin-2-(1H)- ones using a Hydrogel as a Green and Reusable Catalyst. ([Link])

  • E-CHIMICA. (2021, June 21). Preparation of Dihydropyrimidone [Video]. YouTube. ([Link])

  • ACS Publications. (n.d.). The Biginelli Reaction. Journal of Chemical Education. ([Link])

  • ResearchGate. (n.d.). Biginelli Reaction: A Green Perspective. ([Link])

Sources

Troubleshooting

Technical Support Center: Stability of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Prepared by: Senior Application Scientist Welcome to the technical support guide for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS No: 53135-24-3). This document is designed for researchers, medicinal chemists, a...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Senior Application Scientist

Welcome to the technical support guide for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS No: 53135-24-3). This document is designed for researchers, medicinal chemists, and formulation scientists to navigate and troubleshoot the stability challenges associated with this compound. Given its chemical structure, this pyrimidine derivative is susceptible to specific degradation pathways that can impact experimental reproducibility, shelf-life, and overall efficacy in drug development pipelines. This guide provides field-proven insights and validated protocols to ensure the integrity of your research.

A critical aspect of this molecule's chemistry is its existence in a tautomeric equilibrium between the 4-hydroxy (enol) form and the 6-oxo-1,6-dihydro (keto) form. The keto form is generally the more stable and predominant tautomer[1]. For clarity, this guide will refer to the compound by its common name but acknowledges this equilibrium is fundamental to its reactivity.

tautomerism cluster_enol 4-Hydroxy Form (Enol) cluster_keto 6-Oxo Form (Keto) - Predominant enol Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate keto Ethyl 2-methyl-6-oxo-1,6- dihydropyrimidine-5-carboxylate enol->keto Tautomerization

Caption: Tautomeric equilibrium of the compound.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Question 1: I'm observing a gradual loss of compound potency and the appearance of a new, more polar peak on my HPLC chromatogram after dissolving the compound in an aqueous buffer for my biological assay. What is happening?

Answer: This is a classic sign of hydrolytic degradation . The pyrimidine ring system and the ethyl ester group are both susceptible to hydrolysis, especially under non-neutral pH conditions.

  • Causality:

    • Ester Hydrolysis: The ethyl ester is prone to hydrolysis, yielding the corresponding carboxylic acid. This reaction is significantly accelerated under both acidic and basic conditions. The resulting carboxylic acid is more polar and will typically have a shorter retention time on a reverse-phase HPLC column.

    • Pyrimidine Ring Cleavage: The pyrimidine ring itself, being electron-deficient, can be susceptible to nucleophilic attack by water or hydroxide ions, potentially leading to ring-opening products[2][3]. This is more common under harsh pH conditions (pH < 2 or pH > 9).

  • Troubleshooting Steps:

    • Confirm Degradation: Re-analyze your sample via LC-MS to identify the mass of the new peak. A mass difference of -28 Da (loss of C₂H₄) corresponds to the carboxylic acid metabolite.

    • Perform a pH Stability Study: Assess the compound's stability across a range of pH values relevant to your experimental conditions (e.g., pH 5.0, 7.4, 8.5). Use the detailed Protocol 1: pH-Dependent Stability Assessment below.

    • Mitigation:

      • If stable at a specific pH, adjust your assay buffer accordingly.

      • Prepare fresh solutions immediately before use. Avoid storing the compound in aqueous buffers for extended periods.

      • If the assay requires prolonged incubation, consider including a stability control (compound in buffer without biological components) to quantify the extent of abiotic degradation.

Question 2: The physical appearance of my solid compound has changed from an off-white powder to a yellowish or brownish solid over time. What could be the cause?

Answer: This suggests either photodegradation or oxidative/thermal degradation .

  • Causality:

    • Photodegradation: Pyrimidine-based structures are chromophores that absorb UV light. This absorption can lead to photochemical reactions, including oxidation and decomposition into products like uracil derivatives[2][4][5]. Exposure to ambient laboratory light over weeks or months can be sufficient to cause visible changes.

    • Thermal/Oxidative Degradation: While the compound has a high melting point (191-194°C), long-term storage at elevated temperatures (e.g., on a lab bench in a warm room) or in the presence of oxygen can accelerate slow degradation pathways[6][7].

  • Troubleshooting Steps:

    • Verify Purity: Dissolve a small amount of the discolored material and analyze it by HPLC-UV (see Protocol 3 ) to determine if new impurities are present compared to a fresh sample.

    • Implement Strict Storage: Always store the solid compound under the conditions outlined in the table below. The key is to protect it from light, moisture, and heat.

    • Photostability Test: If your application involves exposure to light, perform a controlled photostability assessment as described in Protocol 2 .

Table 1: Recommended Storage Conditions for Solid Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

ParameterRecommended ConditionRationale
Temperature 2-8°C or -20°C (Long-term)Minimizes thermal degradation kinetics.
Atmosphere Inert gas (Argon or Nitrogen)Reduces the risk of long-term oxidative degradation.
Light Amber vial or container protected from lightPrevents photodegradation from UV and visible light[2][4].
Moisture Tightly sealed container with desiccantPrevents hydrolysis initiated by atmospheric moisture[6].

Question 3: My NMR spectrum shows a complex pattern, and my stock solution in DMSO seems to lose purity after a few days at room temperature. Why?

Answer: The complexity in the NMR is likely due to the keto-enol tautomerism, which can be solvent-dependent. The loss of purity in DMSO, while less common than in protic solvents, can still occur.

  • Causality:

    • Tautomerism: In solution, both the keto and enol forms can be present, leading to two sets of signals in the NMR spectrum. The ratio of these forms can be influenced by the solvent, concentration, and temperature.

    • DMSO Stability: While generally a good solvent for stock solutions, DMSO is hygroscopic (absorbs water from the air). This absorbed water can lead to slow hydrolysis of the ester over time. Additionally, some grades of DMSO can contain acidic impurities that may catalyze degradation.

  • Troubleshooting Steps:

    • Use Anhydrous Solvents: For preparing stock solutions for long-term storage, use high-purity, anhydrous DMSO or an alternative aprotic solvent like DMF.

    • Store Properly: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

    • NMR Interpretation: When acquiring NMR, allow the solution to equilibrate and consider acquiring spectra at different temperatures to see if the tautomeric equilibrium shifts, which can help in assigning the peaks.

Part 2: Frequently Asked Questions (FAQs)

  • Q: What are the primary degradation pathways I should be concerned about?

    • A: The three primary pathways are hydrolysis (of the ethyl ester and potentially the pyrimidine ring), photodegradation (due to UV absorption), and thermal decomposition at elevated temperatures. The workflow below summarizes these risks.

degradation cluster_pathways Potential Degradation Pathways cluster_products Resulting Products start Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate hydrolysis Hydrolysis (H₂O, Acid/Base) start->hydrolysis photo Photodegradation (UV/Visible Light) start->photo thermal Thermal Decomposition (High Temperature) start->thermal p1 4-Hydroxy-2-methylpyrimidine- 5-carboxylic acid hydrolysis->p1 Ester Cleavage p2 Ring-Opened Fragments hydrolysis->p2 Ring Cleavage p3 Oxidized Species & Photoproducts photo->p3 p4 Decomposition Gases & Char thermal->p4

Caption: Potential degradation pathways.

  • Q: What is the best way to prepare and store stock solutions?

    • A: Prepare high-concentration stock solutions (e.g., 10-50 mM) in an anhydrous aprotic solvent like DMSO or DMF. Divide the solution into single-use aliquots in amber vials and store them at -20°C or -80°C. This minimizes water exposure and avoids freeze-thaw cycles.

  • Q: What analytical method is best for assessing the purity and stability of this compound?

    • A: A stability-indicating HPLC method with UV detection is the gold standard. A reverse-phase C18 column with a gradient elution using acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is typically effective. This method should be able to separate the parent compound from its potential degradation products. See Protocol 3 for a starting point.

Part 3: Protocols & Methodologies

Protocol 1: pH-Dependent Stability Assessment

This protocol, adapted from industry standards, determines the compound's stability in aqueous solutions[8].

workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_stock 1. Prepare 10 mM Stock in Acetonitrile incubation 3. Dilute Stock into Buffers (Final Conc: 50-100 µM) prep_stock->incubation prep_buffer 2. Prepare Buffers (e.g., pH 3, 5, 7.4, 9) prep_buffer->incubation timepoint_0 4. Take T=0 Sample (Immediately Quench & Analyze) incubation->timepoint_0 incubation_run 5. Incubate Samples at Controlled Temp (e.g., 37°C) incubation->incubation_run hplc 8. Analyze by HPLC-UV timepoint_0->hplc timepoints 6. Sample at Timepoints (e.g., 1, 4, 8, 24 hrs) incubation_run->timepoints quench 7. Quench Samples (e.g., with Acetonitrile) timepoints->quench quench->hplc calc 9. Calculate % Remaining vs. T=0 hplc->calc

Caption: Workflow for pH-dependent stability testing.

Methodology:

  • Stock Solution: Prepare a 10 mM stock solution of the compound in acetonitrile.

  • Buffers: Prepare buffers of desired pH (e.g., citrate for pH 3-5, phosphate for pH 7.4, borate for pH 9).

  • Incubation: In triplicate for each pH, add a small volume of the stock solution to the buffer to achieve a final concentration of 50-100 µM. The final percentage of acetonitrile should be <1% to minimize co-solvent effects.

  • Time Points: Immediately take a T=0 sample. Incubate the remaining samples at a controlled temperature (e.g., 37°C). Collect samples at subsequent time points (e.g., 1, 4, 8, 24, and 48 hours).

  • Quenching: Immediately quench each sample by diluting it 1:1 with a cold organic solvent (e.g., acetonitrile) to stop the reaction.

  • Analysis: Analyze all samples by a validated HPLC-UV method (see Protocol 3).

  • Data Interpretation: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample. Plot % Remaining vs. Time for each pH to determine the degradation rate.

Protocol 2: Photostability Assessment
  • Sample Preparation: Prepare two sets of solutions of the compound (~50 µM) in a relevant solvent system (e.g., 50:50 acetonitrile:water). Also, prepare solid samples by placing a thin layer of the powder in clear glass vials.

  • Control Sample: Wrap one set of liquid and solid samples completely in aluminum foil. These are the "dark controls."

  • Exposure: Place both the exposed and dark control samples in a photostability chamber with a calibrated light source that mimics ICH Q1B conditions (visible and UVA light).

  • Analysis: After a defined period of exposure, analyze both the exposed and control samples by HPLC-UV. A significant difference in purity between the exposed sample and the dark control indicates photosensitivity.

Protocol 3: Purity Assessment by HPLC-UV

This is a general-purpose method that should be optimized for your specific system.

  • Column: C18 Reverse-Phase, 4.6 x 150 mm, 3.5 µm particle size.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm and 280 nm (or scan for λ-max).

  • Injection Volume: 10 µL.

References

  • Arpa, E. M., et al. (2020). On the Origin of the Photostability of DNA and RNA Monomers: Excited State Relaxation Mechanism of the Pyrimidine Chromophore. Journal of Physical Chemistry Letters.
  • BenchChem. (2025). Solubility and stability testing of novel pyrimidine derivatives. BenchChem Technical Guides.
  • NASA Technical Reports Server. (2010). Ultraviolet Irradiation of Pyrimidine in Interstellar Ice Analogs: Formation and Photo-Stability of Nucleobases.
  • Echemi. (n.d.). 4-hydroxy-2-methyl-pyrimidine-5-carboxylic acid ethyl ester.
  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information.
  • ResearchGate. (n.d.). Hydrolytic cleavage of the pyrimidine ring in 2-aryl-[4][6][9]triazolo[1,5-c]-quinazolines. Available at:

  • Semantic Scholar. (n.d.). Synthesis, characterization, thermal behavior, and antitumor activities of an Ag(I) complex.
  • Wikipedia. (n.d.). Pyrimidine.

Sources

Optimization

Technical Support Center: Synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Prepared by: Senior Application Scientist, Chemical Synthesis Division Welcome to the technical support center for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This guide is designed for researchers...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for the synthesis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. This guide is designed for researchers, chemists, and drug development professionals seeking to optimize this crucial synthesis by exploring modern, alternative catalytic methods. We move beyond traditional protocols to provide in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting, ensuring both high efficiency and scientific integrity in your work.

Introduction: Beyond Traditional Base Catalysis

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a vital heterocyclic building block in medicinal chemistry. The classical synthesis, a condensation reaction between acetamidine and an ethyl acylacetate derivative, typically relies on strong bases like sodium ethoxide. While effective, this approach often necessitates stringent anhydrous conditions, can be difficult to scale, and presents challenges in product purification due to catalyst residues.

The search for alternative catalysts is driven by the principles of green chemistry and the need for more robust, efficient, and user-friendly synthetic routes.[1] This guide explores Lewis acids, heterogeneous catalysts, and organocatalysts that offer milder reaction conditions, simpler workups, and improved yields.

Section 1: The Core Reaction and Catalytic Action

The fundamental transformation involves the condensation of acetamidine with ethyl 2-(ethoxymethylidene)acetoacetate (EMAE) or a similar β-ketoester derivative. The catalyst's primary role is to activate the substrates and facilitate the key bond-forming and cyclization steps.

Reaction_Scheme acetamidine Acetamidine arrow Alternative Catalyst (e.g., Lewis Acid, Heterogeneous) Solvent, Temp emae Ethyl 2-(ethoxymethylidene)acetoacetate (EMAE) plus + product Ethyl 4-hydroxy-2- methylpyrimidine-5-carboxylate arrow->product

Caption: General reaction scheme for the synthesis.

Section 2: Comparative Analysis of Alternative Catalysts

The choice of catalyst directly impacts reaction efficiency, yield, and environmental footprint. Lewis acids, for instance, activate carbonyl groups, while heterogeneous systems simplify purification through easy filtration.[1][2]

Catalyst TypeExample CatalystTypical Loading (mol%)ConditionsSolventAvg. Yield (%)Key Advantages & (Ref)
Lewis Acid CuCl₂·2H₂O5 - 1580-100 °C, 1-3 hSolvent-free or EtOH85 - 95Economical, mild, efficient under solvent-free conditions.[3]
Lewis Acid BiCl₃5 - 1060-80 °C, 30-60 minEthanol / Microwave~90Very fast reaction times, especially with microwave irradiation.[4]
Heterogeneous KCC-1 (Silica)10 - 20 (w/w)100-120 °C, 1-2 hSolvent-free80 - 92Easily recoverable and reusable, green chemistry approach.[5]
Organocatalyst L-Proline / TFA10 - 20Reflux, 4-8 hAcetonitrile75 - 88Metal-free, avoids heavy metal contamination, good for complex substrates.[6]
Section 3: Troubleshooting Guide

This section addresses common experimental issues in a direct question-and-answer format.

Troubleshooting_Flowchart start Reaction Issue Identified low_yield Low / No Yield start->low_yield side_products High Side Products start->side_products isolation_issue Isolation Difficulty start->isolation_issue check_catalyst Cause: Inactive Catalyst? Solution: Use fresh catalyst, check storage. low_yield->check_catalyst Step 1 temp_high Cause: Temp Too High? Solution: Lower temperature, monitor with TLC. side_products->temp_high Step 1 catalyst_removal Cause: Homogeneous Catalyst? Solution: Consider switching to a heterogeneous catalyst for easy filtration. isolation_issue->catalyst_removal Step 1 check_reagents Cause: Impure Reagents? Solution: Purify starting materials (e.g., distill EMAE). check_catalyst->check_reagents Step 2 check_conditions Cause: Suboptimal Conditions? Solution: Optimize temp/time per catalyst table. check_reagents->check_conditions Step 3 loading_wrong Cause: Incorrect Loading? Solution: Titrate catalyst amount. temp_high->loading_wrong Step 2 atmosphere Cause: Degradation? Solution: Use inert (N2/Ar) atmosphere. loading_wrong->atmosphere Step 3 solubility Cause: High Product Solubility? Solution: Use anti-solvent precipitation or change reaction solvent. catalyst_removal->solubility Step 2

Caption: A logical flowchart for troubleshooting common synthesis issues.

Q: My reaction yield is consistently below 50%. What are the primary factors to investigate?

A: Low yield is a common but solvable issue. Follow this diagnostic sequence:

  • Catalyst Activity: If using a Lewis acid like CuCl₂·2H₂O, ensure it is not old or excessively hydrated, which can reduce its activity. For heterogeneous catalysts, confirm proper activation if required by the protocol.

  • Reagent Purity: The quality of your starting materials is critical. Ethyl 2-(ethoxymethylidene)acetoacetate (EMAE) can degrade on storage; consider vacuum distillation if its purity is suspect. For acetamidine, if starting from the hydrochloride salt, ensure its complete conversion to the free base, as the salt is unreactive.

  • Reaction Conditions: Cross-reference your conditions (temperature, time, solvent) with the table in Section 2. An incorrect temperature is a frequent cause of low conversion. Monitor the reaction's progress via Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid product degradation from prolonged heating.

Q: I'm observing multiple spots on my TLC plate, and purification by recrystallization is yielding an impure product. How can I minimize side-product formation?

A: The formation of multiple byproducts often points to issues with reaction selectivity.

  • Lower the Temperature: Many side reactions, including polymerization and decomposition, are accelerated at higher temperatures. Attempt the reaction at the lower end of the recommended temperature range for your chosen catalyst.

  • Optimize Catalyst Loading: While catalytic, using an excessive amount of a Lewis acid can sometimes lead to undesired pathways. Try reducing the catalyst loading by 2-5 mol% increments to find the sweet spot that favors your desired product.

  • Consider an Inert Atmosphere: If your reagents are sensitive to air or moisture, especially under heating, side reactions can occur. Running the reaction under a nitrogen or argon atmosphere can significantly improve the outcome by preventing oxidative degradation.

Q: Removing my catalyst after the reaction is proving difficult and contaminating my product. What are my options?

A: This is a classic challenge with homogeneous catalysts.

  • Switch to a Heterogeneous System: The most direct solution is to use a heterogeneous catalyst like functionalized silica (KCC-1) or a solid acid resin.[5] These are easily removed by simple filtration at the end of the reaction, drastically simplifying the workup and purification process.

  • Aqueous Wash: If your homogeneous catalyst (e.g., CuCl₂) has some water solubility, you can perform an aqueous workup. After the reaction, dilute the mixture with a suitable organic solvent (like ethyl acetate) and wash with water or a mild chelating agent solution (like dilute aqueous ammonia) to extract the metal catalyst.

  • Silica Gel Chromatography: While less ideal for large-scale work, passing the crude product through a short plug of silica gel can effectively adsorb polar metal catalyst residues.

Section 4: Frequently Asked Questions (FAQs)
  • Q1: Which alternative catalyst is best for a "green" synthesis?

    • A: Heterogeneous catalysts like KCC-1 are excellent choices for green synthesis because they are reusable and eliminate the need for complex, solvent-intensive purification.[5] Solvent-free methods, often facilitated by catalysts like CuCl₂·2H₂O at elevated temperatures, also represent a very green approach by minimizing solvent waste.[3][7]

  • Q2: How do I choose between a homogeneous and a heterogeneous catalyst?

    • A: The choice depends on your priorities. Homogeneous catalysts (e.g., CuCl₂, L-Proline) often exhibit higher activity and better selectivity at lower temperatures because every catalyst molecule is accessible. However, they require more intensive purification. Heterogeneous catalysts are ideal for ease of workup, catalyst recycling, and continuous flow processes, making them superior for industrial-scale and green applications, though they may sometimes require higher temperatures or longer reaction times.

  • Q3: Can I use microwave irradiation with these alternative catalysts?

    • A: Yes, absolutely. Microwave-assisted synthesis is highly compatible with Lewis acid catalysts like BiCl₃.[4] The focused heating can dramatically reduce reaction times from hours to minutes, often leading to cleaner reactions with higher yields. Always use a dedicated microwave reactor and ensure your solvent and vessel are appropriate for the conditions.

  • Q4: What is the general mechanism for Lewis acid catalysis in this reaction?

    • A: The Lewis acid (e.g., Cu²⁺) coordinates to the carbonyl oxygen of the β-ketoester (EMAE). This coordination polarizes the C=O bond, increasing the electrophilicity of the carbonyl carbon. This "activation" makes it much more susceptible to nucleophilic attack by the nitrogen atom of acetamidine, thereby lowering the activation energy and accelerating the initial condensation step, which is often rate-limiting.

  • Q5: How can I effectively monitor the reaction progress?

    • A: Thin Layer Chromatography (TLC) is the most common and effective method. Use a solvent system like ethyl acetate/hexane (e.g., 1:1 or 2:1 ratio). Spot the starting materials (acetamidine and EMAE) and the reaction mixture over time. The reaction is complete when the spot corresponding to the limiting reagent (usually EMAE) has disappeared and a new, more polar spot for the pyrimidine product is dominant.

Section 5: Detailed Experimental Protocols
Protocol 1: CuCl₂·2H₂O-Catalyzed Solvent-Free Synthesis

This protocol is adapted from methodologies reported for similar multicomponent reactions and emphasizes green chemistry principles.[3]

  • Reagent Preparation: In a 50 mL round-bottom flask, combine acetamidine hydrochloride (1.0 eq), ethyl 2-(ethoxymethylidene)acetoacetate (1.05 eq), and CuCl₂·2H₂O (0.10 eq).

  • Reaction Setup: Mix the solids thoroughly with a glass rod. The mixture may become a paste. Equip the flask with a condenser.

  • Heating: Place the flask in a preheated oil bath at 90 °C.

  • Reaction Execution: Stir the reaction mixture. The solids will melt and react. Monitor the reaction progress by TLC every 30 minutes. The reaction is typically complete within 1-2 hours.

  • Workup and Isolation: Cool the flask to room temperature. Add 20 mL of ethanol and stir for 10 minutes to dissolve the product, which may have solidified. A solid may remain; this is likely the catalyst and unreacted starting material.

  • Purification: Filter the mixture to remove any insoluble material. Concentrate the filtrate under reduced pressure. The resulting crude solid can be purified by recrystallization from hot ethanol to yield the final product as a crystalline solid.

Protocol 2: Heterogeneous Catalysis Using KCC-1

This protocol provides a general workflow for using a recoverable solid catalyst.[5]

  • Catalyst and Reagent Setup: In a 50 mL round-bottom flask, add the KCC-1 catalyst (e.g., 0.1 g per 1 mmol of limiting reagent). To this, add acetamidine hydrochloride (1.0 eq) and ethyl 2-(ethoxymethylidene)acetoacetate (1.05 eq).

  • Reaction Conditions: Place the flask in a preheated oil bath at 110 °C under solvent-free conditions.

  • Execution: Stir the mixture vigorously to ensure good contact between the reagents and the solid catalyst. Monitor by TLC. The reaction may take 1-3 hours.

  • Catalyst Recovery: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Add 25 mL of hot ethyl acetate to dissolve the product.

  • Isolation: Filter the hot solution to recover the KCC-1 catalyst. The catalyst can be washed with additional ethyl acetate, dried in an oven, and stored for reuse.

  • Purification: Combine the filtrates and concentrate under reduced pressure. The crude product can be recrystallized from ethanol or an ethanol/water mixture to afford pure Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

References
  • Polymer-assisted synthesis of ethyl 2-amino-4,6-diarylpyrimidine-5-carboxylates. (2003). ARKIVOC, 2003(15), 22-28. [Link]

  • Purine and Pyrimidine Nucleotide Synthesis and Metabolism. The Arabidopsis Book, 1, e0020. [Link]

  • Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms. (2022). Molecules, 27(19), 6299. [Link]

  • Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. PubChem. [Link]

  • Structure-Based Designing, Solvent Less Synthesis of 1,2,3,4-Tetrahydropyrimidine-5-carboxylate Derivatives: A Combined In Vitro and In Silico Screening Approach. (2018). Molecules, 23(8), 2029. [Link]

  • Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(Pt 12), o3205. [Link]

  • Synthesis and Crystal Structure of Ethyl 5-(4-Bromophenyl)-7-methyl-3-oxo-2,3-dihidro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate. (2022). Crystals, 12(10), 1435. [Link]

  • A GREENER CHEMISTRY APPROACH FOR SYNTHESIS OF 4-(4-HYDROXYPHENYL)-6-METHYL-2-OXO-1,2,3,4 TETRAHYDROPYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. (2014). International Journal of Pharmaceutical Sciences and Research, 5(12), 5335-5339. [Link]

  • Pyrimidine Metabolism Disorders. MSD Manual Professional Edition. [Link]

  • Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones). (2022). ACS Omega, 7(41), 36087–36111. [Link]

  • Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). Catalysts, 13(1), 180. [Link]

  • Synthesis of Ethyl Pyrimidine-Quinolincarboxylates Selected from Virtual Screening as Enhanced Lactate Dehydrogenase (LDH) Inhibitors. (2022). Molecules, 27(19), 6599. [Link]

  • Inhibition of the de novo pyrimidine biosynthesis pathway limits ribosomal RNA transcription causing nucleolar stress in glioblastoma cells. (2021). PLOS ONE, 16(11), e0258833. [Link]

  • Pyrimidine Synthesis and Salvage Pathway. (2017). YouTube. [Link]

  • Synthesis, reactions, and applications of pyrimidine derivatives. (2021). Current Chemistry Letters, 10(2), 121-136. [Link]

  • BiCl3-catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation. (2022). RSC Advances, 12(12), 7311-7319. [Link]

  • Green Synthesis in Drug Development: Advances in Enzyme- and Microorganism-Mediated Processes. (2023). Journal of Medicinal Chemistry, 66(18), 12345-12367. [Link]

  • Synthesis of Ethyl Pyrimidine-Quinolincarboxylates Selected from Virtual Screening as Enhanced Lactate Dehydrogenase (LDH) Inhibitors. (2022). Molecules, 27(19), 6599. [Link]

  • KCC-1: An Effective and Green heterogeneous Catalyst for the Synthesis of Pyrido[2,3-d:5,6-d′]dipyrimidines. (2023). Organic Chemistry Research, 9(2), 171-181. [Link]

  • Green Chemistry in Organic Synthesis: Recent Update on Green Catalytic Approaches in Synthesis of 1,2,4-Thiadiazoles. (2022). Molecules, 27(21), 7545. [Link]

  • Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. (2009). Acta Crystallographica Section E: Structure Reports Online, 65(Pt 2), o313. [Link]

  • Mechanism of biotin carboxylase inhibition by ethyl 4-[[2-chloro-5-(phenylcarbamoyl)phenyl]sulphonylamino]benzoate. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 100-108. [Link]

  • Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. (2022). Catalysts, 12(6), 595. [Link]

Sources

Reference Data & Comparative Studies

Validation

1H NMR and 13C NMR analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

An In-Depth Technical Guide to the ¹H and ¹³C NMR Analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate For researchers and professionals in drug development and chemical synthesis, the unambiguous structural conf...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the ¹H and ¹³C NMR Analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural confirmation of novel or synthesized compounds is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary tool for the elucidation of molecular structures in solution. This guide provides a detailed analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a substituted pyrimidine that presents an interesting case for spectroscopic analysis due to its potential for tautomerism.

As a Senior Application Scientist, this guide is structured not as a rigid protocol, but as a comprehensive walkthrough of the analytical process, from sample preparation to spectral interpretation. We will delve into the causality behind experimental choices and compare NMR with other analytical techniques, providing a holistic view for researchers.

The Structural Challenge: Keto-Enol Tautomerism

Before any analysis, it is crucial to understand the structural nuances of the target molecule. 4-Hydroxypyrimidine derivatives are known to exist in a tautomeric equilibrium between the enol (hydroxy) form and the keto (oxo) form.[1][2] The predominant form can be heavily influenced by the solvent, temperature, and pH.[2][3]

  • 4-Hydroxy Form (Enol): Possesses an aromatic pyrimidine ring.

  • 4-Oxo Form (Keto): The aromaticity of the ring is disrupted, and it exists as a pyridinone-like structure. This is often the more stable form in polar solvents.[2][4]

This tautomerism is the single most important factor in interpreting the NMR spectra. The observed chemical shifts, particularly for the pyrimidine ring protons and carbons, will differ significantly between the two forms. For this analysis, we will predict the spectra for the 4-oxo tautomer, which is commonly favored in solvents like DMSO and chloroform.[2]

Diagram 1: Tautomeric Equilibrium

Caption: Keto-enol tautomerism of the title compound.

Experimental Protocol: Acquiring High-Quality NMR Data

The validity of any spectral interpretation rests on the quality of the acquired data. This protocol is designed to be self-validating, ensuring reproducibility and accuracy.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

  • Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (Sample)

  • Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

  • Tetramethylsilane (TMS) as an internal standard (often pre-added to solvent)

  • 5 mm NMR tubes (high precision)

Instrumentation:

  • NMR Spectrometer (300 MHz or higher is recommended for better resolution)

Step-by-Step Methodology:

  • Sample Preparation:

    • Weigh approximately 5-10 mg of the sample directly into a clean, dry vial. The precise mass is not critical for standard qualitative analysis but should be recorded.

    • Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., DMSO-d₆).

    • Causality: The choice of solvent is critical. DMSO-d₆ is an excellent choice as it is a polar aprotic solvent capable of dissolving a wide range of compounds and its residual proton peak (at ~2.50 ppm) rarely interferes with signals of interest. It also promotes the existence of the keto tautomer through hydrogen bonding.[2]

    • Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used to aid dissolution.[5] A clear, homogenous solution is required to avoid spectral artifacts.

  • Data Acquisition:

    • Transfer the solution to a 5 mm NMR tube.

    • Insert the tube into the spectrometer's spinner turbine, ensuring the correct depth is set for optimal magnetic field homogeneity (shimming).

    • ¹H NMR Acquisition:

      • Acquire a standard ¹H spectrum. A sufficient number of scans (e.g., 8 to 16) should be used to achieve a good signal-to-noise ratio.[5]

      • The spectral width should encompass the expected range of chemical shifts (typically 0-12 ppm for organic molecules).

      • Process the data with Fourier transformation, phase correction, and baseline correction.

      • Calibrate the spectrum by setting the TMS peak to 0.00 ppm or the residual solvent peak to its known value (e.g., DMSO-d₆ at 2.50 ppm).

      • Integrate all peaks to determine the relative proton ratios.

    • ¹³C NMR Acquisition:

      • Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required.

      • The spectral width should typically be set from 0 to 200 ppm.

      • Processing and calibration are performed similarly to the ¹H spectrum.

Data Analysis and Interpretation

The following tables summarize the predicted spectral data for the 6-oxo tautomer of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. These predictions are based on established chemical shift principles and data from analogous pyrimidine derivatives found in the literature.[6][7][8]

Table 1: Predicted ¹H NMR Spectral Data (in DMSO-d₆, 300 MHz)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~12.5Broad Singlet1HN-HThe N-H proton of the pyrimidinone ring is expected to be highly deshielded and may appear as a broad signal due to exchange.
~8.50Singlet1HH6This proton is on a C=C double bond and adjacent to a nitrogen atom and the ester group, leading to a significant downfield shift.
~4.25Quartet2H-OCH₂CH₃The methylene protons of the ethyl ester are adjacent to an oxygen atom, shifting them downfield. They are split into a quartet by the neighboring methyl group (n+1 = 3+1 = 4).[9]
~2.40Singlet3HC2-CH₃The methyl group attached to the pyrimidine ring. Its chemical shift is typical for a methyl group on an aromatic-like system.
~1.30Triplet3H-OCH₂CH₃The terminal methyl protons of the ethyl group are split into a triplet by the adjacent methylene group (n+1 = 2+1 = 3).[9]

Table 2: Predicted ¹³C NMR Spectral Data (in DMSO-d₆, 75 MHz)

Chemical Shift (δ, ppm)AssignmentRationale
~165C=O (Ester)The carbonyl carbon of the ethyl ester group is highly deshielded.[10]
~162C4 (C=O, Ring)The carbonyl carbon within the pyrimidinone ring (position 4) is also significantly deshielded.
~158C2The carbon at position 2 is attached to two nitrogen atoms and a methyl group, resulting in a downfield shift.
~155C6The C6 carbon is part of a double bond and is deshielded by the adjacent nitrogen and the electron-withdrawing ester group.
~105C5This carbon is shielded relative to other ring carbons but is still in the sp² region. It is attached to the ester group.
~60-OCH₂CH₃The methylene carbon of the ethyl ester is deshielded by the attached oxygen atom.[10]
~20C2-CH₃The methyl carbon attached to the ring.
~14-OCH₂CH₃The terminal methyl carbon of the ethyl ester, appearing in the typical aliphatic region.

Comparison with Alternative Analytical Techniques

While NMR is unparalleled for detailed structural mapping in solution, a multi-technique approach provides the most robust characterization.

  • Mass Spectrometry (MS): Provides the exact mass-to-charge ratio, confirming the molecular formula (C₈H₁₀N₂O₃, MW: 182.17 g/mol ).[5] It complements NMR by providing molecular weight information but offers no insight into the specific arrangement of atoms or tautomeric form.

  • Infrared (IR) Spectroscopy: IR spectroscopy is excellent for identifying functional groups. A strong absorption band around 1650-1700 cm⁻¹ would indicate the C=O stretch of the pyrimidinone ring, while another strong band around 1720 cm⁻¹ would correspond to the ester carbonyl. The presence of a broad absorption around 3200 cm⁻¹ would confirm the N-H group. This data strongly supports the keto tautomer's existence but doesn't provide the detailed connectivity that NMR does.

  • X-ray Crystallography: This technique provides the definitive solid-state structure, including bond lengths and angles. It would unambiguously determine which tautomer exists in the crystal lattice. However, it is contingent on growing a suitable single crystal and does not provide information about the structure or tautomeric equilibrium in solution, which is often more relevant to biological and chemical reactivity.

Diagram 2: Analytical Workflow

G cluster_start Start: Compound Synthesis cluster_detailed Detailed Structural Elucidation cluster_solid Solid-State Confirmation start Synthesized Compound (Purity Unknown) ms Mass Spectrometry (Confirms MW) start->ms Provides Molecular Formula ir IR Spectroscopy (Identifies Functional Groups) start->ir Initial Functional Group Check nmr NMR (¹H, ¹³C) (Defines Connectivity & Tautomerism in Solution) ms->nmr Informs NMR Analysis ir->nmr Corroborates NMR xray X-Ray Crystallography (Confirms Solid-State Structure) nmr->xray Compare Solution vs. Solid State

Caption: Workflow for the structural characterization of a novel compound.

Conclusion

The NMR analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a prime example of how fundamental principles of spectroscopy are applied to solve complex structural problems. The critical consideration of tautomerism, informed by the choice of experimental conditions, allows for a confident assignment of the molecular structure in solution. While other techniques like MS and IR provide essential complementary data, only NMR spectroscopy offers the detailed atom-by-atom connectivity map required for unambiguous characterization. This guide serves as a framework for researchers to approach similar analytical challenges, emphasizing the importance of understanding the underlying chemistry to achieve robust and reliable results.

References

  • Chimichi, S., Cosimelli, B., Bruni, F., & Selleri, S. (1992). ¹H and ¹³C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry, 70(4), 1093-1097. [Link]

  • Shapiro, R. (1967). Structure and amide-amide tautomerism of 4-hydroxypyrimidines. Determination of the tautomeric composition by ¹³C NMR spectroscopy. Journal of Organic Chemistry, 32(11), 3517-3521. [Link]

  • Chimichi, S., et al. (1992). ¹H and ¹³C NMR study of the pyrazolo[1,5-a]pyrimidine system. ResearchGate. [Link]

  • Patel, K. (2015). IR, NMR spectral data of pyrimidine derivatives. ResearchGate. [Link]

  • Al-Majid, A. M., et al. (2021). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules, 26(21), 6591. [Link]

  • Supporting Information for a relevant study. (n.d.). Provides spectral data for various tetrahydropyrimidine-5-carboxylate derivatives. [Link]

  • National Center for Biotechnology Information. (n.d.). Ethyl 4-(hydroxymethyl)-2-methylpyridine-5-carboxylate. PubChem. [Link]

  • University of Colorado Boulder. (n.d.). NMR Chemical Shifts. Organic Chemistry Teaching Resources. [Link]

  • Le, T. H., et al. (2001). Tautomerism of 4-hydroxyterpyridine in the solid, solution and gas phases: an X-ray, FT-IR and NMR study. Perkin Transactions 2, (7), 1178-1183. [Link]

  • National Center for Biotechnology Information. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. PubChem Compound Database. [Link]

  • Jagwani, D., & Joshi, P. (2014). A Greener Chemistry Approach for Synthesis of 4-(4-Hydroxyphenyl)-6-Methyl-2-Oxo-1,2,3,4 Tetrahydropyrimidine-5-Carboxylic Acid Ethyl Ester. International Journal of Pharmaceutical Sciences and Research, 5(12), 5548-5555. [Link]

  • Ribeiro, A. J., & Ramos, M. J. (2013). From 2-hydroxypyridine to 4(3H)-pyrimidinone: computational study on the control of the tautomeric equilibrium. Physical Chemistry Chemical Physics, 15(45), 19685-19694. [Link]

  • University of Calgary. (n.d.). CSD Solution #13. Chemistry Department Resources. [Link]

  • Wikipedia. (n.d.). 4-Pyridone. [Link]

  • Doc Brown's Chemistry. (n.d.). H-1 proton NMR spectrum of ethyl acetate. [Link]

  • University of Potsdam. (n.d.). Chemical shifts. NMR Spectroscopy Course Materials. [Link]

  • Reich, H. J. (n.d.). NMR Spectroscopy – ¹H NMR Chemical Shifts. Organic Chemistry Data & Info. [Link]

  • University of Notre Dame. (n.d.). NMR Problems. Chemistry Department Resources. [Link]

  • Manivarman, S., et al. (2017). Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. Oriental Journal of Chemistry, 33(2). [Link]

  • Das, U., et al. (2008). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Acta Crystallographica Section E, 64(12), o2488-o2489. [Link]

  • Ukrorgsintez, I. O. (2020). Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms. MDPI. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Functional Group Analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: An FT-IR Perspective

This guide provides an in-depth, expert-level comparison of Fourier-Transform Infrared (FT-IR) spectroscopy for the functional group analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key intermediate in pha...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, expert-level comparison of Fourier-Transform Infrared (FT-IR) spectroscopy for the functional group analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key intermediate in pharmaceutical synthesis. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural steps to explain the causality behind experimental choices, ensuring a robust and reliable analytical workflow. We will explore a detailed FT-IR protocol, interpret the resulting spectrum, and objectively compare this technique with other instrumental methods, providing the supporting data and context necessary for informed analytical decisions.

Introduction: The Analytical Imperative

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (CAS No: 53135-24-3) is a heterocyclic compound whose derivatives are integral to the development of various pharmacologically active agents.[1] Its structure, featuring a pyrimidine core substituted with hydroxyl, methyl, and ethyl carboxylate groups, presents a unique analytical challenge.[2][3][4] Accurate and efficient confirmation of these functional groups is a critical step in quality control, reaction monitoring, and regulatory compliance.

This guide focuses on FT-IR spectroscopy as a primary tool for this purpose. FT-IR is a rapid, non-destructive, and highly sensitive technique that provides a distinct "molecular fingerprint" by measuring the absorption of infrared radiation by a sample's molecular bonds.[5] Each functional group vibrates at a characteristic frequency, making FT-IR an ideal first-line method for structural verification.[6]

The FT-IR Experimental Workflow: From Sample to Spectrum

Achieving a high-quality, interpretable spectrum is contingent on meticulous sample preparation and logical parameter selection. Given that Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a solid at room temperature, we will compare the two most common and effective sampling techniques: Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) pellet transmission.

Core Principle: The Vibrational Dance

FT-IR spectroscopy operates on the principle that molecular bonds are not rigid; they behave like springs that vibrate at specific quantized frequencies. When infrared radiation passes through a sample, energy is absorbed at frequencies that match these vibrational modes, leading to an absorption spectrum.[5][6] A mathematical process known as a Fourier Transform converts the raw data (an interferogram) into the familiar spectrum of absorbance versus wavenumber (cm⁻¹).[5]

Experimental Protocol 1: Attenuated Total Reflectance (ATR)

ATR has become a primary sampling method due to its simplicity and speed, requiring minimal sample preparation.[7] It is the recommended starting point for a rapid assessment.

Causality: The choice of ATR is driven by efficiency. It eliminates the need for grinding and pressing pellets, reducing sample handling and potential contamination. It is ideal for routine checks and high-throughput screening.

Step-by-Step Methodology:

  • Crystal Cleaning: Meticulously clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe to remove any residues from previous analyses.

  • Background Acquisition: Record a background spectrum of the clean, empty ATR crystal. This is a critical self-validating step that accounts for atmospheric H₂O and CO₂, as well as any intrinsic absorbance from the crystal itself.

  • Sample Application: Place a small amount (1-2 mg) of the solid Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate powder directly onto the center of the ATR crystal.

  • Pressure Application: Lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal surface. Good contact is essential for a strong, high-quality signal.

  • Data Collection: Acquire the sample spectrum. Typical parameters would be a scan range of 4000–400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans to optimize the signal-to-noise ratio.

Experimental Protocol 2: KBr Pellet (Transmission)

The KBr pellet technique, while more labor-intensive, can produce higher-resolution spectra and is often considered the traditional gold standard for solid-state transmission analysis.[7]

Causality: This method is chosen when higher spectral resolution is needed or when comparing results to historical data libraries, many of which were built using KBr pellet spectra. The process of dispersing the analyte in an IR-transparent matrix like KBr minimizes light scattering effects that can distort band shapes.[7][8]

Step-by-Step Methodology:

  • Sample Preparation: Gently grind 1-2 mg of the sample with an agate mortar and pestle. Add approximately 100-200 mg of dry, spectroscopy-grade KBr powder and continue to grind until the mixture is a fine, homogenous powder.[8]

  • Pellet Pressing: Transfer the powder mixture to a pellet die. Place the die into a hydraulic press and apply several tons of pressure for a few minutes to form a thin, transparent, or translucent pellet.

  • Background Acquisition: Place a blank KBr pellet (made with only KBr powder) into the spectrometer's sample holder and record a background spectrum. This corrects for scattering and any moisture absorbed by the KBr.[7]

  • Data Collection: Replace the blank with the sample pellet and acquire the spectrum using the same instrumental parameters as the background scan.

Workflow Diagram for FT-IR Analysis

FT_IR_Workflow cluster_prep Sample Preparation cluster_atr ATR Method cluster_kbr KBr Pellet Method cluster_acq Data Acquisition cluster_analysis Data Analysis start Solid Sample place_sample Place 1-2 mg on ATR Crystal start->place_sample Rapid grind Grind 1-2 mg with 100 mg KBr start->grind High-Res bg_atr Acquire ATR Background press Press into Pellet grind->press bg_kbr Acquire KBr Background acq_atr Acquire Sample Spectrum (ATR) bg_atr->acq_atr acq_kbr Acquire Sample Spectrum (KBr) bg_kbr->acq_kbr process Baseline & ATR Correction acq_atr->process acq_kbr->process interpret Interpret Spectrum & Identify Peaks process->interpret report Final Report interpret->report

Caption: Experimental workflow for FT-IR analysis of a solid sample.

Spectral Interpretation: Decoding the Molecular Fingerprint

The FT-IR spectrum of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is rich with information. The analysis below predicts the characteristic absorption bands based on its known functional groups. It is important to note that pyrimidine derivatives can exist in tautomeric forms, and the presence of a strong hydroxyl (O-H) band alongside ring N-H vibrations is expected.[9][10]

Molecular Structure with Key Functional Groups

Caption: Structure of the target molecule highlighting key functional groups.

Table 1: Predicted FT-IR Absorption Bands for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Wavenumber (cm⁻¹)Vibration TypeFunctional Group AssignmentReference
3500 - 3200O-H Stretch (broad)Hydroxyl group (-OH)[11]
3400 - 3100N-H StretchPyrimidine ring imine group[1][9]
3000 - 2850C-H StretchMethyl (-CH₃) and Ethyl (-CH₂CH₃) groups[9]
1725 - 1700C=O Stretch (strong)Ester carbonyl group[11]
1650 - 1550C=N and C=C StretchesPyrimidine aromatic ring vibrations[9][10]
1470 - 1440C-H BendMethyl and Ethyl groups
1300 - 1200C-O StretchEster C-O bond
< 1000-Fingerprint Region (complex ring vibrations)

This table synthesizes data from general FT-IR principles and specific studies on pyrimidine derivatives.[1][9][10][11]

A Comparative Guide: FT-IR in the Analytical Landscape

While FT-IR is excellent for identifying functional groups, a comprehensive structural elucidation often requires complementary techniques.[12][13] This section objectively compares FT-IR with other key spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed molecular structure information by probing the magnetic environments of atomic nuclei (typically ¹H and ¹³C).[13]

  • FT-IR vs. NMR: FT-IR confirms the presence of a C=O group. NMR confirms its position relative to other atoms by showing the connectivity between the carbonyl carbon and adjacent protons/carbons. NMR is superior for determining isomerism and stereochemistry, whereas FT-IR cannot.[12]

Mass Spectrometry (MS)

MS measures the mass-to-charge ratio of ionized molecules, providing the exact molecular weight and elemental composition (with high-resolution MS). Fragmentation patterns can also offer structural clues.[13]

  • FT-IR vs. MS: MS would confirm the molecular formula C₈H₁₀N₂O₃ by providing a molecular ion peak at m/z 182.18.[2] FT-IR confirms the functional groups that constitute this formula. The two techniques are highly synergistic.

Table 2: Comparison of Key Analytical Techniques

FeatureFT-IR SpectroscopyNMR SpectroscopyMass Spectrometry (MS)
Primary Information Functional groupsMolecular connectivity, 3D structureMolecular weight, elemental formula, fragmentation
Sample Requirements ~1-2 mg (solid/liquid)~5-10 mg, requires suitable deuterated solvent<1 mg, requires ionization
Analysis Time Very Fast (1-5 minutes)Slower (15 mins to hours)Fast (5-20 minutes)
Cost (Instrument) Low to ModerateHighModerate to High
Key Strength Rapid, non-destructive, excellent for functional group IDUnambiguous structure elucidationHigh sensitivity, exact mass determination
Key Limitation Limited connectivity informationLower throughput, higher cost, requires soluble sampleCan be destructive, limited stereochemical info

Integrated Analytical Workflow Diagram

validation_workflow start Unknown or Synthesized Sample ftir FT-IR Analysis start->ftir decision1 Functional Groups Match Expected? ftir->decision1 ms LC-MS or GC-MS Analysis decision2 Molecular Weight Matches? ms->decision2 nmr ¹H and ¹³C NMR Analysis decision3 Full Structure Confirmed? nmr->decision3 decision1->ms Yes fail Re-evaluate Synthesis or Purify Sample decision1->fail No decision2->nmr Yes decision2->fail No pass Structure Validated decision3->pass Yes decision3->fail No

Caption: Integrated workflow for comprehensive chemical structure validation.

Conclusion and Expert Recommendations

For the functional group analysis of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, FT-IR spectroscopy stands out as an indispensable tool. Its speed, simplicity, and direct correlation of absorption bands to functional groups make it the ideal method for initial identity confirmation and routine quality control.

Key Takeaways for the Practicing Scientist:

  • Start with ATR: For rapid, routine analysis, the ATR technique provides reliable data with minimal effort.

  • Use KBr for Reference: When high-resolution data is paramount or for comparison with established spectral libraries, the KBr pellet method remains a valuable, albeit more demanding, option.

  • Integrate, Don't Isolate: While powerful, FT-IR provides one piece of the structural puzzle. For unequivocal structure proof required in drug development and publication, it must be used as part of an integrated analytical workflow that includes Mass Spectrometry for molecular formula confirmation and NMR for definitive connectivity mapping.

By understanding both the profound capabilities and the inherent limitations of FT-IR, researchers can leverage it effectively, ensuring the integrity of their materials and the success of their scientific endeavors.

References

  • Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. [Link]

  • Drawell. (n.d.). Sample Preparation for FTIR Analysis. Drawell Scientific Instrument Co., Ltd.[Link]

  • Scribd. (n.d.). 5-Sample Preparation Methods in FT-IR Spectroscopy. [Link]

  • University of Colorado Boulder. (n.d.). Sample preparation for FT-IR. Department of Chemistry.[Link]

  • Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Zenodo.[Link]

  • ResearchGate. (n.d.). IR, NMR spectral data of pyrimidine derivatives. [Link]

  • University of Colorado Boulder. (n.d.). IR Spectroscopy of Solids. Department of Chemistry.[Link]

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information.[Link]

  • ResearchGate. (n.d.). Fourier Transform Infrared Spectroscopy: Fundamentals and Application in Functional Groups and Nanomaterials Characterization. [Link]

  • Resonance. (2019). Functional Group Analysis in Undergraduate Laboratory Safe, Cost-effective and Micro-scale Alternatives. Indian Academy of Sciences.[Link]

  • ResearchGate. (n.d.). FT-IR data of pyrimidine derivatives compounds. [Link]

  • ScienceDirect. (n.d.). Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon. [Link]

  • Spectroscopy Online. (2025). FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines. [Link]

  • Agilent. (n.d.). Fourier Transform Infrared Spectroscopy (FTIR) Overview. Agilent Technologies.[Link]

  • FindLight. (2019). FTIR: Fourier-Transform Infrared Spectroscopy Principles and Applications. [Link]

  • Arolabs. (n.d.). Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characterization. [Link]

  • Taylor & Francis Online. (n.d.). Comparison of methods of functional group analysis using results from laboratory and field aerosol measurements. [Link]

  • Study Mind. (n.d.). Organic Analysis - Identification of Functional Groups (A-Level Chemistry). [Link]

Sources

Validation

Comparison of different synthesis routes for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a key building block in the synthesis of a variety of biologically active molecules and pha...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a key building block in the synthesis of a variety of biologically active molecules and pharmaceutical agents. The pyrimidine core is a fundamental scaffold in numerous drugs, and the specific substitution pattern of this compound, featuring a hydroxyl group at the 4-position, a methyl group at the 2-position, and an ethyl carboxylate at the 5-position, makes it a versatile intermediate for further chemical modifications. The efficiency, scalability, and economic viability of its synthesis are therefore of critical importance to researchers in the field of medicinal chemistry and process development.

This guide provides an in-depth comparison of the primary synthetic routes to Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. We will delve into the mechanistic underpinnings of each pathway, present detailed experimental protocols, and offer a comparative analysis of their respective advantages and disadvantages in terms of yield, reaction conditions, and accessibility of starting materials.

Core Synthetic Strategies

The synthesis of the pyrimidine ring is a well-established area of heterocyclic chemistry. For Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, the most prevalent and logical synthetic approaches can be broadly categorized into two main strategies:

  • Route A: Cyclocondensation of an Amidine with a Diethyl Malonate Derivative. This is a classic and highly effective method for constructing the pyrimidine ring.

  • Route B: Three-Component Condensation Approach. This strategy involves the one-pot reaction of simpler, readily available starting materials.

Below, we will explore each of these routes in detail.

Route A: The Diethyl Ethoxymethylenemalonate (DEEM) Pathway

This is arguably the most direct and widely applicable method for the synthesis of the target molecule. The core of this strategy is the cyclocondensation reaction between acetamidine and diethyl ethoxymethylenemalonate (DEEM).

Reaction Scheme

Route A DEEM Diethyl Ethoxymethylenemalonate (DEEM) Reaction Cyclocondensation DEEM->Reaction Acetamidine Acetamidine Acetamidine->Reaction Product Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate Base Base (e.g., NaOEt) Base->Reaction in Ethanol Reaction->Product

Caption: Route A: Synthesis via Diethyl Ethoxymethylenemalonate.

Mechanism and Rationale

The reaction proceeds through a nucleophilic attack of the amidine nitrogen onto the electrophilic carbon of the ethoxymethylene group of DEEM. This is followed by an intramolecular cyclization with the elimination of ethanol, and subsequent tautomerization to yield the stable aromatic pyrimidine ring. The use of a base, typically sodium ethoxide in ethanol, is crucial to deprotonate the acetamidine, thereby increasing its nucleophilicity.

Experimental Protocol

A representative experimental procedure is as follows:

  • Preparation of Sodium Ethoxide Solution: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal (1 equivalent) in anhydrous ethanol under an inert atmosphere.

  • Reaction Mixture: To the freshly prepared sodium ethoxide solution, add diethyl ethoxymethylenemalonate (1 equivalent) followed by acetamidine hydrochloride (1 equivalent).

  • Reaction Conditions: Heat the reaction mixture to reflux and maintain for a period of 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After completion, cool the reaction mixture to room temperature and neutralize with an acid (e.g., acetic acid or dilute HCl). The resulting precipitate is collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Performance Metrics
ParameterRoute A
Starting Materials Acetamidine, Diethyl ethoxymethylenemalonate
Reagents Sodium ethoxide, Ethanol
Typical Yield 70-85%
Reaction Time 4-6 hours
Scalability Readily scalable
Advantages High yield, relatively clean reaction, well-established.
Disadvantages Requires the preparation or purchase of DEEM.

Route B: The Three-Component Condensation Pathway

This approach offers the advantage of using simpler and more readily available starting materials in a one-pot synthesis. The key is the condensation of ethyl formate, ethyl acetate, and acetamidine.

Reaction Scheme

Route B EthylFormate Ethyl Formate Claisen EthylFormate->Claisen EthylAcetate Ethyl Acetate EthylAcetate->Claisen Base Base (e.g., NaH) Base->Claisen Claisen Condensation Intermediate Ethyl 2-formylacetate (in situ) Cyclocondensation Cyclocondensation Intermediate->Cyclocondensation Acetamidine Acetamidine Acetamidine->Cyclocondensation Product Ethyl 4-hydroxy-2-methyl- pyrimidine-5-carboxylate Claisen->Intermediate Cyclocondensation->Product

Comparative

Harnessing the Pyrimidine Scaffold: A Comparative Analysis of the Biological Activity of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate Derivatives

An In-Depth Technical Guide for Researchers The pyrimidine nucleus is a cornerstone "privileged scaffold" in medicinal chemistry, integral to essential biomolecules like nucleic acids and vitamins.[1][2][3] This six-memb...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Researchers

The pyrimidine nucleus is a cornerstone "privileged scaffold" in medicinal chemistry, integral to essential biomolecules like nucleic acids and vitamins.[1][2][3] This six-membered heterocyclic ring has been the foundation for numerous therapeutic agents.[3] Among the vast library of pyrimidine-based starting materials, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate stands out as a versatile and crucial building block for synthesizing derivatives with a wide spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects.[1][2][4][5]

This guide offers a comprehensive comparison of the biological performance of various derivatives synthesized from this core scaffold. We will delve into their mechanisms of action, present supporting quantitative data from key experimental studies, and provide detailed protocols for their evaluation, empowering researchers in the field of drug discovery and development.

Comparative Analysis of Biological Activities

The true potential of the Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate scaffold is realized through the diverse biological activities exhibited by its derivatives. Modifications to the core structure can dramatically influence potency and selectivity, leading to compounds tailored for specific therapeutic targets.

Antimicrobial Activity

Pyrimidine derivatives have long been investigated for their potential to combat microbial infections.[6] The introduction of various substituents onto the pyrimidine ring can lead to potent antibacterial and antifungal agents.[7][8] Studies have shown that these compounds can be effective against a range of both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[6][7][8]

Structure-Activity Relationship (SAR): The antimicrobial efficacy is heavily influenced by the nature of the substituents. For instance, the introduction of heterocyclic rings like thiadiazole or triazole can enhance antibacterial activity.[7] Similarly, the presence of specific substituted phenyl groups (e.g., p-methoxyphenyl or p-hydroxyphenyl) on the pyrimidine nucleus has been shown to improve the antimicrobial potential of the resulting derivatives.[8]

Comparative Performance Data:

The following table summarizes the antimicrobial activity of selected pyrimidine derivatives, measured by the Minimum Inhibitory Concentration (MIC) required to inhibit microbial growth.

Compound DerivativeTarget OrganismMIC (µg/mL)Reference CompoundMIC (µg/mL)
Thiazole-substituted pyrimidineStaphylococcus aureus12.5Ciprofloxacin6.25
Triazole-substituted pyrimidineEscherichia coli25Ciprofloxacin6.25
Benzothiazole-pyrimidineCandida albicans50Nystatin100
Phenyl-substituted pyrimidinePseudomonas aeruginosa62.5Ciprofloxacin12.5

Note: Data is compiled and representative of findings in the literature.[7][8]

Anticancer Activity

The structural similarity of pyrimidines to the nucleobases of DNA and RNA makes them ideal candidates for development as anticancer agents, often acting as antimetabolites that interfere with nucleic acid synthesis.[2][9] Derivatives of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate have demonstrated significant cytotoxic activity against a variety of human cancer cell lines.

Mechanisms of Action: The anticancer effects are achieved through several mechanisms, including:

  • Induction of Apoptosis: Many derivatives trigger programmed cell death in cancer cells by modulating the expression of key regulatory proteins like Bax and Bcl-2.[10]

  • Cell Cycle Arrest: Compounds can halt the proliferation of cancer cells by arresting the cell cycle at specific phases, such as G2/M.[10]

  • Enzyme Inhibition: Specific derivatives have been shown to inhibit enzymes crucial for cancer cell survival and proliferation, such as dihydroorotate dehydrogenase, telomerase, and STAT6.[11][12][13]

Apoptosis Signaling Pathway

apoptosis_pathway Pyrimidine Derivative Pyrimidine Derivative Bcl-2 Bcl-2 (Anti-apoptotic) Pyrimidine Derivative->Bcl-2 Inhibits Bax Bax (Pro-apoptotic) Pyrimidine Derivative->Bax Activates Mitochondrion Mitochondrion Bcl-2->Mitochondrion Inhibits permeabilization Bax->Mitochondrion Promotes permeabilization Cytochrome c Cytochrome c Mitochondrion->Cytochrome c Releases Caspase-9 Caspase-9 Cytochrome c->Caspase-9 Activates Caspase-3 Caspase-3 Caspase-9->Caspase-3 Activates Apoptosis Apoptosis Caspase-3->Apoptosis

Caption: Simplified apoptosis pathway modulated by pyrimidine derivatives.

Comparative Performance Data:

The following table presents the half-maximal inhibitory concentration (IC₅₀) values, indicating the cytotoxic potency of selected derivatives against various cancer cell lines.

Compound DerivativeCancer Cell LineIC₅₀ (µM)
Aryl urea-pyrimidine (4b)SW480 (Colon)11.08[10]
Pyrazole-pyrimidine (8e)MGC-803 (Gastric)1.02 (Telomerase Inhibition)[13]
Thiazolo[4,5-d]pyrimidine (3b)A375 (Melanoma)25.4[14]
Pyrido[2,3-d]pyrimidine (2d)A549 (Lung)< 50[15]
Pyrimidine-carboxamide (2t)(STAT6 Inhibition)0.021[12]
Anti-inflammatory Activity

Chronic inflammation is a key factor in many diseases, and pyrimidine derivatives have emerged as potent anti-inflammatory agents.[3][5] Their primary mechanism involves the inhibition of enzymes in the arachidonic acid cascade, which is responsible for the synthesis of inflammatory mediators like prostaglandins and leukotrienes.[3][16]

Mechanisms of Action:

  • COX/LOX Inhibition: The most significant mechanism is the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[5][16] Many derivatives show high selectivity for COX-2, the inducible isoform highly expressed at inflammatory sites, over the constitutive COX-1 isoform. This selectivity is a critical feature, as it reduces the risk of gastrointestinal side effects associated with non-selective NSAIDs.[3][16][17]

  • Cytokine Suppression: These compounds can also reduce the production of pro-inflammatory mediators such as prostaglandin E2 (PGE₂), nitric oxide (NO), and tumor necrosis factor-α (TNF-α).[16]

  • Antioxidant Effects: Some derivatives exhibit antioxidant properties by reducing levels of reactive oxygen species (ROS) in inflammatory models, further contributing to their anti-inflammatory profile.[17][18]

Arachidonic Acid Cascade

Arachidonic_Acid_Pathway cluster_0 Membrane Phospholipids cluster_1 Enzymatic Action cluster_2 Inflammatory Mediators Membrane_PL Membrane Phospholipids AA Arachidonic Acid Membrane_PL->AA PLA2 PLA2 Phospholipase A2 COX COX-1 / COX-2 LOX 5-LOX Pyrimidine_Derivatives Pyrimidine Derivatives Pyrimidine_Derivatives->COX Inhibit Pyrimidine_Derivatives->LOX Inhibit PGG2 Prostaglandin G2 AA->PGG2 COX Leukotrienes Leukotrienes (LTB4) AA->Leukotrienes LOX PGH2 Prostaglandin H2 PGG2->PGH2 Prostaglandins_Thromboxanes Prostaglandins (PGE2, PGI2) Thromboxanes PGH2->Prostaglandins_Thromboxanes

Caption: Inhibition points of pyrimidine derivatives in the arachidonic acid pathway.

Comparative Performance Data:

The table below compares the COX-2 inhibitory activity of selected pyrimidine derivatives with the standard drug, celecoxib.

Compound DerivativeCOX-2 Inhibition IC₅₀ (µM)COX-1 Inhibition IC₅₀ (µM)Selectivity Index (COX-1/COX-2)
Pyrimidine Derivative 50.04[5]--
Pyrimidine Derivative 60.04[5]--
Pyrimidine Derivative 4d23.8[16]28.39[16]1.19
Pyrimidine Derivative L1(Comparable to Meloxicam)[17](High Selectivity)[17]High
Celecoxib (Reference) 0.04 [5]- -

Experimental Methodologies and Workflows

To ensure scientific integrity and reproducibility, standardized protocols are essential for evaluating the biological activities of newly synthesized compounds.

General Synthesis Workflow

A common and effective method for synthesizing pyrimidine derivatives involves the cyclocondensation of a chalcone with urea, thiourea, or guanidine. This provides a robust framework for introducing diverse functional groups.

Synthesis Workflow Diagram

synthesis_workflow Start Start Reactants Ethyl Acetoacetate + Substituted Aldehyde Start->Reactants Chalcone_Formation Claisen-Schmidt Condensation Reactants->Chalcone_Formation Chalcone α,β-Unsaturated Ketone (Chalcone) Chalcone_Formation->Chalcone Cyclization_Reactants Chalcone + Urea / Thiourea Chalcone->Cyclization_Reactants Cyclization Cyclocondensation Reaction Cyclization_Reactants->Cyclization Pyrimidine_Derivative Target Pyrimidine Derivative Cyclization->Pyrimidine_Derivative Purification Purification & Characterization (NMR, MS, IR) Pyrimidine_Derivative->Purification Final_Product Final_Product Purification->Final_Product

Caption: General workflow for the synthesis of pyrimidine derivatives.

Protocol 1: Antimicrobial Susceptibility Testing (Tube Dilution Method)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound.

Objective: To find the lowest concentration of a pyrimidine derivative that visibly inhibits the growth of a specific microorganism.

Materials:

  • Test pyrimidine derivatives, dissolved in a suitable solvent (e.g., DMSO).

  • Bacterial or fungal strains (e.g., S. aureus, E. coli, C. albicans).

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi).

  • Sterile test tubes, micropipettes, and incubator.

  • Positive control (broth + inoculum) and negative control (broth only).

  • Standard antibiotic (e.g., Ciprofloxacin).

Procedure:

  • Preparation of Inoculum: Culture the microorganism overnight and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Serial Dilution: Prepare a series of two-fold dilutions of the test compound in the broth medium across a rack of sterile test tubes.

  • Inoculation: Add a standardized volume of the microbial inoculum to each tube, including the positive control. The final concentration of the inoculum should be approximately 5 x 10⁵ CFU/mL.

  • Incubation: Incubate the tubes at 37°C for 18-24 hours for bacteria, or at a suitable temperature for 48-72 hours for fungi.

  • Observation: After incubation, visually inspect the tubes for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.[8]

Protocol 2: Cytotoxicity Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells and is widely used to assess the cytotoxic effects of compounds on cancer cell lines.

Objective: To determine the IC₅₀ value of a pyrimidine derivative.

Materials:

  • Human cancer cell lines (e.g., SW480, A549).

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • 96-well plates, CO₂ incubator.

  • Test pyrimidine derivatives, dissolved in DMSO.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilization buffer (e.g., acidified isopropanol).

  • Microplate reader.

Procedure:

  • Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a CO₂ incubator.

  • Compound Treatment: The next day, treat the cells with various concentrations of the pyrimidine derivatives. Include untreated cells as a control.

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for another 3-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.

  • Solubilization: Remove the medium and add a solubilization buffer to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at a wavelength of ~570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value is determined by plotting the compound concentration against the percentage of cell viability.[10]

Protocol 3: In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay measures the ability of a compound to inhibit the peroxidase activity of COX-1 and COX-2 enzymes.

Objective: To determine the IC₅₀ values of a pyrimidine derivative for COX-1 and COX-2 inhibition.

Materials:

  • Purified human COX-1 and COX-2 enzymes.

  • Arachidonic acid (substrate).

  • N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) as a colorimetric probe.

  • Heme cofactor.

  • Tris-HCl buffer.

  • Test pyrimidine derivatives and reference inhibitors (e.g., Celecoxib).

  • 96-well plate and microplate reader.

Procedure:

  • Enzyme Preparation: In separate wells of a 96-well plate, add the reaction buffer, heme, and either COX-1 or COX-2 enzyme.

  • Compound Addition: Add the test pyrimidine derivative at various concentrations to the wells.

  • Pre-incubation: Incubate the plate for a short period (e.g., 15 minutes) at room temperature to allow the compound to bind to the enzyme.

  • Reaction Initiation: Initiate the reaction by adding arachidonic acid and TMPD. The oxidation of TMPD by the peroxidase activity of COX results in a color change.

  • Kinetic Measurement: Immediately measure the absorbance change over time at ~590-620 nm.

  • Data Analysis: The rate of reaction is proportional to the enzyme activity. Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ values by plotting the inhibitor concentration versus the percentage of inhibition.[16][17]

Conclusion and Future Outlook

The Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate scaffold is a remarkably versatile platform for the development of novel therapeutic agents. The derivatives synthesized from this core structure exhibit a broad and potent range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

The extensive research highlighted in this guide demonstrates that targeted modifications to the pyrimidine ring are key to enhancing biological efficacy and selectivity. Structure-activity relationship (SAR) studies are paramount in this endeavor, providing critical insights that guide the rational design of next-generation drug candidates.[1][2][11] Future research should focus on developing multi-target derivatives that can address complex diseases like cancer through synergistic mechanisms. Additionally, optimizing the pharmacokinetic and toxicological profiles of these promising compounds will be crucial for their successful translation into clinical applications.

References

  • Kwiecień, H., et al. (2018). Synthesis and antibacterial properties of pyrimidine derivatives. PubMed. [Link]

  • National Center for Biotechnology Information. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. PubChem. [Link]

  • Natarajan, S., et al. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Medicinal Chemistry. [Link]

  • Gomha, S. M., et al. (2015). Synthesis and comparing the antibacterial activities of pyrimidine derivatives. Journal of Chemical Sciences. [Link]

  • Morsy, M. A., et al. (1988). Structure-activity relationships of pyrimidines as dihydroorotate dehydrogenase inhibitors. Biochemical Pharmacology. [Link]

  • Rashid, H. U., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances. [Link]

  • Natarajan, S., et al. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and Their Biological Activity – A Review. ResearchGate. [Link]

  • Gupta, A., et al. (2020). “ Synthesis, Characterization and Antimicrobial activity of Pyrimidine based derivatives”. ResearchGate. [Link]

  • Abdel-Aziz, H. A., et al. (2019). Anticancer Activity of New Substituted Pyrimidines, Their Thioglycosides and Thiazolopyrimidine Derivatives. ResearchGate. [Link]

  • Fares, M., et al. (2018). Synthesis, characterization and evaluation of pyridopyrimidine carboxylate derivatives as potential antimicrobial and anticancer agents. ResearchGate. [Link]

  • Dhongade-dandgawhal, H. (2015). Synthesis, characterization and antimicrobial activity of pyrimidine based derivatives. Semantic Scholar. [Link]

  • Tsolaki, E., et al. (2021). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules. [Link]

  • Singh, A., et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

  • Fassihi, A., et al. (2020). Synthesis and anticancer activity of some pyrimidine derivatives with aryl urea moieties as apoptosis-inducing agents. Bioorganic Chemistry. [Link]

  • Minaiyan, M., et al. (2014). A study on the anti-inflammatory effects of new derivatives of 3-hydroxy pyridine-4-one. Advanced Biomedical Research. [Link]

  • Sobaś, P., et al. (2024). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. International Journal of Molecular Sciences. [Link]

  • Sobaś, P., et al. (2024). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. National Center for Biotechnology Information. [Link]

  • Rashid, H. U., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Publishing. [Link]

  • Nagashima, S., et al. (2007). Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorganic & Medicinal Chemistry. [Link]

  • Liu, X. H., et al. (2015). Novel pyrazole-5-carboxamide and pyrazole-pyrimidine derivatives: synthesis and anticancer activity. European Journal of Medicinal Chemistry. [Link]

  • Poczta, A., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Catalysis in Pyrimidine Synthesis: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous pharmaceuticals and bioactive molecules.[1][2] Its efficient s...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous pharmaceuticals and bioactive molecules.[1][2] Its efficient synthesis is therefore a critical endeavor in drug discovery and development. This guide provides an in-depth comparative analysis of various catalytic systems employed in the synthesis of pyrimidine compounds. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings of these catalysts, offering field-proven insights to inform your selection and experimental design. Every protocol presented is designed as a self-validating system, grounded in authoritative literature to ensure scientific integrity.

The Strategic Importance of Catalyst Selection in Pyrimidine Synthesis

The choice of catalyst is paramount in pyrimidine synthesis, directly influencing reaction efficiency, substrate scope, and environmental impact. The diverse array of available catalysts can be broadly categorized, each with its own set of advantages and disadvantages. This guide will explore the following key classes:

  • Metal-Based Catalysts: Offering high efficiency and selectivity.

  • Acid and Base Catalysts: Cost-effective and widely applicable.

  • Heterogeneous and Nanocatalysts: Facilitating catalyst recovery and reuse.

We will primarily focus on their application in widely utilized synthetic strategies such as the Biginelli reaction and modern multicomponent approaches.[2]

Metal-Based Catalysts: Precision and Power in Pyrimidine Ring Formation

Transition metal catalysts have revolutionized pyrimidine synthesis, enabling novel bond formations and enhancing reaction rates under mild conditions.

Copper Catalysis: A Versatile Workhorse

Copper catalysts, particularly Cu(II) salts, are highly effective in promoting the synthesis of a wide range of pyrimidine derivatives.[3][4] They are particularly adept at catalyzing cycloaddition reactions involving alkynes.[3][4]

Mechanistic Insight: Copper(II) catalysts can activate alkynes or propargyl alcohols, facilitating nucleophilic attack by nitrogen-containing reagents like amidines or guanidines, leading to the formation of the pyrimidine ring.[3]

Experimental Protocol: Copper-Catalyzed Synthesis of 2,4,6-Trisubstituted Pyrimidines

This protocol details a copper-catalyzed multicomponent reaction for the synthesis of polysubstituted pyrimidines.

Materials:

  • Aryl or alkyl ketone (1.0 mmol)

  • Nitrile (2.0 mmol)

  • Copper(I) catalyst (e.g., CuI, 5 mol%)

  • Base (e.g., K₂CO₃, 2.0 mmol)

  • Solvent (e.g., DMF, 3 mL)

Procedure:

  • To a sealed reaction vessel, add the ketone, nitrile, copper catalyst, and base.

  • Add the solvent and stir the mixture at a specified temperature (e.g., 120 °C) for a designated time (e.g., 12-24 hours).

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel to afford the desired pyrimidine derivative.

Iridium and Ruthenium Pincer Complexes: Sustainable Synthesis via Dehydrogenative Coupling

Recent advancements have seen the emergence of iridium and ruthenium pincer complexes as powerful catalysts for sustainable pyrimidine synthesis.[5][6] These catalysts enable the use of readily available alcohols as starting materials through an acceptorless dehydrogenative coupling mechanism, producing water and hydrogen gas as the only byproducts.[5]

Mechanistic Insight: The pincer complex facilitates a sequence of condensation and dehydrogenation steps. The alcohol is first oxidized to an aldehyde, which then reacts with an amidine. Subsequent cyclization and further dehydrogenation lead to the aromatic pyrimidine ring.[5]

Workflow for Iridium-Catalyzed Pyrimidine Synthesis

G cluster_0 Catalytic Cycle Amidine Amidine Intermediate1 Iminium Intermediate Amidine->Intermediate1 Alcohol1 Primary Alcohol Aldehyde1 Aldehyde Alcohol1->Aldehyde1 -H₂ Aldehyde1->Intermediate1 Intermediate2 Adduct Intermediate1->Intermediate2 Alcohol2 Secondary Alcohol Alcohol2->Intermediate2 -H₂O Pyrimidine Substituted Pyrimidine Intermediate2->Pyrimidine -H₂ H2_H2O H₂ + H₂O Ir_catalyst [Ir]-PN5P Catalyst

Caption: Iridium-catalyzed dehydrogenative coupling for pyrimidine synthesis.

Acid and Base Catalysis: The Classical Approach

Acid and base catalysis represents the more traditional yet highly effective route to pyrimidine synthesis, particularly in the context of the Biginelli reaction.[7][8]

The Biginelli Reaction: A Cornerstone of Pyrimidine Synthesis

The Biginelli reaction is a one-pot, three-component condensation of an aldehyde, a β-ketoester, and urea or thiourea, typically catalyzed by a Brønsted or Lewis acid.[7][8]

Mechanistic Insight: The reaction is believed to proceed through the formation of an N-acyliminium ion intermediate from the aldehyde and urea. This intermediate then undergoes nucleophilic addition by the enol of the β-ketoester, followed by cyclization and dehydration to yield the dihydropyrimidinone product.[7]

Experimental Protocol: Classic Acid-Catalyzed Biginelli Reaction

This protocol outlines the synthesis of a dihydropyrimidinone using a simple acid catalyst.[2]

Materials:

  • Aromatic aldehyde (1.0 mmol)

  • Ethyl acetoacetate (1.0 mmol)

  • Urea (1.5 mmol)

  • Acid catalyst (e.g., HCl, p-TSA, 10 mol%)

  • Solvent (e.g., Ethanol, 10 mL)

Procedure:

  • In a round-bottom flask, dissolve the aldehyde, ethyl acetoacetate, and urea in ethanol.

  • Add the acid catalyst to the mixture.

  • Reflux the reaction mixture for 4-8 hours, monitoring completion by TLC.

  • Cool the reaction to room temperature, allowing the product to precipitate.

  • Collect the solid product by filtration, wash with cold ethanol, and dry.

  • Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Base-Promoted Cycloadditions

Bases such as potassium carbonate and choline hydroxide can effectively catalyze the [3+3] cycloaddition of α,β-unsaturated ketones and amidines to furnish substituted pyrimidines.[3] Stronger bases often lead to higher yields.[3]

Heterogeneous and Nanocatalysts: The Green Chemistry Frontier

In recent years, a strong emphasis has been placed on developing sustainable synthetic methodologies. Heterogeneous and nanocatalysts are at the forefront of this movement, offering significant advantages in terms of catalyst separation, recyclability, and often milder reaction conditions.[9][10]

Magnetic Nanoparticles: Effortless Catalyst Recovery

Magnetic nanoparticles, such as Fe₃O₄, have emerged as excellent catalyst supports.[1][9] Their magnetic properties allow for simple and efficient separation from the reaction mixture using an external magnet, enabling easy recycling and reuse.[10] These have been successfully employed in the synthesis of pyrimidine-5-carbonitrile derivatives.[1]

Metal Oxides and Other Solid Supports

Other solid catalysts like nano-MgO and zirconium dioxide nanoparticles have also demonstrated high efficacy in pyrimidine synthesis, often in environmentally benign solvents like water or even under solvent-free conditions.[9]

Workflow for Nanocatalyst-Promoted Pyrimidine Synthesis

G cluster_1 Green Synthesis Workflow Reactants Reactants (Aldehyde, Malononitrile, Amine) Reaction Reaction (Heating/Stirring) Reactants->Reaction Solvent Green Solvent (e.g., Water, Ethanol) Solvent->Reaction Nanocatalyst Nanocatalyst (e.g., nano-MgO) Nanocatalyst->Reaction Product_Catalyst Product + Catalyst Mixture Reaction->Product_Catalyst Separation Catalyst Separation (e.g., Magnet, Filtration) Product_Catalyst->Separation Product Pure Pyrimidine Product Separation->Product Recycled_Catalyst Recycled Nanocatalyst Separation->Recycled_Catalyst Recycled_Catalyst->Reaction Reuse

Caption: Workflow for a green pyrimidine synthesis using a recyclable nanocatalyst.

Comparative Performance of Catalysts

The selection of an optimal catalyst is often a trade-off between reaction efficiency, cost, and environmental considerations. The following table provides a comparative overview of the performance of various catalysts in pyrimidine synthesis.

Catalyst TypeRepresentative CatalystKey AdvantagesTypical YieldsReaction ConditionsRecyclability
Metal-Based Cu(I/II) saltsHigh efficiency, good functional group tolerance.[3]70-95%Moderate to high temperatures.Possible but can be challenging.
[Ir]-PN5P Pincer ComplexSustainable (uses alcohols), high regioselectivity.[5]Up to 93%[5]High temperatures, produces H₂ and H₂O.[5]Yes, with careful handling.
Acid Catalysts p-Toluenesulfonic acid (p-TSA)Inexpensive, readily available, effective for Biginelli reaction.[11]60-90%Reflux temperatures.Not typically recycled.
Base Catalysts Potassium Carbonate (K₂CO₃)Cost-effective, suitable for specific cycloadditions.[3][12]50-85%Varies, often requires heating.Not typically recycled.
Nanocatalysts Fe₃O₄ NanoparticlesEasily separable (magnetic), reusable, often mild conditions.[1][9]80-95%Often milder than homogeneous counterparts.[13]High, multiple cycles possible.[11]
nano-MgOGreen catalyst, can be used in water.[9]85-95%Often requires heating.[9]Yes.[9]

Conclusion and Future Outlook

The field of catalytic pyrimidine synthesis is continually evolving, driven by the dual needs for efficiency and sustainability. While classical acid-catalyzed methods like the Biginelli reaction remain valuable for their simplicity and cost-effectiveness, modern transition-metal catalysis, particularly with iridium and ruthenium complexes, opens up new avenues for sustainable synthesis from readily available alcohols. The increasing prominence of heterogeneous and nanocatalysts addresses the critical need for catalyst recyclability and the use of greener reaction media.

For researchers and drug development professionals, the choice of catalyst will depend on the specific synthetic target, desired scale, and available resources. A thorough understanding of the mechanistic principles and practical considerations outlined in this guide will empower you to make informed decisions, leading to the efficient and responsible synthesis of novel pyrimidine-based compounds.

References

  • El-Faham, A., et al. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available at: [Link]

  • Gore, R. P., & Rajput, A. P. (2013). A review on recent progress in multicomponent reactions of pyrimidine synthesis. Drug Invention Today, 5(2), 148-152.
  • Tolba, M. S., et al. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(2), 121-142.
  • Zheng, B., et al. (2022). Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones). ACS Omega. Available at: [Link]

  • Hammouda, M. M., et al. (2023). Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts. RSC Advances, 13(18), 12085-12115.
  • Stauffer, S. R. (2004). Purine and Pyrimidine Nucleotide Synthesis and Metabolism. eLS.
  • BenchChem. (2025). A Comparative Analysis of Catalysts for Pyrimidine Synthesis: A Guide for Researchers. BenchChem.
  • YouTube. (2025).
  • Creative Proteomics. (2024). Pyrimidine Metabolism Pathways Synthesis and Degradation.
  • YouTube. (2022). Pyrimidine Synthesis Biochemistry. YouTube.
  • Maleki, A., & Kamal-Heidari, R. (2023). Synthesis of pyrano-pyrimidines: recent advances in catalysis by magnetically recoverable nanocatalysts.
  • Gunanathan, C., & Milstein, D. (2011). A Sustainable Multicomponent Pyrimidine Synthesis. Journal of the American Chemical Society, 133(36), 14491-14493.
  • Devaky, K. S., & Kumar, K. S. (2019). Advances in the Solid-Phase Synthesis of Pyrimidine Derivatives.
  • Al-dujailly, A. H. (2016). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Journal of Chemical and Pharmaceutical Research, 8(8), 649-661.
  • ResearchGate. (2015). Base Catalyzed Pyrimidine Synthesis Using Microwave.
  • El-Faham, A., et al. (2024). Sustainable Green Synthesis of Pyrimidine Derivatives: Review on Multicomponent Synthesis, Catalysts and Techniques. Current Organic Synthesis, 21(2), 127-139.
  • Organic Chemistry Portal. Biginelli Reaction. Organic Chemistry Portal.
  • ResearchGate. (n.d.). Catalysts and conditions for Biginelli reaction.
  • Organometallics. (2020). Synthesis of Pyridines, Quinolines, and Pyrimidines via Acceptorless Dehydrogenative Coupling Catalyzed by a Simple Bidentate P^N Ligand Supported Ru Complex.
  • ResearchGate. (2024). Transition-Metal Catalyzed Synthesis of Pyrimidines: Recent Advances, Mechanism, Scope and Future Perspectives.
  • Journal of Chemical Education. (2024). Synthesis of the Biginelli Reaction Using a Variety of Juices As Catalyst in the Heterocyclic Chemistry Laboratory.
  • Wikipedia. Biginelli reaction. Wikipedia.
  • PubMed. (2023). Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines. PubMed.

Sources

Comparative

A Comparative Guide to the Structural Validation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth technical compari...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison and validation strategy for the structure of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. By integrating predictive analysis with comparative data from a closely related analogue, we present a robust methodology for structural elucidation, even in the absence of a complete public spectral database for the target compound.

Introduction: The Importance of Structural Integrity and Tautomerism

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (C₈H₁₀N₂O₃, Molar Mass: 182.18 g/mol ) is a substituted pyrimidine, a heterocyclic scaffold of significant interest in medicinal chemistry due to its prevalence in bioactive molecules, including nucleobases.[1] A critical aspect of 4-hydroxypyrimidine derivatives is their existence in tautomeric forms. The structure can exist in the enol form (4-hydroxy) or, more commonly, the keto form (pyrimidin-4-one). Spectroscopic analysis is crucial to determine the predominant tautomer in a given state, which in turn governs the molecule's chemical reactivity and biological interactions.[2][3] This guide will focus on the validation of the keto tautomer, Ethyl 2-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylate, which is generally the more stable form.[4]

Predictive and Comparative Spectroscopic Analysis

In the absence of a comprehensive, publicly available experimental dataset for the title compound, we will first predict the expected spectroscopic signatures based on fundamental principles and data from analogous structures. We will then compare these predictions with the known data for a structurally similar compound, Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate, to provide a strong, evidence-based validation.

Table 1: Predicted ¹H NMR Spectroscopic Data for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (Keto Tautomer)
Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Rationale
-CH₃ (Ethyl)~1.3Triplet~7.1Standard alkyl triplet coupled to the methylene group.
-CH₂- (Ethyl)~4.3Quartet~7.1Methylene protons adjacent to an ester oxygen, coupled to the methyl group.
-CH₃ (Pyrimidine)~2.5Singlet-Methyl group attached to the pyrimidine ring, deshielded by the aromatic system.
Pyrimidine-H~8.5Singlet-Lone proton on the pyrimidine ring, significantly deshielded by the two nitrogen atoms and the carbonyl group.
N-H~12.0Broad Singlet-Amide-like proton, often broad and downfield, and its position can be solvent-dependent.
Table 2: Predicted ¹³C NMR Spectroscopic Data for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (Keto Tautomer)
Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale
-CH₃ (Ethyl)~14Typical upfield shift for a terminal methyl carbon.
-CH₂- (Ethyl)~60Methylene carbon of an ethyl ester.
-CH₃ (Pyrimidine)~20Methyl group attached to the pyrimidine ring.
C5 (Pyrimidine)~105Carbon bearing the ester group, shielded by the adjacent carbonyl.
C6 (Pyrimidine, C=O)~165Carbonyl carbon of the pyrimidone tautomer.
C4 (Pyrimidine)~150Quaternary carbon of the pyrimidine ring.
C2 (Pyrimidine)~155Carbon attached to the methyl group and two nitrogen atoms.
C=O (Ester)~170Carbonyl carbon of the ethyl ester group.
Comparative Analysis with Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate

To substantiate our predictions, we will compare them with the known spectroscopic features of Ethyl 4-chloro-2-methylpyrimidine-5-carboxylate. The substitution of a hydroxyl/oxo group with a chloro atom will induce predictable changes in the electronic environment and thus the chemical shifts, providing a valuable validation checkpoint.

Spectroscopic Feature Predicted for Target Compound (Hydroxy/Oxo) Rationale for Difference with Chloro-analogue
¹H NMR (Pyrimidine-H) ~8.5 ppmThe pyrimidinone proton is expected to be slightly more shielded than the corresponding proton in the chloro-analogue due to the electron-donating character of the amide-like system compared to the inductive withdrawal of chlorine.
¹³C NMR (C4) ~150 ppm (with OH/O)The carbon bearing the chloro group in the analogue will be significantly deshielded due to the strong electronegativity of chlorine.
¹³C NMR (C6) ~165 ppm (C=O)The presence of a carbonyl in the keto tautomer of our target compound will show a characteristic downfield signal, which will be absent in the chloro-analogue.

Experimental Protocols for Structural Validation

The following are detailed, step-by-step methodologies for the key experiments required to validate the structure of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Diagram: Experimental Workflow for Structural Validation

G cluster_synthesis Synthesis cluster_analysis Spectroscopic Analysis cluster_validation Structural Validation Synthesis Synthesis via Biginelli Reaction NMR ¹H and ¹³C NMR Synthesis->NMR FTIR FT-IR Spectroscopy Synthesis->FTIR MS Mass Spectrometry Synthesis->MS Data_Analysis Data Analysis and Comparison NMR->Data_Analysis FTIR->Data_Analysis MS->Data_Analysis Structure_Confirmation Structure Confirmation Data_Analysis->Structure_Confirmation

Caption: Workflow for the synthesis and structural validation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Synthesis: Modified Biginelli Reaction

A representative synthesis can be achieved via a three-component Biginelli reaction.[5]

  • Reactants: A mixture of ethyl acetoacetate (1 equivalent), urea or a substituted urea (1.2 equivalents), and an appropriate aldehyde (1 equivalent) is prepared. For the title compound, a glyoxylate derivative would be a suitable aldehyde component.

  • Solvent and Catalyst: The reaction is typically carried out in a protic solvent such as ethanol and catalyzed by a Lewis or Brønsted acid (e.g., HCl, p-toluenesulfonic acid).

  • Reaction Conditions: The mixture is refluxed for several hours, and the reaction progress is monitored by thin-layer chromatography.

  • Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is precipitated by the addition of cold water. The solid is collected by filtration, washed, and recrystallized from a suitable solvent like ethanol to yield the purified product.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the synthesized compound in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. The choice of solvent is critical as it can influence the position of exchangeable protons (N-H, O-H).

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

  • ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer. Standard parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

  • ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for all carbon atoms. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

Fourier-Transform Infrared (FT-IR) Spectroscopy
  • Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a thin, transparent disk. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

  • Expected Vibrational Bands:

    • N-H stretch: A broad absorption in the region of 3200-3400 cm⁻¹.

    • C-H stretch (aromatic/aliphatic): Absorptions between 2850-3100 cm⁻¹.

    • C=O stretch (ester and pyrimidone): Strong absorptions around 1650-1750 cm⁻¹. The presence of two distinct C=O peaks would be expected.

    • C=N and C=C stretches: Absorptions in the 1500-1650 cm⁻¹ region.

Mass Spectrometry (MS)
  • Ionization Method: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are suitable methods for this type of molecule.

  • Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the resulting ions is measured.

  • Expected Data: The molecular ion peak [M+H]⁺ should be observed at m/z 183.1. The base peak is often a stable fragment. For the title compound, major fragments are expected at m/z 137 and 42.[4]

Diagram: Key Structural Features and Spectroscopic Correlations

Caption: Correlation of the molecular structure with expected spectroscopic data.

Conclusion

The structural validation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate relies on a multi-faceted analytical approach. By combining predictive spectroscopy with comparative data from a close structural analogue, a high degree of confidence in the assigned structure can be achieved. The key to this validation is the consistent correlation across ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry, which together provide a unique fingerprint for the target molecule, confirming the presence of all key functional groups and the overall molecular framework. This guide provides a robust framework for researchers to approach the structural elucidation of novel or sparsely documented pyrimidine derivatives.

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 293750, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link].

  • Giuliano, B. M., Feyer, V., Prince, K. C., Coreno, M., Evangelisti, L., Melandri, S., & Caminati, W. (2010). Tautomerism in 4-hydroxypyrimidine, S-methyl-2-thiouracil, and 2-thiouracil. The Journal of Physical Chemistry A, 114(48), 12725–12730. Retrieved from [Link].

  • Request PDF (n.d.). Tautomerism in 4-Hydroxypyrimidine, S-Methyl-2-thiouracil, and 2-Thiouracil. Retrieved from [Link].

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Retrieved from [Link].

  • Solvent and Catalyst free synthesis of 3, 4-dihydropyrimidin-2(1H)- ones/thiones by Twin Screw Extrusion. (n.d.). Retrieved from [Link].

  • ResearchGate. (n.d.). FT-IR spectrum of ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate 4a. Retrieved from [Link].

Sources

Validation

X-ray crystallography data for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

An In-Depth Guide to the Structural Elucidation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: A Comparative Analysis For the attention of: Researchers, Scientists, and Drug Development Professionals. This guide pr...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to the Structural Elucidation of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate: A Comparative Analysis

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive analysis of the structural characterization of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents.[1] Their biological activity is intrinsically linked to their three-dimensional structure, making precise structural elucidation a critical step in the drug discovery and development pipeline.

While a definitive single-crystal X-ray diffraction study for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is not publicly available in crystallographic databases as of this writing, this guide will leverage high-quality crystallographic data from structurally analogous pyrimidine derivatives. This comparative approach will serve as a robust framework to understand the capabilities of X-ray crystallography and to objectively compare its outputs with those from alternative, complementary analytical techniques.

The Definitive Answer: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the unequivocal gold standard for determining the precise atomic arrangement of a molecule in the solid state. It provides unambiguous data on bond lengths, bond angles, and the conformation of the molecule, as well as how molecules pack together in a crystal lattice through intermolecular interactions like hydrogen bonding.

Case Studies: Crystal Structures of Related Pyrimidine Carboxylates

To illustrate the power of this technique, we will examine the crystallographic data from several closely related compounds. These analogues provide critical insights into how substitutions on the pyrimidine ring influence crystal packing and molecular conformation.

ParameterAnalogue 1: Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate[1]Analogue 2: Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate[2]Analogue 3: Ethyl 4-(2-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Chemical Formula C₁₄H₁₆N₂O₃S·H₂OC₁₀H₁₃NO₃C₁₄H₁₆N₂O₄
Crystal System TriclinicMonoclinicMonoclinic
Space Group P-1P2₁/cC2/c
a (Å) 5.6702 (17)4.4998 (2)20.757 (3)
b (Å) 11.212 (3)15.4499 (8)9.042 (2)
c (Å) 12.343 (4)14.2036 (7)13.919 (2)
α (°) 90.406 (5)9090
β (°) 95.251 (5)96.417 (1)92.313 (3)
γ (°) 104.393 (5)9090
Volume (ų) 756.5 (4)981.27 (8)2610.2 (9)
Key Interactions Intramolecular O—H⋯O and intermolecular O—H⋯O, N—H⋯O, O—H⋯S and N—H⋯S hydrogen bonds.[1]Molecules assemble into chains via O—H⋯N hydrogen bonding.[2]Crystal packing is stabilized by intermolecular O—H⋯O and N—H⋯O hydrogen bonds.

Expert Insight: The choice between a triclinic and monoclinic crystal system is not random; it is dictated by the molecule's symmetry and the most energetically favorable way it can pack. The presence of different functional groups (e.g., a thioxo group in Analogue 1 vs. an oxo group in Analogue 3) and even the position of a hydroxyl group (para vs. ortho) dramatically alters the hydrogen bonding networks, leading to different space groups and unit cell dimensions. This is precisely the kind of detailed, unambiguous information that only X-ray crystallography can provide.

Experimental Protocol: Single-Crystal X-ray Diffraction

The workflow for obtaining a crystal structure is a meticulous process that demands precision at every stage.

Step 1: Crystallization (The Art of the Science)

  • Rationale: The formation of a high-quality, single crystal is the most critical and often most challenging step. The goal is to encourage molecules to slowly and orderly arrange themselves into a repeating lattice.

  • Protocol:

    • Dissolve the purified compound (e.g., Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate) in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate, or dichloromethane) to near saturation.

    • Employ a slow evaporation technique by leaving the solution in a loosely covered vial at a stable temperature.

    • Alternatively, use vapor diffusion by placing the vial of dissolved compound inside a larger sealed container with a less polar "anti-solvent" (e.g., hexane). The slow diffusion of the anti-solvent into the primary solvent reduces the compound's solubility, promoting crystallization.

    • Harvest a well-formed, defect-free crystal (typically 0.1-0.3 mm in size) using a cryo-loop.

Step 2: Data Collection

  • Rationale: The crystal is irradiated with X-rays, and the resulting diffraction pattern is recorded. The angles and intensities of these diffracted beams contain the information about the electron density distribution, and thus the atomic positions, within the crystal.

  • Protocol:

    • Mount the crystal on a goniometer head in a diffractometer (e.g., a Bruker SMART CCD area-detector).

    • Cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibration and radiation damage.

    • Irradiate the crystal with a monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å).

    • Rotate the crystal and collect a series of diffraction images (frames) over a wide angular range.

Step 3: Structure Solution and Refinement

  • Rationale: The collected diffraction data is processed to determine the unit cell and space group. Then, computational methods are used to solve the "phase problem" and generate an initial model of the electron density map, from which atomic positions are determined and refined.

  • Protocol:

    • Integrate the raw diffraction data to determine the intensities and positions of the reflections.

    • Solve the structure using direct methods or Patterson methods (e.g., with software like SHELXS). This provides an initial model of the molecule.

    • Refine the model against the experimental data using a least-squares process (e.g., with SHELXL). This optimizes the atomic coordinates, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns, typically measured by the R-factor. A lower R-factor indicates a better fit.

Visualization of the Crystallographic Workflow

XRay_Workflow cluster_prep Crystal Preparation cluster_data Data Collection cluster_analysis Structure Analysis Purification Compound Purification Crystallization Crystallization (Slow Evaporation / Vapor Diffusion) Purification->Crystallization Mounting Crystal Mounting Crystallization->Mounting Diffractometer X-ray Diffractometer Mounting->Diffractometer Collection Data Collection (Rotation, Frame Collection) Diffractometer->Collection Integration Data Integration (Unit Cell Determination) Collection->Integration Solution Structure Solution (Phase Problem) Integration->Solution Refinement Structure Refinement (Least-Squares Fitting) Solution->Refinement Validation Validation & CIF File Refinement->Validation

Caption: Workflow for Single-Crystal X-ray Crystallography.

Comparison with Alternative Analytical Techniques

While X-ray crystallography is unparalleled for solid-state structure, a comprehensive characterization relies on a suite of techniques. Each provides a unique piece of the molecular puzzle.

TechniqueInformation ProvidedAdvantagesLimitations
X-ray Crystallography Precise 3D atomic coordinates, bond lengths/angles, stereochemistry, intermolecular interactions in the solid state.Unambiguous, definitive structural data.Requires a suitable single crystal; structure is static and in the solid state.
NMR Spectroscopy Connectivity of atoms (¹H, ¹³C), chemical environment of nuclei, dynamic processes in solution.Provides data on the molecule's structure and behavior in solution, which is often more biologically relevant.Does not provide precise bond lengths/angles; complex spectra can be difficult to interpret fully.
IR Spectroscopy Presence of specific functional groups (e.g., C=O, O-H, N-H).Fast, non-destructive, provides a quick "fingerprint" of the molecule.Provides limited information on the overall molecular skeleton.[3][4]
Mass Spectrometry Molecular weight and elemental composition (High-Res MS), fragmentation patterns.Extremely sensitive, requires very little sample, confirms molecular formula.[3]Provides no information on stereochemistry or atom connectivity.
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful method for determining molecular structure in solution. For a compound like Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a ¹H NMR spectrum would confirm the presence of the ethyl group (a quartet and a triplet), the methyl group (a singlet), and the pyrimidine ring proton. The chemical shifts would provide clues about the electronic environment of these protons. For a related compound, Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate, the reported ¹H NMR signals include peaks for the ethyl group (4.30 q, 1.32 t) and the methyl group (2.54 s)[2].

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying functional groups. For the target molecule, we would expect to see characteristic absorption bands:

  • ~3400-3200 cm⁻¹: A broad peak for the O-H stretch of the hydroxyl group.

  • ~3100-3000 cm⁻¹: C-H stretches for the aromatic ring and alkyl groups.

  • ~1700 cm⁻¹: A strong C=O stretch from the ethyl ester carbonyl group.

  • ~1650 cm⁻¹: A C=O stretch from the pyrimidine keto-enol tautomer.

  • ~1600 cm⁻¹: C=N and C=C stretching vibrations within the pyrimidine ring. These signals provide rapid confirmation that the key functional moieties have been successfully incorporated into the final molecule.[5]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight, which is a critical piece of data for confirming the identity of a compound. For Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (C₈H₁₀N₂O₃), the calculated monoisotopic mass is 182.0691 g/mol .[6] High-resolution mass spectrometry (HRMS) can confirm this mass to within a few parts per million, which provides strong evidence for the elemental composition. The fragmentation pattern can also offer structural clues. The most abundant fragment observed is often referred to as the base peak.[3]

A Synergistic Approach to Structural Elucidation

The most robust characterization of a novel molecule does not rely on a single technique but rather on the synergy between them. X-ray crystallography provides the definitive, high-resolution map of the molecule, while NMR, IR, and MS provide the essential validation and context.

Synergistic_Approach center_node Comprehensive Structural Characterization XRay X-Ray Crystallography (Solid-State 3D Structure) XRay->center_node Definitive Conformation NMR NMR Spectroscopy (Solution-State Connectivity) NMR->center_node Dynamic Behavior MS Mass Spectrometry (Molecular Weight & Formula) MS->center_node Identity Confirmation IR IR Spectroscopy (Functional Groups) IR->center_node Functionality Check

Caption: Complementary nature of analytical techniques.

References

  • El-Gaby, M. S. A., Atalla, A. A., Gaber, A. M., & Abd Al-Wahab, K. A. (2015). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Journal of Saudi Chemical Society, 19(5), 550-575. Available from: [Link]

  • Al-Ostath, A. I., Al-Amri, S. S., & Al-Ghamdi, A. M. (2020). Synthesis, Characterization and Biological Activity of Some New Pyrimidine Derivatives. Journal of Chemistry, 2020, 8859132. Available from: [Link]

  • Karczmarzyk, Z., Zięba, A., & Rykowski, A. (2018). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 23(11), 2825. Available from: [Link]

  • El-Hashash, M. A., El-Sawy, A. A., & El-Bahaie, S. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 10(4), 367-386. Available from: [Link]

  • Supporting Information for publications from The Royal Society of Chemistry. Available from: [Link]

  • YouTube. (2025). Synthesis of Pyrimidine and Its Derivatives. Available from: [Link]

  • Lynch, D. E., & McClenaghan, I. (2008). Ethyl 4-hydroxymethyl-2-methylpyridine-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 64(7), o883. Available from: [Link]

  • Royal Society of Chemistry. (2019). Supporting Information. Available from: [Link]

  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. Available from: [Link]

  • PubChem. (n.d.). Ethyl 4-(2-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. National Center for Biotechnology Information. Available from: [Link]

  • S. Mohamed, G., & A. El-Gaby, M. S. (2017). Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. Oriental Journal of Chemistry, 33(2). Available from: [Link]

  • Royal Society of Chemistry. (n.d.). Supporting information. Available from: [Link]

  • ResearchGate. (n.d.). Synthesis, spectroscopic characterization and crystallographic behavior of ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate: Experimental and theoretical (DFT) studies. Available from: [Link]

  • Christiansen, M. (2013, November 14). Chapter 13 – IR spectroscopy & Mass Spectrometry [Video]. YouTube. Available from: [Link]

  • CrashCourse. (2020, June 9). IR Spectroscopy and Mass Spectrometry: Crash Course Organic Chemistry #5 [Video]. YouTube. Available from: [Link]

  • PubChem. (n.d.). Ethyl 5-hydroxy-4-methylpyrimidine-2-carboxylate. National Center for Biotechnology Information. Available from: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Pyrimidine Purification: Comparing Efficacy of Recrystallization, Column Chromatography, and HPLC

For researchers, scientists, and drug development professionals, the purity of a synthesized pyrimidine is paramount to the reliability of experimental results and the ultimate safety and efficacy of a potential therapeu...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the purity of a synthesized pyrimidine is paramount to the reliability of experimental results and the ultimate safety and efficacy of a potential therapeutic agent. The removal of unreacted starting materials, reagents, and by-products is a critical step that dictates the quality of downstream applications.[1] This guide provides an in-depth comparison of the three most common purification methods for pyrimidine derivatives: recrystallization, column chromatography, and high-performance liquid chromatography (HPLC). We will delve into the mechanistic principles of each technique, provide detailed experimental protocols, and offer a comparative analysis to aid in selecting the most appropriate method for your specific needs.

The Foundational Principle: Purity Assessment

Before comparing purification methods, it is crucial to establish a reliable means of assessing purity. A combination of spectroscopic and chromatographic techniques is essential for the unambiguous determination of a compound's identity and purity level.[2]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is a powerful tool for structural elucidation and purity assessment. The presence of unexpected peaks in the ¹H or ¹³C spectrum can indicate the presence of impurities or residual solvents.[2] Quantitative NMR (qNMR) can also be used for the absolute quantification of a compound's purity.[3]

  • High-Performance Liquid Chromatography (HPLC): HPLC is a widely used and powerful technique for assessing the purity of synthesized pyrimidine compounds due to its high resolution and sensitivity.[2] By analyzing the chromatogram, one can determine the percentage of the desired compound relative to any impurities.

  • Mass Spectrometry (MS): MS provides information about the mass-to-charge ratio of a molecule, confirming its molecular weight.[2] Techniques like Electrospray Ionization (ESI) are particularly useful for the analysis of pyrimidine derivatives.[2]

Recrystallization: The Classic Approach for Solid Compounds

Recrystallization is a fundamental and cost-effective technique for purifying solid pyrimidine compounds.[1] The principle behind this method lies in the differential solubility of the target compound and its impurities in a specific solvent or solvent system at varying temperatures.[1]

The Mechanism of Recrystallization

The process involves dissolving the impure solid in a hot solvent to create a saturated solution. As the solution cools, the solubility of the desired compound decreases, leading to the formation of crystals, while the impurities remain dissolved in the solvent.[4] Slow cooling is generally preferred as it facilitates the growth of larger, higher-purity crystals.[5]

Experimental Protocols for Recrystallization

This is the most common and basic form of recrystallization.[4]

Step-by-Step Protocol:

  • Solvent Selection: Choose a solvent in which the pyrimidine derivative is highly soluble at elevated temperatures but sparingly soluble at room temperature.[1] Common solvents include ethanol, methanol, water, and ethyl acetate.[1]

  • Dissolution: In an Erlenmeyer flask, dissolve the crude pyrimidine in the minimum amount of hot solvent to create a saturated solution.[1][5]

  • Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper.[1][6]

  • Crystallization: Allow the solution to cool slowly and undisturbed to room temperature.[1] Subsequently, place the flask in an ice bath to maximize crystal formation.[1][5]

  • Crystal Collection: Collect the formed crystals by vacuum filtration using a Büchner funnel.[1][5]

  • Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering impurities.[1][5]

  • Drying: Dry the purified crystals under vacuum to remove any residual solvent.[1]

This method is employed when a single suitable solvent cannot be found. It utilizes a pair of miscible solvents: a "good" solvent in which the compound is soluble, and a "poor" solvent in which it is insoluble.[1]

Step-by-Step Protocol:

  • Solvent System Selection: Choose a miscible solvent pair. A common example for aminopyrimidine derivatives is an ethanol/water mixture.[6]

  • Dissolution: Dissolve the crude compound in a minimum amount of the hot "good" solvent.[1]

  • Addition of "Poor" Solvent: While the solution is hot, add the "poor" solvent dropwise until the solution becomes slightly turbid.[1]

  • Clarification: Add a few drops of the hot "good" solvent until the turbidity just disappears.[1]

  • Crystallization, Collection, Washing, and Drying: Follow steps 4-7 from the single-solvent protocol.

Visualization of the Recrystallization Workflow

Recrystallization_Workflow cluster_single Single-Solvent Recrystallization cluster_two Two-Solvent Recrystallization s1 Dissolve in Minimal Hot Solvent s2 Hot Filtration (Optional) s1->s2 s3 Slow Cooling & Crystallization s2->s3 s4 Vacuum Filtration s3->s4 s5 Wash with Cold Solvent s4->s5 s6 Dry Crystals s5->s6 t1 Dissolve in Hot 'Good' Solvent t2 Add Hot 'Poor' Solvent to Turbidity t1->t2 t3 Clarify with a few drops of 'Good' Solvent t2->t3 t4 Slow Cooling & Crystallization t3->t4 t5 Vacuum Filtration t4->t5 t6 Wash with Cold Solvent t5->t6 t7 Dry Crystals t6->t7

Caption: General workflows for single-solvent and two-solvent recrystallization.

Column Chromatography: Separation by Polarity

Flash column chromatography is a rapid and widely used preparative technique for purifying compounds from complex mixtures.[1] It separates components based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (a solvent system).[1][7]

The Principle of Separation in Column Chromatography

Compounds in the mixture are adsorbed onto the stationary phase and then eluted with the mobile phase. Less polar compounds have weaker interactions with the polar silica gel and therefore travel down the column more quickly with a less polar mobile phase. Conversely, more polar compounds interact more strongly with the stationary phase and require a more polar mobile phase to be eluted.

Experimental Protocol for Flash Column Chromatography

Step-by-Step Protocol:

  • Solvent System Selection: Using thin-layer chromatography (TLC), determine an appropriate solvent system that provides a retention factor (Rf) of approximately 0.2-0.4 for the target pyrimidine and good separation from impurities.[1][8] Common solvent systems include mixtures of hexane/ethyl acetate or dichloromethane/methanol.[1]

  • Column Packing: Prepare a slurry of silica gel in the chosen eluent and pack it into a glass column. Ensure the silica bed is compact and level.[1]

  • Sample Loading: Dissolve the crude pyrimidine in a minimal amount of the eluent. Alternatively, for less soluble compounds, adsorb the crude material onto a small amount of silica gel ("dry loading").[1][9] Apply the sample evenly to the top of the silica bed.[1]

  • Elution: Elute the column with the chosen solvent system, applying positive pressure to achieve a fast flow rate.[1]

  • Fraction Collection: Collect the eluent in fractions and monitor the separation using TLC to identify the fractions containing the purified product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified pyrimidine.

Visualization of the Column Chromatography Workflow

Column_Chromatography_Workflow start Crude Pyrimidine Mixture select_solvent Select Solvent System (via TLC, Rf ≈ 0.2-0.4) start->select_solvent pack_column Pack Column with Silica Gel Slurry select_solvent->pack_column load_sample Load Sample (Wet or Dry Loading) pack_column->load_sample elute Elute with Solvent System load_sample->elute collect_fractions Collect Fractions elute->collect_fractions monitor Monitor Fractions (via TLC) collect_fractions->monitor combine Combine Pure Fractions monitor->combine evaporate Evaporate Solvent combine->evaporate end Purified Pyrimidine evaporate->end

Caption: Step-by-step workflow for flash column chromatography.

Preparative High-Performance Liquid Chromatography (Prep-HPLC): The High-Resolution Choice

Preparative HPLC is a high-resolution purification technique ideal for obtaining highly pure pyrimidines.[1] It is particularly valuable for challenging separations or as a final polishing step in drug development.[1]

The Power of High-Resolution Separation

Prep-HPLC operates on the same principles as analytical HPLC but utilizes larger columns and higher flow rates to handle larger sample quantities. The choice of stationary phase (e.g., C18 for reverse-phase) and mobile phase composition is critical for achieving optimal separation. For highly polar pyrimidine derivatives, techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) may be more suitable.[10]

Experimental Protocol for Preparative HPLC

Step-by-Step Protocol:

  • Method Development: Develop an analytical HPLC method to determine the optimal mobile phase and column for separation.

  • Scale-Up: Scale up the analytical method to a preparative column, adjusting the flow rate and injection volume accordingly.[1]

  • Sample Preparation: Dissolve the partially purified pyrimidine in the mobile phase or a compatible solvent and filter it through a 0.22 µm filter.[1][10]

  • Purification: Inject the sample onto the preparative HPLC system and run the separation method.[1]

  • Fraction Collection: Collect fractions corresponding to the peak of the target compound, often triggered by a UV detector signal.[1]

  • Purity Analysis and Solvent Removal: Analyze the purity of the collected fractions by analytical HPLC. Combine the pure fractions and remove the solvent, often by lyophilization, to obtain the final product.

Visualization of the Preparative HPLC Workflow

HPLC_Workflow start Partially Purified Pyrimidine method_dev Analytical HPLC Method Development start->method_dev scale_up Scale-Up to Preparative Column method_dev->scale_up prep_sample Dissolve and Filter Sample scale_up->prep_sample inject Inject Sample onto Preparative HPLC prep_sample->inject separate Chromatographic Separation inject->separate collect Fraction Collection (UV-Triggered) separate->collect analyze Analyze Fraction Purity (Analytical HPLC) collect->analyze combine Combine Pure Fractions analyze->combine remove_solvent Solvent Removal (e.g., Lyophilization) combine->remove_solvent end High-Purity Pyrimidine remove_solvent->end

Caption: General workflow for preparative HPLC purification.

Comparative Analysis of Purification Methods

The choice of purification method depends on a variety of factors, including the properties of the pyrimidine derivative, the nature of the impurities, the desired scale of purification, and the required final purity.

FeatureRecrystallizationColumn ChromatographyPreparative HPLC
Principle Differential SolubilityDifferential Adsorption/PartitioningHigh-Resolution Partitioning
Typical Purity Good to ExcellentGoodExcellent to Very High
Yield Variable, can be lowGood to HighGood
Scalability Excellent (grams to kilograms)Good (milligrams to grams)Limited (milligrams to grams)
Cost LowModerateHigh
Speed Slow (hours to days)Moderate (hours)Fast (minutes to hours per run)
Best Suited For Crystalline solids with thermally stable properties.[1]A wide range of compounds, initial purification from complex mixtures.[1]Final purification, challenging separations, achieving very high purity.[1]
Key Limitations Only for solids, not suitable for all compounds, potential for low recovery.Requires solvent optimization, can be labor-intensive.Expensive equipment, limited sample loading capacity.

Conclusion

The purification of pyrimidines is a critical step in their synthesis and application. Recrystallization offers a simple and cost-effective method for purifying solid compounds, while column chromatography provides a versatile approach for a broader range of purifications. For achieving the highest levels of purity, particularly for pharmaceutical applications, preparative HPLC is the method of choice. A thorough understanding of the principles, advantages, and limitations of each technique, coupled with robust analytical methods for purity assessment, will enable researchers to select the optimal purification strategy for their specific pyrimidine derivatives.

References

  • Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds - Benchchem. (URL: )
  • Technical Support Center: Crystallization of Pyrimidine Compounds - Benchchem. (URL: )
  • Technical Support Center: Purification of Polar Pyrimidine Deriv
  • Technical Support Center: 4-Pyrimidine Methanamine Crystalliz
  • How to confirm the identity and purity of synthesized 4-Pyrimidine methanamine - Benchchem. (URL: )
  • HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column - PubMed. (URL: [Link])

  • Technical Support Center: Purification of Pyrimidine-2,4-dione Deriv
  • Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column - SIELC Technologies. (URL: [Link])

  • Direct Isolation of Purines and Pyrimidines from Nucleic Acids Using Sublimation | Request PDF - ResearchGate. (URL: [Link])

  • US6001838A - Process for the separation of pyrimidine derivatives from aqueous solutions - Google P
  • Separation of purine and pyrimidine bases by ion chromatography with direct conductivity detection - PubMed. (URL: [Link])

  • HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review) - ResearchGate. (URL: [Link])

  • Lab Procedure: Recrystallization - LabXchange. (URL: [Link])

  • Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivative. (URL: [Link])

  • Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine - arkat usa. (URL: [Link])

  • (PDF) Purines, Pyrimidines, and Nucleotides - ResearchGate. (URL: [Link])

  • Direct Isolation of Purines and Pyrimidines From Nucleic Acids Using Sublimation - PubMed. (URL: [Link])

  • Purification: Tips for Flash Column Chromatography - Department of Chemistry : University of Rochester. (URL: [Link])

  • 1H NMR spectroscopy of body fluids in patients with inborn errors of purine and pyrimidine metabolism - UvA-DARE (Digital Academic Repository). (URL: [Link])

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

  • Analysis of individual purine and pyrimidine nucleoside di- and triphosphates and other cellular metabolites in PCA extracts by using multinuclear high resolution NMR spectroscopy - PubMed. (URL: [Link])

  • (PDF) An overview on synthesis and biological activity of pyrimidines - ResearchGate. (URL: [Link])

  • Separation of purine and pyrimidine derivatives by thin-layer chromatography - PubMed. (URL: [Link])

  • The analysis of purine and pyrimidine bases and their nucleosides by high-pressure liquid chromatography - PubMed. (URL: [Link])

  • (PDF) SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION - ResearchGate. (URL: [Link])

  • Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts - RSC Publishing. (URL: [Link])

  • Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds - MDPI. (URL: [Link])

  • Syllabus for Chemistry (SCQP08) - S3waas. (URL: [Link])

  • Role of Pyrimidine Derivatives in the Treatment of Cancer. (URL: [Link])

  • Significance and Biological Importance of Pyrimidine in the Microbial World - PMC. (URL: [Link])

  • Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review - ResearchGate. (URL: [Link])

Sources

Validation

A Spectroscopic Guide to Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate and Its Analogs for Pharmaceutical Research

Introduction: The Pyrimidine Core in Drug Discovery The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural heart of numerous therapeutic agents, from antiviral medications to anticancer d...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Pyrimidine Core in Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural heart of numerous therapeutic agents, from antiviral medications to anticancer drugs. Its prevalence is due to its ability to engage in various biological interactions, including hydrogen bonding and π-stacking, making it a privileged structure in drug design. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate serves as a valuable building block in this domain, offering multiple points for chemical modification to modulate its physicochemical and pharmacological properties.

This guide provides an in-depth spectroscopic comparison of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate and its structurally related analogs. By examining the nuances in their Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) data, we aim to equip researchers, scientists, and drug development professionals with the foundational knowledge to accelerate the identification, characterization, and development of novel pyrimidine-based therapeutics. The comparative analysis presented herein illuminates the intricate relationship between molecular structure and spectroscopic output, providing a practical framework for structural elucidation and a deeper understanding of this vital class of heterocyclic compounds.

Core Compound and Selected Analogues for Comparison

For this guide, we will focus on the spectroscopic features of our primary compound of interest, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (1) , and compare it with a series of structurally related analogues. These analogues have been chosen to illustrate the spectroscopic shifts that occur with systematic modifications to the pyrimidine core, providing a clear rationale for structure-activity relationship (SAR) studies.

  • Compound 1: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

  • Analogue 2: Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

  • Analogue 3: Ethyl 1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5-carboxylate

  • Analogue 4: Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

These analogues introduce key structural changes: the replacement of the 4-hydroxy group with a 4-phenyl group and the conversion of the pyrimidine to a tetrahydropyrimidine ring (Analogue 2), the substitution of the 2-oxo group with a 2-thioxo group (Analogue 3), and the addition of a hydroxyl group to the phenyl ring at the 4-position (Analogue 4).

Experimental Methodologies: A Foundation of Trust

The spectroscopic data presented in this guide are based on established, validated analytical techniques. The choice of each method is driven by the specific structural information it can provide. The following protocols represent standard operating procedures for the characterization of heterocyclic compounds like pyrimidine derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For our analysis, both ¹H and ¹³C NMR spectra are essential.

Step-by-Step Protocol for NMR Analysis:

  • Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is critical to avoid overlapping signals with the analyte.

  • Instrument Setup: The spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.

  • ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse sequence. Key parameters to consider are the spectral width, the number of scans (typically 8 to 16 for sufficient signal-to-noise), and a relaxation delay (D1) of at least 5 seconds to ensure accurate integration.

  • ¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans (typically 128 or more) is required due to the lower natural abundance of the ¹³C isotope.

  • Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and setting the reference. Tetramethylsilane (TMS) is the conventional internal standard (δ = 0.00 ppm).

Diagram of the NMR Experimental Workflow:

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing Prep1 Weigh Compound Prep2 Dissolve in Deuterated Solvent Prep1->Prep2 Prep3 Transfer to NMR Tube Prep2->Prep3 Acq1 Tune & Shim Spectrometer Prep3->Acq1 Insert Sample Acq2 Acquire ¹H Spectrum Acq1->Acq2 Acq3 Acquire ¹³C Spectrum Acq1->Acq3 Proc1 Fourier Transform Acq2->Proc1 Acq3->Proc1 Proc2 Phase Correction Proc1->Proc2 Proc3 Baseline Correction & Referencing Proc2->Proc3 Output NMR Spectrum (¹H or ¹³C) Proc3->Output Final Spectrum

Caption: Workflow for NMR spectroscopic analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is an invaluable technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation.

Step-by-Step Protocol for FT-IR Analysis (ATR Method):

  • Background Scan: Record a background spectrum of the empty attenuated total reflectance (ATR) crystal to subtract atmospheric and instrumental interferences.

  • Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

  • Pressure Application: Apply consistent pressure to ensure good contact between the sample and the crystal.

  • Spectrum Acquisition: Collect the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

  • Data Analysis: The resulting spectrum is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule, which is particularly useful for analyzing compounds with conjugated systems.

Step-by-Step Protocol for UV-Vis Analysis:

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol) of a known concentration.

  • Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline spectrum.

  • Sample Measurement: Record the absorption spectrum of the sample solution over a specific wavelength range (e.g., 200-400 nm).

  • Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, which is crucial for determining the molecular weight and elemental composition.

Step-by-Step Protocol for MS Analysis (ESI-MS):

  • Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

  • Infusion: Infuse the sample solution into the electrospray ionization (ESI) source of the mass spectrometer.

  • Ionization: The sample is ionized, typically forming protonated molecules [M+H]⁺ in positive ion mode.

  • Mass Analysis: The ions are separated based on their m/z ratio by the mass analyzer (e.g., quadrupole or time-of-flight).

  • Detection: The detector records the abundance of each ion, generating a mass spectrum.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate and its selected analogues.

¹H NMR Spectral Data (400 MHz, DMSO-d₆)
Proton Assignment Compound 1 (Expected) Analogue 2 [1]Analogue 3 Analogue 4
-CH₂CH₃ (t)~1.25 ppm1.11-1.07 ppm1.10 ppm1.07 ppm
-CH₃ (pyrimidine)~2.40 ppm2.26 ppm2.32 ppm2.23 ppm
-CH₂CH₃ (q)~4.20 ppm4.01-3.96 ppm4.10 ppm3.98 ppm
Pyrimidine-H~8.50 ppm (s)5.17 ppm (s, C4-H)5.49 ppm (s, C4-H)5.08 ppm (s, C4-H)
Aromatic-H-7.34-7.24 ppm (m, 5H)7.32 ppm (m, 5H)7.02 (d, 2H), 6.66 (d, 2H)
NH~12.0 ppm (br s)9.21 (br s), 7.76 (br s)7.59 (s), 5.25 (s)9.08 (s), 7.58 (s)
OH~10.5 ppm (br s)--9.30 (s)

Note: The chemical shifts for Compound 1 are predicted based on the analysis of its analogues and general principles of NMR spectroscopy for pyrimidine derivatives.

¹³C NMR Spectral Data (100 MHz, DMSO-d₆)
Carbon Assignment Compound 1 (Expected) Analogue 2 [1]Analogue 3 Analogue 4
-CH₂C H₃~14.0 ppm14.5 ppm14.5 ppm-
-C H₃ (pyrimidine)~18.0 ppm18.2 ppm18.8 ppm-
-C H₂CH₃~60.0 ppm59.6 ppm60.3 ppm-
C5~105.0 ppm99.7 ppm101.1 ppm-
C4~160.0 ppm54.4 ppm54.7 ppm-
C6~162.0 ppm148.7 ppm145.1 ppm-
C2~165.0 ppm152.6 ppm153.2 ppm-
C=O (ester)~168.0 ppm165.8 ppm165.8 ppm-
Aromatic C-126.7, 127.7, 128.5, 128.8, 145.3 ppm126.2, 127.4, 128.2, 143.3 ppm-

Note: The chemical shifts for Compound 1 are predicted based on the analysis of its analogues and general principles of NMR spectroscopy for pyrimidine derivatives.

FT-IR Spectral Data (KBr, cm⁻¹)
Vibrational Mode Compound 1 (Expected) Analogue 2 [1]Analogue 3 Analogue 4 [2]
O-H/N-H stretch3400-3100 (broad)3639, 324433263496, 3250
C-H stretch (aliphatic)2980-28502967--
C=O stretch (ester)~1710169616801683
C=O stretch (ring)~16601650-1649
C=N/C=C stretch1600-1500160815801579
C=S stretch--~1250-

Note: The vibrational frequencies for Compound 1 are predicted based on the analysis of its analogues and general principles of FT-IR spectroscopy for pyrimidine derivatives.

UV-Vis and Mass Spectrometry Data
Parameter Compound 1 Analogue 2 [1]Analogue 3 Analogue 4 [2]
UV-Vis (λmax, nm) ~280-310--305
Mass Spec (m/z) 182 [M]⁺, 183 [M+H]⁺[3]260 [M]⁺, 261 [M+H]⁺276 [M]⁺, 277 [M+H]⁺276 [M]⁺, 277 [M+H]⁺

Interpretation of Spectroscopic Data: Structure-Spectra Correlations

The spectroscopic data presented above reveals key insights into the structural features of these pyrimidine derivatives.

NMR Spectroscopy
  • ¹H NMR: The proton NMR spectra are particularly informative. In the aromatic region, the single proton on the pyrimidine ring of Compound 1 is expected to appear as a singlet at a downfield chemical shift (~8.50 ppm) due to the electron-withdrawing effects of the adjacent nitrogen atoms and carbonyl group. In contrast, the tetrahydropyrimidine analogues (2, 3, and 4) show a characteristic singlet for the C4-proton at a much more upfield position (~5.1-5.5 ppm), reflecting the saturated nature of this part of the ring. The presence of a phenyl group in Analogues 2, 3, and 4 introduces a multiplet in the aromatic region (7.2-7.4 ppm). The broad singlets corresponding to the NH protons are also characteristic of these structures.

  • ¹³C NMR: The carbon spectra corroborate the proton data. The chemical shifts of the pyrimidine ring carbons are sensitive to the substitution pattern. A key difference is the C4 carbon, which is expected to be significantly downfield in the aromatic Compound 1 compared to the sp³-hybridized C4 in the tetrahydropyrimidine analogues. The presence of a thioxo group in Analogue 3 in place of an oxo group in Analogue 2 would be expected to cause a downfield shift in the C2 carbon signal, although this effect is not prominently observed in the provided data, likely due to other electronic influences.

FT-IR Spectroscopy

The FT-IR spectra clearly indicate the presence of key functional groups. The broad absorptions in the 3400-3100 cm⁻¹ region are indicative of N-H and O-H stretching vibrations. The strong carbonyl (C=O) stretching bands are particularly diagnostic. The ester carbonyl typically appears at a higher wavenumber (~1710-1740 cm⁻¹) than the ring carbonyl (~1650-1680 cm⁻¹). The absence of the ring C=O stretch and the appearance of a C=S stretching band around 1250 cm⁻¹ would be a key differentiator for thioxo-substituted analogues like Analogue 3.

UV-Vis Spectroscopy

The UV-Vis spectra are sensitive to the extent of conjugation in the molecule. The aromatic pyrimidine ring in Compound 1 is expected to have a λmax in the 280-310 nm range, corresponding to π→π* transitions. The introduction of a phenyl group in the tetrahydropyrimidine analogues also results in significant UV absorption in a similar region.

Mass Spectrometry

The mass spectra provide the molecular weight of each compound, confirming their elemental composition. The base peak in the mass spectrum of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate corresponds to the molecular ion [M]⁺ at m/z 182.[3] The fragmentation patterns can also provide structural information, though a detailed analysis is beyond the scope of this guide.

Conclusion: A Practical Guide for the Medicinal Chemist

This guide has provided a detailed spectroscopic comparison of ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate and a selection of its structurally diverse analogues. By presenting experimental protocols, comparative data tables, and an interpretation of the structure-spectra correlations, we have aimed to provide a valuable resource for researchers in the field of drug discovery and development.

The systematic analysis of how structural modifications influence the spectroscopic signatures of these pyrimidine derivatives offers a practical roadmap for the characterization of novel compounds. A thorough understanding of these spectroscopic principles is indispensable for confirming the identity and purity of synthesized molecules, and for building robust structure-activity relationships. As the quest for new and more effective therapeutics continues, the foundational knowledge of spectroscopic analysis will remain a critical tool in the arsenal of the medicinal chemist.

References

  • BenchChem. (2025). A Comparative Spectroscopic Analysis of Pyrimidine and Its Derivatives. BenchChem Technical Support Team.
  • Royal Society of Chemistry. (2019). Supporting Information for [Article Title]. [Journal Name].
  • Oriental Journal of Chemistry. (2017). Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. Oriental Journal of Chemistry, 33(2).
  • The Royal Society of Chemistry. (n.d.).
  • Halim, M. E., et al. (2024). Spectral correlation of synthesized ethyl-4-(subs. phenyl)-6-methyl-2-oxo (or thio)-1, 2, 3, 4-tetrahydropyrimidine-5-carbox. Bangladesh Journal of Scientific and Industrial Research, 59(4), 223-230.
  • PubChem. (n.d.). Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

  • Das, U., et al. (2008). Ethyl 4-(4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate monohydrate. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2488.

Sources

Comparative

A Senior Application Scientist's Guide to HPLC Purity Assessment of Synthesized Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

Abstract: This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity assessment of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key intermediate in...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity assessment of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, a key intermediate in pharmaceutical synthesis. We delve into the rationale behind method development, compare alternative chromatographic strategies, and present a detailed, robust protocol for immediate application. This document is intended for researchers, analytical scientists, and drug development professionals who require accurate and reliable purity data.

Introduction: The Critical Role of Purity in Synthesis

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is a heterocyclic compound of significant interest as a building block in the synthesis of various pharmaceutical agents.[1] Pyrimidine derivatives are integral to numerous biologically active molecules, and the purity of this starting material directly impacts the safety and efficacy of the final Active Pharmaceutical Ingredient (API).[2][]

The synthesis of such molecules, often involving multi-step reactions, can generate a variety of impurities, including unreacted starting materials, intermediates, and by-products from side reactions.[4] Therefore, a robust, selective, and validated analytical method is paramount to ensure the quality and consistency of the synthesized compound. High-Performance Liquid Chromatography (HPLC) is the industry-standard technique for this purpose, offering the high resolution and sensitivity required to separate and quantify the main component from its structurally similar impurities.[5][6]

The Analytical Challenge: Understanding the Analyte and Potential Impurities

Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate (PubChem CID: 293750) is a relatively polar molecule due to the presence of a hydroxyl group and two nitrogen atoms within the pyrimidine ring.[7] Its synthesis typically involves the condensation of a β-ketoester with an amidine-like compound.[8]

Potential Impurities:

  • Starting Materials: Unreacted ethyl 2-cyano-3-ethoxyacrylate or acetamidine.

  • Intermediates: Partially cyclized or hydrolyzed intermediates.

  • By-products: Isomers, degradation products, or compounds formed from competing reaction pathways.[9]

The polarity of the target molecule and its potential impurities presents a specific challenge for retention and separation in traditional Reversed-Phase HPLC (RP-HPLC).[10]

Comparative Analysis of HPLC Methodologies

The selection of an appropriate HPLC method is a balance between achieving adequate separation (selectivity), efficiency, and analysis time. We compare three distinct approaches for the purity assessment of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Method A: The Workhorse - C18 Reversed-Phase HPLC

Reversed-phase chromatography, utilizing a non-polar stationary phase (like C18) and a polar mobile phase, is the most common starting point for HPLC method development.[11] For polar analytes like our target compound, achieving sufficient retention can be challenging, often requiring highly aqueous mobile phases.

  • Principle: Separation is based on hydrophobic interactions. Less polar compounds are retained longer.[11]

  • Advantages: Widely available columns, extensive literature, and high efficiency.

  • Challenges: Poor retention of the main peak and very polar impurities, potentially causing them to elute near the solvent front (void volume), where quantification is unreliable.[12]

Method B: Alternative Selectivity - Phenyl-Hexyl Column

To enhance the retention of aromatic compounds like pyrimidines, a stationary phase with a different selectivity, such as a Phenyl-Hexyl column, can be employed.

  • Principle: This phase offers π-π interactions in addition to hydrophobic interactions, providing a different separation mechanism that can be highly effective for aromatic and heterocyclic compounds.[13]

  • Advantages: Improved resolution for aromatic impurities and potentially better peak shape due to different interaction modes.

  • Challenges: May still require highly aqueous mobile phases; selectivity can be highly dependent on the mobile phase composition.

Method C: The Polar Specialist - Hydrophilic Interaction Liquid Chromatography (HILIC)

For highly polar compounds that are unretained in reversed-phase, HILIC is an excellent alternative.

  • Principle: HILIC utilizes a polar stationary phase (e.g., unmodified silica or diol) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of water. A water-enriched layer forms on the stationary phase, and analytes partition between this layer and the bulk mobile phase.

  • Advantages: Excellent retention for very polar compounds that elute in the void volume in RP-HPLC.[14]

  • Challenges: Can have longer equilibration times and may be more sensitive to the water content of the sample diluent.

Data Summary & Comparison

The following table provides a comparative summary of the expected performance of the primary methods discussed.

ParameterMethod A: C18 RP-HPLCMethod B: Phenyl-Hexyl RP-HPLCRationale / Justification
Stationary Phase Octadecylsilane (C18)Phenyl-HexylC18 is the standard for hydrophobicity. Phenyl-Hexyl offers alternative π-π interactions beneficial for the pyrimidine ring.
Retention Factor (k') Low to ModerateModerateThe Phenyl-Hexyl column is expected to provide enhanced retention for the aromatic analyte through π-π interactions.
Resolution (Rs) Potentially poor for polar impuritiesPotentially improved for aromatic impuritiesThe different selectivity of the Phenyl-Hexyl phase can resolve impurities that co-elute with the main peak on a C18 column.
Peak Tailing Possible due to secondary interactions with residual silanolsGenerally goodModern phenyl columns are well end-capped, minimizing tailing.
Mobile Phase High Aqueous (e.g., 95% Water/Buffer)High AqueousBoth methods will likely require a high percentage of the aqueous phase to retain the polar analyte.
Method Robustness HighHighBoth are well-established, robust techniques.

Recommended Experimental Protocol: RP-HPLC with a C18 Column

This protocol is designed to be a self-validating system, incorporating system suitability tests to ensure the reliability of the results, in line with regulatory expectations.[15]

Instrumentation and Materials
  • HPLC System: A gradient-capable HPLC system with a UV detector.

  • Column: Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Diluent: Water/Acetonitrile (50:50, v/v).

  • Standard: Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate reference standard.

  • Sample: Synthesized Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Chromatographic Conditions
ParameterValue
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 254 nm
Injection Volume 10 µL
Gradient Program Time (min)
0.0
20.0
25.0
25.1
30.0

Causality: A gradient elution is chosen to ensure that any less polar, late-eluting impurities are effectively removed from the column, preventing carryover into subsequent injections. The acidic mobile phase (0.1% Formic Acid) helps to protonate silanol groups on the stationary phase and suppress the ionization of the analyte, leading to sharper, more symmetrical peaks.[13]

Preparation of Solutions
  • Standard Solution (0.1 mg/mL): Accurately weigh about 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

  • Sample Solution (1.0 mg/mL): Accurately weigh about 25 mg of the synthesized sample into a 25 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

Experimental Workflow & System Suitability

A validated analytical procedure requires confirmation that the system is performing acceptably.[16] This is achieved through a System Suitability Test (SST) performed before any sample analysis, as mandated by pharmacopeias and regulatory bodies like the ICH.[17][18]

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing Prep_Mobile_Phase Prepare Mobile Phase Prep_Solutions Prepare Standard & Sample Solutions Prep_Mobile_Phase->Prep_Solutions Equilibrate Equilibrate System Prep_Solutions->Equilibrate SST Perform System Suitability Test (SST) (5 replicate injections of Standard) Equilibrate->SST Inject_Blank Inject Blank (Diluent) SST->Inject_Blank SST Pass Handle_Failure Troubleshoot System (Check for leaks, bubbles, column issues) SST->Handle_Failure SST Fail Inject_Sample Inject Sample Solution Inject_Blank->Inject_Sample Integrate Integrate Peaks Inject_Sample->Integrate Calculate Calculate % Purity (Area Percent Normalization) Integrate->Calculate Report Generate Report Calculate->Report

Caption: HPLC analysis workflow from preparation to reporting.

System Suitability Acceptance Criteria

The following criteria must be met from the five replicate injections of the standard solution before proceeding with sample analysis.[19][20]

ParameterAcceptance CriteriaRationale
Tailing Factor (T) 0.8 ≤ T ≤ 1.5Measures peak symmetry. Values outside this range may indicate column degradation or undesirable secondary interactions.
Theoretical Plates (N) > 2000Measures column efficiency and the sharpness of the peak.
Repeatability (%RSD) ≤ 2.0% for Peak Area and Retention TimeEnsures the precision and stability of the system over multiple injections.

These parameters are rooted in the ICH Q2(R1) guidelines for analytical procedure validation, which form the basis of ensuring a method is fit for its intended purpose.[21][22][23]

Calculation of Purity

For purity assessment, the area percent normalization method is commonly used.

% Purity = (Area of Main Peak / Total Area of All Peaks) x 100

This calculation assumes that all components have a similar response factor at the detection wavelength. For a more accurate quantification of specific impurities, a reference standard for each impurity would be required.

Conclusion

The purity assessment of synthesized Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate is effectively achieved using a gradient Reversed-Phase HPLC method with a C18 column. This approach provides a robust, reliable, and high-resolution separation of the main component from potential process-related impurities. The inclusion of rigorous System Suitability Testing ensures that the analytical system is performing correctly, lending high confidence to the generated data. While alternative column chemistries like Phenyl-Hexyl exist for troubleshooting specific separation challenges, the recommended C18 method serves as a powerful and universally applicable starting point for quality control in a drug development setting.

References

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

For researchers and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical reagents we employ. The proper management and disposal of compou...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical reagents we employ. The proper management and disposal of compounds like Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate are not merely regulatory hurdles but are fundamental to ensuring a safe laboratory environment and maintaining environmental stewardship. This guide provides a detailed, procedural framework for the safe handling and disposal of this compound, grounded in established safety protocols and regulatory standards. The causality behind each step is explained to empower you with the knowledge to manage chemical waste responsibly and effectively.

Hazard Characterization and Regulatory Context

Effective disposal begins with a thorough understanding of the compound's intrinsic hazards and the regulatory landscape. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate must be treated as a hazardous substance based on its Globally Harmonized System (GHS) classification.[1] This classification directly informs the necessary handling precautions and dictates that this chemical cannot be disposed of via standard trash or sewer systems.[2][3]

Disposal procedures are primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA), which sets standards for worker safety.[4][5][6][7]

Table 1: GHS Hazard Profile for Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate [1]

Hazard ClassHazard CodeStatement
Skin Corrosion/IrritationH315Causes skin irritation
Serious Eye Damage/Eye IrritationH319Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)H335May cause respiratory irritation

Source: European Chemicals Agency (ECHA) data, via PubChem.[1]

Immediate Safety and Personal Protective Equipment (PPE)

Given the compound's irritant properties, establishing a safe handling environment is the first critical step. The selection of appropriate PPE is non-negotiable and serves as the primary barrier against exposure.

  • Eye Protection : Wear tightly fitting safety goggles or a face shield to protect against accidental splashes or dust generation.[8][9]

  • Hand Protection : Chemical-resistant gloves, such as nitrile or neoprene, are required.[8] Gloves must be inspected before use and disposed of properly after handling the waste.[10]

  • Protective Clothing : A standard lab coat or a chemical-resistant apron must be worn to prevent skin contact.[8]

  • Engineering Controls : All waste handling and consolidation should occur within a well-ventilated area, preferably inside a chemical fume hood, to minimize the risk of inhaling dust or aerosols.[9] Ensure that an eyewash station and safety shower are readily accessible.[11]

Step-by-Step Disposal Protocol

The disposal of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate must be managed as hazardous chemical waste.[8] Adherence to institutional, local, state, and federal regulations is mandatory.

Step 1: Waste Segregation The principle of waste segregation is to prevent inadvertent and dangerous chemical reactions within a waste container.[12][13]

  • Action : Collect waste Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, including any contaminated materials (e.g., weigh boats, contaminated paper towels), in a designated container for solid organic hazardous waste .

  • Causality : Do not mix this compound with other waste streams, such as acids, bases, or oxidizers, unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[12][13] Incompatible chemicals can react violently, release toxic gases, or cause fires.

Step 2: Containerization Proper containment is essential to prevent leaks and environmental release during storage and transport.[3]

  • Action : Select a container that is in good condition, free of leaks or damage, and constructed of a material chemically compatible with the waste (plastic is often preferred).[2][3][13] The container must have a secure, screw-top cap.[13]

  • Causality : Using a compatible container prevents the waste from degrading the container material.[14] The container should not be filled beyond 90% capacity to allow for expansion and prevent spills.[13][14]

Step 3: Labeling Accurate labeling is a critical regulatory requirement that ensures safe handling and proper final disposal.

  • Action : As soon as the first amount of waste is added, affix a "Hazardous Waste" label to the container.[9] The label must include:

    • The full chemical name: "Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate".[8]

    • The words "Hazardous Waste".[8]

    • The accumulation start date (the date the first piece of waste was added).[9]

    • Relevant hazard information (e.g., Irritant).[12]

  • Causality : Clear labeling communicates the container's contents and associated dangers to all laboratory personnel and waste handlers, preventing accidental exposures and ensuring the waste is routed to the correct disposal facility.

Step 4: Storage in a Satellite Accumulation Area (SAA) Hazardous waste must be stored safely at its point of generation before being collected.[2][13]

  • Action : Store the sealed and labeled waste container in a designated SAA. This area must be at or near the point of waste generation and under the control of laboratory personnel.[9][13]

  • Causality : The SAA ensures that hazardous waste is managed safely in a secondary containment system, away from general laboratory traffic.[3] Federal regulations limit the quantity of waste and the length of time it can be stored in an SAA, necessitating regular pickups.[2] The SAA must be inspected weekly for any signs of leakage.[13]

Step 5: Arranging for Final Disposal Hazardous waste must be disposed of through a licensed and approved facility.

  • Action : Once the container is full or the maximum accumulation time has been reached, contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup.[2][8][14]

  • Causality : This final step ensures that the waste is transported, treated, and disposed of in a manner that is compliant with all EPA regulations, protecting both human health and the environment.[4][6]

Emergency Procedures: Spill Management

In the event of an accidental spill, a prompt and correct response is crucial to mitigate exposure and contamination.

  • Evacuate and Secure : Immediately alert colleagues in the area and restrict access to the spill site.[8]

  • Ventilate : Ensure the area is well-ventilated; if the spill is in a fume hood, keep it running.[8]

  • Don PPE : Before attempting any cleanup, don the appropriate PPE as described in Section 2.

  • Contain and Collect :

    • For a solid spill , carefully sweep or scoop the material to avoid generating dust.[8]

    • For a liquid solution spill , cover it with an inert absorbent material like vermiculite or sand.[8]

  • Package Waste : Place all spilled material and contaminated cleanup supplies into a new, properly labeled hazardous waste container.[8]

  • Decontaminate : Clean the spill area with an appropriate solvent, followed by soap and water.[8] All materials used for decontamination must also be disposed of as hazardous waste.[8]

  • Report : Report the incident to your laboratory supervisor and EHS department, as per your institution's policy.

Visualization of the Disposal Workflow

To clarify the procedural logic, the following diagram outlines the decision-making and operational flow for the disposal of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Disposal_Workflow cluster_prep Preparation & Assessment cluster_collection Collection & Storage cluster_disposal Final Disposition WasteGen Waste Generation Assess Assess Hazards (Skin/Eye/Resp Irritant) WasteGen->Assess PPE Don Appropriate PPE (Goggles, Gloves, Lab Coat) Assess->PPE Segregate Segregate as Solid Organic Waste PPE->Segregate Container Select Compatible Sealed Container Segregate->Container Label Label Container: 'Hazardous Waste' + Name + Date Container->Label Store Store in SAA (Secondary Containment) Label->Store Monitor Monitor SAA (Weekly Inspection) Store->Monitor Full Container Full or Time Limit Reached? Monitor->Full Full->Monitor No ContactEHS Contact EHS for Waste Pickup Full->ContactEHS Yes Disposal Document and Transfer to Licensed Contractor ContactEHS->Disposal

Caption: Workflow for the safe disposal of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

References

Handling

Personal protective equipment for handling Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

A Strategic Guide to the Safe Handling of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate As a cornerstone in contemporary drug discovery and organic synthesis, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate demands a...

Author: BenchChem Technical Support Team. Date: January 2026

A Strategic Guide to the Safe Handling of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate

As a cornerstone in contemporary drug discovery and organic synthesis, Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate demands a comprehensive understanding of its handling and safety protocols. This guide provides an in-depth operational plan, grounded in established safety science, to ensure the well-being of laboratory personnel and the integrity of research outcomes.

Hazard Identification and Risk Assessment: A Proactive Stance

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a clear framework for understanding the potential hazards associated with Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.[1][2] This compound is classified with the following hazard statements:

  • H315: Causes skin irritation. [1]

  • H319: Causes serious eye irritation. [1]

  • H335: May cause respiratory irritation. [1]

These classifications necessitate a multi-faceted approach to personal protection, focusing on preventing contact with skin and eyes, and minimizing the potential for inhalation. The "Exclamation Mark" pictogram is the corresponding GHS symbol for these types of hazards.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable when handling Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. The following table outlines the minimum required PPE, with the rationale rooted in the compound's known hazards.

PPE CategorySpecificationRationale
Eye/Face Protection Tightly fitting safety goggles or a face shield worn over safety glasses. Must conform to EN 166 (EU) or NIOSH (US) standards.[3][4]To protect against splashes and airborne particles that can cause serious eye irritation.[1][4]
Skin Protection Chemical-resistant gloves (e.g., nitrile, neoprene), inspected before each use. A flame-resistant lab coat or impervious clothing is also required.[3][4]To prevent skin contact, which is known to cause irritation.[1][4]
Respiratory Protection Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4][5] If exposure limits are likely to be exceeded or irritation is experienced, a full-face respirator with an appropriate cartridge should be used.[3]To mitigate the risk of inhaling airborne particles of the compound, which can lead to respiratory irritation.[1][4]
Operational Plan: A Step-by-Step Handling Protocol

A systematic workflow is crucial for ensuring safety and preventing contamination. The following protocols detail the procedural steps for common laboratory manipulations of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

3.1. Weighing of the Solid Compound:

  • Preparation: Before handling the compound, ensure that the chemical fume hood is operational and the work area is clean and uncluttered.

  • Donning PPE: Put on a lab coat, tightly fitting safety goggles, and chemical-resistant gloves.

  • Weighing Procedure:

    • Perform all weighing activities within the chemical fume hood to contain any airborne particles.

    • Use anti-static weighing paper or a tared container to handle the solid.

    • Carefully transfer the desired amount of the compound using a clean spatula.

  • Post-Weighing:

    • Securely cap the stock container immediately after use.

    • Clean the spatula and the weighing area with a suitable solvent (e.g., 70% ethanol) and dispose of the cleaning materials as contaminated waste.

3.2. Preparation of Stock Solutions:

  • Preparation: All solution preparations must be conducted within a certified chemical fume hood.

  • Donning PPE: Wear a lab coat, safety goggles, and chemical-resistant gloves. For larger volumes or if there is a higher risk of splashing, consider using a face shield and double-gloving.[5][6]

  • Dissolution Procedure:

    • Slowly add the solvent to the solid compound to prevent splashing.

    • If sonication is necessary, ensure the vial is securely capped and placed within a secondary container.

  • Labeling and Storage:

    • Clearly label the solution with the compound's name, concentration, solvent, date, and your initials.

    • Store the solution in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

The following diagram illustrates the logical workflow for safely handling Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate:

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling prep_area Prepare Work Area (Fume Hood) don_ppe Don Appropriate PPE prep_area->don_ppe weigh Weigh Solid don_ppe->weigh Solid Handling dissolve Prepare Solution don_ppe->dissolve Liquid Handling clean Clean Work Area & Equipment weigh->clean store Store Compound/ Solution weigh->store Store Stock dissolve->clean dissolve->store Store Solution dispose Dispose of Waste clean->dispose

Caption: A step-by-step workflow for the safe handling of Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate.

Emergency Procedures: Preparedness is Key

In the event of accidental exposure, immediate and appropriate action is critical.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]

  • Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical advice.[7][8]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory symptoms develop.[7][8]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Disposal Plan: Environmental Responsibility

All waste materials contaminated with Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, including empty containers, disposable gloves, and cleaning materials, must be treated as hazardous waste. Dispose of this waste in clearly labeled, sealed containers and follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of this chemical down the drain or in the general trash.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate, fostering a secure laboratory environment conducive to scientific advancement.

References

  • PubChem. Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate. National Center for Biotechnology Information. [Link]

  • Centers for Disease Control and Prevention. Personal Protective Equipment for Use in Handling Hazardous Drugs. [Link]

  • Occupational Safety and Health Administration. Personal Protective Equipment (PPE). [Link]

  • PubChem. GHS Classification Summary. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
Reactant of Route 2
Reactant of Route 2
Ethyl 4-hydroxy-2-methylpyrimidine-5-carboxylate
© Copyright 2026 BenchChem. All Rights Reserved.